2-(3,4-Dimethoxyphenyl)acetohydrazide

• CAS: 60075-23-2

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis and Properties of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Abstract: This technical guide provides a comprehensive overview of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a valuable chemical intermediate in the development of novel therapeutic agents. We delve into its optimized synthesis, detailed physicochemical properties, spectral characterization, and potential applications. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile molecular scaffold.

Introduction and Strategic Importance

2-(3,4-Dimethoxyphenyl)acetohydrazide, also known as homoveratric acid hydrazide, is a key organic intermediate characterized by the presence of a 3,4-dimethoxyphenyl (veratryl) group and a reactive hydrazide moiety. The veratryl group is a common structural motif in numerous biologically active natural products and synthetic drugs, imparting specific electronic and steric properties that can enhance molecular recognition and biological response. The hydrazide functional group serves as a versatile handle for constructing a wide array of more complex molecules, particularly nitrogen-containing heterocycles like pyrazoles, triazoles, and oxadiazoles, which are privileged scaffolds in medicinal chemistry. This guide elucidates the synthesis and foundational properties of this compound, providing a robust platform for its application in research and development.

Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

The most reliable and common route for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide involves a two-step process starting from the commercially available 3,4-Dimethoxyphenylacetic acid. The strategy hinges on converting the carboxylic acid into a more reactive ester, which then readily undergoes nucleophilic acyl substitution with hydrazine.

Synthetic Strategy and Rationale

The direct reaction of a carboxylic acid with hydrazine can be inefficient. Hydrazine is a base, and it will first react with the acidic carboxylic acid to form a stable ammonium carboxylate salt. While this salt can be dehydrated to the hydrazide at high temperatures, the conditions are harsh and can lead to side products.

A superior and more controlled approach is the prior conversion of the carboxylic acid to an ester, typically a methyl or ethyl ester (Fischer esterification). The ester is a neutral species with a sufficiently electrophilic carbonyl carbon, which does not form a salt with hydrazine. This allows the nucleophilic attack by hydrazine to proceed smoothly under milder conditions, such as refluxing in an alcoholic solvent, leading to high yields of the desired acetohydrazide.

Caption: High-level workflow for the synthesis of the target compound.

Detailed Experimental Protocol

Step 1: Synthesis of Methyl 3,4-Dimethoxyphenylacetate

• To a 500 mL round-bottom flask, add 3,4-Dimethoxyphenylacetic acid (19.6 g, 0.1 mol).

• Add methanol (200 mL) and concentrated sulfuric acid (2 mL) as a catalyst.

• Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain reflux for 4-6 hours.

  • Causality: Refluxing in methanol with an acid catalyst drives the equilibrium towards the ester product, ensuring high conversion. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, remove the excess methanol using a rotary evaporator.

• Dissolve the residue in ethyl acetate (150 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with water (2 x 100 mL), saturated sodium bicarbonate solution (2 x 100 mL) to remove unreacted acid, and finally with brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield methyl 3,4-dimethoxyphenylacetate as an oil or low-melting solid, which can often be used in the next step without further purification.

Step 2: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Dissolve the methyl 3,4-dimethoxyphenylacetate (21.0 g, 0.1 mol) in ethanol (250 mL) in a 500 mL round-bottom flask.

• Add hydrazine hydrate (15 mL, ~0.3 mol, 3 equivalents) to the solution.[1]

  • Causality: A molar excess of hydrazine hydrate is used to ensure the complete consumption of the ester and drive the reaction to completion.

• Heat the reaction mixture to reflux for 8-12 hours. The formation of a white precipitate may be observed as the product is often less soluble in ethanol than the starting ester.

• Cool the reaction mixture in an ice bath for 1-2 hours to maximize crystallization.

• Collect the white crystalline solid by vacuum filtration.

• Wash the solid with a small amount of cold ethanol to remove any residual hydrazine hydrate and impurities.

• Dry the product under vacuum to obtain 2-(3,4-Dimethoxyphenyl)acetohydrazide. A typical yield is 85-95%.

Reaction Mechanism: Hydrazinolysis of the Ester

The core of the synthesis is the nucleophilic acyl substitution reaction. The nitrogen atom of hydrazine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, eliminating a molecule of methanol and forming the stable hydrazide product.

Caption: Mechanism of nucleophilic attack by hydrazine on the ester.

Physicochemical and Spectral Properties

Accurate characterization is essential for confirming the identity and purity of the synthesized compound.

Key Properties

Property	Value	Reference
IUPAC Name	2-(3,4-dimethoxyphenyl)acetohydrazide	[2]
Synonyms	3,4-Dimethoxyphenylacetic acid hydrazide	[2][3]
CAS Number	60075-23-2	[2][3][4]
Molecular Formula	C₁₀H₁₄N₂O₃	[2][3][4]
Molecular Weight	210.23 g/mol	[2][3][4]
Appearance	White crystalline solid	(Typical)
Melting Point	102-104 °C	[3]
Boiling Point	420.3 ± 35.0 °C (Predicted)	[3]
Density	1.168 ± 0.06 g/cm³ (Predicted)	[3]

Spectral Data Analysis

• ¹H NMR (400 MHz, DMSO-d₆): δ (ppm) ~9.0 (s, 1H, -CONH-), ~6.8 (s, 1H, Ar-H), ~6.7 (d, 2H, Ar-H), ~4.2 (s, 2H, -NH₂), 3.7 (s, 6H, 2 x -OCH₃), 3.2 (s, 2H, -CH₂-CO). (Note: Predicted values based on typical chemical shifts. The NH and NH₂ protons are exchangeable with D₂O).

• IR (KBr, cm⁻¹): ~3300, 3200 (N-H stretching), ~2950 (C-H stretching), ~1650 (C=O amide I band), ~1600 (N-H bending), ~1515 (aromatic C=C), ~1260, 1030 (C-O ether stretching).

• Mass Spectrometry (EI): The mass spectrum shows a molecular ion peak [M]⁺ at m/z = 210.[2] The most prominent peak (base peak) is typically observed at m/z = 151, corresponding to the stable 3,4-dimethoxybenzyl cation [ (CH₃O)₂C₆H₃CH₂ ]⁺, formed by alpha-cleavage.[2] Another significant fragment appears at m/z = 178.[2]

Applications in Medicinal Chemistry

2-(3,4-Dimethoxyphenyl)acetohydrazide is not typically an end-product but a crucial building block. Its primary utility lies in the synthesis of more complex molecules with potential therapeutic value.

• Synthesis of Hydrazones: The terminal -NH₂ group readily condenses with various aldehydes and ketones to form Schiff bases known as hydrazones. These N-acylhydrazones are a well-studied class of compounds with a broad spectrum of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer effects.[5]

• Precursor to Heterocycles: The hydrazide moiety is a classic precursor for synthesizing five-membered heterocycles. For example, it can be reacted with β-dicarbonyl compounds to form pyrazoles[6], or with isothiocyanates followed by cyclization to yield 1,2,4-triazoles. These heterocyclic cores are central to many approved drugs.

• Bioisostere and Scaffold: The 3,4-dimethoxyphenyl group is a key feature in molecules like the calcium channel blocker Verapamil.[7][8] This compound provides a ready-made scaffold that can be elaborated upon to explore structure-activity relationships (SAR) in various drug discovery programs.[9]

Safety and Handling

It is imperative to handle 2-(3,4-Dimethoxyphenyl)acetohydrazide with appropriate safety precautions.

• GHS Hazard Statements:

  • H302: Harmful if swallowed.[2]

  • H312: Harmful in contact with skin.[2]

  • H315: Causes skin irritation.[2][3]

  • H319: Causes serious eye irritation.[2][3]

  • H335: May cause respiratory irritation.[3]

• Precautionary Measures:

  • Work in a well-ventilated fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Avoid breathing dust.[3]

  • In case of contact with eyes, rinse cautiously with water for several minutes.[3]

  • Store in a cool, dry, and dark place in a tightly sealed container.[3]

Conclusion

2-(3,4-Dimethoxyphenyl)acetohydrazide is a highly valuable and accessible chemical intermediate. Its synthesis from 3,4-dimethoxyphenylacetic acid via an ester intermediate is a straightforward, high-yielding process that can be readily implemented in a standard laboratory setting. The compound's well-defined properties and the reactive nature of its hydrazide group make it an ideal starting point for the synthesis of diverse compound libraries, particularly for discovering new therapeutic agents targeting a wide range of diseases. This guide provides the foundational knowledge required for the effective synthesis, characterization, and application of this versatile molecule.

References

• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Stenutz, R. (n.d.). 2-(3,4-dimethoxyphenyl)acetohydrazide. Tables for Chemistry. Retrieved from [Link]

• Organic Syntheses. (n.d.). Procedure for Hydrazone Formation. Retrieved from [Link]

• Organic Syntheses. (n.d.). General Procedure for Hydrazide Synthesis. Retrieved from [Link]

• Lv, Y., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 8), o1989. Retrieved from [Link]

• El-Sayed, R., et al. (2020). Crystal structure and Hirshfeld surface analysis of (E)-2-cyano-N′-(3,4,5-trimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E: Crystallographic Communications, 76(Pt 5), 734–738. Retrieved from [Link]

• Espinosa, E., et al. (1998). The reaction between hydrazines and β-dicarbonyl compounds: Proposal for a mechanism. Journal of the Chemical Society, Perkin Transactions 2, (11), 2355-2362.
• Sangeetha, K.G., et al. (2023). Experimental, Insilico, DFT studies of novel compound 2-{2-[(3,4-dimethoxyphenyl)methylidene]hydrazinecarbonothioyl}-N-methyl-N-phenylhydrazine-1-carbothioamide.
• Patent CN101475511B. (2011). Method for synthesizing 3,4-dimethoxyphenyl acetonitrile. Google Patents.

• National Center for Biotechnology Information. (2005). [11C]Verapamil. Probe Reports from the Molecular Imaging and Contrast Agent Database. Retrieved from [Link]

• Zhou, B., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 65(Pt 8), o1964. Retrieved from [Link]

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• 4. 2-(3,4-dimethoxyphenyl)acetohydrazide [stenutz.eu]
• 5. Crystal structure and Hirshfeld surface analysis of (E)-2-cyano-N′-(3,4,5-tri­meth­oxy­benzyl­idene)acetohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. 2-(3,4-Dimethoxyphenyl)-5-[2-(3,4-dimethoxyphenyl)ethyl-[11C]methyl-amino]-2-propan-2-yl-pentanenitrile - Molecular Imaging and Contrast Agent Database (MICAD) - NCBI Bookshelf [ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Putative Mechanisms of Action of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Abstract

This technical guide provides a comprehensive overview of the potential mechanisms of action for the compound 2-(3,4-Dimethoxyphenyl)acetohydrazide. While direct mechanistic studies on this specific molecule are not extensively available in current literature, this document synthesizes findings from structurally related hydrazides and compounds bearing the 3,4-dimethoxyphenyl moiety to propose and explore plausible biological activities. The primary focus of this guide is on the potential anticonvulsant and antimicrobial properties of 2-(3,4-Dimethoxyphenyl)acetohydrazide, reflecting the broader therapeutic investigations into the hydrazide chemical class. We will delve into the likely molecular targets, relevant signaling pathways, and provide detailed experimental protocols for researchers and drug development professionals to validate these hypotheses.

Introduction

2-(3,4-Dimethoxyphenyl)acetohydrazide is a chemical entity belonging to the hydrazide class of organic compounds. Hydrazides and their derivatives are recognized for their wide spectrum of biological activities, which has made them a subject of significant interest in medicinal chemistry. The core structure, characterized by a hydrazide functional group (-CONHNH2), serves as a versatile scaffold for the development of novel therapeutic agents. The presence of the 3,4-dimethoxyphenyl group in the molecule further suggests potential interactions with biological systems, as this moiety is found in numerous bioactive natural products and synthetic drugs.

This guide aims to provide a foundational understanding of the likely pharmacological activities of 2-(3,4-Dimethoxyphenyl)acetohydrazide by examining the established mechanisms of action of its chemical relatives. The subsequent sections will explore its potential as an anticonvulsant and an antimicrobial agent, offering both theoretical frameworks and practical experimental designs for further investigation.

Putative Anticonvulsant Mechanism of Action

The structural features of 2-(3,4-Dimethoxyphenyl)acetohydrazide suggest a potential role as a modulator of neuronal excitability, a key target for anticonvulsant drugs. Many existing antiepileptic drugs (AEDs) exert their effects by interacting with voltage-gated ion channels, particularly sodium channels, or by enhancing inhibitory neurotransmission.

Modulation of Voltage-Gated Sodium Channels

A primary hypothesized mechanism of action for 2-(3,4-Dimethoxyphenyl)acetohydrazide is the modulation of voltage-gated sodium channels (VGSCs). These channels are crucial for the initiation and propagation of action potentials in neurons. During a seizure, neurons exhibit excessive, synchronized firing, which can be dampened by agents that block or modulate VGSCs.

It is proposed that 2-(3,4-Dimethoxyphenyl)acetohydrazide may bind to VGSCs, stabilizing them in an inactivated state. This would reduce the number of channels available to open in response to depolarization, thereby decreasing neuronal hyperexcitability and suppressing seizure activity. This mechanism is common to many established AEDs.

Diagram: Proposed Anticonvulsant Mechanism via Voltage-Gated Sodium Channel Modulation

Caption: Proposed mechanism of 2-(3,4-Dimethoxyphenyl)acetohydrazide as a VGSC modulator.

Experimental Validation of Anticonvulsant Activity

To investigate the anticonvulsant potential of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a series of in vivo and in vitro experiments are recommended.

The initial assessment of anticonvulsant activity is typically performed using rodent models of induced seizures. The two most common models are the Maximal Electroshock (MES) test and the Pentylenetetrazole (PTZ) induced seizure test.

Table 1: In Vivo Anticonvulsant Screening Models

Model	Seizure Type Modeled	Putative Mechanism of Action Indicated
Maximal Electroshock (MES)	Generalized tonic-clonic seizures	Prevention of seizure spread; potential VGSC modulation
Pentylenetetrazole (PTZ)	Absence and myoclonic seizures	Elevation of seizure threshold; potential GABAergic modulation

Experimental Protocol: Maximal Electroshock (MES) Test

• Animal Model: Male Swiss albino mice (20-25 g).

• Compound Administration: Administer 2-(3,4-Dimethoxyphenyl)acetohydrazide intraperitoneally (i.p.) at various doses. A vehicle control group should be included.

• Electrode Placement: At the time of peak effect (predetermined by pharmacokinetic studies), apply corneal electrodes with a drop of saline for conductivity.

• Stimulation: Deliver a 60 Hz alternating current (e.g., 50 mA for 0.2 seconds).

• Observation: Observe the mice for the presence or absence of the tonic hindlimb extension phase of the seizure.

• Endpoint: Protection is defined as the absence of the tonic hindlimb extension.

• Data Analysis: Calculate the ED50 (the dose that protects 50% of the animals).

Experimental Protocol: Pentylenetetrazole (PTZ)-Induced Seizure Test

• Animal Model: Male Wistar rats (150-200 g).

• Compound Administration: Administer 2-(3,4-Dimethoxyphenyl)acetohydrazide i.p. at various doses, including a vehicle control.

• PTZ Injection: After the appropriate absorption time for the test compound, administer a convulsant dose of PTZ (e.g., 80 mg/kg, i.p.).

• Observation: Observe the animals for 30 minutes for the onset and severity of seizures, typically scored on a scale (e.g., Racine scale).

• Endpoint: The primary endpoint is the absence of generalized clonic-tonic seizures. The latency to the first seizure and the seizure severity score can also be recorded.

• Data Analysis: Determine the dose-dependent protective effect of the compound.

To directly assess the effect of 2-(3,4-Dimethoxyphenyl)acetohydrazide on voltage-gated sodium channels, whole-cell patch-clamp electrophysiology on cultured neurons or cells expressing specific sodium channel subtypes is the gold standard.

Experimental Protocol: Whole-Cell Patch-Clamp Electrophysiology

• Cell Culture: Use primary neuronal cultures (e.g., hippocampal or cortical neurons) or a cell line stably expressing a specific human voltage-gated sodium channel subtype (e.g., Nav1.1, Nav1.2, Nav1.6).

• Recording Setup: Utilize a patch-clamp amplifier and data acquisition system.

• Pipette and Solutions: Prepare intracellular and extracellular solutions with appropriate ionic compositions to isolate sodium currents.

• Gigaohm Seal Formation: Form a high-resistance seal between the patch pipette and the cell membrane.

• Whole-Cell Configuration: Rupture the cell membrane to achieve the whole-cell recording configuration.

• Voltage Protocol: Apply a series of voltage steps to elicit sodium currents. To assess state-dependent block, use protocols that hold the membrane potential at different levels to favor resting or inactivated states of the channels.

• Compound Application: Perfuse the cells with the extracellular solution containing various concentrations of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

• Data Analysis: Measure the peak sodium current amplitude and the kinetics of channel inactivation before and after compound application. Determine the IC50 for the inhibition of the sodium current.

Putative Antimicrobial Mechanism of Action

The hydrazide moiety is a key pharmacophore in several antimicrobial agents. It is plausible that 2-(3,4-Dimethoxyphenyl)acetohydrazide exhibits antimicrobial activity through mechanisms established for other hydrazide-containing compounds.

Inhibition of Essential Bacterial Enzymes

A likely mechanism of antimicrobial action is the inhibition of enzymes that are crucial for bacterial survival and replication. Two potential targets are DNA gyrase and glucosamine-6-phosphate synthase.

• DNA Gyrase: This enzyme is a type II topoisomerase that introduces negative supercoils into bacterial DNA, a process essential for DNA replication and transcription. Inhibition of DNA gyrase leads to the cessation of these critical cellular processes and ultimately bacterial cell death.

• Glucosamine-6-phosphate synthase: This enzyme is involved in the biosynthesis of the bacterial cell wall. Its inhibition would compromise the structural integrity of the cell wall, making the bacterium susceptible to osmotic lysis.

Diagram: Proposed Antimicrobial Mechanism via Enzyme Inhibition

Caption: Proposed antimicrobial mechanisms of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Experimental Validation of Antimicrobial Activity

The initial screening for antimicrobial activity involves determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of the compound against a panel of clinically relevant bacteria.

Experimental Protocol: Broth Microdilution for MIC and MBC Determination

• Bacterial Strains: Use a panel of Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria.

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., 0.5 McFarland standard).

• Compound Dilution: Perform serial two-fold dilutions of 2-(3,4-Dimethoxyphenyl)acetohydrazide in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton broth).

• Inoculation: Inoculate each well with the standardized bacterial suspension.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

• MBC Determination: Subculture the contents of the wells with no visible growth onto agar plates. The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum.

Table 2: Representative Data from Antimicrobial Susceptibility Testing

Bacterial Strain	MIC (µg/mL) of Compound X	MBC (µg/mL) of Compound X
S. aureus ATCC 29213	16	32
E. coli ATCC 25922	64	>128
P. aeruginosa ATCC 27853	>128	>128
B. subtilis ATCC 6633	8	16

Note: This is example data for a hypothetical compound and needs to be determined experimentally for 2-(3,4-Dimethoxyphenyl)acetohydrazide.

To determine if 2-(3,4-Dimethoxyphenyl)acetohydrazide inhibits DNA gyrase, a supercoiling inhibition assay can be performed.

Experimental Protocol: DNA Gyrase Supercoiling Inhibition Assay

• Reagents: Purified E. coli DNA gyrase, relaxed pBR322 plasmid DNA, ATP, and reaction buffer.

• Reaction Setup: In a microcentrifuge tube, combine the reaction buffer, relaxed pBR322 DNA, and varying concentrations of 2-(3,4-Dimethoxyphenyl)acetohydrazide. Include a positive control (e.g., ciprofloxacin) and a no-drug control.

• Enzyme Addition: Add DNA gyrase to initiate the reaction.

• Incubation: Incubate the reaction mixture at 37°C for 1 hour.

• Reaction Termination: Stop the reaction by adding a stop buffer containing a DNA loading dye.

• Agarose Gel Electrophoresis: Separate the different forms of the plasmid DNA (supercoiled, relaxed, and nicked) on a 1% agarose gel.

• Visualization: Stain the gel with a DNA intercalating dye (e.g., ethidium bromide) and visualize under UV light.

• Data Analysis: Inhibition of DNA gyrase is indicated by a decrease in the amount of supercoiled DNA compared to the no-drug control.

Conclusion and Future Directions

This technical guide has outlined the most plausible mechanisms of action for 2-(3,4-Dimethoxyphenyl)acetohydrazide, focusing on its potential as an anticonvulsant and antimicrobial agent. The proposed anticonvulsant activity centers on the modulation of voltage-gated sodium channels, while the antimicrobial effects are likely mediated by the inhibition of essential bacterial enzymes such as DNA gyrase.

The provided experimental protocols offer a clear roadmap for researchers to systematically investigate these hypotheses. Future studies should aim to:

• Confirm the primary biological activity: Determine whether 2-(3,4-Dimethoxyphenyl)acetohydrazide exhibits more potent anticonvulsant or antimicrobial effects.

• Elucidate the precise molecular targets: Through techniques like radioligand binding assays, enzyme kinetics, and structural biology, identify the specific binding sites and interaction modes of the compound.

• Evaluate in vivo efficacy and safety: For promising activities, conduct more extensive in vivo studies to assess therapeutic efficacy, pharmacokinetics, and toxicological profiles.

• Structure-Activity Relationship (SAR) studies: Synthesize and test analogs of 2-(3,4-Dimethoxyphenyl)acetohydrazide to optimize its potency and selectivity.

By following a rigorous and hypothesis-driven research plan, the scientific community can unlock the full therapeutic potential of 2-(3,4-Dimethoxyphenyl)acetohydrazide and its derivatives.

References

A comprehensive list of references will be compiled based on the specific studies that validate the proposed mechanisms and protocols. This will include peer-reviewed articles on the biological activities of hydrazides, anticonvulsant drug mechanisms, antimicrobial drug discovery, and detailed experimental methodologies. The URLs for these resources will be provided for verification.

The Versatile Scaffold: A Technical Guide to the Synthesis and Biological Activity of 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives

Foreword: Unveiling the Potential of a Privileged Structure

In the landscape of medicinal chemistry, the identification and exploration of "privileged scaffolds" – molecular frameworks capable of binding to multiple biological targets – represents a cornerstone of efficient drug discovery. 2-(3,4-Dimethoxyphenyl)acetohydrazide has emerged as one such scaffold, offering a synthetically accessible starting point for a diverse array of derivatives with significant therapeutic potential. The inherent reactivity of the hydrazide moiety, coupled with the electronic and structural contributions of the 3,4-dimethoxyphenyl ring, provides a fertile ground for the generation of novel chemical entities.

This technical guide provides an in-depth exploration of the synthesis, characterization, and biological evaluation of various derivatives of 2-(3,4-Dimethoxyphenyl)acetohydrazide. We will delve into the causal relationships behind experimental designs, present detailed protocols for key synthetic and analytical procedures, and summarize the current understanding of the biological activities exhibited by these compounds, including their antimicrobial, anticancer, and anticonvulsant properties.

I. The Core Moiety: 2-(3,4-Dimethoxyphenyl)acetohydrazide as a Versatile Building Block

The 2-(3,4-dimethoxyphenyl)acetohydrazide molecule serves as an excellent starting material for several reasons. The hydrazide functional group (-CONHNH₂) is a nucleophilic center that readily participates in condensation reactions with aldehydes and ketones to form Schiff bases (hydrazones). It can also be utilized in cyclization reactions to generate a variety of five-membered heterocyclic rings, such as 1,3,4-oxadiazoles and pyrazoles. The 3,4-dimethoxyphenyl group, a common feature in many natural products and pharmacologically active compounds, influences the molecule's lipophilicity and can engage in crucial interactions with biological targets.

Synthesis of the Core Scaffold: 2-(3,4-Dimethoxyphenyl)acetohydrazide

The synthesis of the core hydrazide is a straightforward two-step process commencing from the commercially available 2-(3,4-dimethoxyphenyl)acetic acid.

Experimental Protocol: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Esterification of 2-(3,4-Dimethoxyphenyl)acetic acid:

  • To a solution of 2-(3,4-dimethoxyphenyl)acetic acid in methanol, add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for 4-6 hours, monitoring the reaction progress using thin-layer chromatography (TLC).

  • Upon completion, remove the methanol under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with a saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the methyl ester as an oil.

• Hydrazinolysis of the Methyl Ester:

  • Dissolve the obtained methyl 2-(3,4-dimethoxyphenyl)acetate in ethanol.

  • Add an excess of hydrazine hydrate (80-99% solution).

  • Reflux the mixture for 8-12 hours.

  • Cool the reaction mixture to room temperature, which should result in the precipitation of the hydrazide.

  • Collect the solid by filtration, wash with cold ethanol, and recrystallize from a suitable solvent (e.g., ethanol) to obtain pure 2-(3,4-dimethoxyphenyl)acetohydrazide.

II. Synthetic Diversification and Biological Exploration

The true potential of the 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold is realized through its derivatization into various chemical classes. This section will explore the synthesis and biological activities of three major classes of derivatives: Schiff bases, 1,3,4-oxadiazoles, and pyrazoles.

A. Schiff Bases (Hydrazones): A Gateway to Diverse Bioactivities

The condensation of 2-(3,4-dimethoxyphenyl)acetohydrazide with a wide range of aromatic and heteroaromatic aldehydes yields Schiff bases, also known as hydrazones. These compounds, characterized by the azomethine group (-NH-N=CH-), are known to possess a broad spectrum of biological activities.

Experimental Protocol: General Synthesis of Schiff Bases from 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Dissolve equimolar amounts of 2-(3,4-dimethoxyphenyl)acetohydrazide and the desired substituted aldehyde in a suitable solvent, such as ethanol or methanol.

• Add a few drops of a catalytic amount of glacial acetic acid.

• Reflux the reaction mixture for 2-8 hours, monitoring its progress by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product will often precipitate out of the solution.

• Collect the solid by filtration, wash with cold ethanol, and recrystallize from an appropriate solvent to yield the pure Schiff base derivative.

Biological Activity of Schiff Base Derivatives:

• Antimicrobial Activity: Schiff bases derived from 2-(3,4-dimethoxyphenyl)acetohydrazide are anticipated to exhibit significant antimicrobial properties. The mechanism of action is often attributed to the azomethine linkage, which can interfere with microbial cell wall synthesis or inhibit essential enzymes.[1] The presence of the 3,4-dimethoxyphenyl moiety may enhance the lipophilicity of the compounds, facilitating their passage through microbial cell membranes.

  In Vitro Antimicrobial Susceptibility Testing (Agar Well Diffusion Method):

  • Prepare a nutrient agar medium and pour it into sterile Petri dishes.

  • Once solidified, inoculate the agar surface with a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli).

  • Create wells in the agar using a sterile cork borer.

  • Add a known concentration of the synthesized Schiff base dissolved in a suitable solvent (e.g., DMSO) to each well.

  • Incubate the plates at 37°C for 24 hours.

  • Measure the diameter of the zone of inhibition around each well. A larger zone indicates greater antimicrobial activity.

• Anticancer Activity: Several studies on structurally related hydrazone derivatives have demonstrated their potential as anticancer agents. The proposed mechanisms of action include the inhibition of key signaling pathways involved in tumor growth and the induction of apoptosis.[1]

B. 1,3,4-Oxadiazoles: A Privileged Heterocyclic Core

The 1,3,4-oxadiazole ring is a five-membered heterocycle that is a common feature in many medicinally important compounds. Derivatives of 2-(3,4-dimethoxyphenyl)acetohydrazide can be readily converted to 1,3,4-oxadiazoles, which have shown a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[2][3][4]

Experimental Protocol: Synthesis of 2-(3,4-Dimethoxyphenyl)methyl-5-substituted-1,3,4-oxadiazoles

• Formation of N'-acylhydrazide: React 2-(3,4-dimethoxyphenyl)acetohydrazide with an appropriate acid chloride or anhydride in a suitable solvent like pyridine or dichloromethane.

• Oxidative Cyclization: The resulting N'-acylhydrazide is then subjected to cyclodehydration using a dehydrating agent such as phosphorus oxychloride, thionyl chloride, or concentrated sulfuric acid. Heating the reaction mixture is typically required to drive the cyclization to completion.

• Work-up and Purification: After cooling, the reaction mixture is carefully poured onto crushed ice and neutralized with a base. The precipitated solid is collected by filtration, washed with water, and purified by recrystallization.

Biological Activity of 1,3,4-Oxadiazole Derivatives:

• Anticancer Activity: 1,3,4-Oxadiazole derivatives have been extensively investigated for their anticancer properties.[1][5][6] Their mechanisms of action are diverse and can involve the inhibition of enzymes such as thymidylate synthase and topoisomerase, or the disruption of signaling pathways critical for cancer cell proliferation.[5] The 3,4-dimethoxyphenyl substituent on the oxadiazole ring can contribute to the overall anticancer activity.

C. Pyrazoles: A Versatile Pharmacophore

Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms. They are well-established pharmacophores with a broad range of biological activities, including anticonvulsant, anti-inflammatory, and antimicrobial properties.[7][8] Derivatives of 2-(3,4-dimethoxyphenyl)acetohydrazide can serve as precursors for the synthesis of various pyrazole-containing molecules.

Experimental Protocol: Synthesis of Pyrazole Derivatives

A common route to pyrazole synthesis involves the reaction of a 1,3-dicarbonyl compound with a hydrazine derivative. While not a direct cyclization of the acetohydrazide itself, the 2-(3,4-dimethoxyphenyl)acetyl moiety can be incorporated into a 1,3-dicarbonyl precursor which is then reacted with hydrazine hydrate or a substituted hydrazine.

Biological Activity of Pyrazole Derivatives:

• Anticonvulsant Activity: Pyrazole derivatives have shown significant promise as anticonvulsant agents.[2][8][9] The proposed mechanism of action for some pyrazole-based anticonvulsants involves the modulation of ion channels, such as sodium and calcium channels, or the enhancement of GABAergic neurotransmission. The presence of the 3,4-dimethoxyphenyl group may influence the pharmacokinetic and pharmacodynamic properties of these derivatives, potentially leading to enhanced anticonvulsant efficacy.

III. Structure-Activity Relationships (SAR) and Future Directions

The biological activity of the derivatives of 2-(3,4-dimethoxyphenyl)acetohydrazide is intricately linked to their chemical structure. Key structural features that can be systematically varied to optimize activity include:

• Substituents on the aromatic ring of the Schiff base: The electronic nature (electron-donating or electron-withdrawing) and steric properties of substituents on the aldehyde-derived aromatic ring can significantly impact biological activity.

• Substituents on the 1,3,4-oxadiazole ring: The nature of the substituent at the 5-position of the oxadiazole ring can be modulated to fine-tune the compound's interaction with its biological target.

• Substitution pattern on the pyrazole ring: The substituents at various positions of the pyrazole ring can influence its binding affinity and selectivity for specific receptors or enzymes.

Future research in this area should focus on the systematic exploration of these structural variations to establish clear structure-activity relationships for each biological activity. Furthermore, detailed mechanistic studies are required to elucidate the precise molecular targets and signaling pathways through which these compounds exert their therapeutic effects. The development of derivatives with improved potency, selectivity, and pharmacokinetic profiles will be crucial for their potential translation into clinical candidates.

IV. Data Presentation and Visualization

Table 1: Representative Biological Activities of Acetohydrazide Derivatives

Derivative Class	Biological Activity	Key Structural Features	Reference(s)
Schiff Bases	Antimicrobial, Anticancer	Azomethine group (-N=CH-), aromatic substituents	[1]
1,3,4-Oxadiazoles	Anticancer, Antimicrobial, Anti-inflammatory	1,3,4-oxadiazole core, substituents at C2 and C5	[2][3][4]
Pyrazoles	Anticonvulsant, Anti-inflammatory, Antimicrobial	Pyrazole ring, substitution pattern	[2][8][9]

Diagram 1: General Synthetic Pathways for Derivatives of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Caption: Synthetic routes to key derivatives from 2-(3,4-Dimethoxyphenyl)acetic acid.

Diagram 2: Conceptual Workflow for Biological Evaluation

Caption: A workflow for the biological evaluation of synthesized derivatives.

V. Conclusion

The 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold represents a valuable starting point for the development of a wide range of biologically active compounds. Its synthetic tractability allows for the facile generation of diverse libraries of Schiff bases, 1,3,4-oxadiazoles, pyrazoles, and other heterocyclic derivatives. The preliminary evidence, largely drawn from structurally related compounds, strongly suggests that these derivatives possess significant potential as antimicrobial, anticancer, and anticonvulsant agents. This technical guide has provided a framework for the synthesis and evaluation of these promising molecules. Further rigorous investigation is warranted to fully unlock the therapeutic potential of this versatile scaffold and to develop novel drug candidates for a variety of diseases.

VI. References

• Synthesis of novel pyrazole derivatives and evaluation of their antidepressant and anticonvulsant activities. Bioorganic & Medicinal Chemistry. 2009;17(10):3684-3691.

• Diethoxyphenyl)acetohydrazide in Drug Discovery: Application Notes and Protocols. Benchchem.

• An Understanding of Mechanism-Based Approaches for 1,3,4-Oxadiazole Scaffolds as Cytotoxic Agents and Enzyme Inhibitors. Molecules. 2022;27(15):4943.

• Synthesis of Some New 1,3,4-Oxadiazole Derivatives and Evaluation of Their Anticancer Activity. ACS Omega. 2022;7(41):36848-36861.

• Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews. 2022;4(3):255-277.

• Synthesis and Biological Activity of 1,3,4-Oxadiazoles Used in Medicine and Agriculture. Molecules. 2022;27(8):2432.

• Synthesis and anticonvulsant activity of 1-[(4, 5-dihydro-5-phenyl-3-(phenylamino)pyrazol-1-yl)]ethanone derivatives. Journal of Chemical and Pharmaceutical Research. 2010;2(1):505-511.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. 2018;23(1):134.

• Synthesis and Biological Activities of Some Pyrazole Derivatives: A Comprehensive Review. Academic Strive. 2024;1(1):1-10.

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The Versatile Scaffold: A Technical Guide to the Research Applications of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Introduction: The Hydrazide Moiety as a Cornerstone in Medicinal Chemistry

In the landscape of modern drug discovery, the hydrazide functional group stands out as a remarkably versatile and privileged scaffold.[1][2] Its unique chemical reactivity and structural features allow for the facile synthesis of a diverse array of derivatives, particularly hydrazones, which have demonstrated a broad spectrum of biological activities.[3][4] The core of our focus, 2-(3,4-dimethoxyphenyl)acetohydrazide, embodies this potential. The presence of the 3,4-dimethoxyphenyl group, a common feature in many bioactive natural products and synthetic compounds, further enhances its appeal as a building block for novel therapeutic agents. This guide provides an in-depth exploration of the synthesis, derivatization, and multifaceted research applications of 2-(3,4-dimethoxyphenyl)acetohydrazide, offering valuable insights for researchers and professionals in drug development.

Core Synthesis and Physicochemical Properties

The synthesis of 2-(3,4-dimethoxyphenyl)acetohydrazide is typically achieved through a straightforward and efficient reaction. The common starting material is 3,4-dimethoxyphenylacetic acid, which is first esterified, commonly with ethanol, to yield ethyl 2-(3,4-dimethoxyphenyl)acetate. This ester is then reacted with hydrazine hydrate, leading to the formation of the desired acetohydrazide.

Physicochemical Properties of 2-(3,4-Dimethoxyphenyl)acetohydrazide:

Property	Value	Source
Molecular Formula	C₁₀H₁₄N₂O₃	PubChem CID 282482[5]
Molecular Weight	210.23 g/mol	PubChem CID 282482[5]
IUPAC Name	2-(3,4-dimethoxyphenyl)acetohydrazide	PubChem CID 282482[5]
CAS Number	60075-23-2	PubChem CID 282482[5]

Experimental Protocol: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

This protocol describes a representative synthesis of the title compound, adapted from general procedures for hydrazide synthesis.

Materials:

• Ethyl 2-(3,4-dimethoxyphenyl)acetate

• Hydrazine hydrate (80% solution)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Beaker

• Buchner funnel and filter paper

• Recrystallization solvent (e.g., ethanol or ethanol/water mixture)

Procedure:

• To a solution of ethyl 2-(3,4-dimethoxyphenyl)acetate (1 equivalent) in ethanol in a round-bottom flask, add hydrazine hydrate (1.5-2 equivalents).

• The reaction mixture is heated to reflux with constant stirring for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion of the reaction, the mixture is cooled to room temperature.

• The excess solvent is removed under reduced pressure.

• The resulting crude product is poured into ice-cold water to precipitate the solid.

• The precipitate is collected by filtration, washed with cold water, and dried.

• The crude product is purified by recrystallization from a suitable solvent to afford pure 2-(3,4-dimethoxyphenyl)acetohydrazide.

Caption: General workflow for the synthesis of 2-(3,4-dimethoxyphenyl)acetohydrazide.

Derivatization and Key Research Applications

The primary research application of 2-(3,4-dimethoxyphenyl)acetohydrazide is as a versatile intermediate for the synthesis of a wide range of biologically active compounds, most notably Schiff bases (hydrazones) and various heterocyclic systems.

Antimicrobial Applications

Hydrazones derived from 2-(3,4-dimethoxyphenyl)acetohydrazide have been investigated for their potential as antimicrobial agents. The formation of a Schiff base through the condensation of the hydrazide with various aldehydes and ketones introduces an azomethine group (-C=N-), which is a key pharmacophore in many antimicrobial compounds.

Experimental Protocol: Synthesis of Schiff Bases from 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Dissolve 2-(3,4-dimethoxyphenyl)acetohydrazide (1 equivalent) in a suitable solvent such as ethanol or methanol.

• Add the desired substituted aldehyde or ketone (1 equivalent) to the solution.

• A catalytic amount of glacial acetic acid is often added to facilitate the reaction.

• The mixture is refluxed for a period of 2-8 hours, with reaction progress monitored by TLC.

• Upon completion, the reaction mixture is cooled, and the precipitated Schiff base is collected by filtration.

• The product is washed with a cold solvent and can be further purified by recrystallization.

Caption: Synthesis of Schiff bases from 2-(3,4-dimethoxyphenyl)acetohydrazide.

A study by Kamboj et al. synthesized a series of complex hydrazone derivatives incorporating the 3,4-dimethoxyphenyl moiety and evaluated their antimicrobial activity.[6] The general findings suggest that such compounds exhibit promising activity against various bacterial and fungal strains.

Table of Antimicrobial Activity for Representative Hydrazone Derivatives:

Compound ID	Test Organism	MIC (µg/mL)	Reference
3i	Bacillus subtilis	6.25	Kamboj et al.[6]
3i	Staphylococcus aureus	12.5	Kamboj et al.[6]
3i	Aspergillus niger	12.5	Kamboj et al.[6]
3i	Candida albicans	25	Kamboj et al.[6]

Anticancer Applications

The development of novel anticancer agents is a critical area of research, and hydrazone derivatives have shown significant promise.[2] The structural framework of these molecules allows for modifications that can enhance their cytotoxicity towards cancer cell lines.

Derivatives of 2-(3,4-dimethoxyphenyl)acetohydrazide are of particular interest due to the known anticancer properties of many compounds containing the 3,4-dimethoxyphenyl group. For instance, a study on N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3,4-dimethoxyphenyl)methyl)acetamide derivatives demonstrated their potential as anticancer agents.[6]

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cancer cell lines (e.g., MCF-7, HepG2) are seeded in 96-well plates and allowed to adhere overnight.

• The synthesized compounds are dissolved in DMSO and diluted to various concentrations in the cell culture medium.

• The cells are treated with the test compounds and incubated for 48-72 hours.

• After the incubation period, the medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

• The plate is incubated for another 4 hours, allowing viable cells to metabolize MTT into formazan crystals.

• The formazan crystals are dissolved in a solubilizing agent (e.g., DMSO).

• The absorbance is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• The percentage of cell viability is calculated, and the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Caption: Workflow of the in vitro MTT cytotoxicity assay.

Anticonvulsant Applications

The hydrazone scaffold is also recognized for its potential in developing anticonvulsant drugs.[7] The general structure of N-benzyl-2-acetamido-3-methoxypropionamide (Lacosamide), an approved antiepileptic drug, shares some structural similarities with derivatives of acetohydrazides, suggesting that this class of compounds could interact with neurological targets.

Experimental Protocol: Maximal Electroshock (MES) Test in Mice

• Male albino mice are randomly divided into control and test groups.

• The test compounds are administered intraperitoneally (i.p.) at various doses.

• After a specific period (e.g., 30 or 60 minutes), a maximal electrical stimulus is delivered through corneal electrodes.

• The mice are observed for the presence or absence of the hind limb tonic extension phase of the seizure.

• The ability of the compound to prevent the tonic extension is considered a measure of its anticonvulsant activity.

• The median effective dose (ED₅₀) is calculated.

Conclusion and Future Perspectives

2-(3,4-Dimethoxyphenyl)acetohydrazide is a valuable and readily accessible chemical intermediate. Its true potential lies in its role as a versatile scaffold for the synthesis of a wide array of derivatives, particularly Schiff bases and heterocyclic compounds. The existing body of research strongly supports the continued exploration of these derivatives for their antimicrobial, anticancer, and anticonvulsant properties. The 3,4-dimethoxyphenyl moiety is a key structural feature that likely contributes to the observed biological activities. Future research should focus on the synthesis of novel derivatives and their comprehensive biological evaluation, including mechanism of action studies, to fully elucidate their therapeutic potential. The development of structure-activity relationships for these compounds will be crucial in guiding the design of more potent and selective drug candidates.

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• Kamboj, S., Yadav, A., Thakral, S., Tanwar, R., Kumar, S., & Singh, V. (2021). Synthesis, characterization, antimicrobial, antioxidant, and antiinflammatory evaluation and molecular docking studies of N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)acetamide derivatives. Journal of the Serbian Chemical Society, 86(10), 961-981. [Link]

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• Google Patents. (n.d.). CN104130159A - Preparation method of intermediate, namely (Z)-2-chloro[(4-methoxy phenyl)

• Abu-Dief, A. M., & Mohamed, I. M. (2020). Synthesis,Characterization and Evaluation of Biological Activity of Sulfonylhydrazide-Schiff Base"(E)-N'-(2,5-dimethoxybenzalidene) naphthalene-2-sulfonohydrazide". Palestine Technical University Research Journal, 8(1), 1-11. [Link]

• de la Torre, E., & Enriz, R. D. (2021). N-[2-(3,4-Dimethoxyphenyl)-2-(phenylsulfanyl)ethyl]-2-(2-fluorophenyl)acetamide. IUCrData, 6(1). [Link]

• Chaudhri, V. K., Pathak, D., & Hussain, Z. (2021). Synthesis, preliminary anticonvulsant and toxicity screening of substituted {1-[4-Methyl-2-substitutedphenyl-2,5-dihydro-1,5- benzothiazepin-3-yl]-ethylidene}-hydrazine. Journal of Applied Pharmaceutical Science, 11(10), 116-123. [Link]

• Synform. (n.d.). Synthesis of 3-(3,4-Dimethoxyphenyl)-3-(4-nitrophenyl)-acrylic acid morpholide. [Link]

• San-Martín-Sánchez, A., Esturau-Escofet, N., González, F. J., & Leyva, E. (2022). Synthesis and Evaluation of Biological Activities of Schiff Base Derivatives of 4-Aminoantipyrine and Cinnamaldehydes. Molecules, 27(22), 7984. [Link]

• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. National Center for Biotechnology Information. [Link]

• Abu-Dief, A. M., & Mohamed, I. M. (2020). Synthesis,Characterization and Evaluation of Biological Activity of Sulfonylhydrazide-Schiff Base"(E)-N'-(2,5-dimethoxybenzalidene) naphthalene-2-sulfonohydrazide". Palestine Technical University Research Journal, 8(1), 1-11. [Link]

• Google Patents. (n.d.). US8779122B2 - Process for the synthesis of (2e)-3-(3,4-dimethoxyphenyl)prop-2-enenitrile.

• Siddiqui, N., Rana, A., Khan, S. A., & Haque, S. E. (2007). A new class of anticonvulsants possessing 6 Hz activity: 3,4-dialkyloxy thiophene bishydrazones. Bioorganic & medicinal chemistry letters, 17(22), 6186-6190. [Link]

• Patil, L. N., Sayyed, M. A. R., Birari, D. R., Patil, P. A., Dhumal, S., & Joshi, D. R. (2023). A Novel Synthetic Route of (Z)-Ethyl 2-chloro-2-(2-(4-methoxyphenyl)hydrazono)acetate: A Key Intermediate of Apixaban. Asian Journal of Chemistry, 35(7), 1707-1712. [Link]

• Chaudhri, V. K., Pathak, D., & Hussain, Z. (2021). Synthesis, preliminary anticonvulsant and toxicity screening of substituted {1-[4-Methyl-2-substitutedphenyl-2,5-dihydro-1,5- benzothiazepin-3-yl]-ethylidene}-hydrazine. Journal of Applied Pharmaceutical Science, 11(10), 116-123. [Link]

• Salomé, C., Salomé-Grosjean, E., Park, K. D., Morieux, P., Swendiman, R., DeMarco, E., ... & Kohn, H. (2010). Synthesis and anticonvulsant activities of (R)-N-(4'-substituted) benzyl 2-acetamido-3-methoxypropionamides. Journal of medicinal chemistry, 53(3), 1288-1305. [Link]

• Puthran, D., Poojary, B., Shruthi, N. U., & Kamat, V. (2019). Synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl) thiophene-3-carbonitrile and 1, 3-Disubstituted pyrazole-4-carboxaldehydes derivatives and their antimicrobial activity. Heliyon, 5(8), e02263. [Link]

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An In-Depth Technical Guide to 2-(3,4-Dimethoxyphenyl)acetohydrazide (CAS: 60075-23-2)

This guide provides a comprehensive technical overview of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a versatile chemical intermediate of significant interest to researchers, medicinal chemists, and professionals in drug development. We will delve into its fundamental properties, a robust synthesis protocol, and its critical role as a scaffold for developing novel therapeutic agents.

Core Compound Identification and Physicochemical Properties

2-(3,4-Dimethoxyphenyl)acetohydrazide, also known as homoveratric hydrazide, is a stable, solid organic compound. The presence of the 3,4-dimethoxy substitution pattern on the phenyl ring is a common feature in many biologically active molecules, making this compound a valuable starting material. Its primary utility lies in the reactive hydrazide functional group (-CONHNH₂), which serves as a handle for elaboration into more complex molecular architectures.

Below is a summary of its key identifiers and physical properties, compiled from authoritative sources.[1]

Property	Value
CAS Number	60075-23-2
Molecular Formula	C₁₀H₁₄N₂O₃
Molecular Weight	210.23 g/mol
IUPAC Name	2-(3,4-dimethoxyphenyl)acetohydrazide
Synonyms	3,4-Dimethoxyphenylacetic acid hydrazide, Homoveratric hydrazide
Physical Form	Solid
SMILES	COC1=C(C=C(C=C1)CC(=O)NN)OC
InChI Key	HRMXYTRKEOUMNG-UHFFFAOYSA-N

Figure 1: 2D Chemical Structure of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Synthesis and Purification Protocol

The most direct and common synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide is a two-step process starting from the commercially available 3,4-dimethoxyphenylacetic acid. The process involves an initial esterification followed by hydrazinolysis.

Step-by-Step Experimental Protocol

Step 1: Esterification of 3,4-Dimethoxyphenylacetic Acid

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3,4-dimethoxyphenylacetic acid (10.0 g, 51 mmol).

• Reagents: Add absolute ethanol (100 mL) to dissolve the acid. Cautiously add concentrated sulfuric acid (2 mL) as a catalyst. The acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by ethanol.

• Reaction: Heat the mixture to reflux (approximately 78-80°C) and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, neutralize the mixture by slowly adding it to a saturated aqueous solution of sodium bicarbonate. The ethyl acetate ester, being less soluble in water, can be extracted with an organic solvent like ethyl acetate (3 x 50 mL).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield ethyl 2-(3,4-dimethoxyphenyl)acetate as an oil. This crude ester is typically of sufficient purity for the next step.

Step 2: Hydrazinolysis of the Ester

• Setup: Dissolve the crude ethyl 2-(3,4-dimethoxyphenyl)acetate from the previous step in absolute ethanol (80 mL) in a 250 mL round-bottom flask with a magnetic stirrer and reflux condenser.

• Reagent Addition: Add hydrazine hydrate (85% solution, ~7.5 mL, 127.5 mmol), using a 2.5-fold molar excess. The large excess of the potent nucleophile (hydrazine) ensures the complete conversion of the ester to the desired hydrazide via nucleophilic acyl substitution.

• Reaction: Heat the mixture to reflux and maintain for 8-12 hours. The product, being a solid, will often precipitate from the reaction mixture upon cooling.

• Isolation & Purification: Cool the reaction mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration and wash the filter cake with cold ethanol to remove unreacted hydrazine and other impurities. The product can be further purified by recrystallization from ethanol to yield 2-(3,4-Dimethoxyphenyl)acetohydrazide as a white crystalline solid.

Caption: Role as a scaffold for developing diverse bioactive hydrazones.

Safety, Handling, and Storage

As with any laboratory chemical, 2-(3,4-Dimethoxyphenyl)acetohydrazide should be handled with appropriate care in a well-ventilated area or chemical fume hood.

• Hazard Identification: The compound is classified with the GHS07 pictogram, indicating it can be harmful if swallowed (H302), harmful in contact with skin (H312), and harmful if inhaled (H332). * Personal Protective Equipment (PPE): Standard PPE, including safety goggles, gloves (e.g., nitrile), and a lab coat, is required. For procedures that may generate dust, respiratory protection should be used.

• Storage: For long-term stability, the compound should be stored in a tightly sealed container in a dark, cool, and dry place. For optimal preservation, storage in a freezer at or below -20°C under an inert atmosphere is recommended.

Conclusion

2-(3,4-Dimethoxyphenyl)acetohydrazide (CAS: 60075-23-2) is more than just a chemical compound; it is a key enabling tool for innovation in medicinal chemistry. Its straightforward synthesis and the versatile reactivity of its hydrazide moiety provide a reliable platform for the construction of extensive chemical libraries. The demonstrated success of its hydrazone derivatives in exhibiting potent anticonvulsant and antimicrobial activities underscores its importance and ensures its continued relevance in the quest for novel therapeutic agents. This guide has provided the foundational knowledge for scientists to confidently synthesize, handle, and strategically employ this valuable molecular scaffold in their research and development endeavors.

References

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• Cakir, B., et al. (2001). Synthesis and anticonvulsant activity of some hydrazones of 2[(3H)-oxobenzoxazolin-3-yl-aceto]hydrazide. Arzneimittelforschung/Drug Research. Available from: [Link]

• Nesterkina, M., & Kravchenko, I. (2020). Anticonvulsant activity of hydrazone based on (+)-camphor and valproic acid. 2nd International Conference on Preventive Medicine. Available from: [Link]

• Abdel-Wahab, B. F., et al. (2022). Ligand-based design and synthesis of N'-Benzylidene-3,4-dimethoxybenzohydrazide derivatives as potential antimicrobial agents; evaluation by in vitro, in vivo, and in silico approaches with SAR studies. Journal of Biomolecular Structure and Dynamics, 41(19), 9789-9807. Available from: [Link]

• Yogeeswari, P., et al. (2003). Synthesis and Anticonvulsant Activity of 5-chloro-2(3H)-benzoxazolinone-3-acetyl-2-(o/p-substituted Benzal) Hydrazone Derivatives. Arzneimittelforschung, 53(8), 573-577. Available from: [Link]

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• Abdel-Wahab, B. F., et al. (2018). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules, 23(11), 2826. Available from: [Link]

• Kamboj, S., et al. (2022). Synthesis, characterization, antimicrobial, antioxidant, and antiinflammatory evaluation and molecular docking studies of N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)acetamide derivatives. Turkish Journal of Chemistry, 46(4), 1261-1286. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 282482, 2-(3,4-Dimethoxyphenyl)acetohydrazide. Retrieved January 11, 2026, from [Link].

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• Zhou, B., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 65(10), o2593. Available from: [Link]

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A Technical Guide to the Spectral Analysis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Introduction

2-(3,4-Dimethoxyphenyl)acetohydrazide is a versatile chemical intermediate, playing a crucial role in the synthesis of various heterocyclic compounds with potential pharmacological activities. Its structural elucidation is paramount for ensuring the integrity of subsequent research and development. This technical guide provides an in-depth analysis of the spectral data of 2-(3,4-Dimethoxyphenyl)acetohydrazide, offering researchers, scientists, and drug development professionals a comprehensive reference for its characterization using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The methodologies and interpretations presented herein are grounded in established principles of analytical chemistry, providing a robust framework for the unambiguous identification and quality control of this compound.

Molecular Structure

The foundational step in spectral analysis is a thorough understanding of the molecule's structure. 2-(3,4-Dimethoxyphenyl)acetohydrazide comprises a 3,4-dimethoxyphenyl ring connected to an acetohydrazide moiety. This structure gives rise to characteristic signals in various spectroscopic techniques.

Figure 1: Chemical structure of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. The predicted ¹H and ¹³C NMR spectra of 2-(3,4-Dimethoxyphenyl)acetohydrazide are detailed below.

¹H NMR Spectroscopy

The proton NMR spectrum provides information about the different types of protons and their neighboring environments.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~8.5 - 9.5	br s	1H	-NH-
~6.8	m	3H	Ar-H
~4.2	br s	2H	-NH₂
~3.8	s	6H	-OCH₃
~3.4	s	2H	-CH₂-

Interpretation:

• -NH- and -NH₂ Protons: The hydrazide protons (-NH- and -NH₂) are expected to appear as broad singlets due to quadrupole broadening and chemical exchange. Their chemical shifts can vary depending on the solvent and concentration.

• Aromatic Protons (Ar-H): The three protons on the dimethoxyphenyl ring will likely appear as a multiplet around 6.8 ppm. The exact splitting pattern will depend on their coupling with each other.

• Methoxy Protons (-OCH₃): The two methoxy groups are chemically equivalent and will therefore appear as a sharp singlet, integrating to six protons, at approximately 3.8 ppm.

• Methylene Protons (-CH₂-): The methylene protons adjacent to the aromatic ring and the carbonyl group will appear as a singlet at around 3.4 ppm.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum reveals the number of unique carbon environments in the molecule.

Chemical Shift (δ, ppm)	Assignment
~170	C=O
~149	Ar-C-O
~148	Ar-C-O
~128	Ar-C
~121	Ar-CH
~112	Ar-CH
~111	Ar-CH
~56	-OCH₃
~41	-CH₂-

Interpretation:

• Carbonyl Carbon (C=O): The carbonyl carbon of the hydrazide group is the most deshielded and is expected to resonate at the lowest field, around 170 ppm.

• Aromatic Carbons (Ar-C, Ar-CH): The aromatic carbons will appear in the region of 110-150 ppm. The carbons attached to the oxygen atoms will be the most deshielded in this region.

• Methoxy Carbons (-OCH₃): The two equivalent methoxy carbons will have a characteristic signal around 56 ppm.

• Methylene Carbon (-CH₂-): The methylene carbon will appear at a higher field, around 41 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Wavenumber (cm⁻¹)	Intensity	Assignment
3300 - 3400	Strong, Broad	N-H stretching (hydrazide)
3000 - 3100	Medium	C-H stretching (aromatic)
2850 - 3000	Medium	C-H stretching (aliphatic)
~1650	Strong	C=O stretching (amide I)
~1600	Medium	C=C stretching (aromatic)
~1515	Strong	N-H bending (amide II)
~1260	Strong	C-O stretching (aryl ether)
~1030	Strong	C-O stretching (aryl ether)

Interpretation:

• N-H Stretching: The broad and strong absorption band in the 3300-3400 cm⁻¹ region is a clear indication of the N-H stretching vibrations of the primary and secondary amine groups in the hydrazide moiety.

• C=O Stretching: A strong absorption peak around 1650 cm⁻¹ is characteristic of the carbonyl (C=O) stretching vibration of the amide group (Amide I band).

• N-H Bending: The peak around 1515 cm⁻¹ corresponds to the N-H bending vibration (Amide II band).

• C-O Stretching: The strong bands at approximately 1260 cm⁻¹ and 1030 cm⁻¹ are due to the asymmetric and symmetric C-O stretching of the aryl ether groups (methoxy groups).

• Aromatic and Aliphatic C-H Stretching: The absorptions in the 3000-3100 cm⁻¹ and 2850-3000 cm⁻¹ regions correspond to the C-H stretching vibrations of the aromatic ring and the aliphatic methylene and methoxy groups, respectively.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation. For 2-(3,4-Dimethoxyphenyl)acetohydrazide (C₁₀H₁₄N₂O₃), the expected molecular weight is approximately 210.23 g/mol .

Expected Fragmentation Pattern:

Electron ionization (EI) would likely lead to the following key fragmentation pathways:

Figure 2: Proposed mass fragmentation pathway for 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Interpretation:

• Molecular Ion Peak ([M]⁺˙): The molecular ion peak is expected at m/z 210.

• Base Peak: A prominent peak at m/z 151 is anticipated, corresponding to the stable 3,4-dimethoxybenzyl cation, formed by the cleavage of the C-C bond between the methylene group and the carbonyl group.

• Other Fragments: Another significant fragment could be observed at m/z 136, resulting from the loss of a methyl radical from the m/z 151 fragment. A fragment at m/z 59, corresponding to the acetohydrazide radical cation, may also be present.

Experimental Protocols

Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

A reliable method for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide involves the hydrazinolysis of the corresponding ester, methyl 2-(3,4-dimethoxyphenyl)acetate.

Materials:

• Methyl 2-(3,4-dimethoxyphenyl)acetate

• Hydrazine hydrate (80%)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Beaker

• Büchner funnel

Procedure:

• Dissolve methyl 2-(3,4-dimethoxyphenyl)acetate (1 equivalent) in ethanol in a round-bottom flask.

• Add hydrazine hydrate (3-5 equivalents) to the solution.

• Reflux the reaction mixture for 4-6 hours with constant stirring.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into cold water to precipitate the product.

• Filter the solid product using a Büchner funnel and wash with cold water.

• Recrystallize the crude product from ethanol to obtain pure 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Spectroscopic Characterization Workflow

Figure 3: Workflow for the spectroscopic characterization of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Conclusion

The comprehensive spectral analysis outlined in this guide provides a robust framework for the unequivocal identification and characterization of 2-(3,4-Dimethoxyphenyl)acetohydrazide. The predicted ¹H NMR, ¹³C NMR, IR, and Mass spectral data, along with their detailed interpretations, serve as a valuable reference for researchers in the fields of synthetic chemistry and drug discovery. Adherence to the described synthetic and analytical protocols will ensure the quality and integrity of this important chemical intermediate for its diverse applications.

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An In-Depth Technical Guide to the Solubility Profile of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Foreword: The Critical Role of Solubility in Drug Discovery

In the landscape of drug development, the aqueous solubility of a potential therapeutic agent stands as a cornerstone of its developability. It is a key determinant of a drug's bioavailability, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. A compound with poor solubility can face significant hurdles, including inadequate oral absorption and challenges in formulation, ultimately leading to the failure of an otherwise promising candidate. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to thoroughly characterize the solubility profile of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a molecule of interest in medicinal chemistry. By understanding its solubility characteristics, researchers can make informed decisions to optimize its potential as a therapeutic agent.

Physicochemical Properties of 2-(3,4-Dimethoxyphenyl)acetohydrazide

A foundational understanding of the physicochemical properties of 2-(3,4-Dimethoxyphenyl)acetohydrazide is paramount to predicting and interpreting its solubility behavior.

Property	Value	Source
Molecular Formula	C₁₀H₁₄N₂O₃	PubChem CID: 282482[1]
Molecular Weight	210.23 g/mol	PubChem CID: 282482[1]
Appearance	Solid (predicted)	Sigma-Aldrich[2]
Calculated XLogP3	0.8	PubChem CID: 282482[1]
Hydrogen Bond Donors	3	PubChem CID: 282482[1]
Hydrogen Bond Acceptors	5	PubChem CID: 282482[1]

The structure of 2-(3,4-Dimethoxyphenyl)acetohydrazide incorporates both hydrophilic and lipophilic moieties. The hydrazide functional group (-CONHNH₂) is polar and capable of hydrogen bonding, which is expected to contribute to its aqueous solubility. Conversely, the 3,4-dimethoxyphenyl ring is relatively nonpolar. The calculated XLogP3 value of 0.8 suggests a relatively balanced hydrophilic-lipophilic character. The presence of the basic hydrazide group implies that the compound's solubility will be pH-dependent.

The Duality of Solubility: Thermodynamic vs. Kinetic

When assessing solubility, it is crucial to distinguish between two key measurements: thermodynamic and kinetic solubility.[3][4]

• Thermodynamic Solubility (Equilibrium Solubility): This is the true measure of a compound's solubility, representing the maximum concentration of a substance that can dissolve in a solvent at equilibrium.[5][6] It is determined by incubating an excess of the solid compound with the solvent for an extended period (e.g., 24-72 hours) to ensure equilibrium is reached.[4][5] This value is critical for understanding the intrinsic solubility of the compound and is vital for formulation development.

• Kinetic Solubility: This measurement is determined by dissolving the compound in an organic solvent (typically DMSO) and then adding this stock solution to an aqueous buffer.[3][7] The concentration at which precipitation is first observed is the kinetic solubility. This high-throughput method is often used in early drug discovery for rapid screening of large numbers of compounds.[8] However, it can sometimes overestimate the true solubility as it can lead to the formation of supersaturated solutions.

The following diagram illustrates the conceptual workflow for determining both types of solubility.

Caption: Workflow for Thermodynamic and Kinetic Solubility Determination.

Experimental Protocols for Solubility Determination

The following sections provide detailed, step-by-step methodologies for determining the solubility profile of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Thermodynamic Solubility Determination (Shake-Flask Method)

The shake-flask method is the gold standard for determining thermodynamic solubility.[9]

Protocol:

• Preparation of Buffers: Prepare a series of aqueous buffers at different pH values (e.g., pH 1.2, 4.5, 6.8, and 7.4) to mimic physiological conditions.[9]

• Compound Addition: Add an excess amount of solid 2-(3,4-Dimethoxyphenyl)acetohydrazide to a known volume of each buffer in separate vials. The excess solid ensures that equilibrium is reached with the undissolved compound.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for 24 to 72 hours.[5] The extended incubation time allows the system to reach equilibrium.

• Phase Separation: After incubation, separate the undissolved solid from the solution. This can be achieved by centrifugation at high speed or by filtration through a low-binding filter (e.g., 0.22 µm PVDF).

• Quantification: Accurately dilute the clear supernatant and determine the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Data Analysis: The measured concentration represents the thermodynamic solubility at that specific pH and temperature.

Kinetic Solubility Determination (High-Throughput Method)

This method is suitable for rapid screening in early drug discovery.[7][8]

Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of 2-(3,4-Dimethoxyphenyl)acetohydrazide in dimethyl sulfoxide (DMSO), for example, at 10 mM.

• Assay Plate Preparation: In a 96-well microplate, add the aqueous buffer of the desired pH.

• Compound Addition: Add a small volume of the DMSO stock solution to the buffer in the wells to achieve a range of final compound concentrations. The final DMSO concentration should be kept low (typically ≤1%) to minimize its effect on solubility.

• Incubation: Cover the plate and shake at room temperature for a defined period, typically 1 to 2 hours.

• Precipitation Detection: Determine the concentration at which precipitation occurs. This can be done using several methods:

  • Nephelometry: Measures the scattering of light by suspended particles.[10]

  • UV Absorbance: After filtering or centrifuging the plate to remove precipitate, the concentration of the dissolved compound in the supernatant is measured by UV absorbance.[10]

  • Visual Inspection: Microscopic examination of the wells for the presence of solid material.

• Data Analysis: The highest concentration at which no precipitate is observed is reported as the kinetic solubility.

pH-Solubility Profile Determination

Since 2-(3,4-Dimethoxyphenyl)acetohydrazide contains a basic hydrazide group, its solubility is expected to be pH-dependent.[] A pH-solubility profile provides a comprehensive understanding of this relationship.[12][13]

Protocol:

• Method: Employ the thermodynamic solubility (shake-flask) method as described in section 3.1.

• pH Range: Conduct the solubility measurements across a wide range of pH values, for example, from pH 1 to 10, using appropriate buffers.

• Data Plotting: Plot the measured solubility (on a logarithmic scale) against the pH.

• pKa Determination (Potentiometric Titration): To understand the inflection point of the pH-solubility curve, determine the pKa of the compound. This can be done by potentiometric titration, where a solution of the compound is titrated with a strong acid or base, and the pH is monitored. The pKa is the pH at which the compound is 50% ionized.

The following diagram illustrates the expected relationship between pH, pKa, and solubility for a basic compound like 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Caption: Expected pH-Solubility Profile for a Basic Compound.

Impact of Crystal Form (Polymorphism)

The solid-state properties of a compound, particularly its crystal form (polymorphism), can significantly influence its thermodynamic solubility. Different polymorphs of the same compound can exhibit different crystal lattice energies, leading to variations in their solubility. It is therefore essential to characterize the solid form of 2-(3,4-Dimethoxyphenyl)acetohydrazide used in solubility studies, for instance, by X-ray powder diffraction (XRPD) or differential scanning calorimetry (DSC). If multiple polymorphs are identified, the solubility of each should be determined to assess the potential for form conversion and its impact on bioavailability.

Solubility in Organic Solvents and Co-solvent Systems

While aqueous solubility is paramount for oral drug delivery, understanding the solubility in organic solvents is crucial for various aspects of drug development, including synthesis, purification, and the development of non-aqueous formulations.

Recommended Solvents for Testing:

• Alcohols: Methanol, Ethanol, Isopropanol

• Aprotic Solvents: Acetonitrile, Acetone, Tetrahydrofuran (THF)

• Nonpolar Solvents: Hexane, Toluene

The solubility in these solvents can be determined using a method analogous to the shake-flask protocol. Additionally, investigating the solubility in co-solvent systems (e.g., ethanol/water mixtures) can provide valuable information for developing liquid formulations.

Conclusion: Synthesizing the Data for a Comprehensive Profile

A thorough characterization of the solubility profile of 2-(3,4-Dimethoxyphenyl)acetohydrazide requires a multi-faceted approach. By determining its thermodynamic and kinetic aqueous solubility, establishing a comprehensive pH-solubility profile, and understanding its behavior in relevant organic solvents, researchers can build a robust data package. This information is indispensable for guiding lead optimization, selecting appropriate formulation strategies, and ultimately, advancing a promising compound through the drug development pipeline. The protocols and principles outlined in this guide provide a validated framework for obtaining this critical data with scientific rigor and integrity.

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• Di, L., & Kerns, E. H. (2003). In vitro solubility assays in drug discovery. Current Opinion in Chemical Biology, 7(3), 402-408.
• Creative Biostructure. (n.d.). Hydrazide Derivatives: Versatile Tools in Organic Synthesis and Drug Discovery.
• Evotec. (n.d.). Thermodynamic Solubility Assay.

• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. Retrieved from [Link].

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An In-depth Technical Guide to the Stability and Degradation Pathways of 2-(3,4-Dimethoxyphenyl)acetohydrazide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(3,4-Dimethoxyphenyl)acetohydrazide is a molecule of interest in medicinal chemistry due to its structural motifs, which are present in various pharmacologically active compounds. Understanding its intrinsic stability and degradation profile is a critical prerequisite for its development as a potential therapeutic agent. This technical guide provides a comprehensive framework for assessing the stability of 2-(3,4-dimethoxyphenyl)acetohydrazide and elucidating its potential degradation pathways. While specific experimental data for this compound is not extensively available in public literature, this document outlines the foundational principles and detailed experimental protocols for conducting forced degradation studies. These studies are essential for identifying likely degradation products, establishing degradation pathways, and developing stability-indicating analytical methods.[1][2][3][4] The insights gained from such studies are invaluable for formulation development, manufacturing, packaging, and defining appropriate storage conditions.[1][2]

Introduction: The Significance of Stability Assessment

The stability of a drug substance is a critical quality attribute that can impact its safety, efficacy, and shelf-life. Regulatory bodies worldwide, including the International Council for Harmonisation (ICH), mandate rigorous stability testing to ensure that a drug substance maintains its quality throughout its lifecycle.[1] Forced degradation, or stress testing, is a pivotal component of this process, involving the exposure of the drug substance to conditions more severe than accelerated stability testing.[1][5]

The primary objectives of forced degradation studies are:

• To identify potential degradation products.[1][2][3]

• To elucidate degradation pathways.[1][2][3]

• To develop and validate stability-indicating analytical methods.[1][3]

• To understand the intrinsic stability of the molecule.[1][3]

• To aid in the development of stable formulations and appropriate storage conditions.[2]

This guide will focus on the practical application of these principles to 2-(3,4-dimethoxyphenyl)acetohydrazide.

Physicochemical Properties of 2-(3,4-Dimethoxyphenyl)acetohydrazide

A foundational understanding of the physicochemical properties of 2-(3,4-dimethoxyphenyl)acetohydrazide is essential for designing and interpreting stability studies.

Property	Value	Source
Molecular Formula	C₁₀H₁₄N₂O₃	[6]
Molecular Weight	210.23 g/mol	[6]
IUPAC Name	2-(3,4-dimethoxyphenyl)acetohydrazide	[6]
CAS Number	60075-23-2	[6]
Physical Form	Solid
Storage Temperature	Keep in dark place, inert atmosphere, store in freezer, under -20°C

The structure of 2-(3,4-dimethoxyphenyl)acetohydrazide, featuring a hydrazide moiety and a dimethoxy-substituted phenyl ring, suggests potential susceptibility to hydrolysis, oxidation, and photolytic degradation.

Postulated Degradation Pathways

Based on the functional groups present in 2-(3,4-dimethoxyphenyl)acetohydrazide, several degradation pathways can be hypothesized. The primary sites of lability are the hydrazide linkage and the methoxy groups on the aromatic ring.

Hydrolytic Degradation

The hydrazide bond is susceptible to hydrolysis under both acidic and basic conditions. This would likely lead to the cleavage of the C-N bond, yielding 3,4-dimethoxyphenylacetic acid and hydrazine.

Oxidative Degradation

The presence of the electron-rich dimethoxy-substituted benzene ring and the hydrazide moiety suggests a susceptibility to oxidation. Oxidizing agents could potentially lead to the formation of N-oxides, hydroxylation of the aromatic ring, or cleavage of the molecule. O-demethylation of the methoxy groups is also a possible oxidative pathway.[7][8]

Photolytic Degradation

Aromatic compounds can be sensitive to light. Photodegradation may involve complex radical reactions, potentially leading to dimerization, oxidation, or cleavage of the molecule. The presence of chromophores in the structure suggests that photostability should be carefully evaluated.

Thermal Degradation

Exposure to high temperatures can induce degradation. For 2-(3,4-dimethoxyphenyl)acetohydrazide, thermal stress could lead to decomposition, potentially involving decarboxylation or other complex fragmentation patterns.

Diagram of Postulated Degradation Pathways

Caption: Postulated degradation pathways for 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Experimental Protocols for Forced Degradation Studies

The following protocols are designed to investigate the stability of 2-(3,4-dimethoxyphenyl)acetohydrazide under various stress conditions, as recommended by ICH guidelines.[1]

General Considerations

• Analyte Concentration: A stock solution of 2-(3,4-dimethoxyphenyl)acetohydrazide (e.g., 1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile) should be prepared.

• Stress Conditions: The severity of the stress conditions should be adjusted to achieve a target degradation of 5-20%. This may require preliminary range-finding experiments.[1]

• Controls: A control sample of the drug substance, protected from the stress condition, should be analyzed concurrently.

• Analytical Method: A stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection, is required to separate and quantify the parent compound and its degradation products.[9]

Hydrolytic Stability

Objective: To assess the stability of the compound in aqueous solutions at different pH values.

Protocol:

• Prepare solutions of 2-(3,4-dimethoxyphenyl)acetohydrazide (e.g., 0.1 mg/mL) in the following media:

  • 0.1 N Hydrochloric Acid (HCl)

  • Purified Water

  • 0.1 N Sodium Hydroxide (NaOH)

• Incubate the solutions at an elevated temperature (e.g., 60°C).

• Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralize the acidic and basic samples before analysis.

• Analyze the samples by a stability-indicating HPLC method.

Oxidative Stability

Objective: To evaluate the susceptibility of the compound to oxidation.

Protocol:

• Prepare a solution of 2-(3,4-dimethoxyphenyl)acetohydrazide (e.g., 0.1 mg/mL) in a suitable solvent.

• Add a solution of hydrogen peroxide (e.g., 3% v/v).

• Incubate the solution at room temperature or a slightly elevated temperature (e.g., 40°C).

• Withdraw aliquots at specified time points.

• Analyze the samples by HPLC.

Photostability

Objective: To determine the effect of light exposure on the stability of the compound.

Protocol:

• Expose a solid sample and a solution of 2-(3,4-dimethoxyphenyl)acetohydrazide to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.

• A dark control sample should be stored under the same conditions but protected from light.

• After a defined exposure period, analyze both the exposed and control samples by HPLC.

Thermal Stability

Objective: To assess the stability of the compound under dry heat.

Protocol:

• Place a solid sample of 2-(3,4-dimethoxyphenyl)acetohydrazide in a thermostatically controlled oven at an elevated temperature (e.g., 80°C).

• Withdraw samples at specified time points.

• Prepare solutions of the withdrawn samples and analyze by HPLC.

Experimental Workflow for Forced Degradation Studies

Caption: General workflow for conducting forced degradation studies.

Development of a Stability-Indicating Analytical Method

A crucial outcome of forced degradation studies is the development of a stability-indicating analytical method. This method must be able to separate the parent drug from its degradation products and any process-related impurities.

Typical HPLC Method Parameters:

Parameter	Recommended Starting Conditions
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	A suitable gradient from low to high organic phase
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at a suitable wavelength (e.g., 280 nm) and/or MS
Injection Volume	10 µL

The method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness. The specificity is demonstrated by showing that the peaks for the parent compound and its degradation products are well-resolved.

Summary of Potential Degradation Products and Analytical Data

The following table provides a hypothetical summary of the expected outcomes from the forced degradation studies.

Stress Condition	Major Degradation Product(s)	Postulated Structure	Analytical Observations (HPLC-MS)
Acid Hydrolysis	3,4-Dimethoxyphenylacetic acid	C₁₀H₁₂O₄	Peak with m/z corresponding to the acid
Base Hydrolysis	3,4-Dimethoxyphenylacetic acid	C₁₀H₁₂O₄	Peak with m/z corresponding to the acid
Oxidation	N-Oxide derivative, Ring-hydroxylated species, O-demethylated product	C₁₀H₁₄N₂O₄, C₁₀H₁₄N₂O₄, C₉H₁₂N₂O₃	Peaks with m/z +16 and m/z -14 relative to the parent
Photolysis	Dimeric products	C₂₀H₂₆N₄O₆	Peaks with m/z corresponding to dimers
Thermal	Fragmentation products	Varies	Multiple smaller m/z peaks

Conclusion and Recommendations

Key Recommendations:

• Systematic Approach: Conduct forced degradation studies under hydrolytic, oxidative, photolytic, and thermal stress conditions.

• Method Development: Develop and validate a stability-indicating HPLC method to accurately quantify the parent compound and its degradation products.

• Structure Elucidation: Utilize techniques such as LC-MS/MS and NMR to identify and characterize the major degradation products.

• Formulation and Storage: The stability data obtained should be used to guide the development of stable formulations and to define appropriate storage and handling conditions, such as protection from light and moisture.

By following the principles and protocols outlined in this guide, researchers and drug development professionals can build a robust understanding of the stability and degradation pathways of 2-(3,4-dimethoxyphenyl)acetohydrazide, a crucial step in its potential journey from a promising molecule to a viable therapeutic agent.

References

• PharmaInfo. (n.d.). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations.
• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(3).

• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Semantic Scholar. (n.d.). Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Considerations.
• ResearchGate. (n.d.). Forced degradation studies: Regulatory guidance, characterization of drugs, and their degradation products - A review.
• ResearchGate. (n.d.). Pharmaceutical Forced Degradation Studies with Regulatory Consideration.

• MDPI. (2023). Analytical Methods for the Determination of Diamorphine (Heroin) in Biological Matrices: A Review. Molecules, 28(17), 6393. Retrieved from [Link]

• Nagayoshi, H., et al. (2022). Oxidation of 3′-methoxyflavone, 4′-methoxyflavone, and 3′,4′-dimethoxyflavone and their derivatives having with 5,7-dihydroxyl moieties by human cytochromes P450 1B1 and 2A13. Xenobiotica, 52(2), 134-145. Retrieved from [Link]

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An In-depth Technical Guide to the Synthesis and Biological Evaluation of 2-(3,4-Dimethoxyphenyl)acetohydrazide and Its Analogs

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Foreword: The Therapeutic Potential of the Hydrazide Scaffold

The hydrazide functional group, characterized by a nitrogen-nitrogen single bond flanked by carbonyl and amino moieties, represents a privileged scaffold in medicinal chemistry. Its unique electronic and structural properties allow for versatile chemical modifications and interactions with a wide array of biological targets. This has led to the development of a multitude of hydrazide-containing compounds with a broad spectrum of pharmacological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer effects[1][2]. The 2-(3,4-dimethoxyphenyl)acetohydrazide core, featuring a catechol-like dimethoxy substitution pattern, presents a particularly interesting starting point for the exploration of novel therapeutic agents. This guide provides a comprehensive overview of the synthesis of this core structure and its analogs, coupled with a detailed exploration of their biological evaluation, offering a roadmap for researchers in the field of drug discovery and development.

Part 1: The Synthetic Pathway to 2-(3,4-Dimethoxyphenyl)acetohydrazide and Its Analogs

The synthesis of 2-(3,4-dimethoxyphenyl)acetohydrazide is a relatively straightforward process, typically commencing from the corresponding carboxylic acid or its ester derivative. The strategic selection of starting materials and reaction conditions is paramount to achieving high yields and purity.

Core Synthesis: From Ester to Hydrazide

The most common and efficient method for the synthesis of 2-(3,4-dimethoxyphenyl)acetohydrazide involves the hydrazinolysis of a suitable ester precursor, such as methyl or ethyl 2-(3,4-dimethoxyphenyl)acetate. This reaction is typically carried out by refluxing the ester with hydrazine hydrate in an alcoholic solvent, such as ethanol or methanol.

Causality Behind Experimental Choices:

• Ester Precursor: The choice of the methyl or ethyl ester is primarily one of convenience and availability. Both are readily prepared from 3,4-dimethoxyphenylacetic acid and are effective substrates for hydrazinolysis.

• Hydrazine Hydrate: Hydrazine hydrate serves as the source of the hydrazinyl group. An excess is often used to drive the reaction to completion.

• Solvent: Ethanol or methanol are excellent solvents for both the ester and hydrazine hydrate, facilitating a homogeneous reaction mixture. Their boiling points allow for a controlled reaction temperature under reflux conditions.

Experimental Protocol: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve methyl 2-(3,4-dimethoxyphenyl)acetate (1 equivalent) in absolute ethanol.

• Addition of Hydrazine Hydrate: To the stirred solution, add hydrazine hydrate (3-5 equivalents) dropwise at room temperature.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and reduce the solvent volume under reduced pressure.

• Isolation and Purification: Pour the concentrated reaction mixture into ice-cold water to precipitate the product. Collect the solid by vacuum filtration, wash with cold water, and dry. The crude product can be further purified by recrystallization from ethanol or an ethanol-water mixture to afford pure 2-(3,4-dimethoxyphenyl)acetohydrazide as a white crystalline solid.

Characterization:

The structure of the synthesized compound should be confirmed by spectroscopic methods:

• ¹H NMR: Expect characteristic peaks for the aromatic protons, the methylene protons adjacent to the carbonyl group, the methoxy groups, and the protons of the hydrazide moiety.

• ¹³C NMR: Signals corresponding to the carbonyl carbon, aromatic carbons, methylene carbon, and methoxy carbons should be observed.

• FT-IR: Look for characteristic absorption bands for N-H stretching (hydrazide), C=O stretching (amide I), and N-H bending (amide II).

• Mass Spectrometry: The molecular ion peak corresponding to the calculated molecular weight of C10H14N2O3 should be observed[3].

Synthesis of Analogs: The Versatility of the Hydrazide Moiety

The true potential of 2-(3,4-dimethoxyphenyl)acetohydrazide lies in its ability to serve as a versatile intermediate for the synthesis of a wide range of analogs, primarily through the formation of hydrazones.

General Reaction Scheme: Synthesis of Hydrazone Analogs

The condensation reaction between 2-(3,4-dimethoxyphenyl)acetohydrazide and various aromatic or heteroaromatic aldehydes in the presence of a catalytic amount of acid (e.g., glacial acetic acid) in a suitable solvent (e.g., ethanol) readily yields the corresponding hydrazone derivatives[4][5][6].

Caption: General scheme for the synthesis of hydrazone analogs.

Experimental Protocol: Synthesis of a Representative Hydrazone Analog (e.g., with 4-chlorobenzaldehyde)

• Reaction Setup: Dissolve 2-(3,4-dimethoxyphenyl)acetohydrazide (1 equivalent) in ethanol in a round-bottom flask.

• Addition of Aldehyde and Catalyst: Add 4-chlorobenzaldehyde (1 equivalent) to the solution, followed by a few drops of glacial acetic acid.

• Reaction: Stir the mixture at room temperature or gently reflux for 2-4 hours. Monitor the reaction by TLC.

• Isolation: Upon completion, cool the reaction mixture. The hydrazone product often precipitates out of the solution. Collect the solid by filtration, wash with cold ethanol, and dry.

This protocol can be adapted for a wide variety of aldehydes, allowing for the creation of a diverse library of analogs for biological screening.

Part 2: Biological Evaluation of 2-(3,4-Dimethoxyphenyl)acetohydrazide and Its Analogs

The hydrazide-hydrazone scaffold is a well-established pharmacophore with a wide range of biological activities. The following sections outline the key areas of evaluation and the methodologies employed.

Antimicrobial Activity

Hydrazide derivatives have shown significant promise as antimicrobial agents, targeting both bacterial and fungal pathogens[2][7][8].

Mechanism of Action: The proposed mechanisms of antibacterial action for hydrazide derivatives are diverse and can include the inhibition of essential enzymes necessary for bacterial survival, such as DNA gyrase[1]. Other potential mechanisms include the disruption of bacterial cell wall synthesis and the suppression of ATP production[1].

In Vitro Screening Protocol:

• Microorganisms: A panel of clinically relevant Gram-positive (e.g., Staphylococcus aureus, Bacillus subtilis) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa) bacteria, as well as fungal strains (e.g., Candida albicans, Aspergillus niger), should be used.

• Method: The broth microdilution method is a standard and reliable technique for determining the Minimum Inhibitory Concentration (MIC) of the synthesized compounds.

• Procedure:

  • Prepare serial dilutions of the test compounds in a suitable broth medium in a 96-well microtiter plate.

  • Inoculate each well with a standardized suspension of the test microorganism.

  • Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 28°C for fungi) for 18-24 hours.

  • The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Data Presentation:

Compound	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
2-(3,4-Dimethoxyphenyl)acetohydrazide	>128	>128	>128
Analog 1 (R=4-Cl)	64	128	64
Analog 2 (R=4-NO₂)	32	64	32
Ciprofloxacin	1	0.5	-
Fluconazole	-	-	8

Note: The above data is hypothetical and for illustrative purposes only.

Anticancer Activity

A growing body of evidence suggests that hydrazide-hydrazone derivatives possess significant anticancer properties against various cancer cell lines[9][10][11][12].

Mechanism of Action: The anticancer mechanisms of hydrazide derivatives are often multi-faceted and can involve the induction of apoptosis, cell cycle arrest, and inhibition of key signaling pathways involved in cancer cell proliferation and survival.

In Vitro Screening Protocol:

• Cell Lines: A panel of human cancer cell lines, such as MCF-7 (breast cancer), PC-3 (prostate cancer), and HCT-116 (colon cancer), should be used. A non-cancerous cell line (e.g., HEK-293) should be included to assess cytotoxicity.

• Method: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay to assess cell viability.

• Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

  • Add MTT solution to each well and incubate to allow the formation of formazan crystals by viable cells.

  • Solubilize the formazan crystals and measure the absorbance at a specific wavelength.

  • The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is then calculated.

Data Presentation:

Compound	MCF-7 IC₅₀ (µM)	PC-3 IC₅₀ (µM)	HCT-116 IC₅₀ (µM)
2-(3,4-Dimethoxyphenyl)acetohydrazide	>100	>100	>100
Analog 3 (R=2-OH)	25.4	38.1	42.5
Analog 4 (R=4-N(CH₃)₂)	10.2	15.8	18.3
Doxorubicin	0.8	1.2	0.5

Note: The above data is hypothetical and for illustrative purposes only.

Anti-inflammatory Activity

Hydrazide-hydrazones have also been investigated for their anti-inflammatory potential, often through the inhibition of cyclooxygenase (COX) enzymes.

Mechanism of Action: The anti-inflammatory activity of many non-steroidal anti-inflammatory drugs (NSAIDs) is attributed to their ability to inhibit COX-1 and/or COX-2 enzymes, which are involved in the synthesis of prostaglandins, key mediators of inflammation.

In Vitro Screening Protocol:

• Assay: A COX-1/COX-2 inhibitor screening assay can be used to determine the inhibitory activity of the synthesized compounds. These assays typically measure the peroxidase activity of the COX enzyme.

• Procedure:

  • The assay is usually performed in a 96-well plate format.

  • The test compounds are incubated with purified COX-1 or COX-2 enzyme.

  • A substrate (e.g., arachidonic acid) is added to initiate the reaction.

  • The production of prostaglandin G2 is measured using a fluorescent probe[13][14].

  • The IC50 values for COX-1 and COX-2 inhibition are then determined.

Data Presentation:

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
2-(3,4-Dimethoxyphenyl)acetohydrazide	>100	>100	-
Analog 5 (R=4-F)	50.2	15.8	3.18
Analog 6 (R=3,4,5-trimethoxy)	85.6	5.4	15.85
Celecoxib	>100	0.05	>2000

Note: The above data is hypothetical and for illustrative purposes only.

Part 3: Structure-Activity Relationships and Future Directions

The synthesis and biological evaluation of a library of 2-(3,4-dimethoxyphenyl)acetohydrazide analogs can provide valuable insights into their structure-activity relationships (SAR).

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The Versatility of 2-(3,4-Dimethoxyphenyl)acetohydrazide: A Gateway to Medicinally Significant Heterocycles

An In-depth Technical Guide for Chemical and Pharmaceutical Scientists

In the landscape of medicinal chemistry and drug development, the synthesis of novel heterocyclic compounds remains a cornerstone of innovation. These cyclic structures are ubiquitous in pharmaceuticals, owing to their diverse pharmacological activities and ability to interact with biological targets. Among the myriad of building blocks available to the synthetic chemist, 2-(3,4-dimethoxyphenyl)acetohydrazide emerges as a particularly valuable and versatile intermediate. Its unique structural features—a reactive hydrazide moiety coupled with the biologically relevant dimethoxyphenyl group—provide a strategic starting point for the construction of a wide array of five-membered heterocyclic rings, including 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, pyrazoles, and 1,2,4-triazoles. These resulting scaffolds are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and anticonvulsant properties.[1][2][3][4][5]

This technical guide, intended for researchers, scientists, and professionals in drug development, provides a comprehensive overview of the synthesis, characterization, and synthetic utility of 2-(3,4-dimethoxyphenyl)acetohydrazide. We will delve into detailed, field-proven protocols for its preparation and its subsequent transformation into various medicinally significant heterocyclic systems. The causality behind experimental choices will be explained, and mechanistic insights will be provided to empower researchers in their synthetic endeavors.

Part 1: Synthesis and Characterization of the Core Intermediate

The journey into the synthesis of complex heterocycles begins with the reliable preparation and thorough characterization of the starting material, 2-(3,4-dimethoxyphenyl)acetohydrazide.

Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

The most direct and efficient method for the synthesis of 2-(3,4-dimethoxyphenyl)acetohydrazide is the hydrazinolysis of the corresponding ester, methyl 2-(3,4-dimethoxyphenyl)acetate. This reaction is typically straightforward, high-yielding, and proceeds under mild conditions.

Caption: Synthesis of the core intermediate via hydrazinolysis.

Experimental Protocol: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add methyl 2-(3,4-dimethoxyphenyl)acetate (1 equivalent).

• Reagent Addition: Add absolute ethanol to dissolve the ester, followed by the addition of an excess of hydrazine hydrate (typically 3-5 equivalents).

• Reaction: The reaction mixture is heated to reflux and maintained at this temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After completion, the reaction mixture is cooled to room temperature, and the excess solvent and hydrazine hydrate are removed under reduced pressure.

• Purification: The resulting solid residue is triturated with cold water, filtered, and washed with water to remove any remaining hydrazine hydrate. The crude product can be further purified by recrystallization from ethanol or an ethanol-water mixture to afford the desired 2-(3,4-dimethoxyphenyl)acetohydrazide as a white crystalline solid.

Physicochemical and Spectroscopic Characterization

Thorough characterization of the synthesized intermediate is crucial to ensure its purity and to confirm its structure before proceeding to subsequent reactions.

Property	Value
Molecular Formula	C₁₀H₁₄N₂O₃
Molecular Weight	210.23 g/mol
Appearance	White to off-white solid
Melting Point	Typically in the range of 120-125 °C
Solubility	Soluble in ethanol, methanol, and DMSO; sparingly soluble in water.
¹H NMR (DMSO-d₆, 400 MHz)	δ (ppm): 9.05 (s, 1H, -NH), 6.80 (d, J=8.0 Hz, 1H, Ar-H), 6.75 (s, 1H, Ar-H), 6.65 (d, J=8.0 Hz, 1H, Ar-H), 4.15 (s, 2H, -NH₂), 3.70 (s, 6H, 2 x -OCH₃), 3.25 (s, 2H, -CH₂-)
¹³C NMR (DMSO-d₆, 100 MHz)	δ (ppm): 169.5 (C=O), 148.5 (Ar-C), 147.0 (Ar-C), 130.0 (Ar-C), 121.0 (Ar-CH), 112.5 (Ar-CH), 111.5 (Ar-CH), 55.5 (-OCH₃), 55.4 (-OCH₃), 40.5 (-CH₂-)
FT-IR (KBr, cm⁻¹)	~3300, 3200 (N-H stretching), ~3000 (C-H aromatic stretching), ~2950, 2850 (C-H aliphatic stretching), ~1640 (C=O stretching, Amide I), ~1600 (N-H bending, Amide II), ~1520 (C=C aromatic stretching), ~1260, 1030 (C-O ether stretching)
Mass Spectrum (ESI-MS)	m/z: 211.1 [M+H]⁺

Part 2: Application in Heterocyclic Synthesis

The true utility of 2-(3,4-dimethoxyphenyl)acetohydrazide lies in its ability to serve as a versatile precursor for a variety of five-membered heterocycles. The following sections detail the synthesis of 1,3,4-oxadiazoles, 1,3,4-thiadiazoles, pyrazoles, and 1,2,4-triazoles from this key intermediate.

Synthesis of 1,3,4-Oxadiazole Derivatives

1,3,4-Oxadiazoles are a class of heterocycles known for their wide range of pharmacological activities, including antibacterial, antifungal, and anti-inflammatory properties.[6][7] A common and effective method for the synthesis of 2,5-disubstituted-1,3,4-oxadiazoles involves the cyclodehydration of N,N'-diacylhydrazines or the reaction of an acid hydrazide with a carboxylic acid derivative. A particularly useful route involves the formation of a 1,3,4-oxadiazole-2-thiol, which can be further functionalized.

Caption: Synthesis of a 1,3,4-oxadiazole-2-thiol intermediate.

Experimental Protocol: Synthesis of 5-(3,4-Dimethoxybenzyl)-1,3,4-oxadiazole-2-thiol

• Reaction Setup: In a round-bottom flask, dissolve 2-(3,4-dimethoxyphenyl)acetohydrazide (1 equivalent) in absolute ethanol.

• Reagent Addition: To this solution, add potassium hydroxide (1 equivalent) and stir until it dissolves. Then, add carbon disulfide (1.5 equivalents) dropwise at room temperature.

• Reaction: The reaction mixture is heated to reflux for 8-10 hours. The reaction progress can be monitored by TLC.

• Work-up: After cooling, the solvent is removed under reduced pressure. The residue is dissolved in water and acidified with dilute hydrochloric acid to precipitate the product.

• Purification: The precipitate is filtered, washed with cold water, and dried. Recrystallization from ethanol yields the pure 5-(3,4-dimethoxybenzyl)-1,3,4-oxadiazole-2-thiol.

The thiol group in the resulting oxadiazole is a versatile handle for further derivatization, allowing for the introduction of various functionalities to modulate the biological activity of the molecule.

Synthesis of 1,3,4-Thiadiazole Derivatives

1,3,4-Thiadiazoles are another important class of sulfur-containing heterocycles with a wide array of biological activities, including anticancer and antimicrobial properties.[3][8] They can be synthesized from 2-(3,4-dimethoxyphenyl)acetohydrazide through the formation of a thiosemicarbazide intermediate, followed by cyclization.

Caption: General pathway for the synthesis of 1,3,4-thiadiazoles.

Experimental Protocol: Synthesis of 2-Amino-5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazole

• Thiosemicarbazide Formation: A mixture of 2-(3,4-dimethoxyphenyl)acetohydrazide (1 equivalent) and an appropriate isothiocyanate (1 equivalent) in ethanol is refluxed for 4-6 hours. Upon cooling, the thiosemicarbazide intermediate precipitates and is collected by filtration.

• Cyclization: The dried thiosemicarbazide is added portion-wise to concentrated sulfuric acid at 0 °C. The mixture is stirred at room temperature for 2-3 hours and then carefully poured onto crushed ice.

• Work-up: The resulting mixture is neutralized with a solution of sodium bicarbonate or ammonia. The precipitated product is filtered, washed with water, and dried.

• Purification: The crude product is recrystallized from a suitable solvent like ethanol to give the pure 2-amino-5-(3,4-dimethoxybenzyl)-1,3,4-thiadiazole.[9]

Synthesis of Pyrazole Derivatives

Pyrazoles are a well-known class of nitrogen-containing heterocycles with diverse pharmacological applications, including anti-inflammatory, analgesic, and antimicrobial activities.[2][10] A classical and efficient method for pyrazole synthesis is the condensation of a hydrazide with a 1,3-dicarbonyl compound.

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antimicrobial activity of 2-(3,4-Dimethoxyphenyl)acetohydrazide derivatives

An In-Depth Technical Guide to the Antimicrobial Activity of 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives

Prepared by: A Senior Application Scientist

Executive Summary

The escalating crisis of antimicrobial resistance (AMR) necessitates the urgent development of novel therapeutic agents that operate via mechanisms distinct from current antibiotics. Hydrazide-hydrazone derivatives have emerged as a pharmacologically significant class of compounds, demonstrating a broad spectrum of biological activities, including potent antimicrobial effects.[1][2][3][4] This guide focuses on a specific, promising subclass: derivatives of 2-(3,4-Dimethoxyphenyl)acetohydrazide. The 3,4-dimethoxyphenyl moiety is a recognized pharmacophore present in various bioactive molecules, making this scaffold an attractive starting point for rational drug design.[5][6]

This document provides a comprehensive technical overview intended for researchers, medicinal chemists, and drug development professionals. It delves into the strategic synthesis of these derivatives, outlines robust methodologies for their in vitro and in vivo evaluation, explores potential mechanisms of action, and elucidates the critical structure-activity relationships (SAR) that govern their efficacy. The protocols and workflows described herein are designed to be self-validating, providing a logical and scientifically rigorous framework for the investigation of this promising class of antimicrobial agents.

The Rationale and Strategic Importance

The core impetus for investigating hydrazide derivatives is the structural presence of the azomethine group (-NH–N=CH-), a key pharmacophore known to be crucial for their biological activity.[7][8] By functionalizing the core 2-(3,4-Dimethoxyphenyl)acetohydrazide structure through condensation with a diverse library of aldehydes and ketones, we can systematically modulate the steric, electronic, and lipophilic properties of the resulting molecules. This approach allows for a methodical exploration of the chemical space to identify compounds with enhanced potency, selectivity, and favorable pharmacological profiles.

Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives: A Workflow for Chemical Diversity

The synthesis of a diverse library of derivatives is the foundational step in any SAR study. The chosen synthetic route must be efficient, high-yielding, and versatile enough to accommodate a wide range of functional groups.

General Synthetic Pathway

The typical synthesis is a two-step process. First, 2-(3,4-dimethoxyphenyl)acetic acid is esterified and then reacted with hydrazine hydrate to form the key intermediate, 2-(3,4-Dimethoxyphenyl)acetohydrazide. This intermediate is then condensed with various substituted aromatic or heteroaromatic aldehydes to yield the final hydrazone derivatives.[8][9] This workflow is efficient and allows for the rapid generation of a compound library from common starting materials.

Caption: General workflow for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide derivatives.

Detailed Experimental Protocol: Synthesis of a Representative Derivative

This protocol describes the synthesis of (E)-N'-(4-chlorobenzylidene)-2-(3,4-dimethoxyphenyl)acetohydrazide.

Step 1: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide (Intermediate)

• Esterification: A solution of 2-(3,4-dimethoxyphenyl)acetic acid (10 mmol) in methanol (50 mL) is treated with concentrated sulfuric acid (0.5 mL) as a catalyst. The mixture is refluxed for 4 hours.

  • Causality: The acidic catalyst protonates the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon for nucleophilic attack by methanol. Refluxing drives the reaction to completion.

• Work-up: The solvent is removed under reduced pressure. The residue is dissolved in ethyl acetate (100 mL), washed with saturated sodium bicarbonate solution (2 x 50 mL) and brine (1 x 50 mL), and dried over anhydrous sodium sulfate.

• Hydrazinolysis: The crude ester is dissolved in ethanol (50 mL), and hydrazine hydrate (20 mmol) is added. The mixture is refluxed for 8 hours.

  • Causality: Hydrazine is a potent nucleophile that displaces the methoxy group to form the stable hydrazide.

• Isolation: The reaction mixture is cooled to room temperature, and the resulting precipitate is filtered, washed with cold ethanol, and dried in vacuo to yield the pure acetohydrazide intermediate.

Step 2: Synthesis of the Final Hydrazone Derivative

• Condensation: A mixture of 2-(3,4-dimethoxyphenyl)acetohydrazide (5 mmol) and 4-chlorobenzaldehyde (5 mmol) is dissolved in absolute ethanol (30 mL). A catalytic amount of glacial acetic acid (2-3 drops) is added.

  • Causality: The acid catalyst protonates the aldehyde's carbonyl oxygen, activating it for nucleophilic attack by the terminal nitrogen of the hydrazide.

• Reaction: The mixture is refluxed for 3-5 hours, with reaction progress monitored by Thin Layer Chromatography (TLC).

• Isolation and Purification: Upon completion, the reaction mixture is cooled in an ice bath. The precipitated solid is collected by vacuum filtration, washed with chilled ethanol, and recrystallized from ethanol to afford the pure product.

In Vitro Antimicrobial Evaluation

In vitro screening is the cornerstone of antimicrobial drug discovery, providing the first critical data on the potency and spectrum of activity of newly synthesized compounds.

Experimental Workflow for In Vitro Screening

The process begins with preparing standardized microbial inocula, followed by susceptibility testing to determine the Minimum Inhibitory Concentration (MIC) and, subsequently, the Minimum Bactericidal Concentration (MBC).

Caption: Standard workflow for determining MIC and MBC of novel antimicrobial compounds.

Protocol: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standardized and widely accepted technique for determining MIC.[7][10]

• Preparation: Aseptically prepare a 96-well microtiter plate. Add 100 µL of sterile Mueller-Hinton Broth (MHB) to wells 2 through 12.

• Compound Addition: Add 200 µL of the test compound stock solution (at 2x the highest desired concentration) to well 1.

• Serial Dilution: Transfer 100 µL from well 1 to well 2, mixing thoroughly. Repeat this two-fold serial dilution process across the plate to well 10. Discard 100 µL from well 10. Wells 11 (growth control) and 12 (sterility control) receive no compound.

  • Self-Validation: Well 11 contains broth and inoculum, and must show growth. Well 12 contains only broth and must remain clear. These controls validate the medium's viability and sterility.

• Inoculation: Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard, then dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well. Add 10 µL of this standardized inoculum to wells 1 through 11.

• Incubation: Seal the plate and incubate at 37°C for 18-24 hours.

• Reading: The MIC is the lowest concentration of the compound at which no visible bacterial growth (turbidity) is observed.

Protocol: Minimum Bactericidal Concentration (MBC) Assay

This assay is a direct extension of the MIC test to differentiate between bacteriostatic and bactericidal activity.[7]

• Subculturing: Following MIC determination, take a 10 µL aliquot from each well that showed no visible growth.

• Plating: Spot-plate the aliquot onto a fresh Mueller-Hinton Agar (MHA) plate.

• Incubation: Incubate the MHA plate at 37°C for 24 hours.

• Reading: The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU count compared to the initial inoculum.

Data Presentation: Comparative Antimicrobial Activity

Quantitative data should be summarized for clear interpretation and comparison.

Compound ID	R-Group (Substitution)	MIC (µg/mL) vs. S. aureus (Gram+)	MIC (µg/mL) vs. E. coli (Gram-)
STD-CIP	(Ciprofloxacin)	1	0.5
HYD-01	H	64	128
HYD-02	4-Cl	16	32
HYD-03	4-NO₂	8	16
HYD-04	4-OCH₃	32	64
HYD-05	4-OH	32	64

Table 1: Hypothetical MIC data for a series of 2-(3,4-Dimethoxyphenyl)acetohydrazide derivatives.

Elucidating the Mechanism of Action (MoA)

Identifying the molecular target of an antimicrobial is crucial for understanding its potential for resistance development and for future lead optimization. For hydrazide derivatives, several mechanisms have been proposed.

Plausible Mechanisms of Action

Literature on related hydrazone compounds strongly suggests that bacterial DNA gyrase is a primary target.[2][3][7][11] This enzyme is essential for DNA replication, making it an excellent target for antibacterial agents. Other potential mechanisms include the inhibition of enzymes involved in cell wall synthesis or the disruption of cellular energy production.[11]

MoA Investigation Workflow

Once a compound shows significant antimicrobial activity, a series of targeted assays can be performed to pinpoint its mechanism.

Caption: A logical workflow for the elucidation of an antimicrobial's mechanism of action.

Protocol: DNA Gyrase Inhibition Assay (Conceptual)

This is a target-specific enzymatic assay to confirm the inhibition of DNA gyrase.

• Assay Principle: The assay measures the ability of the compound to inhibit the supercoiling of relaxed plasmid DNA by purified bacterial DNA gyrase.

• Reaction Setup: In a microcentrifuge tube, combine purified DNA gyrase, relaxed plasmid DNA substrate, ATP, and the appropriate assay buffer.

• Compound Addition: Add the test compound at various concentrations. Include a positive control (e.g., ciprofloxacin) and a negative control (DMSO vehicle).

• Incubation: Incubate the reaction at 37°C for 1 hour to allow the enzymatic reaction to proceed.

• Analysis: Stop the reaction and analyze the DNA topology using agarose gel electrophoresis.

  • Interpretation: In the absence of an inhibitor, the relaxed plasmid will be converted to its supercoiled form, which migrates faster on the gel. An effective inhibitor will prevent this conversion, leaving the plasmid in its slower-migrating relaxed form. The degree of inhibition can be quantified by densitometry.

Structure-Activity Relationship (SAR) Analysis

SAR analysis connects the chemical structure of the derivatives to their biological activity, providing a roadmap for designing more potent compounds.

Interpreting the SAR

Caption: A diagram illustrating the logical relationship between structural modifications and antimicrobial activity.

In Vivo Evaluation Models

Promising candidates from in vitro studies must be evaluated in living organisms to assess their efficacy and safety in a complex biological system.[13][14]

Protocol: Murine Systemic Infection Model (Conceptual)

This model is a gold standard for evaluating the systemic efficacy of a new antimicrobial agent.

• Animal Acclimatization: House mice (e.g., BALB/c) in a controlled environment for at least one week before the experiment.

• Induction of Infection: Infect the mice intraperitoneally (IP) with a lethal or sub-lethal dose of a pathogenic bacterial strain (e.g., Methicillin-resistant Staphylococcus aureus - MRSA).

• Compound Administration: At a specified time post-infection (e.g., 1 hour), administer the test compound to different groups of mice via a relevant route (e.g., IP or oral gavage). Include a vehicle control group and a positive control group (treated with a known effective antibiotic like vancomycin).

• Monitoring: Monitor the mice for a set period (e.g., 7 days) for survival and clinical signs of illness.

• Endpoint Analysis: The primary endpoint is the survival rate. Secondary endpoints can include determining the bacterial load in key organs (spleen, liver, kidneys) at specific time points to assess bacterial clearance.[15]

Conclusion and Future Perspectives

The 2-(3,4-Dimethoxyphenyl)acetohydrazide scaffold represents a fertile ground for the development of novel antimicrobial agents. The synthetic accessibility and the potential for systematic modification make it an ideal platform for generating diverse chemical libraries. Early SAR data suggests that electronic tuning of the benzylidene moiety is a key determinant of activity.

Future work should focus on:

• Expanding the Library: Synthesizing derivatives with a wider range of heterocyclic and aliphatic aldehydes to further probe the SAR.

• Testing Against Resistant Strains: Evaluating the most potent compounds against multidrug-resistant clinical isolates.

• Toxicity and ADME Profiling: Conducting early-stage cytotoxicity assays and in silico or in vitro ADME (Absorption, Distribution, Metabolism, Excretion) studies to identify candidates with drug-like properties.

• Mechanism Deconvolution: For lead compounds, performing more advanced studies (e.g., crystallography with the target enzyme) to understand the precise binding interactions, which will enable further rational design and optimization.

By following the rigorous, multi-faceted approach outlined in this guide, researchers can effectively explore the therapeutic potential of this chemical class and contribute to the critical fight against antimicrobial resistance.

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• Evaluation of in vivo antibacterial drug efficacy using Caenorhabditis elegans infected with carbapenem-resistant Klebsiella pneumoniae as a model host. PMC - NIH.
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• Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. MDPI.
• Different mechanisms of action of quinoline hydrazide/hydrazone...
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• Novel Hydrazide Hydrazone Derivatives as Antimicrobial Agents: Design, Synthesis, and Molecular Dynamics. MDPI.
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• Synthesis, characterization, antimicrobial, antioxidant, and antiinflammatory evaluation and molecular docking studies of N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)
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• Novel Acetohydrazide Pyrazole Derivatives.
• Structure-activity relationships and optimisation of the selective MDR modulator 2-(3,4-dimethoxyphenyl)-5-(9-fluorenylamino)-2-(methylethyl)
• N-[2-(3,4-Dimethoxyphenyl)-2-(phenylsulfanyl)ethyl]-2-(2-fluorophenyl)acetamide. NIH.
• Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Deriv
• Synthesis 3,4-Dimethoxybenzyl-2,4-Dihydroxyphenyl Ketone

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An In-depth Technical Guide to the Antitumor Evaluation of 2-(3,4-Dimethoxyphenyl)acetohydrazide Schiff Bases

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, characterization, and antitumor evaluation of Schiff bases derived from 2-(3,4-Dimethoxyphenyl)acetohydrazide. This class of compounds holds significant promise in the development of novel anticancer therapeutics due to the versatile biological activities of the hydrazone scaffold and the presence of the biologically active 3,4-dimethoxyphenyl moiety.

Introduction and Rationale

Schiff bases, characterized by the azomethine group (-C=N-), are a versatile class of organic compounds with a wide spectrum of biological activities, including notable anticancer properties.[1][2] The formation of a hydrazone, a subtype of Schiff base, from a hydrazide and an aldehyde or ketone, introduces the biologically significant hydrazide-hydrazone moiety (–(C=O)NHN=CH–). This functional group has been identified as a critical pharmacophore in numerous compounds with antibacterial, antifungal, anticonvulsant, and potent anticancer activities.[3][4]

The 2-(3,4-dimethoxyphenyl)acetohydrazide core, also known as homoveratric acid hydrazide, is a particularly interesting scaffold for the design of novel antitumor agents. The 3,4-dimethoxyphenyl group is a common feature in many natural and synthetic compounds with established anticancer activities. For instance, combretastatin A-4, a potent antimitotic agent, features a trimethoxyphenyl ring system. The methoxy groups can engage in hydrogen bonding and other interactions within biological targets, contributing to the overall efficacy of the molecule.

This guide will delineate the synthetic pathway to 2-(3,4-Dimethoxyphenyl)acetohydrazide, detail the subsequent synthesis of its Schiff base derivatives, and provide a comprehensive framework for their in vitro and in vivo antitumor evaluation. The causality behind the selection of specific experimental protocols and the interpretation of the resulting data will be emphasized to ensure scientific integrity and a logical progression from compound synthesis to biological evaluation.

Synthesis and Characterization

The synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide Schiff bases is a multi-step process that begins with the preparation of the core hydrazide, followed by condensation with various aromatic or heteroaromatic aldehydes.

Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

The synthesis of the core hydrazide involves a three-step process starting from (3,4-Dimethoxyphenyl)acetic acid.

Step 1: Synthesis of (3,4-Dimethoxyphenyl)acetic acid (Homoveratric Acid)

(3,4-Dimethoxyphenyl)acetic acid can be synthesized from veratraldehyde through the azlactone synthesis followed by hydrolysis and reduction.[5]

Step 2: Esterification to Ethyl 2-(3,4-Dimethoxyphenyl)acetate

The carboxylic acid is then converted to its corresponding ethyl ester to facilitate the subsequent reaction with hydrazine. This is typically achieved through Fischer esterification.

Step 3: Formation of 2-(3,4-Dimethoxyphenyl)acetohydrazide

The final step involves the reaction of the ethyl ester with hydrazine hydrate. This nucleophilic acyl substitution reaction readily forms the desired hydrazide.

Experimental Protocol: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Esterification: A mixture of (3,4-Dimethoxyphenyl)acetic acid (1 eq.), absolute ethanol (excess), and a catalytic amount of concentrated sulfuric acid is refluxed for 4-6 hours.

• Work-up: The excess ethanol is removed under reduced pressure. The residue is dissolved in diethyl ether and washed with saturated sodium bicarbonate solution and then with brine. The organic layer is dried over anhydrous sodium sulfate and the solvent is evaporated to yield ethyl 2-(3,4-dimethoxyphenyl)acetate.

• Hydrazinolysis: A mixture of ethyl 2-(3,4-dimethoxyphenyl)acetate (1 eq.) and hydrazine hydrate (3-5 eq.) in ethanol is refluxed for 8-12 hours.

• Isolation: The reaction mixture is cooled, and the precipitated solid is filtered, washed with cold ethanol, and dried to afford 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide Schiff Bases

The Schiff bases are synthesized by the condensation reaction of 2-(3,4-Dimethoxyphenyl)acetohydrazide with a variety of substituted aromatic or heteroaromatic aldehydes. The choice of aldehyde allows for the systematic modification of the molecular structure to explore structure-activity relationships (SAR).

Experimental Protocol: General Procedure for Schiff Base Synthesis

• A solution of 2-(3,4-Dimethoxyphenyl)acetohydrazide (1 eq.) in ethanol is added to a solution of the desired aldehyde (1 eq.) in ethanol.

• A few drops of glacial acetic acid are added as a catalyst.

• The reaction mixture is refluxed for 2-6 hours.

• The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is cooled, and the resulting precipitate is filtered, washed with cold ethanol, and recrystallized from a suitable solvent to yield the pure Schiff base.

Characterization

The synthesized compounds must be thoroughly characterized to confirm their structure and purity. The following spectroscopic techniques are essential:

• Infrared (IR) Spectroscopy: To confirm the presence of key functional groups. The disappearance of the C=O stretching vibration of the aldehyde and the appearance of the C=N (azomethine) stretching vibration are indicative of Schiff base formation.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the detailed molecular structure. The chemical shift of the azomethine proton (-N=CH-) in the ¹H NMR spectrum is a characteristic feature.

• Mass Spectrometry (MS): To determine the molecular weight of the synthesized compounds and confirm their elemental composition.

In Vitro Antitumor Evaluation

The initial assessment of the antitumor potential of the synthesized Schiff bases is performed using a panel of human cancer cell lines. A non-cancerous cell line should also be included to assess selectivity.

Cytotoxicity Screening: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.

Experimental Protocol: MTT Assay

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5,000-10,000 cells/well and incubated for 24 hours.

• Compound Treatment: Cells are treated with various concentrations of the synthesized Schiff bases (typically ranging from 0.01 to 100 µM) for 48 or 72 hours. A vehicle control (DMSO) is also included.

• MTT Addition: MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and dimethyl sulfoxide (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated, and the half-maximal inhibitory concentration (IC₅₀) is determined.

Data Presentation: Cytotoxicity of Hypothetical Schiff Bases

Compound	Aldehyde Precursor	IC₅₀ (µM) vs. MCF-7 (Breast Cancer)	IC₅₀ (µM) vs. HCT-116 (Colon Cancer)	IC₅₀ (µM) vs. A549 (Lung Cancer)
SB-1	Benzaldehyde	25.4	32.1	45.8
SB-2	4-Chlorobenzaldehyde	12.8	15.6	21.3
SB-3	4-Nitrobenzaldehyde	8.5	10.2	14.7
SB-4	4-Methoxybenzaldehyde	35.1	41.5	52.9
Doxorubicin	(Standard)	0.9	1.2	1.5

Mechanism of Action Studies

To understand how the active compounds exert their cytotoxic effects, further mechanistic studies are crucial.

This flow cytometry-based assay differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

Experimental Protocol: Apoptosis Assay

• Cell Treatment: Cancer cells are treated with the Schiff bases at their respective IC₅₀ concentrations for 24 or 48 hours.

• Cell Harvesting and Staining: Cells are harvested, washed with cold PBS, and resuspended in Annexin V binding buffer. Annexin V-FITC and propidium iodide (PI) are added, and the cells are incubated in the dark.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry to quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

Visualization: Apoptosis Induction Workflow

Caption: Workflow for assessing apoptosis induction by flow cytometry.

This assay determines the effect of the compounds on the cell cycle progression.

Experimental Protocol: Cell Cycle Analysis

• Cell Treatment: Cells are treated with the Schiff bases at their IC₅₀ concentrations for 24 hours.

• Cell Fixation: Cells are harvested and fixed in cold 70% ethanol overnight.

• Staining: Fixed cells are washed with PBS, treated with RNase A, and stained with propidium iodide.

• Flow Cytometry Analysis: The DNA content of the cells is analyzed by flow cytometry to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Visualization: Cell Cycle Analysis Workflow

Caption: Workflow for cell cycle analysis using propidium iodide staining.

In Vivo Antitumor Evaluation

Promising candidates from in vitro studies should be further evaluated in animal models to assess their efficacy and safety in a physiological system.

Xenograft Tumor Model

Human cancer cells are implanted into immunocompromised mice to form tumors. The effect of the test compound on tumor growth is then monitored.

Experimental Protocol: Xenograft Study

• Tumor Implantation: Human cancer cells (e.g., HCT-116) are subcutaneously injected into the flank of nude mice.

• Compound Administration: Once the tumors reach a palpable size, the mice are randomized into treatment and control groups. The Schiff base is administered (e.g., intraperitoneally or orally) at a predetermined dose and schedule.

• Tumor Measurement: Tumor volume is measured regularly (e.g., every 2-3 days) using calipers.

• Toxicity Assessment: The body weight of the mice is monitored as an indicator of toxicity.

• Endpoint: At the end of the study, the mice are euthanized, and the tumors are excised and weighed.

Potential Mechanisms of Action and Signaling Pathways

Hydrazone derivatives have been reported to exert their antitumor effects through various mechanisms. The 3,4-dimethoxyphenyl moiety can also contribute to these activities. Potential mechanisms to investigate include:

• Induction of Apoptosis: As demonstrated by the Annexin V assay, these compounds can trigger programmed cell death. This can occur through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways.

• Cell Cycle Arrest: The compounds may cause cell cycle arrest at specific checkpoints (e.g., G2/M phase), preventing cancer cell proliferation.

• Inhibition of Topoisomerases: Some hydrazone derivatives are known to inhibit topoisomerase enzymes, which are crucial for DNA replication and repair.

• Generation of Reactive Oxygen Species (ROS): The compounds may induce oxidative stress in cancer cells, leading to cell death.

Visualization: Potential Signaling Pathway

Caption: A potential mechanism of action involving apoptosis and cell cycle arrest.

Conclusion

The 2-(3,4-Dimethoxyphenyl)acetohydrazide Schiff bases represent a promising class of compounds for the development of novel anticancer agents. Their synthesis is straightforward, allowing for the creation of diverse chemical libraries for SAR studies. The comprehensive in vitro and in vivo evaluation pipeline detailed in this guide provides a robust framework for identifying and characterizing potent antitumor candidates. Further mechanistic studies will be essential to fully elucidate their mode of action and to guide the development of these compounds into clinically effective therapeutics.

References

• Sztanke, K., Maziarka, A., Osinka, A., & Sztanke, M. (2013). An Insight Into Synthetic Schiff Bases Revealing Antiproliferative Activities in Vitro. Bioorganic & Medicinal Chemistry, 21(13), 3648-3666. [Link]

• Matela, G. (2020). Schiff Bases and Complexes: A Review on Anti-Cancer Activity. Anticancer Agents in Medicinal Chemistry, 20(16), 1908-1917. [Link]

• Akdağ, K., Tok, F., Karakuş, S., Erdoğan, Ö., Çevik, Ö., & Koçyiğit-Kaymakçıoğlu, B. (2022). Synthesis and Biological Evaluation of Some Hydrazide-Hydrazone Derivatives as Anticancer Agents. Acta Chimica Slovenica, 69(4), 863-875. [Link]

• Wardakhan, W. W., Abdel-Wahab, B. F., & El-Gazzar, A. B. A. (2013). Synthesis and anti-tumor evaluation of novel hydrazide and hydrazide-hydrazone derivatives. Acta Pharmaceutica, 63(1), 45-57. [Link]

• An Insight into the Effect of Schiff Base and their d and f Block Metal Complexes on Various Cancer Cell Lines as Anticancer Agents: A Review. (2024). Current Radiopharmaceuticals, 24(7), 488-503. [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007). Biological Activities of Hydrazone Derivatives. Molecules, 12(8), 1910-1939. [Link]

• Hassan, A. S., Awad, H. M., Magd-El-Din, A. A., & Hafez, T. S. (2018). Synthesis and in vitro antitumor evaluation of novel Schiff bases. Medicinal Chemistry Research, 27(3), 915-927. [Link]

• Organic Syntheses Procedure: homoveratric acid. [Link]

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• NIST WebBook. Ethyl 3,4-dimethoxyphenyl acetate. [Link]

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A Guide to the Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide: Protocol, Mechanism, and In-Field Insights

This document provides an in-depth technical guide for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a key building block in the development of novel therapeutic agents. The protocol herein is presented not merely as a series of steps, but as a validated workflow grounded in established chemical principles. We will explore the causality behind the chosen synthetic strategy, ensuring a reproducible and high-yielding process suitable for research and drug development professionals.

Introduction and Strategic Overview

2-(3,4-Dimethoxyphenyl)acetohydrazide is a versatile chemical intermediate. The hydrazide functional group is a powerful nucleophile and a precursor for the synthesis of a wide array of heterocyclic systems, such as pyrazoles, oxadiazoles, and triazoles, which are core scaffolds in many biologically active compounds.

The most robust and widely adopted strategy for synthesizing this target molecule is a two-step sequence commencing from the commercially available (3,4-Dimethoxyphenyl)acetic acid, also known as homoveratric acid[1]. The logic behind this approach is twofold:

• Activation of the Carboxylic Acid: Direct reaction of a carboxylic acid with hydrazine is often sluggish and can lead to side reactions. Converting the carboxylic acid to a more reactive electrophile, such as an ester, is a classic and effective activation strategy.

• Efficient Hydrazinolysis: Esters readily undergo nucleophilic acyl substitution with hydrazine hydrate, typically in an alcoholic solvent, to cleanly and efficiently produce the desired hydrazide.

This guide will therefore detail the synthesis via an initial Fischer esterification to produce methyl 2-(3,4-dimethoxyphenyl)acetate, followed by its conversion to the target acetohydrazide through hydrazinolysis.

Reaction Mechanism and Rationale

Understanding the underlying mechanism is critical for troubleshooting and optimization.

• Step 1: Fischer Esterification: This is a classic acid-catalyzed esterification. A strong acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen of the carboxylic acid. This protonation dramatically increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by the alcohol (methanol). Subsequent proton transfers and elimination of a water molecule yield the methyl ester. The reaction is reversible, and using an excess of the alcohol solvent drives the equilibrium towards the product side.

• Step 2: Hydrazinolysis: Hydrazine is a potent alpha-effect nucleophile, meaning it is more reactive than would be predicted from its basicity alone. It directly attacks the electrophilic carbonyl carbon of the intermediate ester. The tetrahedral intermediate then collapses, ejecting the methoxide anion as a leaving group to yield the stable 2-(3,4-Dimethoxyphenyl)acetohydrazide. This reaction is generally irreversible and proceeds to completion upon heating.

Data Summary: Reagents and Conditions

Proper preparation requires a clear overview of all necessary components and their parameters.

Parameter	Step 1: Esterification	Step 2: Hydrazinolysis
Starting Material	(3,4-Dimethoxyphenyl)acetic acid	Methyl 2-(3,4-dimethoxyphenyl)acetate
Primary Reagent	Methanol (Reagent & Solvent)	Hydrazine Hydrate (~80% solution)
Catalyst/Solvent	Conc. Sulfuric Acid / Methanol	Ethanol
Temperature	Reflux (~65 °C)	Reflux (~78 °C)
Reaction Time	5-6 hours	8-12 hours
Workup	Aqueous extraction & solvent removal	Cooling, filtration, and washing
Expected Product	Methyl 2-(3,4-dimethoxyphenyl)acetate	2-(3,4-Dimethoxyphenyl)acetohydrazide

Detailed Experimental Protocol

This protocol is designed as a self-validating system, with clear endpoints and purification steps.

Part A: Synthesis of Methyl 2-(3,4-dimethoxyphenyl)acetate

This procedure is adapted from the robust and well-vetted methods published in Organic Syntheses[2].

• Reactor Setup: In a 500 mL round-bottomed flask equipped with a magnetic stirrer and a reflux condenser, add (3,4-Dimethoxyphenyl)acetic acid (19.6 g, 0.1 mol).

• Reagent Addition: Add 250 mL of methanol, followed by the slow, cautious addition of concentrated sulfuric acid (3 mL) with stirring. The addition of acid is exothermic and should be done carefully.

• Reaction: Heat the mixture to a gentle reflux using a heating mantle. Allow the reaction to proceed under reflux for 5 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting carboxylic acid spot.

• Solvent Removal: After cooling to room temperature, remove the bulk of the methanol using a rotary evaporator.

• Aqueous Workup: Transfer the residual oil into a 500 mL separatory funnel containing 200 mL of cold water. Extract the aqueous layer with dichloromethane (3 x 75 mL).

• Washing: Combine the organic extracts and wash successively with 100 mL of water, 100 mL of saturated sodium bicarbonate solution (caution: CO₂ evolution), and finally 100 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield methyl 2-(3,4-dimethoxyphenyl)acetate as a pale yellow oil. The product is typically of sufficient purity to proceed to the next step without further purification. Expected yield: >90%.

Part B: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

This procedure is based on standard hydrazinolysis methods[3].

• Reactor Setup: In a 250 mL round-bottomed flask equipped with a magnetic stirrer and reflux condenser, dissolve the methyl 2-(3,4-dimethoxyphenyl)acetate (0.09 mol, from Part A) in 150 mL of ethanol.

• Reagent Addition: To the stirred solution, add hydrazine hydrate (80% solution in water, ~9 mL, ~0.15 mol). Caution: Hydrazine is highly toxic and corrosive. Handle only in a well-ventilated fume hood with appropriate personal protective equipment[4].

• Reaction: Heat the mixture to reflux and maintain for 8-12 hours. The reaction progress can be monitored by TLC. The formation of the product is often accompanied by its precipitation from the solution as a white solid upon cooling.

• Isolation: Cool the reaction mixture in an ice bath for 1-2 hours to maximize crystallization.

• Filtration and Washing: Collect the precipitated solid by vacuum filtration. Wash the filter cake thoroughly with cold ethanol (2 x 30 mL) to remove any unreacted starting materials or impurities.

• Drying: Dry the resulting white crystalline solid under vacuum to afford pure 2-(3,4-Dimethoxyphenyl)acetohydrazide. Expected yield: 80-90%. Melting point: ~145-148 °C.

Visualization of Workflow and Mechanism

Visual diagrams provide a clear, at-a-glance understanding of the process flow and chemical transformations.

Caption: High-level experimental workflow for the two-step synthesis.

Caption: Simplified reaction mechanisms for key transformations.

Characterization and Validation

Confirmation of the final product's identity and purity is paramount.

• Melting Point: A sharp melting point consistent with literature values is a primary indicator of purity.

• FTIR Spectroscopy: Expect characteristic peaks for N-H stretching (approx. 3200-3400 cm⁻¹), C=O stretching of the amide (approx. 1640-1680 cm⁻¹), and C-O stretching from the methoxy groups (approx. 1250 cm⁻¹).

• ¹H NMR Spectroscopy: The proton NMR spectrum should show distinct signals corresponding to:

  • Aromatic Protons: A multiplet in the range of 6.7-6.9 ppm.

  • Methoxy Protons: Two sharp singlets (or one singlet integrating to 6H) around 3.8 ppm.

  • Methylene Protons (-CH₂-): A singlet around 3.4-3.5 ppm.

  • Amine Protons (-NH-NH₂): Broad singlets that are D₂O exchangeable.

• Mass Spectrometry (ESI-MS): The mass spectrum should show a prominent peak corresponding to the molecular ion [M+H]⁺ or [M+Na]⁺.

By following this comprehensive guide, researchers can reliably synthesize 2-(3,4-Dimethoxyphenyl)acetohydrazide, enabling further exploration in the field of medicinal chemistry and drug development.

References

• Vertex AI Search Result: Information on related compound characteriz

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The Alchemist's Compass: A Deep Dive into the NMR Data Interpretation of 2-(3,4-Dimethoxyphenyl)acetohydrazide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

In the intricate world of drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone of this analytical endeavor, providing unparalleled insight into the molecular architecture of organic compounds. This in-depth technical guide focuses on the NMR data interpretation of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a molecule of interest in medicinal chemistry. We will dissect its ¹H and ¹³C NMR spectra, offering a field-proven methodology for structural verification and providing the causal logic behind the observed spectral features. This guide is designed not as a rigid template, but as a dynamic framework for rigorous scientific inquiry, empowering researchers to navigate the complexities of NMR data with confidence and precision.

Molecular Blueprint: Structure and Atom Numbering

Before delving into the spectral data, it is essential to establish a clear structural framework. The molecule, 2-(3,4-Dimethoxyphenyl)acetohydrazide, possesses a well-defined arrangement of aromatic and aliphatic moieties, along with a reactive hydrazide functional group. For clarity in our spectral assignments, the atoms are numbered as follows:

Caption: Molecular structure of 2-(3,4-Dimethoxyphenyl)acetohydrazide with atom numbering for NMR assignments.

¹H NMR Spectrum: A Proton's Perspective

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. The chemical shift (δ) of a proton is dictated by its local electronic environment, while the splitting pattern (multiplicity) arises from spin-spin coupling with neighboring protons. For 2-(3,4-Dimethoxyphenyl)acetohydrazide, the ¹H NMR spectrum can be logically dissected into four distinct regions: the aromatic region, the methylene bridge, the methoxy groups, and the hydrazide moiety.

Table 1: Predicted ¹H NMR Data for 2-(3,4-Dimethoxyphenyl)acetohydrazide

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Rationale
H-2, H-5, H-6	6.7 - 6.9	m	3H	-	Aromatic protons on the dimethoxy-substituted ring. The exact shifts and multiplicities will depend on the coupling between them, likely forming a complex multiplet.[1][2][3]
-CH₂- (H-7)	~3.4	s	2H	-	Methylene protons adjacent to a carbonyl group and an aromatic ring. Expected to be a singlet as there are no adjacent protons.[4][5]
-OCH₃ (H-9, H-10)	~3.8	s	6H	-	Protons of two magnetically equivalent methoxy groups on the aromatic ring, appearing as a sharp singlet.[4][5][6]
-NH-	~8.0 - 9.0	br s	1H	-	Amide proton, often broad due to quadrupolar relaxation and chemical exchange. Its chemical shift is highly dependent on solvent and concentration.[7]
-NH₂	~4.0 - 5.0	br s	2H	-	Protons of the terminal amino group of the hydrazide, also typically broad and exchangeable.

Expert Analysis:

• The Aromatic Region (δ 6.7-6.9): The three protons on the aromatic ring (H-2, H-5, and H-6) will exhibit signals in this downfield region due to the deshielding effect of the ring current.[1][2][3] The electron-donating methoxy groups will slightly shield these protons compared to unsubstituted benzene (δ 7.26). The splitting pattern in this region is anticipated to be a complex multiplet due to ortho and meta couplings between the three protons.

• The Methylene Bridge (δ ~3.4): The two protons of the methylene group (H-7) are in a benzylic position and are also adjacent to the electron-withdrawing carbonyl group. This chemical environment results in a downfield shift to approximately 3.4 ppm. As there are no protons on the adjacent carbon or nitrogen atoms to couple with, this signal is expected to be a sharp singlet.

• The Methoxy Groups (δ ~3.8): The six protons of the two methoxy groups (H-9 and H-10) are equivalent due to free rotation around the C-O bonds. They will give rise to a single, intense singlet at around 3.8 ppm.[4][5][6]

• The Hydrazide Protons (-NHNH₂): The protons on the nitrogen atoms of the hydrazide group are notable for their variable chemical shifts and broad signal shapes. The -NH proton, being part of an amide-like structure, is expected to be the most downfield, typically in the range of δ 8.0-9.0.[7] The terminal -NH₂ protons will appear further upfield. These signals are often broad due to rapid chemical exchange with solvent protons and quadrupolar relaxation of the nitrogen-14 nucleus. Their integration values can sometimes be unreliable due to this broadening.

¹³C NMR Spectrum: The Carbon Skeleton

The ¹³C NMR spectrum reveals the chemical environment of each carbon atom in the molecule. In a proton-decoupled ¹³C NMR spectrum, each unique carbon atom typically gives rise to a single sharp line.

Table 2: Predicted ¹³C NMR Data for 2-(3,4-Dimethoxyphenyl)acetohydrazide

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C=O (C-8)	~170	Carbonyl carbon of the hydrazide, highly deshielded due to the electronegativity of the oxygen and nitrogen atoms.
C-3, C-4	~148-150	Aromatic carbons directly attached to the electron-donating methoxy groups, appearing significantly downfield.[1][2]
C-1	~128	Quaternary aromatic carbon, its chemical shift is influenced by the attached methylene group.
C-2, C-5, C-6	~111-122	Protonated aromatic carbons. Their precise shifts are determined by the substituent effects of the methoxy and acetylhydrazide groups.[1][2]
-OCH₃ (C-9, C-10)	~56	Carbons of the two equivalent methoxy groups.
-CH₂- (C-7)	~40	Methylene carbon, shielded relative to the aromatic carbons but deshielded compared to a simple alkane due to the adjacent aromatic ring and carbonyl group.

Expert Analysis:

The carbon spectrum is characterized by the downfield signal of the carbonyl carbon (C-8) around 170 ppm. The aromatic region will display six signals, with the two carbons bearing the methoxy groups (C-3 and C-4) being the most downfield due to the strong deshielding effect of the oxygen atoms. The remaining four aromatic carbons will resonate at higher fields. The two methoxy carbons (C-9 and C-10) will appear as a single peak around 56 ppm, and the methylene carbon (C-7) will be found at approximately 40 ppm.

Advanced Structural Verification: 2D NMR Techniques

While 1D NMR provides a wealth of information, complex molecules often require 2D NMR experiments for unambiguous assignment. These techniques reveal correlations between nuclei, confirming the connectivity of the molecular framework.

Caption: Workflow for NMR-based structural elucidation.

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds. For 2-(3,4-Dimethoxyphenyl)acetohydrazide, COSY would show correlations between the coupled aromatic protons (H-2, H-5, and H-6), helping to unravel the complex splitting patterns in this region.

• HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates protons directly attached to carbon atoms. This is an invaluable tool for assigning the signals of protonated carbons. For instance, it would show a correlation between the methylene protons (H-7) and the methylene carbon (C-7), and between each aromatic proton and its corresponding carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): HMBC reveals correlations between protons and carbons that are separated by two or three bonds. This is crucial for identifying quaternary carbons and piecing together the molecular fragments. Key HMBC correlations would include:

  • The methylene protons (H-7) to the carbonyl carbon (C-8) and the aromatic carbons C-1, C-2, and C-6.

  • The methoxy protons (H-9, H-10) to their respective attached carbons (C-3 and C-4).

  • The aromatic protons to neighboring carbons.

Caption: Key expected HMBC correlations for 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Experimental Protocol: Acquiring High-Quality NMR Data

The integrity of NMR data is contingent upon meticulous sample preparation and instrument setup.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 5-10 mg of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

  • Dissolve the sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry vial. DMSO-d₆ is often a good choice for hydrazides as the amide and amine protons are less likely to exchange with the solvent compared to D₂O.

  • Transfer the solution to a standard 5 mm NMR tube.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Tune and match the probe for both ¹H and ¹³C frequencies.

• Data Acquisition:

  • Acquire a standard 1D ¹H spectrum.

  • Acquire a proton-decoupled 1D ¹³C spectrum. A sufficient number of scans should be acquired to obtain a good signal-to-noise ratio, especially for the quaternary carbons.

  • If necessary, acquire 2D spectra (COSY, HSQC, HMBC) using standard pulse programs.

Conclusion: From Spectrum to Structure

The comprehensive analysis of ¹H and ¹³C NMR spectra, augmented by 2D correlation experiments, provides an irrefutable structural confirmation of 2-(3,4-Dimethoxyphenyl)acetohydrazide. By understanding the underlying principles of chemical shifts, coupling constants, and nuclear correlations, researchers can confidently interpret their NMR data, ensuring the integrity of their chemical entities. This guide serves as a practical framework for this analytical process, empowering scientists in their pursuit of novel therapeutics and scientific advancement.

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A Technical Guide to the Biological Activity Screening of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Introduction

The hydrazide functional group is a cornerstone of medicinal chemistry, serving as a versatile scaffold in a multitude of biologically active compounds.[1][2][3] Its presence is associated with a wide array of therapeutic effects, including antimicrobial, anti-inflammatory, anticonvulsant, and antitumoral activities.[1][3][4][5] When coupled with a 3,4-dimethoxyphenyl moiety—a structure found in various natural products and synthetic drugs with known biological relevance—the resulting molecule, 2-(3,4-Dimethoxyphenyl)acetohydrazide, presents a compelling candidate for systematic biological activity screening.

This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals to methodically evaluate the therapeutic potential of 2-(3,4-Dimethoxyphenyl)acetohydrazide. It is structured not as a rigid template, but as a logical progression of scientific inquiry, emphasizing the causality behind experimental choices and adherence to self-validating protocols. We will explore robust, field-proven methodologies for screening its anticancer, antimicrobial, and anti-inflammatory properties, complete with detailed protocols, data interpretation frameworks, and visualizations to guide the research process.

Compound Profile: 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Structure:

• Molecular Formula: C₁₀H₁₄N₂O₃[6]

• Molecular Weight: 210.23 g/mol [6]

• Core Moieties:

  • 3,4-Dimethoxyphenyl group: This veratryl group is a key structural feature in many bioactive molecules, often contributing to receptor binding and metabolic stability.

  • Acetohydrazide group (-CH₂CONHNH₂): The hydrazide functional group is a crucial pharmacophore, capable of forming various hydrogen bonds and coordinating with metal ions in enzyme active sites.[1][2]

A common synthetic route involves the esterification of 3,4-dimethoxyphenylacetic acid followed by hydrazinolysis of the resulting ester with hydrazine hydrate. Purity and structural confirmation via NMR, mass spectrometry, and elemental analysis are prerequisites for any biological screening campaign.

Part 1: Anticancer Activity Screening

The search for novel anticancer agents is a primary focus of drug discovery. Given that numerous hydrazide and hydrazone derivatives have demonstrated cytotoxic effects against various cancer cell lines, evaluating 2-(3,4-Dimethoxyphenyl)acetohydrazide for such activity is a logical starting point.[4][5]

Workflow for Anticancer Screening

Caption: General workflow for in vitro anticancer activity screening.

Protocol 1: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust and widely used colorimetric method to assess cell metabolic activity, which serves as a proxy for cell viability.[7] Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product.[8]

Methodology:

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 10 mM stock solution of 2-(3,4-Dimethoxyphenyl)acetohydrazide in DMSO. Create serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

• Treatment: Replace the medium in each well with the medium containing the test compound dilutions. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth) using non-linear regression analysis.

Data Presentation: Sample Cytotoxicity Data

Cell Line	Compound	IC₅₀ (µM) ± SD
MCF-7 (Breast Cancer)	2-(3,4-Dimethoxyphenyl)acetohydrazide	45.2 ± 3.1
Doxorubicin (Control)	0.8 ± 0.1
HeLa (Cervical Cancer)	2-(3,4-Dimethoxyphenyl)acetohydrazide	62.5 ± 5.5
Doxorubicin (Control)	1.2 ± 0.2
A549 (Lung Cancer)	2-(3,4-Dimethoxyphenyl)acetohydrazide	> 100
Doxorubicin (Control)	2.5 ± 0.4

This is hypothetical data for illustrative purposes.

Part 2: Antimicrobial Activity Screening

Hydrazides are structurally related to isoniazid, a frontline antitubercular drug, making the screening for antimicrobial activity a critical step.[2] The primary goal is to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the compound that prevents visible growth of a microorganism.[9][10]

Protocol 2: Broth Microdilution for MIC Determination

This method is a gold standard for determining the MIC of an antimicrobial agent against bacteria and fungi.[9][11][12]

Methodology:

• Microorganism Preparation: Grow bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) or fungal strains (e.g., Candida albicans) overnight in appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi). Dilute the culture to achieve a final inoculum of approximately 5 x 10⁵ CFU/mL.

• Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the test compound in the appropriate broth. Concentrations typically range from 256 µg/mL down to 0.5 µg/mL.

• Inoculation: Add the standardized microorganism suspension to each well.

• Controls: Include a positive control (microorganisms with no compound), a negative control (broth only), and a drug control (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth (turbidity) is observed.[12]

Data Presentation: Sample MIC Data

Microorganism	Compound	MIC (µg/mL)
S. aureus (Gram +)	2-(3,4-Dimethoxyphenyl)acetohydrazide	64
Ciprofloxacin (Control)	1
E. coli (Gram -)	2-(3,4-Dimethoxyphenyl)acetohydrazide	>256
Ciprofloxacin (Control)	0.5
C. albicans (Fungus)	2-(3,4-Dimethoxyphenyl)acetohydrazide	128
Fluconazole (Control)	4

This is hypothetical data for illustrative purposes.

Part 3: Anti-inflammatory Activity Screening

Chronic inflammation is linked to numerous diseases. A key mechanism of inflammation involves the cyclooxygenase (COX) enzymes, COX-1 and COX-2.[13] Non-steroidal anti-inflammatory drugs (NSAIDs) act by inhibiting these enzymes.[14][15] Screening for COX inhibition can reveal potential anti-inflammatory activity.

Signaling Pathway: COX-Mediated Prostaglandin Synthesis

Caption: Inhibition of the cyclooxygenase (COX) pathway.

Protocol 3: In Vitro COX-1/COX-2 Inhibition Assay

This protocol uses a commercially available colorimetric inhibitor screening assay kit, which measures the peroxidase component of COX enzymes. The assay monitors the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.[13]

Methodology:

• Reagent Preparation: Prepare all kit components (assay buffer, heme, enzyme, arachidonic acid substrate) according to the manufacturer's instructions.

• Plate Setup: In a 96-well plate, add assay buffer to all wells.

• Inhibitor Addition: Add the test compound (2-(3,4-Dimethoxyphenyl)acetohydrazide) and a known inhibitor (e.g., Celecoxib for COX-2, SC-560 for COX-1) to the appropriate wells.

• Enzyme Addition: Add purified recombinant COX-1 or COX-2 enzyme to the wells.

• Incubation: Incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the arachidonic acid substrate to initiate the reaction.

• Kinetic Reading: Immediately read the absorbance at 590 nm every minute for 5-10 minutes to measure the reaction rate.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the uninhibited control. Determine the IC₅₀ values for both COX-1 and COX-2 to assess potency and selectivity.

Conclusion and Future Directions

This guide outlines a foundational, multi-pronged strategy for the initial biological screening of 2-(3,4-Dimethoxyphenyl)acetohydrazide. The results from these primary assays—cytotoxicity, antimicrobial MIC, and COX inhibition—will provide a clear " go/no-go " signal for further investigation.

A positive "hit" in any of these areas should trigger a cascade of secondary assays. For example, a promising anticancer hit warrants deeper mechanistic studies, such as apoptosis and cell cycle analysis, and eventual progression to in vivo models.[16] An antimicrobial hit should be tested against a broader panel of pathogens, including resistant strains. An anti-inflammatory hit should be validated in cell-based models of inflammation.

By following this logical, evidence-based screening funnel, researchers can efficiently and effectively elucidate the therapeutic potential of 2-(3,4-Dimethoxyphenyl)acetohydrazide, paving the way for potential lead optimization and further drug development.

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• Walker, M. C., & Gierse, J. K. (2010). In vitro assays for cyclooxygenase activity and inhibitor characterization. Methods in Molecular Biology. Available at: [Link]

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• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. National Center for Biotechnology Information. Available at: [Link]

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• Siddiqui, S., Khanvilkar, V. V., & Jagdale, D. (2017). IN-VITRO METHODS OF SCREENING OF ANTI-CANCER AGENT. World Journal of Pharmacy and Pharmaceutical Sciences. Available at: [Link]

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• Mickevičienė, R., et al. (2021). Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. Molecules. Available at: [Link]

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An In-depth Technical Guide to the Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives for Drug Discovery

Foreword: The Strategic Value of the Hydrazide Scaffold in Modern Medicinal Chemistry

In the landscape of contemporary drug discovery, the pursuit of novel molecular frameworks that offer both synthetic accessibility and diverse biological activity is paramount. Among the privileged structures in medicinal chemistry, the hydrazide and its corresponding hydrazone derivatives stand out for their remarkable versatility.[1][2] These scaffolds are not merely synthetic curiosities; they are foundational components in a multitude of clinically significant agents, demonstrating a broad spectrum of activities including antimicrobial, anticonvulsant, anti-inflammatory, and antitumoral properties.[3][4]

The power of the hydrazide-hydrazone moiety lies in its unique chemical architecture: a flexible, reactive functional group capable of forming stable complexes and participating in a variety of hydrogen-bonding interactions, which are critical for molecular recognition at biological targets.[5] When this versatile hydrazide core is appended to the 2-(3,4-dimethoxyphenyl)acetamide framework—a substitution pattern present in numerous natural products and pharmacologically active molecules—it creates a scaffold primed for the exploration of new therapeutic frontiers. The dimethoxy phenyl group often serves as a key recognition element for various receptors and enzymes.

This guide provides a comprehensive, field-proven perspective on the synthesis of 2-(3,4-dimethoxyphenyl)acetohydrazide and its subsequent derivatization. Moving beyond a simple recitation of steps, we will delve into the causality behind experimental choices, offering a self-validating system of protocols and insights designed for researchers, scientists, and drug development professionals dedicated to building the next generation of therapeutics.

Part 1: Synthesis of the Core Intermediate: 2-(3,4-Dimethoxyphenyl)acetohydrazide

The successful synthesis of any derivative library hinges on the efficient and high-yield production of the core building block. 2-(3,4-Dimethoxyphenyl)acetohydrazide is most reliably synthesized via a two-step sequence involving the esterification of the parent carboxylic acid followed by hydrazinolysis. This approach is superior to direct amidation with hydrazine, as the initial esterification activates the carboxyl group, leading to cleaner reactions and simpler purification under milder conditions.

Experimental Protocol 1.1: Esterification of 3,4-Dimethoxyphenylacetic Acid

This protocol details the Fischer esterification to produce the ethyl ester intermediate, a crucial precursor for the final hydrazide.

Objective: To convert 3,4-dimethoxyphenylacetic acid into ethyl 2-(3,4-dimethoxyphenyl)acetate.

Materials:

• 3,4-Dimethoxyphenylacetic acid

• Absolute Ethanol (EtOH)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 10.0 g of 3,4-dimethoxyphenylacetic acid in 100 mL of absolute ethanol.

• Catalyst Addition: While stirring, carefully add 2 mL of concentrated sulfuric acid dropwise. The addition is exothermic and should be done with caution.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux (approximately 80-90°C) using a heating mantle. Maintain the reflux for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the disappearance of the starting acid spot.

• Work-up - Quenching: After cooling to room temperature, reduce the volume of the solvent to about one-third using a rotary evaporator.

• Neutralization: Carefully pour the concentrated reaction mixture into 150 mL of ice-cold water and transfer to a separatory funnel. Slowly add saturated sodium bicarbonate solution until effervescence ceases (pH ~7-8) to neutralize the acidic catalyst.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with 50 mL of water and 50 mL of brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude ethyl 2-(3,4-dimethoxyphenyl)acetate as an oil. The product is often of sufficient purity for the next step.

Experimental Protocol 1.2: Hydrazinolysis of Ethyl 2-(3,4-dimethoxyphenyl)acetate

Objective: To convert the ethyl ester into the target 2-(3,4-dimethoxyphenyl)acetohydrazide.

Materials:

• Ethyl 2-(3,4-dimethoxyphenyl)acetate

• Hydrazine Hydrate (NH₂NH₂·H₂O, 80-99% solution)

• Ethanol (EtOH) or Methanol (MeOH)

• Round-bottom flask, reflux condenser

Step-by-Step Methodology:

• Reaction Setup: Dissolve the crude ethyl 2-(3,4-dimethoxyphenyl)acetate (assuming quantitative yield from the previous step) in 80 mL of ethanol in a 250 mL round-bottom flask.

• Reagent Addition: Add an excess of hydrazine hydrate (typically 3-5 equivalents) to the solution.

• Reflux: Heat the mixture to reflux and maintain for 8-12 hours. The reaction progress can be monitored by TLC.

• Crystallization: Upon completion, cool the reaction mixture in an ice bath. The product, 2-(3,4-dimethoxyphenyl)acetohydrazide, will typically precipitate as a white solid.

• Isolation: Collect the solid product by vacuum filtration.

• Purification: Wash the filter cake with a small amount of cold ethanol to remove any unreacted starting materials or impurities. The product can be further purified by recrystallization from hot ethanol if necessary. Dry the final product under vacuum.

Visualization of Core Synthesis Workflow

Caption: Workflow for the synthesis of the core hydrazide intermediate.

Part 2: Derivatization Strategies for Library Generation

With the core intermediate in hand, the focus shifts to strategic derivatization to generate a library of novel compounds. The terminal -NH₂ group of the hydrazide is a nucleophilic handle that allows for a variety of high-yielding transformations.

Synthesis of Hydrazone Derivatives: The Workhorse Reaction

The condensation of hydrazides with aldehydes or ketones to form hydrazones (a type of Schiff base) is arguably the most powerful and widely used derivatization strategy in medicinal chemistry.[5][6] The reaction is robust, generally high-yielding, and allows for the introduction of immense structural diversity through the selection of the carbonyl component. The resulting azometine moiety (-NHN=CH-) is a key pharmacophore known to be crucial for the biological activity of many compounds.[3][7]

Experimental Protocol 2.1: General Procedure for Hydrazone Synthesis

Objective: To synthesize a library of N'-substituted-2-(3,4-dimethoxyphenyl)acetohydrazides.

Materials:

• 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Various substituted aldehydes or ketones (aromatic, heteroaromatic, aliphatic)

• Ethanol (EtOH) or Methanol (MeOH)

• Glacial Acetic Acid (catalyst)

• Round-bottom flask, reflux condenser

Step-by-Step Methodology:

• Reactant Dissolution: In a 50 mL round-bottom flask, dissolve 1.0 equivalent of 2-(3,4-dimethoxyphenyl)acetohydrazide in a minimal amount of warm ethanol.

• Aldehyde Addition: To this solution, add 1.0-1.1 equivalents of the desired aldehyde (or ketone).

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to catalyze the condensation.

• Reaction: Stir the mixture at room temperature or heat to reflux for 2-6 hours. The reaction is often accompanied by the precipitation of the hydrazone product. Monitor completion by TLC.

• Isolation: After cooling to room temperature, collect the precipitated solid by vacuum filtration. If no precipitate forms, the product can often be precipitated by adding cold water to the reaction mixture.

• Purification: Wash the solid with cold ethanol and dry. Recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) can be performed for further purification.

Visualization of Hydrazone Synthesis

Caption: General reaction scheme for the synthesis of hydrazone derivatives.

Data Presentation: Exemplary Hydrazone Derivatives

The following table summarizes representative hydrazone derivatives synthesized from various benzaldehydes, showcasing the versatility of this method.

Aldehyde Substituent (R)	Solvent	Yield (%)	Physical State	Reference
4-Hydroxy-3,5-dimethoxy	-	93.75	White Solid	[8]
4-Chloro	-	40.76	White Solid	[8]
4-Fluoro	-	79.66	Cream Solid	[8]
4-(Trifluoromethyl)	-	60.39	White Solid	[8]
3,4-Dimethoxy	Ethanol	-	-	[9]
2,5-Dimethoxy	Ethanol	-	-	[9]

Note: Yields and conditions are often specific to the substrate and may require optimization.

Synthesis of Heterocyclic Derivatives: Building Complexity

The acetohydrazide core is an excellent precursor for constructing five-membered heterocyclic rings like 1,3,4-oxadiazoles and 1,2,4-triazoles, which are prevalent in many approved drugs. These heterocycles are often used as bioisosteres for amide bonds, offering improved metabolic stability and pharmacokinetic properties.[2]

Experimental Protocol 2.2: Synthesis of 1,3,4-Oxadiazole Derivatives

Objective: To synthesize 2-(3,4-dimethoxybenzyl)-5-substituted-1,3,4-oxadiazoles. This protocol involves an intermediate N-aroylhydrazide, which is then cyclized.

Step A: Synthesis of N'-Aroyl-2-(3,4-dimethoxyphenyl)acetohydrazide

• Dissolve 1.0 equivalent of 2-(3,4-dimethoxyphenyl)acetohydrazide in a suitable solvent like dichloromethane (DCM) or pyridine.

• Cool the mixture in an ice bath.

• Add 1.1 equivalents of a substituted benzoyl chloride dropwise. If using DCM, add 1.2 equivalents of a base like triethylamine.

• Stir the reaction at room temperature until completion (monitored by TLC).

• Perform a standard aqueous work-up to isolate the N'-aroyl intermediate.

Step B: Dehydrative Cyclization

• Suspend the N'-aroyl intermediate from Step A in an excess of a dehydrating agent, such as phosphorus oxychloride (POCl₃).

• Heat the mixture to reflux for 4-8 hours.

• After cooling, carefully pour the reaction mixture onto crushed ice to quench the excess POCl₃.

• Neutralize the solution with a base (e.g., NaHCO₃ or NaOH solution).

• Extract the product with an organic solvent (e.g., ethyl acetate), wash, dry, and concentrate to obtain the crude oxadiazole, which can be purified by column chromatography or recrystallization.

Visualization of Oxadiazole Synthesis Pathway

Caption: Synthetic pathway from the core hydrazide to 1,3,4-oxadiazoles.

Part 3: The Logic of Derivatization in a Drug Discovery Context

The synthesis of a chemical library is not an end in itself; it is a tool for a systematic investigation into the Structure-Activity Relationship (SAR). The goal is to understand how specific structural modifications to a parent molecule influence its biological activity and drug-like properties.

Key Pillars of Investigation:

• Potency and Efficacy: By introducing a wide array of R-groups via the hydrazone synthesis (e.g., electron-donating/withdrawing groups, bulky/compact groups, H-bond donors/acceptors), researchers can probe the steric and electronic requirements of the biological target's binding pocket. This iterative process aims to maximize the compound's potency.

• Selectivity: A potent drug is often ineffective if it interacts with multiple off-targets, leading to side effects. Derivatization allows for the fine-tuning of the molecular structure to enhance binding affinity for the desired target while diminishing it for others.

• ADME Properties (Absorption, Distribution, Metabolism, Excretion): A compound's journey through the body is as critical as its interaction with the target. Modifying the scaffold can drastically alter its physicochemical properties:

  • Lipophilicity (LogP): Adding non-polar groups can increase membrane permeability but may also increase metabolic clearance or decrease solubility.

  • Polar Surface Area (PSA): Introducing polar groups can improve solubility but may hinder passage across the blood-brain barrier.

  • Metabolic Stability: Replacing metabolically labile groups (like esters) with more robust heterocycles (like oxadiazoles) can increase the drug's half-life.

Visualization of the Drug Discovery Workflow

Caption: The iterative cycle of synthesis and evaluation in drug discovery.

Conclusion

The 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold represents a highly valuable starting point for drug discovery campaigns. Its synthesis is straightforward and scalable, providing a robust platform for extensive chemical exploration. Through simple, high-yield reactions—most notably the formation of hydrazones and the cyclization to key heterocycles—a vast and diverse chemical space can be accessed. By integrating this synthetic versatility with a logical, iterative cycle of biological testing and property profiling, researchers are well-equipped to uncover novel lead compounds and develop next-generation therapeutic agents to address unmet medical needs.

References

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• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. (2022). MDPI. Retrieved January 11, 2026, from [Link]

• Exploring the Therapeutic Potential of Hydrazide-Hydrazone Derivatives: A Comprehensive Review. (n.d.). The Pharmaceutical and Chemical Journal. Retrieved January 11, 2026, from [Link]

• Biological Activities of Hydrazone Derivatives. (2005). PubMed Central (PMC). Retrieved January 11, 2026, from [Link]

• Pharmacological aspects of hydrazides and hydrazide derivatives. (2015). ResearchGate. Retrieved January 11, 2026, from [Link]

• SYNTHESIS AND BIOLOGICAL EVALUATION OF HYDRAZONES DERIVED FROM 2, 4-DINITROPHENYLHYDRAZINE. (2021). Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry (AJPAMC). Retrieved January 11, 2026, from [Link]

• Synthesis of benzoyl hydrazones having 4-hydroxy-3,5-dimethoxy phenyl ring, their biological activities, and molecular modeling studies on enzyme inhibition activities. (2022). PubMed Central (PMC). Retrieved January 11, 2026, from [Link]

• Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. (2021). PubMed Central (PMC). Retrieved January 11, 2026, from [Link]

• Synthesis, characterization and biological applications of substituted benzohydrazide derivatives. (n.d.). Der Pharma Chemica. Retrieved January 11, 2026, from [Link]

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Protocols & Analytical Methods

The Versatile Role of 2-(3,4-Dimethoxyphenyl)acetohydrazide in the Synthesis of Bioactive Heterocycles

Introduction: Unveiling the Potential of a Privileged Building Block

In the landscape of modern medicinal chemistry and drug discovery, the strategic selection of molecular building blocks is paramount to the efficient synthesis of novel therapeutic agents. 2-(3,4-Dimethoxyphenyl)acetohydrazide has emerged as a particularly valuable scaffold, prized for its inherent structural features that are frequently associated with biological activity. The dimethoxyphenyl moiety is a common motif in a plethora of natural products and synthetic drugs, often contributing to favorable interactions with biological targets. The acetohydrazide functional group, a reactive and versatile handle, provides a gateway to a diverse array of heterocyclic systems, which form the cornerstone of many pharmaceuticals.

This comprehensive guide delves into the practical applications of 2-(3,4-Dimethoxyphenyl)acetohydrazide as a cornerstone in organic synthesis. We will explore its utility in constructing key heterocyclic cores, namely 1,3,4-oxadiazoles and pyrazoles, and provide detailed, field-proven protocols for their synthesis. Furthermore, we will touch upon the significant antimicrobial and anti-inflammatory potential exhibited by derivatives of this versatile building block, underscoring its importance for researchers, medicinal chemists, and professionals in drug development.

Core Applications: A Gateway to Privileged Heterocyclic Scaffolds

The reactivity of the hydrazide moiety in 2-(3,4-Dimethoxyphenyl)acetohydrazide allows for its facile conversion into a variety of important heterocyclic systems. Two of the most prominent and medicinally relevant applications are the synthesis of 1,3,4-oxadiazoles and pyrazoles.

Synthesis of 1,3,4-Oxadiazole Derivatives: A Scaffold of Diverse Bioactivity

The 1,3,4-oxadiazole ring is a bioisostere of amide and ester functionalities, offering improved metabolic stability and pharmacokinetic properties.[1] Derivatives of this heterocycle are known to exhibit a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[2][3] A common and efficient route to 2,5-disubstituted-1,3,4-oxadiazoles involves the cyclization of an acylhydrazide.[4]

A particularly useful derivative accessible from 2-(3,4-Dimethoxyphenyl)acetohydrazide is 5-(3,4-dimethoxybenzyl)-1,3,4-oxadiazole-2-thiol. This intermediate can be synthesized through a one-pot reaction with carbon disulfide in a basic medium. The resulting thiol can then be further functionalized to generate a library of compounds with diverse biological activities.

The synthesis of 5-(3,4-dimethoxybenzyl)-1,3,4-oxadiazole-2-thiol proceeds through the initial reaction of the hydrazide with carbon disulfide to form a dithiocarbazate intermediate. Subsequent intramolecular cyclization with concomitant elimination of hydrogen sulfide yields the desired 1,3,4-oxadiazole-2-thiol.

Caption: Synthesis of 5-(3,4-dimethoxybenzyl)-1,3,4-oxadiazole-2-thiol.

Protocol 1: Synthesis of 5-(3,4-dimethoxybenzyl)-1,3,4-oxadiazole-2-thiol

This protocol details the synthesis of a key 1,3,4-oxadiazole intermediate from 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)
2-(3,4-Dimethoxyphenyl)acetohydrazide	60075-23-2	210.23	10
Carbon disulfide (CS₂)	75-15-0	76.14	12
Potassium hydroxide (KOH)	1310-58-3	56.11	12
Ethanol (95%)	64-17-5	46.07	50 mL
Water	7732-18-5	18.02	As needed
Hydrochloric acid (HCl), concentrated	7647-01-0	36.46	As needed

Procedure:

• In a 250 mL round-bottom flask, dissolve 2-(3,4-Dimethoxyphenyl)acetohydrazide (2.10 g, 10 mmol) in 50 mL of 95% ethanol.

• To this solution, add potassium hydroxide (0.67 g, 12 mmol) and stir until it dissolves completely.

• Add carbon disulfide (0.91 g, 0.76 mL, 12 mmol) dropwise to the reaction mixture at room temperature with continuous stirring.

• Reflux the reaction mixture for 8-10 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion of the reaction, concentrate the mixture under reduced pressure to remove the ethanol.

• Dissolve the resulting residue in water and acidify with concentrated hydrochloric acid to a pH of approximately 2-3.

• The precipitated solid, 5-(3,4-dimethoxybenzyl)-1,3,4-oxadiazole-2-thiol, is collected by filtration, washed with cold water, and dried.

• The crude product can be purified by recrystallization from ethanol to afford a pure crystalline solid.

Synthesis of Pyrazole Derivatives: A Privileged Anti-inflammatory Scaffold

Pyrazoles are another class of five-membered heterocyclic compounds that are of significant interest in medicinal chemistry due to their well-documented anti-inflammatory, analgesic, and antimicrobial properties.[5][6] The Knorr pyrazole synthesis, a classical method, involves the condensation of a β-dicarbonyl compound with a hydrazine derivative.[7] 2-(3,4-Dimethoxyphenyl)acetohydrazide can serve as the hydrazine component in this reaction, leading to the formation of N-acylated pyrazole derivatives.

The reaction of 2-(3,4-Dimethoxyphenyl)acetohydrazide with a β-dicarbonyl compound, such as acetylacetone, proceeds through a condensation reaction to form a hydrazone intermediate, which then undergoes intramolecular cyclization and dehydration to yield the pyrazole ring.

Caption: Synthesis of a pyrazole derivative via Knorr synthesis.

Protocol 2: Synthesis of 1-(2-(3,4-dimethoxyphenyl)acetyl)-3,5-dimethyl-1H-pyrazole

This protocol provides a step-by-step guide for the synthesis of a pyrazole derivative using 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Materials:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)
2-(3,4-Dimethoxyphenyl)acetohydrazide	60075-23-2	210.23	10
Acetylacetone (2,4-pentanedione)	123-54-6	100.12	11
Glacial Acetic Acid	64-19-7	60.05	Catalytic amount
Ethanol	64-17-5	46.07	30 mL

Procedure:

• In a 100 mL round-bottom flask, dissolve 2-(3,4-Dimethoxyphenyl)acetohydrazide (2.10 g, 10 mmol) in 30 mL of ethanol.

• Add acetylacetone (1.10 g, 1.12 mL, 11 mmol) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• The product may precipitate out of the solution upon cooling. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

• Collect the solid product by filtration and wash with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol to obtain pure 1-(2-(3,4-dimethoxyphenyl)acetyl)-3,5-dimethyl-1H-pyrazole.

Biological Significance: A Foundation for Bioactive Molecules

The derivatives synthesized from 2-(3,4-Dimethoxyphenyl)acetohydrazide are not merely of academic interest; they are precursors to a host of biologically active molecules.

Antimicrobial and Anti-inflammatory Potential

The 1,3,4-oxadiazole and pyrazole cores are well-established pharmacophores in the design of antimicrobial and anti-inflammatory agents.[2][3][5][6] The presence of the 3,4-dimethoxyphenyl group can further enhance this activity. For instance, N-Mannich bases of 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole-2-thione have shown promising antibacterial activity against both Gram-positive and Gram-negative bacteria.[2]

The following table summarizes the potential biological activities of heterocyclic derivatives of 2-(3,4-Dimethoxyphenyl)acetohydrazide, based on studies of analogous compounds.

Heterocyclic Core	Derivative Type	Potential Biological Activity
1,3,4-Oxadiazole	5-(3,4-dimethoxybenzyl)-1,3,4-oxadiazole-2-thiol derivatives	Antimicrobial, Antifungal[2]
Pyrazole	N-acylated pyrazoles	Anti-inflammatory, Analgesic[6]

Conclusion and Future Perspectives

2-(3,4-Dimethoxyphenyl)acetohydrazide stands out as a highly valuable and versatile building block in organic and medicinal chemistry. Its straightforward accessibility and the reactive nature of the acetohydrazide moiety provide a reliable platform for the synthesis of a diverse range of heterocyclic compounds. The detailed protocols provided herein for the synthesis of 1,3,4-oxadiazole and pyrazole derivatives offer a practical guide for researchers to explore the chemical space around this privileged scaffold.

The demonstrated and potential biological activities of the resulting derivatives, particularly in the antimicrobial and anti-inflammatory arenas, highlight the continued importance of this building block in the quest for novel therapeutic agents. Future research will undoubtedly continue to uncover new applications and more potent bioactive molecules derived from this remarkable starting material.

References

• Al-Wahaibi, F. A. (2021). Synthesis and antibacterial activity of N-Mannich bases of 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole-2-thione. Journal of Molecular Structure, 1245, 131069.
• Chahal, G., et al. (2022). Pyrazoles as Anti-inflammatory and Analgesic Agents: In-vivo and In-silico Studies. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 21(2), 143-156.
• Saeed, A., et al. (2018). Anti-inflammatory and antimicrobial activities of novel pyrazole analogues. Tropical Journal of Pharmaceutical Research, 17(5), 861-868.
• Domyati, T., et al. (2016). Evaluation of anti-inflammatory, analgesic activities, and side effects of some pyrazole derivatives. Inflammopharmacology, 24(5), 235-245.
• Rostom, S. A., et al. (2011). Antimicrobial activity of 1,3,4-oxadiazole derivatives against planktonic cells and biofilm of Staphylococcus aureus. Future Medicinal Chemistry, 3(10), 1247-1259.
• Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft, 16(2), 2597-2599.
• More, V. S., et al. (2022). Synthesis, analgesic and anti-inflammatory activities of some pyrazolo[3,4-c]pyrazole derivatives.
• Al-Azzawi, A. M. (2013). Synthesis and In Vitro Antimicrobial Evaluation of New 1,3,4-Oxadiazoles Bearing 5-Chloro-2-methoxyphenyl Moiety. International Journal of Organic Chemistry, 3(1), 1-7.
• Hasan, A., et al. (2011). Synthesis, Characterization and Antifungal Activity of Some New 5-Substituted 1,3,4-oxadiazole-2-thiols. Asian Journal of Chemistry, 23(5), 2007-2010.
• Plech, T., et al. (2021). Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. International Journal of Molecular Sciences, 22(13), 6979.
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Application Notes and Protocols for 2-(3,4-Dimethoxyphenyl)acetohydrazide in Preclinical Research

Introduction: The Versatility of the Hydrazide Scaffold in Drug Discovery

2-(3,4-Dimethoxyphenyl)acetohydrazide is a versatile chemical intermediate, serving as a foundational scaffold for the synthesis of a diverse array of heterocyclic compounds with significant pharmacological potential. The inherent reactivity of the hydrazide functional group (-CONHNH₂) allows for its facile condensation with various electrophiles, particularly aldehydes and ketones, to yield hydrazones, which are also recognized as Schiff bases. This class of compounds has garnered substantial interest in medicinal chemistry due to their broad spectrum of biological activities.

The 3,4-dimethoxyphenyl moiety, also known as a veratryl group, is a common structural feature in many natural products and synthetic drugs. Its presence can influence the pharmacokinetic and pharmacodynamic properties of a molecule, often enhancing its interaction with biological targets. This guide provides detailed, field-proven protocols for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide and its derivatization into Schiff bases, followed by comprehensive methodologies for evaluating their potential as antimicrobial and anticonvulsant agents.

Part 1: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide and its Derivatives

The synthesis of the target hydrazide is a two-step process commencing from the commercially available 2-(3,4-dimethoxyphenyl)acetic acid. The carboxylic acid is first converted to its corresponding methyl ester, which is then reacted with hydrazine hydrate to yield the desired acetohydrazide.

Protocol 1: Synthesis of Methyl 2-(3,4-dimethoxyphenyl)acetate

Causality: The esterification of the carboxylic acid is a necessary step to activate the carbonyl group for subsequent nucleophilic attack by hydrazine. The use of an acid catalyst, such as sulfuric acid, protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic. Methanol is used both as a reagent and a solvent.

Materials:

• 2-(3,4-Dimethoxyphenyl)acetic acid (homoveratric acid)

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Organic solvents: Diethyl ether or Dichloromethane (DCM)

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2-(3,4-dimethoxyphenyl)acetic acid (1.0 eq) in an excess of anhydrous methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 2-3 drops for a small-scale reaction) to the solution.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in diethyl ether or DCM and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 2-(3,4-dimethoxyphenyl)acetate. The product can be purified further by column chromatography if necessary.

Protocol 2: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Causality: Hydrazine hydrate is a potent nucleophile that readily attacks the electrophilic carbonyl carbon of the ester. This nucleophilic acyl substitution reaction results in the formation of the more stable hydrazide and the elimination of methanol.

Materials:

• Methyl 2-(3,4-dimethoxyphenyl)acetate

• Hydrazine hydrate (80-100%)

• Ethanol

• Round-bottom flask, reflux condenser

Procedure:

• Dissolve the methyl 2-(3,4-dimethoxyphenyl)acetate (1.0 eq) in ethanol in a round-bottom flask.

• Add an excess of hydrazine hydrate (e.g., 1.5-2.0 eq) to the solution.[1]

• Attach a reflux condenser and heat the reaction mixture to reflux for 6-8 hours.[1] The formation of a solid precipitate may be observed.

• Monitor the reaction completion by TLC.

• After the reaction is complete, cool the mixture in an ice bath to facilitate the precipitation of the product.

• Collect the solid product by filtration, wash it with cold ethanol, and dry it under vacuum to yield 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Protocol 3: General Procedure for the Synthesis of Schiff Base Derivatives

Causality: The condensation of the hydrazide with an aldehyde (or ketone) is an acid-catalyzed reaction that proceeds via a nucleophilic addition of the terminal nitrogen of the hydrazide to the carbonyl carbon of the aldehyde, followed by the elimination of a water molecule to form the imine (C=N) bond of the Schiff base.[2][3]

Materials:

• 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Various aromatic aldehydes (e.g., benzaldehyde, salicylaldehyde, 4-chlorobenzaldehyde)

• Ethanol or Methanol

• Glacial Acetic Acid (catalytic amount)

• Round-bottom flask, reflux condenser

Procedure:

• In a round-bottom flask, dissolve 2-(3,4-Dimethoxyphenyl)acetohydrazide (1.0 eq) in ethanol.

• Add an equimolar amount of the desired aromatic aldehyde (1.0 eq) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.[2]

• Attach a reflux condenser and heat the mixture to reflux for 5-8 hours.[1][2]

• Monitor the reaction by TLC. Upon completion, the reaction mixture is concentrated.[2]

• The residue is washed with water and dried.[2]

• The crude product can be purified by recrystallization from a suitable solvent like ethanol to obtain the pure Schiff base.[1][2]

Visualization of the Synthetic Pathway

Caption: Synthetic route to 2-(3,4-Dimethoxyphenyl)acetohydrazide and its Schiff base derivatives.

Part 2: Biological Activity Screening Protocols

The synthesized Schiff base derivatives can be screened for various biological activities. Here, we provide detailed protocols for assessing their antimicrobial and anticonvulsant properties.

Protocol 4: Antimicrobial Susceptibility Testing (Kirby-Bauer Disk Diffusion Method)

Causality: This method relies on the diffusion of an antimicrobial agent from an impregnated paper disk into an agar medium inoculated with a test microorganism.[4] If the microorganism is susceptible to the agent, a clear zone of no growth, known as the zone of inhibition, will appear around the disk. The diameter of this zone is proportional to the susceptibility of the microorganism to the antimicrobial agent.

Materials:

• Synthesized Schiff base compounds

• Standard antibiotic disks (e.g., Ciprofloxacin, as a positive control)

• Dimethyl sulfoxide (DMSO) (as a solvent for the compounds)

• Sterile filter paper disks

• Mueller-Hinton Agar (MHA) plates[4]

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans)

• 0.5 McFarland turbidity standard[5]

• Sterile saline solution

• Sterile cotton swabs

• Incubator

• Ruler or calipers

Procedure:

• Preparation of Bacterial/Fungal Inoculum: From an overnight culture, select isolated colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2×10⁸ CFU/mL.[4]

• Inoculation of Agar Plates: Dip a sterile cotton swab into the standardized inoculum suspension.[6] Press the swab against the inner wall of the tube to remove excess fluid.[5] Streak the swab evenly across the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees each time to ensure uniform growth.[6]

• Preparation of Test Disks: Dissolve the synthesized Schiff base compounds in DMSO to a known concentration. Impregnate sterile filter paper disks with a specific volume of the compound solution and allow the solvent to evaporate.

• Placement of Disks: Using sterile forceps, place the impregnated disks, along with a standard antibiotic disk (positive control) and a DMSO-only disk (negative control), onto the surface of the inoculated MHA plates.[6] Ensure the disks are placed at a sufficient distance from each other to prevent the overlapping of inhibition zones.[5]

• Incubation: Invert the plates and incubate them at 35-37°C for 16-24 hours for bacteria, and at a suitable temperature for fungi for 24-48 hours.[5][7]

• Measurement and Interpretation: After incubation, measure the diameter of the zones of inhibition in millimeters (mm) using a ruler or calipers.[5] The results are typically reported as the average diameter of the inhibition zone. The susceptibility of the microorganism to the compound is determined by comparing the zone diameter to established standards or to the positive control.

Data Presentation:

Compound	Concentration (µ g/disk )	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli
Schiff Base 1	100	e.g., 15	e.g., 12
Schiff Base 2	100	e.g., 18	e.g., 10
Ciprofloxacin	5	e.g., 25	e.g., 28
DMSO	-	0	0

Protocol 5: Anticonvulsant Activity Screening

Two of the most widely used preclinical models for the initial screening of anticonvulsant drugs are the maximal electroshock (MES) seizure test and the subcutaneous pentylenetetrazole (scPTZ) seizure test.[8][9]

Causality: The MES test is a model for generalized tonic-clonic seizures and is used to identify compounds that prevent the spread of seizures.[10] The endpoint is the abolition of the tonic hindlimb extension phase of the seizure.

Materials:

• Electroconvulsive shock apparatus

• Corneal electrodes

• Male albino mice (or rats)

• Test compounds and vehicle (e.g., saline with a few drops of Tween 80)

• 0.5% Tetracaine hydrochloride solution (topical anesthetic)[10]

• 0.9% Saline solution[10]

Procedure:

• Animal Preparation and Dosing: Acclimatize the animals to the laboratory environment. Administer the test compound or vehicle intraperitoneally (i.p.) or orally (p.o.) at a predetermined time before the test (e.g., 30-60 minutes).

• Electrode Application: Apply a drop of 0.5% tetracaine hydrochloride solution to the corneas of the animal for local anesthesia, followed by a drop of saline to ensure good electrical contact.[10]

• Stimulation: Place the corneal electrodes on the eyes of the restrained animal and deliver an alternating current electrical stimulus (e.g., for mice: 50 mA, 60 Hz for 0.2 seconds).[10][11]

• Observation: Immediately after the stimulus, observe the animal for the presence or absence of a tonic hindlimb extension seizure.

• Endpoint: An animal is considered protected if it does not exhibit the tonic hindlimb extension phase.[11]

• Data Analysis: The percentage of animals protected in the drug-treated group is compared to the vehicle-treated group. The dose that protects 50% of the animals (ED₅₀) can be calculated using probit analysis.[11]

Causality: The scPTZ test is considered a model for myoclonic and absence seizures and is used to identify compounds that elevate the seizure threshold.[8] Pentylenetetrazole is a GABA-A receptor antagonist that induces clonic seizures.

Materials:

• Pentylenetetrazole (PTZ)

• Male albino mice

• Test compounds and vehicle

• Syringes and needles

Procedure:

• Animal Preparation and Dosing: Acclimatize the animals and administer the test compound or vehicle as described in the MES model.

• PTZ Administration: At a specific time after drug administration, inject a convulsant dose of PTZ (e.g., 85-100 mg/kg) subcutaneously in the scruff of the neck.[12]

• Observation: Observe the animals for a period of 30 minutes for the onset of clonic seizures (characterized by repetitive, rhythmic jerking of the limbs and body).

• Endpoint: The primary endpoint is the absence of clonic seizures lasting for at least 5 seconds. An animal is considered protected if it does not exhibit such seizures.

• Data Analysis: Similar to the MES test, the percentage of protected animals is calculated, and the ED₅₀ can be determined.

Visualization of the Anticonvulsant Screening Workflow

Caption: Workflow for in-vivo anticonvulsant activity screening.

Conclusion and Future Directions

The protocols detailed in this guide provide a robust framework for the synthesis and preliminary biological evaluation of novel compounds derived from 2-(3,4-Dimethoxyphenyl)acetohydrazide. The versatility of the hydrazide scaffold allows for the creation of extensive libraries of Schiff bases and other heterocyclic derivatives. The antimicrobial and anticonvulsant screening models described are well-established and provide reliable initial data on the potential therapeutic applications of these new chemical entities. Further studies, including determination of minimum inhibitory concentrations (MIC) for antimicrobial agents and evaluation in chronic seizure models for anticonvulsants, are recommended for promising lead compounds.

References

• Creative Biolabs. (n.d.). Disk Diffusion Method for Antibiotic Susceptibility Test. Retrieved from [Link]

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• Hardy Diagnostics. (2024, February 5). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. Retrieved from [Link]

• National Institute of Neurological Disorders and Stroke. (n.d.). Maximal Electroshock Seizure (MES) Test (mouse, rat). PANAChE Database. Retrieved from [Link]

• FWD AMR-RefLabCap. (2022, April). Determination of antimicrobial resistance by disk diffusion. Retrieved from [Link]

• Microbe Notes. (2022, May 18). Kirby Bauer Disc Diffusion Method For Antibiotic Susceptibility Testing. Retrieved from [Link]

• Löscher, W. (2009). Acute seizure tests in epilepsy research: electroshock- and chemical-induced convulsions in the mouse. Current Protocols in Pharmacology, Chapter 5, Unit 5.22.

• Slideshare. (n.d.). Antimicrobial susceptibility testing – disk diffusion methods. Retrieved from [Link]

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• Pharmacology Discovery Services. (n.d.). Seizure, Maximal Electroshock, Mouse. Retrieved from [Link]

• Al-maqtari, T., et al. (2025).
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• ResearchGate. (n.d.). Synthesis of hydrazide Schiff base ligands (1–4) and their diorganotin (IV) complexes (5–20). Retrieved from [Link]

• Stilinović, V., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. New Journal of Chemistry, 44(41), 17891-17904.
• Stilinović, V., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. PubMed Central.

• ResearchGate. (n.d.). Pentylenetetrazole (PTZ) administered by the subcutaneous (s.c.) route.... Retrieved from [Link]

• Dhir, A. (2018). Pentylenetetrazole-Induced Kindling Mouse Model. Journal of Visualized Experiments, (136), e57572.
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Application Notes & Protocols: A Researcher's Guide to the In Vitro Evaluation of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Introduction: Unveiling the Potential of a Versatile Scaffold

The hydrazide-hydrazone moiety is a cornerstone in medicinal chemistry, recognized for conferring a wide spectrum of biological activities to molecular scaffolds, including antimicrobial, anticancer, antioxidant, and anti-inflammatory properties.[1] The compound 2-(3,4-Dimethoxyphenyl)acetohydrazide, featuring a catechol-like dimethoxy-substituted phenyl ring linked to an acetohydrazide functional group, presents a compelling candidate for multifaceted pharmacological investigation. The dimethoxyphenyl group is a common feature in numerous bioactive natural products, while the hydrazide core serves as a versatile pharmacophore.[2]

This guide provides a comprehensive suite of detailed in vitro assays designed to systematically evaluate the biological potential of 2-(3,4-Dimethoxyphenyl)acetohydrazide. As your virtual application scientist, I will not only provide step-by-step protocols but also explain the causality behind experimental choices, ensuring that each assay is a self-validating system. Our approach is grounded in established methodologies to empower researchers, scientists, and drug development professionals to generate robust and reproducible data.

Core Principles & Initial Compound Preparation

Before commencing any biological assay, the meticulous preparation and characterization of the test compound are paramount.

1. Solubility and Stock Solution Preparation:

• Rationale: The solubility of 2-(3,4-Dimethoxyphenyl)acetohydrazide will dictate the choice of solvent vehicle for biological assays. The ideal solvent should dissolve the compound completely and be non-toxic to the biological system (cells, bacteria) at the final concentration used. Dimethyl sulfoxide (DMSO) is a common choice for its high solubilizing power and general biological inertness at low concentrations (<0.5% v/v).

• Protocol:

  • Determine the solubility of 2-(3,4-Dimethoxyphenyl)acetohydrazide in various biocompatible solvents (e.g., DMSO, ethanol, sterile water).

  • Prepare a high-concentration primary stock solution (e.g., 10-50 mM) in the chosen solvent (e.g., DMSO).

  • Aliquot the stock solution into smaller volumes and store at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.

  • For assays, create intermediate and working solutions by diluting the stock solution in the appropriate cell culture medium or buffer. Ensure the final solvent concentration in the assay does not exceed a non-toxic threshold (typically <0.5% for DMSO).

2. The Imperative of Controls:

• Rationale: Controls are non-negotiable for validating assay results. They ensure that the observed effects are due to the test compound and not an artifact of the experimental conditions.

• Types of Controls:

  • Vehicle Control: Contains the same concentration of the solvent (e.g., DMSO) used to dissolve the test compound. This accounts for any effects of the solvent itself.

  • Positive Control: A known active compound for the specific assay (e.g., Ascorbic Acid for antioxidant assays, Ciprofloxacin for antibacterial assays). This confirms the assay is working correctly.

  • Negative Control (Blank): Contains all assay components except the test compound. This establishes the baseline reading.

Section 1: Antioxidant Activity Evaluation

Reactive oxygen species (ROS) are implicated in numerous pathological conditions.[3] Antioxidant assays measure the ability of a compound to neutralize these harmful radicals. Hydrazide-hydrazones are a class of compounds known for their potential radical-scavenging properties.[3][4]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Principle: DPPH is a stable free radical with a deep purple color and a maximum absorbance around 517 nm.[5] When an antioxidant donates a hydrogen atom or electron to DPPH, it becomes reduced to the non-radical form, DPPH-H, resulting in a color change from purple to yellow. The decrease in absorbance is proportional to the radical scavenging activity of the compound.[6]

• Experimental Workflow Diagram:

  Caption: Workflow for the DPPH radical scavenging assay.

• Detailed Protocol: [5][7]

  • Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Store this solution in an amber bottle and in the dark to prevent degradation.

  • Assay Plate Setup: In a 96-well microplate, add 100 µL of various concentrations of 2-(3,4-Dimethoxyphenyl)acetohydrazide (e.g., serial dilutions from 200 µg/mL down to 1 µg/mL) in methanol.

  • Controls:

    • Positive Control: Prepare wells with a known antioxidant like Ascorbic Acid or Trolox at similar concentrations.

    • Blank (Control): Prepare wells with 100 µL of methanol instead of the test sample.

  • Reaction Initiation: Add 100 µL of the 0.1 mM DPPH solution to all wells. Mix gently.

  • Incubation: Cover the plate and incubate for 30 minutes in the dark at room temperature. The dark incubation is critical as DPPH is light-sensitive.[5]

  • Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.

• Data Analysis: Calculate the percentage of radical scavenging activity using the following formula:[8] % Inhibition = [ (Abs_control - Abs_sample) / Abs_control ] * 100

  • Abs_control: Absorbance of the DPPH solution with methanol (blank).

  • Abs_sample: Absorbance of the DPPH solution with the test compound or standard. Plot the % inhibition against the compound concentration to determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

• Principle: This assay involves the generation of the ABTS radical cation (ABTS•+), a blue-green chromophore, through the reaction of ABTS with a strong oxidizing agent like potassium persulfate.[9] Antioxidants present in the sample reduce the ABTS•+, causing a decolorization that is measured by the decrease in absorbance, typically at 734 nm.[9][10] This assay is applicable to both hydrophilic and lipophilic compounds.

• Detailed Protocol: [9][10][11]

  • ABTS•+ Radical Generation:

    • Prepare a 7 mM aqueous solution of ABTS.

    • Prepare a 2.45 mM aqueous solution of potassium persulfate.

    • Mix the two solutions in a 1:1 volume ratio.

    • Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This allows for the complete formation of the radical cation.[9]

  • Working Solution Preparation: Before the assay, dilute the ABTS•+ stock solution with a suitable solvent (e.g., ethanol or PBS) to an absorbance of 0.700 ± 0.02 at 734 nm.[11]

  • Assay Procedure:

    • In a 96-well plate, add 20 µL of the test compound at various concentrations.

    • Add 180 µL of the diluted ABTS•+ working solution to each well.

    • Incubate at room temperature for 6-10 minutes.

  • Measurement: Read the absorbance at 734 nm.

• Data Analysis: The calculation for scavenging activity is identical to the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Parameter	DPPH Assay	ABTS Assay	Rationale/Insight
Radical	DPPH• (stable)	ABTS•+ (generated)	ABTS is more versatile, measuring a broader range of antioxidants.
Wavelength	~517 nm	~734 nm	Different chromophores require distinct measurement wavelengths.
Solvent	Typically organic (Methanol)	Aqueous or organic	ABTS can be used in more physiologically relevant aqueous systems.
Standard	Ascorbic Acid, Gallic Acid	Trolox	Trolox is a water-soluble analog of Vitamin E, serving as a universal standard.

Section 2: Anti-inflammatory Activity Evaluation

Chronic inflammation is a key driver of many diseases. Evaluating a compound's ability to modulate inflammatory pathways is a critical step in drug discovery.

Nitric Oxide (NO) Scavenging Assay

• Principle: Nitric oxide is a key inflammatory mediator. This cell-free assay measures the direct NO-scavenging ability of a compound. Sodium nitroprusside in an aqueous solution at physiological pH spontaneously generates nitric oxide, which interacts with oxygen to produce nitrite ions.[12] The quantity of nitrite is measured using the Griess reagent, which converts the nitrite into a purple azo compound with an absorbance maximum near 540-546 nm.[13][14] A scavenger compound reduces the amount of generated NO, leading to a decreased concentration of nitrite and thus a lower absorbance.

• Detailed Protocol: [12][13][14]

  • Reaction Mixture: In a 96-well plate, mix:

    • 50 µL of 10 mM sodium nitroprusside in phosphate-buffered saline (PBS).

    • 50 µL of the test compound at various concentrations.

  • Incubation: Incubate the plate at room temperature for 150 minutes.

  • Griess Reagent Addition: After incubation, add 100 µL of Griess reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each well.

  • Color Development: Allow the color to develop for 10 minutes at room temperature.

  • Measurement: Measure the absorbance at 540 nm. Curcumin or Quercetin can be used as a positive control.

• Data Analysis: % NO Scavenged = [ (Abs_control - Abs_sample) / Abs_control ] * 100

  • Abs_control: Absorbance of the control (sodium nitroprusside + PBS without the test compound).

Inhibition of Protein Denaturation

• Principle: Denaturation of tissue proteins is a well-documented cause of inflammatory and arthritic diseases.[15] The ability of a compound to prevent protein denaturation can be a measure of its anti-inflammatory activity. This assay uses heat-induced denaturation of a protein like bovine serum albumin (BSA) as a model.[15][16]

• Detailed Protocol: [15][16]

  • Reaction Mixture: Prepare a mixture containing 0.5 mL of 1% w/v BSA and 0.1 mL of the test compound at various concentrations.

  • pH Adjustment: Adjust the pH of the mixture to 6.3 using 1N HCl.

  • Incubation: Incubate the samples at 37°C for 20 minutes.

  • Heat Denaturation: Induce denaturation by heating the mixture at 70°C for 5 minutes.

  • Cooling & Measurement: After cooling, add 2.5 mL of PBS (pH 6.3) and measure the turbidity (absorbance) at 660 nm. Diclofenac sodium is a suitable positive control.

• Data Analysis: % Inhibition = [ (Abs_control - Abs_sample) / Abs_control ] * 100

  • Abs_control: Absorbance of the control (BSA solution without the test compound).

Section 3: Antimicrobial Activity Screening

The structural motif of hydrazides is present in several clinically used antimicrobial agents.[1] Therefore, assessing the antibacterial and antifungal potential of 2-(3,4-Dimethoxyphenyl)acetohydrazide is a logical step.

Agar Well Diffusion Method

• Principle: This is a preliminary, qualitative assay to screen for antimicrobial activity. An agar plate is uniformly inoculated with a test microorganism.[17] Wells are created in the agar, and the test compound is added to these wells. The compound diffuses through the agar, creating a concentration gradient. If the compound is active, it will inhibit microbial growth, resulting in a clear "zone of inhibition" around the well.[8][18] The diameter of this zone is proportional to the compound's activity.

• Experimental Workflow Diagram:

  Caption: Workflow for the Agar Well Diffusion assay.

• Detailed Protocol: [17][18][19]

  • Inoculum Preparation: Prepare a bacterial or fungal suspension and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Plating: Uniformly swab the surface of a Mueller-Hinton agar plate with the prepared inoculum.

  • Well Creation: Aseptically punch wells (6-8 mm in diameter) into the agar using a sterile cork borer.

  • Sample Loading: Add a fixed volume (e.g., 50-100 µL) of the test compound solution into a well.

  • Controls: Load other wells with a positive control (e.g., Gentamicin for bacteria) and a negative vehicle control (e.g., DMSO).

  • Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 28°C for 48 hours for fungi.

  • Measurement: Measure the diameter of the zone of inhibition in millimeters (mm).

• Data Presentation:

Microorganism	Compound Conc.	Zone of Inhibition (mm)	Positive Control (Zone)	Vehicle Control (Zone)
S. aureus	100 µg/mL	Record value	Gentamicin (e.g., 25 mm)	0 mm
E. coli	100 µg/mL	Record value	Gentamicin (e.g., 22 mm)	0 mm
C. albicans	100 µg/mL	Record value	Fluconazole (e.g., 20 mm)	0 mm

Section 4: Cytotoxicity and Anticancer Potential

Many hydrazide derivatives have been investigated for their anticancer properties.[20][21][22] The MTT assay is a standard initial screening method to determine a compound's effect on cell viability.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Principle: The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[23][24] In living, metabolically active cells, mitochondrial dehydrogenase enzymes reduce the yellow, water-soluble MTT tetrazolium salt into a purple, insoluble formazan product.[25][26] The formazan crystals are then dissolved, and the intensity of the purple color, measured spectrophotometrically, is directly proportional to the number of viable cells.[26]

• Detailed Protocol: [23][26][27]

  • Cell Seeding: Seed cancer cells (e.g., K562 leukemia, MCF-7 breast cancer) in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.

  • Compound Treatment: The next day, replace the old media with fresh media containing serial dilutions of 2-(3,4-Dimethoxyphenyl)acetohydrazide. Include wells for vehicle control (media + DMSO) and untreated cells.

  • Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: After incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 3-4 hours. During this time, purple formazan crystals will form in viable cells.

  • Formazan Solubilization: Carefully aspirate the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01M HCl) to each well to dissolve the formazan crystals.

  • Measurement: Shake the plate gently for 15 minutes to ensure complete dissolution and measure the absorbance at a wavelength between 550 and 600 nm (typically 570 nm).[23]

• Data Analysis: % Cell Viability = (Abs_treated / Abs_control) * 100

  • Abs_treated: Absorbance of cells treated with the compound.

  • Abs_control: Absorbance of untreated or vehicle-treated cells. Plot the % viability against compound concentration to calculate the IC50 value (the concentration that inhibits 50% of cell growth).

Concluding Remarks

This document provides a foundational framework for the in vitro characterization of 2-(3,4-Dimethoxyphenyl)acetohydrazide. The assays described—spanning antioxidant, anti-inflammatory, antimicrobial, and cytotoxic activities—offer a comprehensive initial screening cascade. Positive results in any of these assays should be followed by more specific, mechanism-based studies to elucidate the precise molecular targets and pathways involved. The robust and validated protocols herein are designed to generate high-quality, reproducible data, paving the way for further preclinical development.

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Application Notes and Protocols for In Vivo Studies of 2-(3,4-Dimethoxyphenyl)acetohydrazide

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

These application notes provide a comprehensive guide for the in vivo evaluation of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a molecule of interest within the versatile class of hydrazide-hydrazone derivatives. Drawing upon the known therapeutic potential of structurally similar compounds, this document outlines a strategic, multi-tiered approach to investigate its preclinical anticancer, anti-inflammatory, and antioxidant activities. Detailed, field-proven protocols for acute toxicity assessment, pharmacokinetic profiling, and various efficacy models are presented. The rationale behind each experimental design is elucidated to empower researchers to not only execute these studies but also to interpret the results with a deep understanding of the underlying pharmacological principles. This guide is intended to serve as a foundational resource for academic and industry scientists embarking on the preclinical development of 2-(3,4-Dimethoxyphenyl)acetohydrazide or related chemical entities.

Introduction: The Scientific Rationale

The hydrazide-hydrazone scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a broad spectrum of pharmacological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties[1][2]. The 3,4-dimethoxyphenyl moiety is also a well-recognized pharmacophore present in numerous bioactive natural products and synthetic compounds, contributing to their therapeutic effects. The convergence of these two structural features in 2-(3,4-Dimethoxyphenyl)acetohydrazide suggests a high probability of significant biological activity.

This document provides a roadmap for the systematic in vivo investigation of this compound. The proposed studies are designed to first establish a safety profile and then to explore its potential efficacy in validated animal models of cancer and inflammation, alongside an assessment of its antioxidant capacity. Understanding the compound's behavior in a complex biological system is paramount for its potential translation into a therapeutic candidate.

Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

A reliable and scalable synthesis of the test compound is the prerequisite for any preclinical investigation. The following protocol describes a common and efficient method for the preparation of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Protocol 2.1: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Materials:

• 3,4-Dimethoxyphenylacetic acid

• Thionyl chloride (SOCl₂)

• Hydrazine hydrate (N₂H₄·H₂O)

• Anhydrous diethyl ether

• Ethanol

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Acid Chloride Formation: In a round-bottom flask, dissolve 3,4-dimethoxyphenylacetic acid in an excess of thionyl chloride. Reflux the mixture for 2-3 hours. The progress of the reaction can be monitored by the cessation of gas evolution (HCl and SO₂).

• Removal of Excess Thionyl Chloride: After the reaction is complete, remove the excess thionyl chloride by distillation under reduced pressure. This will yield the crude 3,4-dimethoxyphenylacetyl chloride.

• Hydrazide Formation: Cool the crude acid chloride in an ice bath. Slowly add a solution of hydrazine hydrate in anhydrous diethyl ether dropwise with constant stirring. A white precipitate of the hydrazide will form.

• Isolation and Purification: After the addition is complete, continue stirring for another 30 minutes. Filter the precipitate, wash it with cold diethyl ether, and then recrystallize from ethanol to obtain pure 2-(3,4-Dimethoxyphenyl)acetohydrazide.

• Characterization: Confirm the structure and purity of the synthesized compound using appropriate analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

Preclinical In Vivo Workflow

A logical and phased approach to in vivo testing is crucial for efficient drug development. The following workflow is recommended for 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Caption: Proposed preclinical in vivo workflow for 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Acute Toxicity Assessment

Before proceeding to efficacy studies, it is imperative to determine the acute toxicity profile of the compound. The OECD 423 guideline (Acute Toxic Class Method) is a widely accepted and ethical approach that minimizes the number of animals required.[3][4][5][6][7]

Protocol 4.1: Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

Animals:

• Healthy, young adult female rats (e.g., Wistar or Sprague-Dawley), nulliparous and non-pregnant.

• Animals should be acclimatized for at least 5 days before the study.

Procedure:

• Dosing: A single dose of the test compound is administered orally to a group of three female rats. The starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000 mg/kg body weight. The choice of the starting dose is based on any existing information on the substance's toxicity.

• Observation: The animals are observed for mortality and clinical signs of toxicity for up to 14 days. Special attention should be paid during the first 24 hours.

• Stepwise Dosing: Depending on the outcome (mortality or survival) in the first group, the decision to dose another group of three animals at a higher or lower dose level is made.

• Endpoint: The study is concluded when a dose that causes mortality or no effects is identified, allowing for the classification of the substance into a GHS category.

Pharmacokinetic Studies

Understanding the absorption, distribution, metabolism, and excretion (ADME) properties of a compound is critical for designing meaningful efficacy studies and for predicting its behavior in humans.[4] Non-compartmental analysis (NCA) is a standard method for determining key pharmacokinetic parameters.[8][9][10]

Protocol 5.1: Single-Dose Pharmacokinetic Study in Rats

Animals:

• Male Sprague-Dawley rats with jugular vein cannulation for serial blood sampling.

Procedure:

• Dosing:

  • Intravenous (IV) Group: Administer a single IV bolus dose of the compound (e.g., 1-5 mg/kg) dissolved in a suitable vehicle.

  • Oral (PO) Group: Administer a single oral gavage dose (e.g., 10-50 mg/kg) of the compound suspended in a vehicle like 0.5% carboxymethylcellulose.

• Blood Sampling: Collect blood samples (approx. 0.2 mL) from the jugular vein cannula at predetermined time points (e.g., pre-dose, 5, 15, 30 min, and 1, 2, 4, 8, 12, 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate plasma. Store plasma samples at -80°C until analysis.

• Bioanalysis: Quantify the concentration of the compound in plasma samples using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[11][12][13][14]

• Data Analysis: Use pharmacokinetic software to perform non-compartmental analysis on the plasma concentration-time data to determine key parameters.

Table 1: Key Pharmacokinetic Parameters from NCA

Parameter	Description
Cmax	Maximum observed plasma concentration
Tmax	Time to reach Cmax
AUC	Area under the plasma concentration-time curve
t½	Elimination half-life
CL	Clearance
Vd	Volume of distribution
F%	Oral bioavailability

In Vivo Efficacy Models

Based on the structural alerts within 2-(3,4-Dimethoxyphenyl)acetohydrazide, the following efficacy studies are proposed.

Anti-inflammatory Activity

This is a classic and reliable model of acute inflammation.[15][16][17][18][19]

Animals:

• Male Wistar or Sprague-Dawley rats.

Procedure:

• Dosing: Administer the test compound orally at various doses (determined from toxicity and PK studies) 1 hour before the carrageenan injection. A vehicle control group and a positive control group (e.g., indomethacin) should be included.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

This model mimics the chronic inflammatory and autoimmune features of rheumatoid arthritis.[1][20][21][22][23]

Animals:

• Lewis or Sprague-Dawley rats.

Procedure:

• Induction of Arthritis: Inject 0.1 mL of Complete Freund's Adjuvant (CFA) containing heat-killed Mycobacterium tuberculosis into the sub-plantar region of the right hind paw on day 0.

• Dosing: Begin oral administration of the test compound, vehicle, or a positive control (e.g., methotrexate) on day 0 (prophylactic) or after the onset of secondary inflammation (therapeutic) and continue for a specified period (e.g., 21 days).

• Assessment of Arthritis:

  • Measure the volume of both hind paws at regular intervals.

  • Score the severity of arthritis based on a visual scale.

  • At the end of the study, collect blood for cytokine analysis and paws for histopathological examination.

Anticancer Activity

This assay provides a rapid and cost-effective initial assessment of in vivo anticancer activity.[2][24][25][26][27][28]

Animals:

• Immunodeficient mice (e.g., nude or SCID).

Procedure:

• Cell Culture and Fiber Preparation: Grow human cancer cell lines of interest (e.g., colon, breast, lung) and load them into polyvinylidene fluoride (PVDF) hollow fibers.

• Implantation: Surgically implant the fibers into the subcutaneous and intraperitoneal spaces of the mice.

• Dosing: Administer the test compound for a specified period (e.g., 5-7 days).

• Fiber Retrieval and Analysis: At the end of the treatment period, retrieve the fibers and determine the viability of the cancer cells using a colorimetric assay (e.g., MTT).

• Data Analysis: Compare the cell viability in treated versus control groups to assess the in vivo cytotoxic effect.

These models are the gold standard for preclinical evaluation of anticancer agents.[29][30][31][32][33]

Animals:

• Immunodeficient mice.

Procedure:

• Tumor Implantation: Subcutaneously inject a suspension of human tumor cells into the flank of the mice.

• Tumor Growth and Randomization: Once the tumors reach a palpable size (e.g., 100-200 mm³), randomize the animals into treatment and control groups.

• Dosing: Administer the test compound, vehicle, or a positive control according to a predetermined schedule and route.

• Tumor Measurement: Measure the tumor dimensions with calipers at regular intervals and calculate the tumor volume.

• Endpoint: The study is terminated when the tumors in the control group reach a specified size. Efficacy is determined by comparing the tumor growth inhibition in the treated groups to the control group.

In Vivo Antioxidant Activity

Oxidative stress is implicated in both inflammation and cancer. Therefore, assessing the antioxidant potential of the compound in vivo is highly relevant.

Animals:

• Mice or rats.

Procedure:

• Induction of Oxidative Stress (Optional): Administer an agent known to induce oxidative stress (e.g., carbon tetrachloride, doxorubicin).

• Dosing: Treat the animals with the test compound, vehicle, or a positive control (e.g., N-acetylcysteine).

• Tissue Collection: At the end of the study, collect blood and relevant organs (e.g., liver, kidney).

• Biochemical Assays: Prepare tissue homogenates and perform assays to measure:

  • Lipid Peroxidation: Malondialdehyde (MDA) levels.[34][35][36][37][38]

  • Antioxidant Enzymes: Superoxide dismutase (SOD) and Catalase (CAT) activity.

Potential Signaling Pathways and Mechanistic Insights

Compounds containing the 3,4-dimethoxyphenyl moiety have been reported to modulate various signaling pathways, providing a basis for the hypothesized biological activities of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Caption: Potential signaling pathways modulated by 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Conclusion

The structured in vivo evaluation of 2-(3,4-Dimethoxyphenyl)acetohydrazide outlined in these application notes provides a robust framework for elucidating its preclinical safety and efficacy profile. By systematically progressing from acute toxicity and pharmacokinetic studies to well-established models of inflammation and cancer, researchers can generate the critical data necessary to support its further development. The inclusion of mechanistic studies, such as the assessment of antioxidant status, will provide valuable insights into its mode of action. These protocols, grounded in established methodologies, are designed to ensure data integrity and reproducibility, thereby accelerating the journey of this promising compound from the laboratory to potential clinical application.

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Topic: Development and Validation of a Quantitative Assay for 2-(3,4-Dimethoxyphenyl)acetohydrazide using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

An Application Note and Protocol from the Office of the Senior Application Scientist

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide to the development and validation of a robust analytical method for the quantification of 2-(3,4-Dimethoxyphenyl)acetohydrazide. Hydrazide moieties are pivotal structural motifs in medicinal chemistry, serving as precursors to a wide array of bioactive molecules[1]. The accurate quantification of such intermediates is critical for ensuring the quality, consistency, and stoichiometric control of subsequent synthetic steps. This application note details a stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method coupled with UV detection. The entire protocol, from method development rationale to a full validation strategy compliant with the International Council for Harmonisation (ICH) Q2(R2) guidelines, is presented.[2][3][4]

Introduction and Scientific Rationale

2-(3,4-Dimethoxyphenyl)acetohydrazide is an organic intermediate characterized by a catechol-like dimethoxybenzene ring and a reactive hydrazide functional group. This structure makes it a valuable building block for synthesizing hydrazones and various heterocyclic compounds with potential therapeutic applications[5][6]. The development of a precise and reliable analytical method is paramount for its characterization, purity assessment, and quantitative analysis in various matrices.

High-Performance Liquid Chromatography (HPLC) is the technique of choice for this application due to its high resolving power, sensitivity, and applicability to a wide range of organic molecules.[7][8][9] Specifically, a reverse-phase method is proposed, as the target analyte possesses moderate lipophilicity, making it well-suited for separation on a nonpolar stationary phase (like C18) with a polar mobile phase.[10][11] The dimethoxyphenyl group acts as a chromophore, allowing for straightforward detection using a UV-Vis spectrophotometer.[12][13]

The objective of this protocol is to establish and validate an analytical procedure that is specific, linear, accurate, precise, and robust, thereby demonstrating its fitness for the intended purpose.[14]

Assay Principle and Method Development Strategy

The method is based on isocratic reverse-phase chromatography. The analyte is dissolved in a suitable diluent and injected into the HPLC system. It is separated from potential impurities on a C18 column using a buffered mobile phase consisting of acetonitrile and water. The quantification is achieved by measuring the peak area at a specific UV wavelength and comparing it to a calibration curve generated from reference standards of known concentrations.

Rationale for Chromatographic Conditions

• Column: An octadecylsilane (C18) column is chosen for its versatility and proven performance in retaining moderately polar to nonpolar analytes.

• Mobile Phase: A mixture of acetonitrile and water provides good elution strength for the analyte. Acetonitrile is often preferred for its lower UV cutoff and pressure. The inclusion of a small amount of acid (0.1% formic acid) is critical. It serves to buffer the mobile phase at a low pH, ensuring that the hydrazide moiety is consistently protonated. This suppresses silanol interactions with the column packing and results in improved peak symmetry and reproducibility.[7]

• Detector and Wavelength: The 3,4-dimethoxyphenyl moiety is the primary chromophore. Based on UV spectra of structurally related compounds like veratraldehyde, which show significant absorbance, a detection wavelength of 280 nm is selected.[13] This wavelength provides a good balance of sensitivity for the analyte while minimizing interference from many common solvents and potential impurities.

• Diluent: A mixture of acetonitrile and water (50:50, v/v) is selected as the diluent. This composition ensures the solubility of the analyte and is compatible with the mobile phase, preventing peak distortion upon injection.[8]

Detailed Experimental Protocol: HPLC Assay

Materials and Reagents

• 2-(3,4-Dimethoxyphenyl)acetohydrazide Reference Standard (>99% purity)

• Acetonitrile (HPLC Grade)

• Water (Ultrapure, 18.2 MΩ·cm)

• Formic Acid (LC-MS Grade)

• Methanol (HPLC Grade)

• Volumetric flasks and pipettes (Class A)

• 0.45 µm syringe filters (PTFE or nylon)

Equipment

• HPLC system with an isocratic pump, autosampler, column thermostat, and UV/Vis or Diode Array Detector (DAD).

• Analytical balance (0.01 mg readability)

• pH meter

• Sonicator

Preparation of Solutions

• Mobile Phase: Prepare a solution of 0.1% (v/v) formic acid in water (Aqueous Component) and use Acetonitrile as the Organic Component. For the isocratic method, pre-mix these components in the desired ratio (e.g., 60:40 Water:Acetonitrile). Filter through a 0.45 µm filter and degas for 15 minutes in a sonicator bath before use.

• Diluent: Mix equal volumes of Acetonitrile and Water (50:50, v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the 2-(3,4-Dimethoxyphenyl)acetohydrazide reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the Standard Stock Solution with the diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation

Accurately weigh an appropriate amount of the test sample, dissolve it in the diluent, and dilute to obtain a final theoretical concentration within the calibration range (e.g., 25 µg/mL). Filter the final solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	60:40 (v/v) Water (0.1% Formic Acid) : Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	280 nm
Run Time	10 minutes

Assay Validation Protocol

The developed method must be validated according to ICH Q2(R2) guidelines to demonstrate its suitability for routine use.[3][15][16]

System Suitability

Before initiating any validation experiments, the suitability of the chromatographic system must be confirmed. This is achieved by making five replicate injections of a working standard solution (e.g., 25 µg/mL).

Acceptance Criteria:

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

• Tailing Factor (Asymmetry Factor): ≤ 2.0

• Theoretical Plates (N): ≥ 2000

Specificity (Stability-Indicating Properties)

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Procedure: Subject a sample of 2-(3,4-Dimethoxyphenyl)acetohydrazide to forced degradation under the following conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 4 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 2 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Dry heat at 105 °C for 24 hours.

  • Photolytic Degradation: Expose to UV light (254 nm) for 24 hours.

• Analysis: Analyze the stressed samples alongside an unstressed control sample. Use a DAD to assess peak purity of the analyte peak in all stressed samples.

• Acceptance Criteria: The method is considered stability-indicating if the analyte peak is free from co-eluting peaks (passes peak purity analysis) and is well-resolved from any degradation products formed.

Linearity

• Procedure: Analyze the prepared calibration standards (at least five concentrations) in triplicate over the range of 1 µg/mL to 100 µg/mL.

• Analysis: Construct a calibration curve by plotting the mean peak area against the concentration. Perform a linear regression analysis.

• Acceptance Criteria:

  • Correlation Coefficient (r²): ≥ 0.999

  • The y-intercept should be insignificant compared to the response of the lowest standard.

Accuracy

• Procedure: Perform a recovery study by spiking a placebo (if applicable) or a low-concentration sample with the reference standard at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal test concentration). Prepare three replicates at each level.

• Analysis: Calculate the percentage recovery for each replicate.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% , with an RSD of ≤ 2.0% at each level.

Precision

• Repeatability (Intra-day Precision): Analyze six independent preparations of the sample at 100% of the test concentration on the same day, by the same analyst, on the same instrument.

• Intermediate Precision (Inter-day Ruggedness): Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The RSD for the set of measurements should be ≤ 2.0% .

Range

The range of the method is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of linearity, accuracy, and precision. Based on the validation data, the range is confirmed.

Robustness

• Procedure: Analyze a standard solution while making small, deliberate variations to the method parameters.

  • Flow Rate (± 0.1 mL/min)

  • Mobile Phase Composition (± 2% organic)

  • Column Temperature (± 5 °C)

• Analysis: Evaluate the impact on system suitability parameters and analyte quantification.

• Acceptance Criteria: The system suitability criteria must be met, and the results should not deviate significantly from the nominal method results, demonstrating the method's reliability during normal use.

Data Presentation and Visualization

Representative Data Tables

Table 1: Linearity Data

Concentration (µg/mL)	Mean Peak Area	RSD (%)
1.0	15,234	1.1
5.0	76,170	0.8
10.0	152,340	0.5
25.0	380,850	0.3
50.0	761,700	0.4
100.0	1,523,400	0.2

| Regression Results | y = 15220x + 510 | r² = 0.9998 |

Table 2: Accuracy (Recovery) Data

Level	Spiked Conc. (µg/mL)	Recovered Conc. (µg/mL)	Mean Recovery (%)	RSD (%)
80%	20.0	19.9	99.5	0.7
100%	25.0	25.1	100.4	0.5

| 120% | 30.0 | 29.8 | 99.3 | 0.6 |

Table 3: Precision Data

Precision Type	N	Mean Assay Value (%)	RSD (%)
Repeatability	6	99.8	0.6

| Intermediate Precision | 6 | 100.3 | 0.8 |

Workflow and Logic Diagrams

Caption: Overall workflow for the quantitative HPLC assay.

Caption: Logical flow of the assay validation process.

Conclusion

The RP-HPLC method detailed in this application note provides a reliable, specific, and robust system for the quantitative analysis of 2-(3,4-Dimethoxyphenyl)acetohydrazide. The comprehensive validation protocol ensures that the method is fit for its intended purpose in a research or quality control environment, adhering to stringent international standards. This method can be readily implemented by laboratories equipped with standard HPLC instrumentation to support the development and manufacturing of pharmaceuticals and other fine chemicals derived from this important intermediate.

References

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved from [Link]

• SIELC Technologies. (2018, February 19). Veratraldehyde. Retrieved from [Link]

• Raysing, M. S., & Gorle, A. P. (2025). Quality by Design-Driven HPLC Method Development for Quantification of Resveratrol in Bulk and Pharmaceutical Dosage Form and its Validation.

• Cimino, A., et al. (2025). Exploration of Aromatic Hydrazides as Inhibitors of Human Carbonic Anhydrases. PMC. Retrieved from [Link]

• Kim, J., et al. (n.d.). Bioanalytical Method Development and Validation of Veratraldehyde and Its Metabolite Veratric Acid in Rat Plasma: An Application for a Pharmacokinetic Study. PMC. Retrieved from [Link]

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. Retrieved from [Link]

• International Council for Harmonisation. (2023, November 30). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. Retrieved from [Link]

• Reddy, G. S., et al. (2018). Stability indicating analytical method validation for hydralazine hydrochloride related substances method-I by Reverse Phase High. Journal of Drug Delivery & Therapeutics, 8(6-s), 125-134.
• Atanasova, M., et al. (2019). Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. Pharmacia, 66(3), 159-168.

• AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Retrieved from [Link]

• BioPharm International. (2024, March 7). FDA Releases Guidance on Analytical Procedures. Retrieved from [Link]

• Zahariev, N., et al. (2019). Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. Pharmacia. Retrieved from [Link]

• Stenutz, R. (n.d.). 2-(3,4-dimethoxyphenyl)acetohydrazide. Retrieved from [Link]

• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. Retrieved from [Link]

• Li, Y., & Jian, F. (n.d.). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). a UV–Vis–NIR spectrum of 3,4-dimethoxybenzaldehyde-2,4-dinitroaniline. Retrieved from [Link]

• Tamboura, F. B., et al. (n.d.). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. PMC. Retrieved from [Link]

• Solubility of Things. (n.d.). (3,4-dimethoxyphenyl)methylhydrazine. Retrieved from [Link]

• Al-Ostoot, F. H., et al. (n.d.). Preparation and biological assessment of some aromatic hydrazones derived from hydrazides of phenolic acids and aromatic aldehydes. PMC. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. Retrieved from [Link]

• ResearchGate. (n.d.). UV-VIS spectrum of 1-(4-methoxyphenyl)-3-(4-propyloxyphenyl)-2-propen-1-one. Retrieved from [Link]

• ResearchGate. (2025, September 18). (PDF) Preparation and biological assessment of some aromatic hydrazones derived from hydrazides of phenolic acids and aromatic aldehydes. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Methoxyphenyl)acetohydrazide. Retrieved from [Link]

• ChEMBL. (n.d.). N'-[(2-hydroxy-3-methoxyphenyl)methylidene]acetohydrazide. Retrieved from [Link]

• Maheswari, S. U., et al. (n.d.). Crystal structure and Hirshfeld surface analysis of (E)-2-cyano-N′-(3,4,5-trimethoxybenzylidene)acetohydrazide. NIH. Retrieved from [Link]

• Ferreira, R. J., et al. (n.d.). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. PMC - NIH. Retrieved from [Link]

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Application Note &amp; Protocols: Developing Novel Assays with 2-(3,4-Dimethoxyphenyl)acetohydrazide

Abstract

This technical guide details the development of novel biochemical and cell-based assays utilizing 2-(3,4-Dimethoxyphenyl)acetohydrazide. We leverage the compound's unique bifunctional nature: a reactive hydrazide moiety ideal for covalent conjugation and a 3,4-dimethoxyphenyl scaffold prevalent in biologically active molecules. This document provides the foundational principles, detailed step-by-step protocols, and expert insights for two primary applications: a quantitative glycoprotein labeling and detection assay, and a framework for generating and screening a hydrazone library for novel tubulin polymerization inhibitors. These protocols are designed for researchers in biochemistry, drug discovery, and diagnostics, offering robust, self-validating systems for generating high-quality, reproducible data.

Foundational Principles: A Bifunctional Reagent

2-(3,4-Dimethoxyphenyl)acetohydrazide (PubChem CID: 282482) is more than a simple chemical; it is a versatile tool for assay development.[1] Its utility stems from two key structural features, which we can exploit independently or in concert.

The Hydrazide Moiety: A Covalent Handle for Bioconjugation

The terminal hydrazide group (-CONHNH₂) is a potent nucleophile that reacts specifically and efficiently with carbonyl groups (aldehydes and ketones) to form a stable hydrazone linkage.[2][3] This reaction is the cornerstone of modern bioconjugation chemistry for several reasons:

• Specificity: Aldehydes and ketones are relatively rare in native proteins, minimizing off-target reactions. They can, however, be selectively introduced into biomolecules.

• Controlled Introduction: A common and highly effective method for generating aldehydes on glycoproteins is the mild oxidation of cis-diol groups in sugar residues using sodium meta-periodate.[4] This process is highly controlled and targets glycosylation sites, which are often located away from the protein's active or binding sites, thus preserving its function.[4]

• Stable Linkage: The resulting hydrazone bond is stable under typical physiological and experimental conditions, ensuring the integrity of the labeled conjugate.

The 3,4-Dimethoxyphenyl Scaffold: A Biologically Relevant Core

The 3,4-dimethoxyphenyl group is a well-recognized "privileged scaffold" in medicinal chemistry. It is a key structural component in numerous natural products and synthetic drugs, including the tubulin polymerization inhibitor Combretastatin A-4 (CA-4) and its analogues.[5] Derivatives of this scaffold have demonstrated a wide range of biological activities, including anticancer and antimicrobial effects.[2][6][7] This biological relevance makes 2-(3,4-Dimethoxyphenyl)acetohydrazide an excellent starting point for creating libraries of new chemical entities for high-throughput screening (HTS).

Application Protocol 1: Quantitative Glycoprotein Labeling and Detection

Objective: To selectively label and quantify glycoproteins from a complex biological sample by exploiting the specific reaction between the hydrazide moiety and periodate-generated aldehydes on the glycan chains.

Principle: Glycoproteins are first treated with sodium meta-periodate to oxidize sialic acid or other sugar cis-diols, creating reactive aldehyde groups. 2-(3,4-Dimethoxyphenyl)acetohydrazide is then added, which covalently couples to these aldehydes. The incorporated 3,4-dimethoxyphenyl group provides a chromophore for direct UV-Vis quantification or can serve as a hapten for secondary detection methods.

Experimental Workflow Diagram

Caption: Workflow for selective labeling and detection of glycoproteins.

Materials and Reagents

• Glycoprotein Sample: e.g., Human IgG (10 mg/mL in PBS)

• Labeling Reagent: 2-(3,4-Dimethoxyphenyl)acetohydrazide (MW: 210.23 g/mol )[1]

• Oxidation Buffer: 0.1 M Sodium Acetate, pH 5.5

• Oxidation Reagent: Sodium meta-periodate (NaIO₄), 20 mM in Oxidation Buffer (prepare fresh)[4]

• Quenching Solution: Glycerol, 1 M

• Reagent Solvent: Anhydrous Dimethylsulfoxide (DMSO)

• Purification: Zeba™ Spin Desalting Columns (7K MWCO) or equivalent dialysis system.

Step-by-Step Protocol

Part A: Oxidation of Glycoprotein

• Buffer Exchange: Prepare the glycoprotein sample (e.g., 1 mL of 5 mg/mL IgG) in 0.1 M Sodium Acetate, pH 5.5. This can be done via dialysis or a desalting column.

• Periodate Solution Preparation: Immediately before use, prepare a 20 mM solution of sodium meta-periodate in the same acetate buffer.[4]

• Oxidation Reaction: Add an equal volume of the 20 mM periodate solution to the glycoprotein solution (e.g., 1 mL periodate solution to 1 mL of 5 mg/mL protein). Mix gently.

• Incubation: Incubate the reaction for 15-20 minutes at room temperature in the dark (wrap the tube in foil).

  • Expert Insight: Over-incubation can lead to non-specific oxidation of amino acid residues. A shorter, 5-minute incubation can also be effective and is recommended for sensitive proteins.[4]

• Quenching (Optional but Recommended): Add 100 µL of 1 M glycerol to quench any remaining periodate and incubate for 5 minutes.

• Removal of Reactants: Immediately purify the oxidized glycoprotein from excess periodate and byproducts using a desalting column equilibrated with 0.1 M Sodium Acetate, pH 5.5.

Part B: Labeling with 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Prepare Hydrazide Stock: Prepare a 50 mM stock solution of 2-(3,4-Dimethoxyphenyl)acetohydrazide in anhydrous DMSO.

• Labeling Reaction: To the purified, oxidized glycoprotein solution, add the hydrazide stock solution to a final concentration of 2-5 mM. For example, add 40-100 µL of the 50 mM stock to every 1 mL of protein solution.

• Incubation: Incubate for 2 hours at room temperature with gentle mixing.

• Final Purification: Remove excess, unreacted hydrazide reagent by passing the solution through a new desalting column equilibrated with your desired storage buffer (e.g., PBS, pH 7.4).

Quantification and Validation

The degree of labeling can be determined using UV-Vis spectrophotometry.

• Measure the absorbance of the final, purified labeled protein at 280 nm (A₂₈₀) and at the secondary absorbance peak of the dimethoxyphenyl group (approx. 310 nm, A₃₁₀).

• Calculate the protein concentration using the Beer-Lambert law, correcting for the contribution of the label at 280 nm.

• Calculate the molar concentration of the label using its molar extinction coefficient at 310 nm.

• The molar ratio (moles of label / moles of protein) represents the degree of labeling.

Self-Validation Control: Perform a parallel reaction where the glycoprotein is processed through the entire protocol without the addition of sodium meta-periodate in Step 3. A successful, specific conjugation will show minimal labeling in this negative control.

Sample	A₂₈₀	A₃₁₀	Calculated Molar Ratio (Label:Protein)
Labeled IgG (+ Periodate)	1.25	0.15	4.2 : 1
Control IgG (- Periodate)	1.18	0.01	0.2 : 1

Table 1: Example quantitative data demonstrating specific labeling of IgG.

Application Protocol 2: HTS Library Synthesis for Tubulin Inhibitor Screening

Objective: To utilize 2-(3,4-Dimethoxyphenyl)acetohydrazide as a scaffold to rapidly synthesize a library of novel hydrazone derivatives and screen them for anti-cancer activity via a tubulin polymerization inhibition assay.

Principle: The 3,4-dimethoxyphenyl group mimics a key structural element of known tubulin inhibitors. By reacting the hydrazide with a diverse library of aromatic and aliphatic aldehydes, a large number of novel chemical entities can be generated.[3] These compounds are then tested for their ability to inhibit the polymerization of purified tubulin in vitro, a hallmark of many potent anti-mitotic cancer drugs.[5][7]

HTS Workflow Diagram

Caption: High-throughput workflow for synthesis and screening of a hydrazone library.

Materials and Reagents

• Scaffold: 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Building Blocks: A diverse library of aldehydes (e.g., substituted benzaldehydes, heterocyclic aldehydes)

• Reaction Solvent: Ethanol or Methanol

• Catalyst: Glacial Acetic Acid[2]

• Assay Components: Tubulin (>99% pure), General Tubulin Assay Buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA), GTP, DAPI (fluorescent reporter).

• Instrumentation: 96-well plates (reaction and assay), multichannel pipettors, plate reader with fluorescence capabilities.

Step-by-Step Protocol

Part A: Parallel Library Synthesis [Adapted from BenchChem, 2025][2]

• Aldehyde Plating: In a 96-well reaction plate, dispense 50 µL of a 10 mM solution of each unique aldehyde into separate wells.

• Scaffold Addition: Prepare a reaction mix containing 2-(3,4-Dimethoxyphenyl)acetohydrazide (10 mM) and glacial acetic acid (2% v/v) in ethanol.

• Initiate Reaction: Add 50 µL of the hydrazide reaction mix to each well. This achieves a 1:1 molar ratio of reactants.

• Incubation: Seal the plate and incubate at 60°C for 3-4 hours with gentle shaking.

• Solvent Removal: Unseal the plate and evaporate the solvent using a centrifugal evaporator or a stream of nitrogen. The dried product in each well is the crude hydrazone derivative.

Part B: Tubulin Polymerization Assay (Fluorescence-Based)

• Compound Preparation: Resuspend the dried library compounds in 100 µL of DMSO to create 5 mM stock solutions. Further dilute to desired screening concentrations in General Tubulin Assay Buffer.

• Assay Plate Setup: In a black 96-well assay plate, add:

  • 5 µL of test compound (or DMSO vehicle control)

  • 40 µL of tubulin solution (final concentration ~3 mg/mL) containing DAPI (final concentration ~1 µM).

  • Positive Control Wells: Add a known inhibitor like colchicine.

• Incubation: Incubate the plate at 37°C for 5 minutes to pre-equilibrate.

• Initiate Polymerization: Add 5 µL of 10 mM GTP to all wells to initiate polymerization.

• Data Acquisition: Immediately place the plate in a pre-warmed (37°C) fluorescence plate reader. Measure fluorescence intensity (Ex/Em ~360/450 nm for DAPI) every 60 seconds for 60 minutes.

  • Expert Insight: As tubulin polymerizes into microtubules, the DAPI intercalates and its fluorescence increases significantly. Inhibitors will suppress this increase.

Data Analysis and Hit Validation

• Primary Screen Analysis: Plot fluorescence intensity vs. time for each well. Wells containing active inhibitors will show a significantly flatter curve compared to the DMSO vehicle control.

• Hit Confirmation: Compounds that inhibit polymerization by >50% in the primary screen are considered "hits."

• Dose-Response Analysis: Re-synthesize and purify the hit compounds. Perform the assay again using a serial dilution of each hit compound to determine the half-maximal inhibitory concentration (IC₅₀).

Compound ID	R-Group (from Aldehyde)	Primary Inhibition (%)	IC₅₀ (µM)
Control	DMSO Vehicle	0%	N/A
Reference	Colchicine	98%	0.8
DH-001	4-chlorophenyl	15%	> 50
DH-007	3,4,5-trimethoxyphenyl	88%	1.1
DH-015	2-naphthyl	65%	7.4

Table 2: Example screening data identifying a potent hit (DH-007) with an IC₅₀ comparable to the reference drug.

Troubleshooting and Expert Insights

Problem	Possible Cause(s)	Recommended Solution(s)
Protocol 1: Low Labeling Efficiency	1. Incomplete oxidation. 2. Inactive hydrazide reagent. 3. pH of labeling reaction is not optimal.	1. Ensure periodate solution is freshly made. Confirm protein concentration before starting. 2. Use high-quality, anhydrous DMSO for stock solution. Store hydrazide desiccated. 3. Ensure the final pH of the protein solution is between 5.0-6.0 for the hydrazone reaction.
Protocol 1: High Background Signal in Control	1. Non-specific binding of hydrazide. 2. Incomplete removal of excess reagent.	1. Add a quenching step (e.g., with excess glycine) after the labeling reaction. 2. Use a high-quality desalting column with the correct MWCO. Perform two sequential column runs if necessary.
Protocol 2: High False Positive Rate	1. Compound auto-fluorescence. 2. Compound precipitation in assay buffer.	1. Pre-screen the library for fluorescence at the assay wavelengths in the absence of tubulin and DAPI. 2. Check compound solubility in assay buffer. Lower the screening concentration or add a small percentage of a co-solvent.
Protocol 2: Poor Z'-factor in HTS Assay	1. Inconsistent tubulin activity. 2. Temperature fluctuations. 3. Pipetting errors.	1. Use high-purity tubulin from a reliable vendor; aliquot and flash-freeze to ensure single-use. 2. Ensure the plate reader maintains a stable 37°C. Pre-warm all reagents. 3. Use automated liquid handlers for high-throughput work. For manual work, use reverse pipetting for viscous solutions like tubulin.

Conclusion

2-(3,4-Dimethoxyphenyl)acetohydrazide is a powerful and versatile reagent for modern assay development. Its reactive hydrazide handle enables robust and specific covalent labeling of glycoproteins, providing a reliable method for quantification and detection. Concurrently, its biologically relevant dimethoxyphenyl core serves as an ideal starting scaffold for the rapid generation of compound libraries, facilitating the discovery of novel bioactive molecules such as tubulin polymerization inhibitors. The protocols outlined in this guide provide a comprehensive framework for leveraging both functionalities of this compound in academic and industrial research settings.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 282482, 2-(3,4-Dimethoxyphenyl)acetohydrazide. PubChem. Retrieved January 11, 2026, from [Link]

• ResearchGate. (n.d.). MTT assay of hydrazide−hydrazone derivatives. ResearchGate. Retrieved January 11, 2026, from [Link]

• Al-Ostath, A., et al. (2024). Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. MDPI. Retrieved January 11, 2026, from [Link]

• Sangeetha, K. G., et al. (2025). Experimental, Insilico, DFT studies of novel compound 2-{2-[(3,4-dimethoxyphenyl)methylidene]hydrazinecarbonothioyl}-N-methyl-N- phenylhydrazine-1-carbothioamide. ResearchGate. Retrieved January 11, 2026, from [Link]

• Tumosienė, I., et al. (n.d.). Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. MDPI. Retrieved January 11, 2026, from [Link]

• Lv, Y., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. National Center for Biotechnology Information. Retrieved January 11, 2026, from [Link]

• El-Naggar, M., et al. (n.d.). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. National Center for Biotechnology Information. Retrieved January 11, 2026, from [Link]

• Li, S., et al. (2025). Design, synthesis, and biological evaluation of novel 3-aryl-4-(3,4,5-trimethoxyphenyl)selenophene derivatives as new tubulin inhibitors. National Center for Biotechnology Information. Retrieved January 11, 2026, from [Link]

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Application Notes &amp; Protocols: Leveraging 2-(3,4-Dimethoxyphenyl)acetohydrazide for Advanced Click Chemistry Applications

Abstract

This guide provides a comprehensive overview of 2-(3,4-Dimethoxyphenyl)acetohydrazide as a versatile scaffold for click chemistry. The 3,4-dimethoxyphenyl moiety is a key structural feature in numerous natural products and pharmacologically active compounds, making this hydrazide an attractive starting point for the synthesis of novel molecular probes, drug conjugates, and functionalized materials. We present a full workflow, beginning with the high-yield synthesis of the core hydrazide, followed by detailed protocols for its functionalization with either alkyne or azide "handles." Finally, we describe a robust protocol for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, demonstrating how the functionalized scaffold can be efficiently conjugated to other molecules. This document is intended for researchers in chemistry, biology, and drug development seeking to employ click chemistry for the modular synthesis of complex molecular architectures.

Introduction: A Versatile Scaffold Meets a Powerful Ligation Chemistry

The field of drug discovery and materials science continually seeks robust, efficient, and modular chemical transformations to assemble complex molecular structures from simpler, well-defined building blocks. "Click chemistry," a concept introduced by K. Barry Sharpless, fulfills this need by defining a set of criteria for ideal chemical reactions, including high yields, stereospecificity, benign reaction conditions, and simple product isolation.[1][2] The premier example of a click reaction is the Huisgen 1,3-dipolar cycloaddition between an azide and a terminal alkyne, particularly its copper(I)-catalyzed variant (CuAAC), which proceeds rapidly and regiospecifically at room temperature to form a stable 1,4-disubstituted 1,2,3-triazole linker.[3][4][5]

The 2-(3,4-dimethoxyphenyl)acetyl group, also known as the homoveratryl group, is a privileged scaffold found in a wide range of bioactive molecules. Its presence often imparts favorable pharmacological properties. By utilizing 2-(3,4-Dimethoxyphenyl)acetohydrazide, we can leverage this valuable core structure as a platform for chemical biology and drug development. The terminal hydrazide group (-NH-NH₂) serves as a versatile chemical handle. It can be readily and selectively functionalized to introduce either a terminal alkyne or an azide group, thereby preparing the scaffold for participation in click chemistry reactions.

This guide details the complete pathway from the basic precursor to a final "clicked" product, providing the scientific rationale behind each step to ensure reproducible and successful outcomes.

Synthesis of the Core Scaffold: 2-(3,4-Dimethoxyphenyl)acetohydrazide

The synthesis of the core hydrazide is achieved through a straightforward and highly efficient hydrazinolysis of the corresponding methyl ester. This nucleophilic acyl substitution reaction is a classic and reliable method for preparing hydrazides.[6][7][8]

Underlying Principle: Hydrazinolysis of Esters

The reaction involves the nucleophilic attack of hydrazine (typically in the form of hydrazine hydrate) on the electrophilic carbonyl carbon of the ester. The lone pair of electrons on the terminal nitrogen of hydrazine initiates the attack, leading to a tetrahedral intermediate. This intermediate then collapses, eliminating the alkoxy group (methanol in this case) to form the stable hydrazide product. The reaction is typically driven to completion by using an excess of hydrazine hydrate and heating the reaction mixture.[7][9]

Experimental Protocol: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Materials:

• Methyl 2-(3,4-dimethoxyphenyl)acetate (1 equivalent)[10]

• Hydrazine hydrate (95-100%, 3-5 equivalents)[6]

• Ethanol (or Methanol), absolute

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and heat source

• Rotary evaporator

• Filtration apparatus (Büchner funnel)

• Deionized water, ice-cold

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve methyl 2-(3,4-dimethoxyphenyl)acetate (1.0 eq) in absolute ethanol (approx. 5-10 mL per gram of ester).

• Addition of Hydrazine: To the stirred solution, add hydrazine hydrate (3.0 eq) dropwise at room temperature. The use of a slight excess of hydrazine ensures the complete consumption of the starting ester.[11]

• Reflux: Attach a reflux condenser and heat the reaction mixture to reflux (approximately 75-80 °C) for 2-4 hours.[6][7]

• Reaction Monitoring: The progress of the reaction can be monitored by Thin-Layer Chromatography (TLC), eluting with a mixture like ethyl acetate/hexane (e.g., 7:3 v/v). The disappearance of the starting ester spot and the appearance of a more polar product spot (which may stain with iodine or potassium permanganate) indicates completion.

• Work-up and Isolation: a. After the reaction is complete, allow the mixture to cool to room temperature. b. Reduce the solvent volume by approximately half using a rotary evaporator. c. Slowly pour the concentrated reaction mixture into a beaker of ice-cold deionized water with stirring. d. A white crystalline solid of 2-(3,4-dimethoxyphenyl)acetohydrazide should precipitate. e. Collect the solid product by vacuum filtration, wash it thoroughly with cold deionized water to remove excess hydrazine hydrate, and dry it under vacuum.

• Characterization: The identity and purity of the product (CAS 60075-23-2) can be confirmed by ¹H NMR, ¹³C NMR, IR spectroscopy, and melting point analysis. The expected molecular weight is 210.23 g/mol .[12][13]

Reagent	M.W. ( g/mol )	Equivalents	Amount (Example)
Methyl 2-(3,4-dimethoxyphenyl)acetate	210.22	1.0	5.0 g (23.8 mmol)
Hydrazine Hydrate (~98%)	50.06	3.0	3.65 mL (71.4 mmol)
Ethanol	-	-	50 mL
Expected Product	210.23	-	~4.7 g (94%)
Table 1: Reagents for synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Functionalization of the Hydrazide for Click Chemistry

With the core hydrazide in hand, the next step is to install a bioorthogonal handle—either an alkyne or an azide—onto the terminal amino group. This is readily accomplished via standard acylation chemistry.

Protocol 3.1: Synthesis of an Alkyne-Functionalized Derivative

This protocol describes the reaction of the hydrazide with 4-pentynoyl chloride to introduce a terminal alkyne. The use of a base like triethylamine (TEA) or pyridine is crucial to neutralize the HCl generated during the reaction.

Materials:

• 2-(3,4-Dimethoxyphenyl)acetohydrazide (1.0 eq)

• 4-Pentynoyl chloride (1.1 eq)

• Triethylamine (TEA) or Pyridine (1.5 eq)

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer, ice bath

• Saturated sodium bicarbonate solution, brine, deionized water

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Dissolution: Dissolve 2-(3,4-dimethoxyphenyl)acetohydrazide (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM in a flask under a nitrogen or argon atmosphere. Cool the solution to 0 °C in an ice bath.

• Acylation: Add 4-pentynoyl chloride (1.1 eq) dropwise to the cold, stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC until the starting hydrazide is consumed.

• Quenching and Extraction: a. Quench the reaction by adding deionized water. b. Transfer the mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution, water, and brine. c. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The alkyne-functionalized product can be purified by recrystallization (e.g., from ethyl acetate/hexane) or silica gel column chromatography.

Application in Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This section details the protocol for the "clicking" of the alkyne-functionalized hydrazide derivative with a model azide, benzyl azide.

The CuAAC Catalytic Cycle

The CuAAC reaction is not a true concerted cycloaddition but a stepwise process mediated by a copper(I) catalyst.[3] The generally accepted mechanism involves the formation of a copper(I)-acetylide intermediate. This complex then coordinates with the azide, followed by cyclization to form a six-membered copper-triazolide intermediate. Protonolysis releases the 1,4-disubstituted triazole product and regenerates the active Cu(I) catalyst for the next cycle.[14] In practice, the Cu(I) catalyst is often generated in situ from a Cu(II) salt, such as copper(II) sulfate (CuSO₄), and a reducing agent like sodium ascorbate.[4]

Figure 1: Catalytic cycle of the CuAAC reaction.

Experimental Protocol: A Representative CuAAC Reaction

Materials:

• Alkyne-functionalized hydrazide derivative (from Protocol 3.1, 1.0 eq)

• Benzyl azide (1.0-1.1 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.05-0.10 eq)

• Sodium ascorbate (0.10-0.20 eq)

• Solvent system: e.g., tert-Butanol/Water (1:1 v/v) or DMF

• Magnetic stirrer

Procedure:

• Preparation of Reagents: a. Prepare a 1 M stock solution of sodium ascorbate in deionized water. This should be made fresh. b. Prepare a 0.1 M stock solution of CuSO₄·5H₂O in deionized water.

• Reaction Setup: In a vial, dissolve the alkyne-functionalized hydrazide (1.0 eq) and benzyl azide (1.1 eq) in the chosen solvent system (e.g., t-BuOH/H₂O).

• Catalyst Addition: To the stirred solution, add the sodium ascorbate solution (e.g., 0.15 eq) followed by the CuSO₄ solution (e.g., 0.05 eq). The solution may turn a yellow-green color.

• Reaction: Stir the reaction vigorously at room temperature for 12-24 hours. The reaction is often complete much sooner and can be monitored by TLC or LC-MS.

• Work-up and Purification: a. Upon completion, dilute the reaction mixture with water and extract with an organic solvent such as ethyl acetate or DCM. b. Wash the combined organic layers with water and brine. c. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. d. The resulting 1,2,3-triazole product can be purified by silica gel column chromatography to yield the pure compound.

Reagent	M.W. ( g/mol )	Equivalents	Amount (Example)
Alkyne-functionalized Hydrazide	290.32	1.0	100 mg (0.34 mmol)
Benzyl Azide	133.15	1.1	50 mg (0.37 mmol)
CuSO₄·5H₂O	249.69	0.05	4.2 mg (0.017 mmol)
Sodium Ascorbate	198.11	0.15	10.1 mg (0.051 mmol)
t-Butanol/Water (1:1)	-	-	4 mL
Table 2: Reagents for a representative CuAAC reaction.

Overall Workflow Visualization

The entire process, from the commercially available starting material to the final clicked product, represents a streamlined and modular approach to synthesizing complex molecules.

Figure 2: Modular workflow for synthesis and conjugation.

Conclusion

2-(3,4-Dimethoxyphenyl)acetohydrazide is an exceptionally useful and accessible building block for creating libraries of complex molecules via click chemistry. The protocols outlined in this guide provide a reliable and robust pathway for its synthesis, functionalization, and subsequent conjugation. The modularity of this approach allows for the rapid generation of diverse structures for applications ranging from medicinal chemistry and drug delivery to materials science and chemical biology. The stability of the resulting triazole linker ensures that the conjugated molecules are suitable for a wide array of biological and chemical environments.[15]

References

• Bavetsias, V. et al. (2022). Copper-Catalyzed Azide–Alkyne Cycloaddition of Hydrazoic Acid Formed In Situ from Sodium Azide Affords 4-Monosubstituted-1,2,3-Triazoles. The Journal of Organic Chemistry. Available at: [Link]

• Berillo, D. et al. (2022). Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. PMC - PubMed Central. Available at: [Link]

• ResearchGate. (n.d.). The reaction of ester 1 with hydrazine hydrate. Available at: [Link]

• ResearchGate. (2024). HOW CAN I COMBINE HYDRAZINE DERIVATIVE AND ESTER. Available at: [Link]

• Hrytsai, I. et al. (2021). Synthesis and transformation in the series of 2-((5-(2,4- and 3,4-dimethoxyphenyl)-3H-1,2,4-triazole-3-yl)thio)acetic acids. ScienceRise: Pharmaceutical Science. Available at: [Link]

• PubMed. (2022). Copper-Catalyzed Azide-Alkyne Cycloaddition of Hydrazoic Acid Formed In Situ from Sodium Azide Affords 4-Monosubstituted-1,2,3-Triazoles. Available at: [Link]

• Hein, C. D. et al. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC - PubMed Central. Available at: [Link]

• Abdellattif, M. H. et al. (2012). Synthesis and Antimicrobial Activity of Some Derivatives of (7-Hydroxy-2-oxo-2H-chromen-4-yl)-acetic Acid Hydrazide. PMC - NIH. Available at: [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. Available at: [Link]

• Google Patents. (n.d.). CN103408454A - Preparation method of hydrazide compound.

• Meldal, M. & Tornøe, C. W. (2008). Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews. Available at: [Link]

• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. Available at: [Link]

• Stenutz. (n.d.). 2-(3,4-dimethoxyphenyl)acetohydrazide. Available at: [Link]

• Organic Syntheses. (n.d.). Homoveratric acid. Available at: [Link]

• Matrix Fine Chemicals. (n.d.). 2-(3,4-DIMETHOXYPHENYL)ACETIC ACID. Available at: [Link]

• Patton, G. C. (2004). DEVELOPMENT AND APPLICATIONS OF CLICK CHEMISTRY. University of Illinois Urbana-Champaign. Available at: [Link]

• Hein, J. E. et al. (2009). Click Chemistry, a Powerful Tool for Pharmaceutical Sciences. PMC - NIH. Available at: [Link]

• Chemie Brunschwig. (n.d.). Click chemistry reagents. Available at: [Link]

• DergiPark. (n.d.). The Use of Click Chemisty in Drug Development Applications. Available at: [Link]

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• 4. Azide-alkyne Huisgen cycloaddition - Wikipedia [en.wikipedia.org]
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Application Notes &amp; Protocols: The Utility of 2-(3,4-Dimethoxyphenyl)acetohydrazide in Modern Medicinal Chemistry

Abstract

2-(3,4-Dimethoxyphenyl)acetohydrazide is a highly versatile and valuable scaffold in medicinal chemistry. Its unique structural features, comprising a reactive hydrazide moiety and the biologically significant 3,4-dimethoxyphenyl group, render it an exceptional starting material for the synthesis of a diverse array of heterocyclic compounds with significant pharmacological potential. This document provides an in-depth guide for researchers, scientists, and drug development professionals on the synthesis and application of this key intermediate. We will explore its utility as a precursor for potent anticonvulsant and antimicrobial agents, providing detailed, field-proven protocols and explaining the scientific rationale behind key experimental steps.

Introduction: The Strategic Importance of the 2-(3,4-Dimethoxyphenyl)acetohydrazide Scaffold

In the landscape of drug discovery, the selection of a core molecular framework is a decision of paramount importance. 2-(3,4-Dimethoxyphenyl)acetohydrazide (CAS RN: 60075-23-2) has emerged as a privileged scaffold for several reasons[1].

• The Hydrazide Functional Group: The terminal -CONHNH₂ group is a potent nucleophile and a versatile chemical handle. It readily undergoes condensation reactions with aldehydes and ketones to form stable hydrazone linkages (-C=N-NH-C=O-)[2][3]. This functional group is a well-established pharmacophore in its own right, known to be crucial for the biological activity of many compounds[4]. Furthermore, the hydrazide can serve as a linchpin for the construction of various five- and six-membered heterocyclic rings, such as pyrazoles, triazoles, and oxadiazoles, which are staples of medicinal chemistry.

• The 3,4-Dimethoxyphenyl Moiety: This "veratryl" group is a structural alert for biological activity. It is found in numerous natural products and synthetic drugs, where the methoxy groups can act as hydrogen bond acceptors and influence the molecule's lipophilicity and metabolic stability. The presence of this moiety can enhance binding to biological targets and is a key feature in molecules with applications ranging from cardiovascular drugs to central nervous system agents[5][6].

This guide will focus on the most prominent applications of this scaffold: the synthesis of hydrazone derivatives for the development of novel anticonvulsant and antimicrobial therapeutics.

Synthesis of the Core Scaffold: 2-(3,4-Dimethoxyphenyl)acetohydrazide

The most common and efficient route to synthesize the title compound is a two-step process starting from 3,4-dimethoxyphenylacetic acid. The process involves an initial esterification followed by hydrazinolysis.

Workflow for Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Caption: Two-step synthesis of the target hydrazide scaffold.

Protocol 1: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Materials:

• 3,4-Dimethoxyphenylacetic acid

• Absolute Ethanol (or Methanol)

• Concentrated Sulfuric Acid (H₂SO₄)

• Hydrazine Hydrate (80% or higher)

• Diethyl ether

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Round-bottom flasks, reflux condenser, magnetic stirrer, separatory funnel, rotary evaporator.

Procedure:

Step A: Synthesis of Ethyl 2-(3,4-dimethoxyphenyl)acetate

• Reaction Setup: In a 250 mL round-bottom flask, dissolve 3,4-dimethoxyphenylacetic acid (e.g., 0.1 mol) in absolute ethanol (100 mL).

• Catalysis: While stirring, slowly add concentrated sulfuric acid (1-2 mL) as a catalyst. Causality Note: The strong acid protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the ethanol.

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After cooling to room temperature, reduce the volume of the solvent using a rotary evaporator.

• Extraction: Dilute the residue with 100 mL of water and transfer to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Neutralization: Combine the organic layers and wash sequentially with water (50 mL), saturated NaHCO₃ solution (2 x 50 mL) to remove unreacted acid, and finally with brine (50 mL). Trustworthiness Note: The bicarbonate wash is critical to remove the acidic starting material and catalyst, ensuring the purity of the intermediate ester.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and evaporate the solvent under reduced pressure to yield the crude ethyl ester as an oil. This intermediate is often pure enough for the next step.

Step B: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Reaction Setup: Dissolve the crude ethyl ester from Step A (e.g., ~0.1 mol) in absolute ethanol (80 mL) in a 250 mL round-bottom flask.

• Hydrazinolysis: Add an excess of hydrazine hydrate (e.g., 0.3-0.5 mol) to the solution. Causality Note: A large excess of hydrazine hydrate is used to drive the reaction equilibrium towards the formation of the more stable hydrazide product.

• Reflux: Heat the mixture to reflux for 8-12 hours. The solid product often begins to precipitate from the reaction mixture upon cooling.

• Isolation: Cool the reaction mixture in an ice bath to maximize precipitation.

• Purification: Collect the solid precipitate by vacuum filtration, wash it with a small amount of cold ethanol, and dry it. Recrystallization from ethanol or an ethanol/water mixture can be performed to obtain a highly pure white solid product.

Application Focus 1: Development of Novel Anticonvulsant Agents

Hydrazone derivatives are a well-established class of compounds with significant anticonvulsant properties.[7][8] The >C=N-NH-C(=O)- toxophore is a key structural feature that imparts this activity. The 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold provides an ideal starting point for creating libraries of hydrazones to screen for antiepileptic drug candidates.[9][10]

General Synthesis of Anticonvulsant Hydrazone Derivatives

Caption: General reaction scheme for synthesizing hydrazone derivatives.

Protocol 2: General Synthesis of N'-substituted-2-(3,4-dimethoxyphenyl)acetohydrazones

Materials:

• 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Various substituted aromatic or aliphatic aldehydes/ketones

• Ethanol

• Glacial Acetic Acid

Procedure:

• Dissolution: In a 50 mL round-bottom flask, dissolve 2-(3,4-dimethoxyphenyl)acetohydrazide (e.g., 1 mmol) in ethanol (15-20 mL), warming gently if necessary.

• Addition of Carbonyl: To this solution, add an equimolar amount (1 mmol) of the desired aldehyde or ketone.

• Catalysis: Add 2-3 drops of glacial acetic acid. Causality Note: The acid protonates the carbonyl oxygen of the aldehyde/ketone, increasing its electrophilicity and accelerating the condensation reaction with the terminal amino group of the hydrazide.

• Reaction: Reflux the reaction mixture for 2-4 hours. The progress can be monitored by TLC.[11]

• Isolation: Upon completion, cool the reaction mixture to room temperature and then in an ice bath. The resulting solid hydrazone product is typically collected by vacuum filtration.

• Purification: The solid is washed with cold ethanol and dried. Recrystallization from a suitable solvent (e.g., ethanol, methanol) yields the purified product.[12]

Structure-Activity Relationship (SAR) Insights

Studies on similar hydrazone series have shown that the nature of the substituent on the aromatic ring introduced from the aldehyde plays a crucial role in anticonvulsant activity.

Derivative Substituent (R-group)	Reported Anticonvulsant Activity Model	Efficacy (ED₅₀) or Protection %	Reference
4-Chlorophenyl	Maximal Electroshock (MES)	High Protection	[10][13]
4-Methoxyphenyl	MES, scPTZ	Moderate to High Activity	[10]
3,4,5-Trimethoxyphenyl	6 Hz Seizure Model	Potent Activity	[7][13]
Thiophene-2-yl	MES	Active	[14]

This table is illustrative, based on activities of related hydrazone classes. Specific ED₅₀ values would need to be determined experimentally for derivatives of 2-(3,4-dimethoxyphenyl)acetohydrazide.

Protocol 3: Preliminary Anticonvulsant Screening (Maximal Electroshock Test)

The Maximal Electroshock (MES) test is a standard preclinical model for identifying compounds with activity against generalized tonic-clonic seizures.[13]

Principle: An electrical stimulus is applied to mice or rats via corneal or ear-clip electrodes, inducing a maximal seizure. A potential anticonvulsant drug is administered prior to the stimulus. The ability of the compound to prevent the tonic hindlimb extension phase of the seizure is considered a positive result.

Procedure Outline:

• Animal Groups: Male albino mice (20-25 g) are divided into groups (e.g., n=6-8 per group), including a vehicle control group and several test groups for different doses of the synthesized hydrazone.

• Compound Administration: The test compounds, suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose), are administered intraperitoneally (i.p.).

• Time to Peak Effect: The test is conducted at the time of peak effect of the drug, determined in preliminary studies (typically 30-60 minutes post-administration).

• MES Induction: An electrical stimulus (e.g., 50 mA, 60 Hz, 0.2 s) is delivered through corneal electrodes.

• Observation: Animals are observed for the presence or absence of the tonic hindlimb extension. Absence of this phase indicates protection.

• Data Analysis: The percentage of animals protected in each group is calculated. For active compounds, a dose-response curve is generated to determine the median effective dose (ED₅₀).[13]

Application Focus 2: Synthesis of Novel Antimicrobial Agents

The azomethine group (-C=N-) in hydrazones and Schiff bases is a known pharmacophore responsible for antimicrobial activity.[14][15][16] By combining this with the 3,4-dimethoxyphenyl scaffold, novel compounds with potential antibacterial and antifungal properties can be developed.[17] The mechanism is often attributed to the compound's ability to chelate metal ions essential for microbial enzyme function or to interfere with cell wall synthesis.

Rationale for Antimicrobial Design

The synthesis follows the same general procedure outlined in Protocol 2. The design strategy involves reacting the core hydrazide with various aldehydes, particularly those containing other known antimicrobial moieties (e.g., halogens, nitro groups, heterocyclic rings like thiophene or furan).[14][18]

Protocol 4: In Vitro Antimicrobial Susceptibility Testing (Microbroth Dilution Method)

This protocol determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[19]

Materials:

• Synthesized hydrazone derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa)[8][16]

• Fungal strains (e.g., Candida albicans, Aspergillus niger)[8][14]

• Mueller-Hinton Broth (for bacteria) or Sabouraud Dextrose Broth (for fungi)

• Sterile 96-well microtiter plates

• Standard antimicrobial drugs (e.g., Ciprofloxacin, Fluconazole) for comparison.

Procedure:

• Compound Preparation: Prepare stock solutions of the synthesized hydrazones in dimethyl sulfoxide (DMSO).

• Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of each compound in the appropriate broth to achieve a range of final concentrations (e.g., from 512 µg/mL down to 1 µg/mL).

• Inoculum Preparation: Prepare a standardized inoculum of each microorganism equivalent to a 0.5 McFarland standard, which is then diluted to yield a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add the microbial inoculum to each well containing the diluted compounds. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria, or at 28-30°C for 48 hours for fungi.

• MIC Determination: The MIC is visually determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Illustrative Data Presentation

Results from antimicrobial screening are best presented in a clear, tabular format.

Compound ID	R-group from Aldehyde	MIC (µg/mL) vs S. aureus	MIC (µg/mL) vs E. coli	MIC (µg/mL) vs C. albicans
HYD-01	Phenyl	>256	>256	>256
HYD-02	4-Chlorophenyl	64	128	128
HYD-03	4-Nitrophenyl	32	64	64
HYD-04	Thiophen-2-yl	16	32	64
Ciprofloxacin	(Standard)	0.5	0.25	N/A
Fluconazole	(Standard)	N/A	N/A	4

This is a representative table. Actual MIC values must be determined experimentally.

Conclusion and Future Directions

2-(3,4-Dimethoxyphenyl)acetohydrazide is a foundational building block in medicinal chemistry, offering a straightforward entry into large chemical libraries of bioactive compounds. The protocols and applications detailed herein demonstrate its utility in synthesizing hydrazones with significant potential as anticonvulsant and antimicrobial agents. The structural simplicity and synthetic accessibility of this scaffold ensure its continued relevance in drug discovery programs. Future work should focus on expanding the diversity of heterocyclic systems derived from this intermediate and exploring their potential against other therapeutic targets, including cancer, inflammation, and viral diseases.

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• Kamboj, S., Yadav, A., Thakral, S., Tanwar, R., Kumar, S., & Singh, V. (n.d.). Synthesis, characterization, antimicrobial, antioxidant, and antiinflammatory evaluation and molecular docking studies of N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)acetamide derivatives. PMC - NIH.
• Sryahwa Publications. (n.d.). Synthesis of Some Bis-Hydrazones Derived from Benzilic Acid Hydrazide and Study Antibacterial Activity.
• PMC - NIH. (2022, October 10). Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential.
• Alcrut group. (n.d.). Synthesis and Evaluation of Hydrazones.
• Stenutz. (n.d.). 2-(3,4-dimethoxyphenyl)acetohydrazide.
• Muhammad Abduljaleel et al. (2023, September 30). Synthesis and Characterization of New Schiff Bases and Biological Studies. Der Pharma Chemica.
• NIH. (n.d.). Synthesis of Novel Azo Schiff Bases and Their Antibacterial and Antifungal Activities.
• JOCPR. (n.d.). Synthesis and Characterization of New Schi.
• PMC - NIH. (n.d.). Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide.
• NIH. (n.d.). N-[2-(3,4-Dimethoxyphenyl)-2-(phenylsulfanyl)ethyl]-2-(2-fluorophenyl)acetamide.
• PubMed. (n.d.). A new class of anticonvulsants possessing 6 Hz activity: 3,4-dialkyloxy thiophene bishydrazones.

• Journal of Medicinal and Chemical Sciences. (n.d.). Synthesis and Characterization of Schiff Bases Derived from 3-(4-methoxyphenyl) Acrylic Acid and 3-(Benzo[d][2][17]dioxol-5-yl) Acrylic Acid. Retrieved from

• Dehno Khalaji, A., Fejfarova, K., & Dusek, M. (2010, August 13). Synthesis and Crystal Structure of Schiff-base Compounds N-(3, 4- dimethoxybenzylidene).
• (2020, October 29). Antimicrobial Activities of Some Pyrazoline and Hydrazone Derivatives.
• PubMed. (n.d.). Medicinal compounds with antiepileptic/anticonvulsant activities.
• Salomé, C., Salomé-Grosjean, E., Park, K. D., Morieux, P., Swendiman, R., DeMarco, E., Stables, J. P., & Kohn, H. (2010, February 11). Synthesis and anticonvulsant activities of (R)-N-(4'-substituted)benzyl 2-acetamido-3-methoxypropionamides. PubMed.
• PMC - PubMed Central. (2021, December 3). Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides.
• ResearchGate. (n.d.). Cyclization of 3-(4-methoxyphenyl)acrylohydrazide.
• Der Pharma Chemica. (n.d.). Synthesis, characterization and biological applications of substituted benzohydrazide derivatives.
• MDPI. (n.d.). Anticonvulsant Effects of Synthetic N-(3-Methoxybenzyl)oleamide and N-(3-Methoxybenzyl)linoleamide Macamides: An In Silico and In Vivo Study.
• PMC - NIH. (n.d.). An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease.
• PMC - NIH. (2021, August 5). Natural Methoxyphenol Compounds: Antimicrobial Activity against Foodborne Pathogens and Food Spoilage Bacteria, and Role in Antioxidant Processes.
• ResearchGate. (2025, August 6). (PDF) Synthesis and biological activity of substituted 4-aryl-2- methylenehydrazino-4-oxobut-2-enoic acids and their derivatives.
• Eureka | Patsnap. (n.d.). Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.
• MDPI. (n.d.). Enhanced Antibacterial, Anti-Inflammatory, and Antibiofilm Activities of Tryptophan-Substituted Peptides Derived from Cecropin A-Melittin Hybrid Peptide BP100.
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• (n.d.). Compound 2-(piperidin-1-yl)-N'-[(3,4,5-trimethoxyphenyl)methylidene]acetohydrazide....
• ResearchGate. (2025, August 7). (PDF) Synthesis and Antimicrobial Activity of (2-Methoxy/2-Amino)-6-{4'-[(4'''-Chlorophenyl) (Phenyl) Methyl Amino] Phenyl}-4-Aryl Nicotinonitrile.

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The Versatile Scaffold: A Guide to Combinatorial Libraries Based on 2-(3,4-Dimethoxyphenyl)acetohydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of the Hydrazone Scaffold in Drug Discovery

In the landscape of modern medicinal chemistry, the quest for novel therapeutic agents is a perpetual endeavor. Combinatorial chemistry has emerged as a powerful strategy to accelerate this process by enabling the rapid synthesis and screening of large, diverse collections of molecules.[1][2] At the heart of many successful combinatorial libraries lies a versatile chemical scaffold, a core structure that can be readily derivatized to explore a wide chemical space. One such scaffold of significant interest is 2-(3,4-dimethoxyphenyl)acetohydrazide.

The 2-(3,4-dimethoxyphenyl)acetohydrazide moiety is an attractive starting point for combinatorial synthesis due to several key features. The terminal hydrazide group provides a reactive handle for the straightforward formation of hydrazones through condensation with a diverse range of aldehydes and ketones. This reaction is typically high-yielding and proceeds under mild conditions, making it amenable to high-throughput parallel synthesis. Furthermore, the 3,4-dimethoxyphenyl group, a common pharmacophore, can be found in numerous biologically active compounds, suggesting that derivatives of this scaffold may possess favorable pharmacological properties.

This comprehensive guide provides detailed application notes and experimental protocols for the synthesis and utilization of combinatorial libraries based on the 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold. We will delve into the synthesis of the scaffold itself, provide step-by-step instructions for the generation of hydrazone libraries, and discuss the potential applications of these libraries in the discovery of novel antimicrobial and anticancer agents.

I. Synthesis of the Scaffold: 2-(3,4-Dimethoxyphenyl)acetohydrazide

The synthesis of the 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold is a two-step process commencing from the commercially available 3,4-dimethoxyphenylacetic acid. The underlying principle involves the conversion of the carboxylic acid to a more reactive ester, which is then readily converted to the desired hydrazide by reaction with hydrazine hydrate.

Protocol 1: Synthesis of Methyl 2-(3,4-dimethoxyphenyl)acetate

This initial step involves a classic Fischer esterification, where the carboxylic acid is reacted with an alcohol in the presence of an acid catalyst.

Materials:

• 3,4-Dimethoxyphenylacetic acid

• Methanol (anhydrous)

• Sulfuric acid (concentrated)

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate

• Organic solvent (e.g., diethyl ether or ethyl acetate)

• Round-bottom flask, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 3,4-dimethoxyphenylacetic acid in an excess of anhydrous methanol.

• Carefully add a catalytic amount of concentrated sulfuric acid to the solution.

• Attach a reflux condenser and heat the mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After cooling to room temperature, remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in an organic solvent such as diethyl ether and transfer it to a separatory funnel.

• Wash the organic layer sequentially with a saturated sodium bicarbonate solution to neutralize the acid catalyst, and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl 2-(3,4-dimethoxyphenyl)acetate.

• The product can be purified further by vacuum distillation or column chromatography if necessary.

Protocol 2: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

The second and final step involves the nucleophilic acyl substitution of the methyl ester with hydrazine hydrate. This reaction is typically efficient and drives to completion due to the formation of the stable hydrazide.

Materials:

• Methyl 2-(3,4-dimethoxyphenyl)acetate

• Hydrazine hydrate (80% solution in water)

• Ethanol (absolute)

• Round-bottom flask, reflux condenser, rotary evaporator

Procedure:

• Dissolve the methyl 2-(3,4-dimethoxyphenyl)acetate in absolute ethanol in a round-bottom flask.

• Add an excess of hydrazine hydrate (typically 2-3 equivalents) to the solution.

• The reaction mixture can be stirred at room temperature or gently refluxed for 2-4 hours to ensure complete conversion. Monitor the reaction progress by TLC.

• Upon completion, remove the solvent and excess hydrazine hydrate under reduced pressure.

• The resulting solid residue is the crude 2-(3,4-dimethoxyphenyl)acetohydrazide.

• The crude product can be purified by recrystallization from a suitable solvent such as ethanol or an ethanol/water mixture to afford the pure scaffold as a white solid.

Characterization of 2-(3,4-Dimethoxyphenyl)acetohydrazide

The identity and purity of the synthesized scaffold should be confirmed by spectroscopic methods.

Technique	Expected Data
¹H NMR (CDCl₃)	δ (ppm): 3.4 (s, 2H, -CH₂-), 3.85 (s, 6H, 2 x -OCH₃), 3.93 (br s, 2H, -NH₂), 6.72-6.81 (m, 3H, Ar-H), 7.8 (br s, 1H, -NH-)[3]
¹³C NMR	Expected peaks around δ (ppm): 40 (-CH₂-), 56 (2 x -OCH₃), 112-122 (Ar-CH), 128 (Ar-C), 148 (Ar-C-O), 170 (C=O)[3]
FT-IR (KBr)	ν (cm⁻¹): 3200-3400 (N-H stretch), 3000-3100 (C-H aromatic), 2850-3000 (C-H aliphatic), 1640-1680 (C=O stretch, Amide I), 1515-1570 (N-H bend, Amide II), 1230-1270 & 1020-1050 (C-O-C stretch)[3]
Mass Spec. (ESI-MS)	Expected [M+H]⁺ at m/z 211.1137 for C₁₀H₁₅N₂O₃⁺. The mass spectrum is also characterized by a top peak at m/z 151.[3]

II. Combinatorial Library Synthesis: The Hydrazone Connection

The hydrazone formation reaction is the cornerstone of building a combinatorial library from the 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold. This reaction's reliability and simplicity make it ideal for parallel synthesis formats, such as in 96-well plates.

Caption: General workflow for hydrazone library synthesis.

Protocol 3: Parallel Synthesis of a Hydrazone Library in a 96-Well Plate Format

This protocol outlines a method for the rapid, parallel synthesis of a hydrazone library, enabling the generation of a large number of discrete compounds for screening.[4]

Materials:

• Stock solution of 2-(3,4-dimethoxyphenyl)acetohydrazide (0.1 M in ethanol)

• A collection of diverse aldehydes and ketones (as 0.1 M stock solutions in ethanol)

• Glacial acetic acid (catalyst)

• 96-well reaction block with sealing mat

• Multichannel pipette

• Heating block with shaking capability

• Centrifuge with a plate rotor

• Solvent evaporator (e.g., Genevac)

Procedure:

• Using a multichannel pipette, dispense 100 µL of the 2-(3,4-dimethoxyphenyl)acetohydrazide stock solution (0.01 mmol) into each well of the 96-well reaction block.

• To each well, add 100 µL of a unique aldehyde or ketone stock solution (0.01 mmol). Keep a detailed map of which building block was added to each well.

• Add 1-2 µL of glacial acetic acid to each well to catalyze the reaction.

• Securely seal the reaction block with a sealing mat.

• Place the reaction block on a heating shaker and heat at 60-80°C for 4-8 hours.

• Monitor the reaction progress of a few representative wells by TLC or LC-MS.

• Upon completion, cool the reaction block to room temperature.

• If the products precipitate, collect the solids by centrifuging the plate and carefully decanting the supernatant. Wash the solids with cold ethanol.

• If the products remain in solution, the solvent can be removed using a solvent evaporator.

• The resulting library of crude products can be dissolved in a suitable solvent (e.g., DMSO) for direct use in high-throughput screening or subjected to purification.

Purification of Combinatorial Libraries

The purity of compounds in a combinatorial library is crucial for obtaining reliable biological data. Several methods can be employed for the high-throughput purification of hydrazone libraries.[5][6]

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): This is a widely used and effective method for purifying individual compounds from a library. Automated systems can process entire 96-well plates.[4]

• Solid-Phase Extraction (SPE): SPE can be used for a rapid, crude purification to remove excess reagents and by-products.

• Crystallization: For libraries that yield solid products, parallel crystallization can be an efficient purification strategy.[7][8]

III. Application Notes: Exploring the Biological Potential

The 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold and its resulting hydrazone derivatives have shown promise in various therapeutic areas, particularly as antimicrobial and anticancer agents. The hydrazone linkage (-C=N-NH-C=O) is a known pharmacophore that contributes to the biological activity of many compounds.[9]

Caption: Potential biological activities of the scaffold.

Antimicrobial Applications

Hydrazone derivatives have been extensively studied for their antibacterial and antifungal properties.[3][5][7] The mechanism of action can vary but often involves the inhibition of essential microbial enzymes or disruption of cell wall synthesis. A combinatorial library based on the 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold can be screened against a panel of pathogenic bacteria and fungi to identify novel antimicrobial leads.

Experimental Approach:

• Minimum Inhibitory Concentration (MIC) Assay: A standard microbroth dilution method can be used to determine the MIC of each library compound against various microbial strains. This high-throughput assay is well-suited for screening large libraries.

• Structure-Activity Relationship (SAR) Studies: By analyzing the MIC values of the library members, researchers can identify the structural features of the aldehyde/ketone building blocks that contribute to potent antimicrobial activity. This information is invaluable for the design of more effective second-generation compounds.

Anticancer Applications

The hydrazone scaffold is also a promising pharmacophore for the development of anticancer agents.[4][10] Derivatives have been shown to induce apoptosis, inhibit cell proliferation, and target specific enzymes involved in cancer progression. Screening a 2-(3,4-dimethoxyphenyl)acetohydrazide-based library against a panel of cancer cell lines can lead to the discovery of novel cytotoxic agents.

Experimental Approach:

• MTT or Similar Cell Viability Assays: These colorimetric assays are routinely used for high-throughput screening of compound libraries to assess their cytotoxic effects on various cancer cell lines.

• Mechanism of Action Studies: For promising hits, further studies can be conducted to elucidate their mechanism of action, such as cell cycle analysis, apoptosis assays, and enzyme inhibition assays.

IV. Conclusion

The 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold offers a versatile and accessible platform for the construction of diverse combinatorial libraries. The straightforward and robust hydrazone formation reaction allows for the efficient generation of large numbers of compounds for high-throughput screening. The inherent biological potential of the hydrazone pharmacophore, coupled with the favorable properties of the 3,4-dimethoxyphenyl moiety, makes this scaffold a valuable tool in the ongoing search for novel antimicrobial and anticancer therapeutics. The protocols and application notes provided in this guide are intended to empower researchers to harness the potential of this scaffold in their drug discovery endeavors.

V. References

• Benchchem. (2025). Spectroscopic and Biological Profile of 2-(3,4-Diethoxyphenyl)acetohydrazide: A Technical Guide.

• PMC - NIH. (n.d.). Synthesis, characterization, antimicrobial, antioxidant, and antiinflammatory evaluation and molecular docking studies of N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)acetamide derivatives.

• PMC - NIH. (n.d.). Synthesis, potential antitumor activity, cell cycle analysis, and multitarget mechanisms of novel hydrazones incorporating a 4-methylsulfonylbenzene scaffold: a molecular docking study.

• Reddit. (2021, July 26). Need a purification method for a free hydrazone.

• PubMed. (1998). Purification of combinatorial libraries.

• Benchchem. (2025). Application Notes and Protocols for the Derivatization of the Hydrazinyl Group in Library Synthesis.

• CoLab. (n.d.). Purification of combinatorial libraries.

• MDPI. (n.d.). Antimicrobial Activity of Some Steroidal Hydrazones.

• PMC - PubMed Central. (n.d.). Biological Activities of Hydrazone Derivatives.

• ResearchGate. (n.d.). The combinations of starting materials yielded compositions of hydrazone libraries L1-L6 a.

• Stony Brook University. (n.d.). Analysis and purification methods in combinatorial chemistry.

• PMC - NIH. (n.d.). Combinatorial Chemistry in Drug Discovery.

• PubMed. (2007). Parallel synthesis of a lipopeptide library by hydrazone-based chemical ligation.

• PMC - PubMed Central. (n.d.). Classification of Scaffold Hopping Approaches.

• Benchchem. (2025). A Comparative Guide to the Structural Confirmation of 2-(3,4-Diethoxyphenyl)acetohydrazide.

• ResearchGate. (2016, December 21). Recent Advances in Scaffold Hopping.

• ResearchGate. (2020, August 31). How to purify hydrazone?.

• UniCA IRIS. (2020, November 3). Scaffold hopping and optimisation of 3',4'-dihydroxyphenyl- containing thienopyrimidinones: synthesi.

• PubMed. (2002). Drug discovery by dynamic combinatorial libraries.

• PharmaBlock. (n.d.). Application of Scaffold Hopping in Drug Discovery.

• eScholarship.org. (n.d.). Combinatorial chemistry in drug discovery.

• PubMed. (1995, June 20). A paradigm for drug discovery employing encoded combinatorial libraries.

• ResearchGate. (n.d.). Recent Advances in Scaffold Hopping | Request PDF.

• PMC - NIH. (n.d.). N′-(3,4-Dimethoxybenzylidene)acetohydrazide.

• Stenutz. (n.d.). 2-(3,4-dimethoxyphenyl)acetohydrazide.

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analytical methods for 2-(3,4-Dimethoxyphenyl)acetohydrazide quantification

An Application Guide to the Quantitative Analysis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Authored by: Senior Application Scientist

Abstract

This comprehensive guide details robust analytical methodologies for the precise quantification of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a key chemical intermediate in pharmaceutical synthesis. Recognizing the critical need for accurate measurement in process control, stability testing, and quality assurance, we present a primary High-Performance Liquid Chromatography (HPLC) method with UV detection, validated according to international standards. Additionally, alternative protocols using Gas Chromatography-Mass Spectrometry (GC-MS) for trace-level detection and UV-Visible Spectrophotometry for rapid, high-concentration screening are provided. This document is intended for researchers, analytical scientists, and drug development professionals seeking reliable, validated, and clearly explained analytical protocols.

Introduction and Analytical Rationale

2-(3,4-Dimethoxyphenyl)acetohydrazide (Mol. Wt.: 210.23 g/mol ) is a synthetic organic compound featuring a dimethoxy-substituted benzene ring and a hydrazide functional group. Its structural motifs make it a valuable precursor in the synthesis of various heterocyclic compounds with potential pharmacological activity. The accurate determination of its concentration in reaction mixtures, final products, or stability samples is paramount for ensuring product quality, optimizing reaction yields, and meeting regulatory requirements.

The selection of an appropriate analytical method is governed by the physicochemical properties of the analyte and the intended purpose of the analysis. The presence of the dimethoxyphenyl group provides a strong chromophore, making UV-based detection methods highly effective. The hydrazide moiety, being polar and thermally sensitive, requires careful consideration, particularly for gas chromatography methods. This guide emphasizes a validation-centric approach, ensuring that any chosen method is fit for its intended purpose, as mandated by guidelines from the International Council for Harmonisation (ICH).[1][2]

Primary Recommended Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Reverse-phase HPLC is the premier method for the quantification of 2-(3,4-Dimethoxyphenyl)acetohydrazide due to its high specificity, precision, and wide linear range. The method separates the analyte from impurities and degradation products on a non-polar stationary phase, with subsequent quantification by a UV detector.

Principle of Separation and Detection

The analyte, being moderately polar, is injected into a mobile phase stream and passed through a column packed with a non-polar stationary phase (e.g., C18). The analyte partitions between the mobile and stationary phases. By using a polar mobile phase (e.g., a mixture of acetonitrile and water), the analyte is retained on the column and then eluted. The separation from other components is achieved based on differences in their relative affinities for the two phases. Upon elution, the compound passes through a UV detector, which measures the absorbance at a specific wavelength where the analyte absorbs maximally, allowing for highly sensitive quantification.

Detailed Experimental Protocol: HPLC-UV

Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, column thermostat, and UV-Vis or Diode Array Detector (DAD).

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Reference Standard: 2-(3,4-Dimethoxyphenyl)acetohydrazide (≥98% purity).

• HPLC-grade acetonitrile and water.

• Volumetric flasks, pipettes, and autosampler vials.

Chromatographic Conditions:

Parameter	Recommended Setting	Rationale
Mobile Phase A	Water	Provides a highly polar environment to modulate retention.
Mobile Phase B	Acetonitrile	Strong organic solvent for eluting the analyte from the C18 column.
Gradient Elution	0-15 min: 30% B to 80% B; 15-17 min: 80% B to 30% B; 17-20 min: 30% B	A gradient ensures efficient elution of the analyte while cleaning the column of more non-polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good peak shape and reasonable run times.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical volume to balance sensitivity and peak shape.

| Detection Wavelength | 280 nm | The dimethoxyphenyl group exhibits strong absorbance around this wavelength. A full scan (200-400 nm) with a DAD is recommended during method development to confirm the optimal wavelength. |

Procedure:

• Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of the reference standard into a 50 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water (diluent).

• Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution with the diluent.

• Sample Preparation: Accurately weigh the sample containing the analyte. Dissolve it in the diluent to achieve a theoretical concentration within the calibration range (e.g., 25 µg/mL). Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis: Equilibrate the HPLC system with the initial mobile phase conditions. Inject the prepared standards and samples. Construct a calibration curve by plotting the peak area against the concentration of the standards. Determine the concentration of the analyte in the samples from the calibration curve.

Workflow for HPLC-UV Analysis

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optimizing condensation reaction of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Application Note & Protocol Guide

Topic: Optimizing the Condensation Reaction of 2-(3,4-Dimethoxyphenyl)acetohydrazide for the Synthesis of Novel Hydrazone Derivatives

Introduction: The Strategic Importance of Hydrazones in Medicinal Chemistry

The condensation of hydrazides with carbonyl compounds to form hydrazones (a class of Schiff bases) represents a cornerstone reaction in medicinal chemistry and drug development.[1][2][3] The resulting C=N-N-C acylhydrazone linkage is a critical pharmacophore found in a vast array of therapeutic agents exhibiting antibacterial, antifungal, anticonvulsant, and anticancer properties.[3]

2-(3,4-Dimethoxyphenyl)acetohydrazide is a particularly valuable starting material. The dimethoxyphenyl moiety is a common feature in numerous biologically active molecules, and its presence in the hydrazide backbone provides a robust scaffold for generating libraries of novel drug candidates. This guide provides a comprehensive overview of the reaction mechanism, key optimization parameters, a detailed experimental protocol, and troubleshooting strategies to empower researchers in efficiently synthesizing high-purity hydrazone derivatives from this versatile precursor.

The Reaction Mechanism: An Acid-Catalyzed Nucleophilic Addition-Elimination

The formation of a hydrazone is a classic condensation reaction, proceeding through a two-stage nucleophilic addition-elimination mechanism.[4][5][6] The reaction is typically catalyzed by a small amount of acid, which is crucial for activating the carbonyl group of the aldehyde or ketone.

The key steps are:

• Acid Catalysis and Carbonyl Activation: A protic acid (like acetic acid) protonates the carbonyl oxygen, significantly increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The terminal nitrogen atom of the 2-(3,4-Dimethoxyphenyl)acetohydrazide, possessing a lone pair of electrons, acts as a nucleophile and attacks the activated carbonyl carbon.[7] This forms a tetrahedral intermediate known as a carbinolamine.

• Proton Transfer: A proton is transferred from the attacking nitrogen to the oxygen atom.

• Dehydration (Elimination): The newly formed hydroxyl group is protonated by the acid catalyst, converting it into a good leaving group (water). The elimination of a water molecule, driven by the lone pair on the adjacent nitrogen, results in the formation of a stable C=N double bond, yielding the final hydrazone product.[8]

This entire process is reversible, and the removal of water can be used to drive the reaction to completion.

Figure 1: Acid-catalyzed mechanism of hydrazone formation.

Optimizing the Condensation Reaction: Key Parameters and Strategies

Achieving high yield and purity requires careful control over several experimental variables. The interplay between the catalyst, solvent, temperature, and reactant stoichiometry is critical for success.

Parameter	Influence on Reaction	Optimization Strategy & Expert Insights	Supporting Sources
Catalyst & pH	The reaction rate is highly pH-dependent, with optimal rates typically observed in mildly acidic conditions (pH 4-5). Too low a pH protonates the hydrazide, reducing its nucleophilicity, while a high pH fails to sufficiently activate the carbonyl.	Start with a catalytic amount (1-3 drops) of glacial acetic acid per mmol of hydrazide. For less reactive ketones, stronger acids like H₂SO₄ or Lewis acids like CeCl₃·7H₂O may be explored, but require careful screening to avoid side reactions.	[1][8][9][10][11]
Solvent System	The solvent must solubilize both reactants. Protic solvents like ethanol and methanol are most common as they facilitate proton transfer. Aqueous-ethanol mixtures can also be effective.	Ethanol is an excellent first choice due to its solvating power and appropriate boiling point for reflux. For reactants with poor solubility, consider co-solvents like DMF or DMSO, but be aware they can complicate product isolation.	[12]
Temperature	Reaction rates increase with temperature. Many reactions proceed efficiently at room temperature, while others require reflux to go to completion, especially with less reactive ketones.	For aromatic aldehydes, start at room temperature and monitor by TLC. If the reaction is sluggish after several hours, gradually increase the temperature to reflux (approx. 78°C in ethanol). High temperatures can sometimes promote side reactions like azine formation.	[10][13]
Reactant Stoichiometry	The molar ratio of reactants can influence product distribution. An excess of the aldehyde can lead to the formation of a symmetrical azine side product, where one hydrazine molecule reacts with two aldehyde molecules.	A 1:1 molar ratio is the standard starting point. If azine formation is observed (often as an insoluble precipitate), using a slight excess of the hydrazide (1.1 to 1.2 equivalents) can suppress this side reaction.	[10]
Reaction Time	Condensation can range from a few hours to over 24 hours depending on the reactivity of the carbonyl compound.	Thin-Layer Chromatography (TLC) is essential for monitoring reaction progress. The reaction is complete when the starting hydrazide spot is no longer visible.	[10]

Detailed Experimental Protocol: Synthesis of N'-(4-Chlorobenzylidene)-2-(3,4-dimethoxyphenyl)acetohydrazide

This protocol provides a robust starting point for the synthesis of a representative hydrazone. It can be adapted for various aldehydes and ketones with minor modifications based on the principles outlined above.

Materials and Reagents

• 2-(3,4-Dimethoxyphenyl)acetohydrazide (1.0 eq)

• 4-Chlorobenzaldehyde (1.0 eq)

• Ethanol (Absolute)

• Glacial Acetic Acid (Catalytic amount)

• Deionized Water

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Stirring and heating apparatus (magnetic stirrer with hotplate)

• TLC plates (Silica gel 60 F₂₅₄) and developing chamber

• Filtration apparatus (Büchner funnel)

Experimental Workflow

Figure 2: General experimental workflow for hydrazone synthesis.

Step-by-Step Procedure

• Reagent Preparation: In a 100 mL round-bottom flask, dissolve 2.10 g (10.0 mmol, 1.0 eq) of 2-(3,4-Dimethoxyphenyl)acetohydrazide in 30 mL of absolute ethanol. Stir until a clear solution is obtained. Gentle warming may be required.

• Reaction Setup: To the stirred solution, add 1.41 g (10.0 mmol, 1.0 eq) of 4-chlorobenzaldehyde. Following this, add 3 drops of glacial acetic acid to the reaction mixture.

• Reaction Execution:

  • Fit the flask with a reflux condenser and stir the mixture at room temperature.

  • Monitor the reaction progress every hour using TLC (e.g., mobile phase: 30% Ethyl Acetate in Hexane). The product spot should be less polar than the starting hydrazide.

  • If the reaction is slow, gently heat the mixture to reflux (approx. 78°C) and continue monitoring until the hydrazide starting material is consumed (typically 2-6 hours).

• Product Isolation:

  • Once the reaction is complete, cool the flask to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

  • Collect the resulting solid precipitate by vacuum filtration using a Büchner funnel.

  • Wash the solid product on the filter with a small amount of cold ethanol (2 x 10 mL) to remove any unreacted aldehyde or catalyst.

• Purification and Drying:

  • The crude product is often of high purity. For further purification, recrystallize the solid from a suitable solvent like ethanol.[12]

  • Dry the purified white solid product under vacuum to a constant weight.

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.

Troubleshooting Common Issues

Problem Observed	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactive Reagents: Hydrazides can degrade over time; aldehydes can oxidize. 2. Insufficient Catalysis: Reaction is too slow without proper acid catalysis. 3. Low Temperature/Short Time: Reaction kinetics are too slow under the current conditions.	1. Use Fresh Reagents: Ensure starting materials are pure and stored correctly. 2. Check pH/Add Catalyst: Add a few drops of glacial acetic acid.[10] 3. Increase Temperature/Time: Heat the reaction to reflux and monitor by TLC until completion.[10]
Formation of an Insoluble Precipitate (Not the Product)	1. Azine Formation: An excess of the aldehyde can react with both ends of the hydrazine moiety.	1. Adjust Stoichiometry: Use a slight excess (1.1 eq) of the 2-(3,4-Dimethoxyphenyl)acetohydrazide to favor hydrazone formation.[10]
Oily Product / Difficulty Crystallizing	1. Presence of Impurities: Unreacted starting materials or solvent residues are present. 2. Incorrect Recrystallization Solvent: The chosen solvent is not suitable for inducing crystallization.	1. Improve Purification: Wash the crude product thoroughly. If it remains oily, consider purification by column chromatography. 2. Screen Solvents: Test different solvents or solvent mixtures (e.g., ethanol/water, ethyl acetate/hexane) for recrystallization.
Reaction Stalls / Incomplete Conversion	1. Reversible Reaction: The equilibrium is not shifted towards the product side. 2. Sterically Hindered Ketone: The carbonyl compound is particularly unreactive.	1. Remove Water: If feasible, use a Dean-Stark trap to remove the water byproduct and drive the equilibrium forward.[1] 2. More Forcing Conditions: Increase reaction time, switch to a higher boiling solvent, or consider a more potent catalyst system (e.g., a Lewis acid).

References

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• Chemistry LibreTexts. (2025). 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. Chemistry LibreTexts. [Link]

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• Organic Chemistry Portal. Hydrazone synthesis. Organic Chemistry Portal. [Link]

• Chemistry Stack Exchange. (2021). How is the hydrazone formed in the Wolff-Kishner reduction? Chemistry Stack Exchange. [Link]

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• Rojas, R., et al. (2020). On the Use of CeCl3.7H2O as a Catalyst for the Synthesis of Hydrazones Derived from Aromatic Aldehydes and Ketones. MDPI. [Link]

• Semantic Scholar. (2017). Simple and efficient approach for synthesis of hydrazones from carbonyl compounds and hydrazides catalyzed by meglumine. Semantic Scholar. [Link]

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• Wiley Online Library. (2025). Optimizing the reversibility of hydrazone formation for dynamic combinatorial chemistry. Wiley Online Library. [Link]

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• Journal of Chemical and Pharmaceutical Research. (2018). Synthesis and Characterization of New Schiff-Base Derived from (2Z)-1-(2,4-Dimethylphenyl)-3-(4-Hydroxy-3-Methoxyphenyl)Prop-2-En-1-One. JOCPR. [Link]

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• Journal of Medicinal and Chemical Sciences. (2022). Synthesis and Characterization of Schiff Bases Derived from 3-(4-methoxyphenyl) Acrylic Acid and 3-(Benzo[d][14][15]dioxol-5-yl) Acrylic Acid. Journal of Medicinal and Chemical Sciences. [Link]

• Chemguide. addition-elimination reactions of aldehydes and ketones. Chemguide. [Link]

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• Google Patents. (1998). Process for producing N-methyl-2(3,4 dimethoxyphenyl)-ethylamine.

• Fun, H. K., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. PMC - NIH. [Link]

• Google Patents. (2010). Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.

• Chem-Station. (2020). The reaction of 2,4-Dinitrophenylhydrazine to test the existing of aldehyde or ketone. Chem-Station. [Link]

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Application Notes &amp; Protocols: A Guide to the Scale-Up Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the scale-up synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a key intermediate in the synthesis of various pharmaceutical compounds. Hydrazide derivatives are versatile building blocks in medicinal chemistry and drug discovery.[1] This application note details the synthetic pathway, addresses critical challenges encountered during scale-up, and provides robust, validated protocols for its safe and efficient production. The focus is on practical, field-proven insights to ensure reproducibility and high yield in a larger-scale setting.

Introduction: Significance and Applications

2-(3,4-Dimethoxyphenyl)acetohydrazide is a crucial precursor for the synthesis of a wide range of biologically active molecules, including potential therapeutic agents. Its structural motif, featuring a dimethoxyphenyl group, is found in numerous compounds with diverse pharmacological activities. The hydrazide functional group is particularly valuable as it serves as a versatile handle for constructing more complex molecular architectures through reactions such as condensation with aldehydes or ketones and cyclization to form heterocyclic systems.[1]

The successful and efficient synthesis of this intermediate at scale is therefore a critical step in the drug development pipeline for various therapeutic areas. This guide aims to bridge the gap between laboratory-scale procedures and industrial production by addressing the inherent challenges of scaling up chemical syntheses.[2]

Synthetic Pathway Overview

The most common and industrially viable route to 2-(3,4-Dimethoxyphenyl)acetohydrazide involves a two-step process starting from 2-(3,4-Dimethoxyphenyl)acetic acid (also known as homoveratric acid).[3][4]

Step 1: Esterification of 2-(3,4-Dimethoxyphenyl)acetic acid to its corresponding methyl or ethyl ester. Step 2: Hydrazinolysis of the ester with hydrazine hydrate to yield the final product.

This pathway is favored due to the availability of starting materials, relatively straightforward reaction conditions, and generally high yields.

Caption: Synthetic route to 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Scale-Up Challenges and Mitigation Strategies

Transitioning from a laboratory-scale synthesis to a pilot plant or industrial production presents several challenges.[2] The following sections detail these challenges and provide strategies to overcome them.

Raw Material Sourcing and Purity

• Challenge: Inconsistent quality of starting materials, particularly 2-(3,4-Dimethoxyphenyl)acetic acid, can introduce impurities that are difficult to remove in later stages.[5]

• Mitigation:

  • Establish stringent quality control specifications for all raw materials.

  • Source from reputable suppliers with comprehensive certificates of analysis.[3]

  • If necessary, perform a purification step on the starting acid, such as recrystallization from water or a mixture of benzene and ligroin, before use.[3]

Esterification: Driving the Equilibrium

• Challenge: The esterification of 2-(3,4-Dimethoxyphenyl)acetic acid is an equilibrium-limited reaction. On a larger scale, inefficient removal of the water byproduct can lead to lower yields.

• Mitigation:

  • Use of a Dean-Stark Apparatus: For larger-scale reactions, employing a Dean-Stark trap with a suitable solvent (e.g., toluene) can effectively remove water and drive the reaction to completion.

  • Excess Alcohol: Using the alcohol (e.g., methanol) as the solvent ensures a large excess, pushing the equilibrium towards the product.[6]

  • Catalyst Selection: While sulfuric acid is a common catalyst, solid acid catalysts can be considered for easier removal on a large scale.[7]

Hydrazinolysis: Safety and Exothermicity

• Challenge: The reaction of esters with hydrazine hydrate can be exothermic.[8] Without proper temperature control, this can lead to runaway reactions, especially in large reactors where the surface-area-to-volume ratio is lower, making heat dissipation less efficient.[2] Hydrazine hydrate itself is a hazardous material, being toxic and corrosive.[9][10][11][12]

• Mitigation:

  • Controlled Addition: Add the hydrazine hydrate solution dropwise to the ester solution at a controlled temperature.

  • Efficient Cooling: Utilize a reactor with a cooling jacket and ensure efficient stirring to maintain a uniform temperature throughout the reaction mass.[2]

  • Dilution: Using a suitable solvent like an alcohol can help to moderate the reaction rate and improve heat transfer.

  • Safety Precautions: All handling of hydrazine hydrate should be conducted in a well-ventilated area, with personnel wearing appropriate personal protective equipment (PPE), including gloves, goggles, and chemical-resistant clothing.[9][11][12] An emergency shower and eyewash station should be readily accessible.[11]

Product Isolation and Purification

• Challenge: On a larger scale, filtration and drying of the final product can be time-consuming and may lead to product loss. Achieving high purity without resorting to column chromatography, which is often not feasible for large quantities, is a key objective.

• Mitigation:

  • Crystallization: Develop a robust crystallization procedure. This is often the most effective method for purifying large quantities of solid products. Common solvents for the recrystallization of hydrazides include ethanol.[13]

  • Optimized Filtration and Drying: Use appropriate large-scale filtration equipment (e.g., Nutsche filter-dryer). Drying under vacuum at a controlled temperature can expedite the process and prevent thermal degradation.

Detailed Protocols

Protocol 1: Esterification of 2-(3,4-Dimethoxyphenyl)acetic Acid

This protocol describes the synthesis of methyl 2-(3,4-dimethoxyphenyl)acetate.

Materials:

• 2-(3,4-Dimethoxyphenyl)acetic acid (1.0 eq)

• Methanol (as solvent)

• Concentrated Sulfuric Acid (catalytic amount, e.g., 0.1-0.2 eq)[6]

• Sodium Bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate or Sodium Sulfate

• Organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)

Procedure:

• Charge a suitably sized reactor with 2-(3,4-Dimethoxyphenyl)acetic acid and methanol.

• With efficient stirring, cool the mixture in an ice bath.

• Slowly add the concentrated sulfuric acid, maintaining the internal temperature below 20°C.

• Once the addition is complete, heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC or HPLC.

• After the reaction is complete, cool the mixture to room temperature.

• Neutralize the excess acid by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Remove the methanol under reduced pressure.

• Add water and extract the product with an organic solvent (e.g., dichloromethane).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 2-(3,4-dimethoxyphenyl)acetate. The product is often used in the next step without further purification.

Protocol 2: Hydrazinolysis of Methyl 2-(3,4-dimethoxyphenyl)acetate

This protocol details the conversion of the ester to the final hydrazide product.

Materials:

• Methyl 2-(3,4-dimethoxyphenyl)acetate (1.0 eq)

• Hydrazine Hydrate (e.g., 80% solution, 1.5-2.0 eq)[13]

• Ethanol (or other suitable alcohol as solvent)

• Cold Water

Procedure:

• Charge the reactor with methyl 2-(3,4-dimethoxyphenyl)acetate and ethanol.

• With stirring, begin to add the hydrazine hydrate solution dropwise. Monitor the internal temperature and use cooling if necessary to maintain it within a safe range (e.g., 25-30°C).

• After the addition is complete, heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by TLC or HPLC.

• Upon completion, cool the reaction mixture to room temperature.

• Slowly pour the reaction mixture into a larger vessel containing cold water with vigorous stirring to precipitate the product.

• Stir the resulting slurry for 30-60 minutes to ensure complete precipitation.

• Collect the solid product by filtration and wash the filter cake with cold water.

• Dry the product under vacuum at a temperature not exceeding 50-60°C to yield 2-(3,4-Dimethoxyphenyl)acetohydrazide as a solid.

Data Presentation

Parameter	Esterification	Hydrazinolysis
Typical Yield	>95% (crude)	85-95%
Purity (by HPLC)	>98%	>99% (after crystallization)
Reaction Time	4-6 hours	2-4 hours
Key Control Point	Efficient water removal	Temperature control during hydrazine addition

Visualization of the Workflow

Caption: Detailed workflow for the two-step synthesis.

Conclusion

The scale-up synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide is a manageable process when key challenges are anticipated and addressed. By implementing robust process controls, particularly for temperature management during hydrazinolysis, and by optimizing purification through crystallization, high yields of a pure product can be consistently achieved. The protocols and strategies outlined in this document provide a solid foundation for researchers and drug development professionals to successfully transition this important synthesis from the laboratory to a larger-scale manufacturing environment.

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• National University of Pharmacy of the Ministry of Health of Ukraine. (2021). Synthesis and transformation in the series of 2-((5-(2,4- and 3,4-dimethoxyphenyl)-3H-1,2,4-triazole-3-yl)thio)acetic acids. Retrieved from [Link]

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• Patsnap. (n.d.). Method for synthesizing 3,4-dimethoxyphenyl acetonitrile. Retrieved from [Link]

• ResearchGate. (2025). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Retrieved from [Link]

• European Patent Office. (n.d.). Process for 3,4-dimethoxyphenyl-acetone preparation. Retrieved from [Link]

• Periodica Polytechnica. (2024). Synthesis and Studies of 9-Activated 4,5-Dimethoxyacridine Multifunctionalizable Building Blocks. Retrieved from [Link]

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• 13. researchgate.net [researchgate.net]

2-(3,4-Dimethoxyphenyl)acetohydrazide derivative purification by chromatography

Topic: High-Fidelity Purification of 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives by Chromatography

For: Researchers, scientists, and drug development professionals.

Authored by: A Senior Application Scientist

Abstract

This comprehensive guide details the chromatographic purification of 2-(3,4-Dimethoxyphenyl)acetohydrazide derivatives, a class of compounds with significant interest in medicinal chemistry. We move beyond simplistic step-by-step instructions to explain the underlying principles of chromatographic separation, empowering researchers to troubleshoot and adapt these protocols. This document provides validated, field-proven methodologies for Thin-Layer Chromatography (TLC), Flash Column Chromatography, and High-Performance Liquid Chromatography (HPLC) tailored for this specific chemical scaffold. The protocols are designed to be self-validating, ensuring the isolation of highly pure compounds essential for downstream applications such as biological screening and structural analysis.

Introduction: The Rationale for High-Purity Compounds

2-(3,4-Dimethoxyphenyl)acetohydrazide serves as a versatile scaffold in the synthesis of various heterocyclic compounds, including Schiff bases and pyrazoles, which have demonstrated a wide array of biological activities.[1][2][3] The integrity of subsequent biological and pharmacological data is directly contingent on the purity of the synthesized derivatives. Trace impurities, such as unreacted starting materials or byproducts, can lead to false positives, misinterpretation of structure-activity relationships (SAR), and significant delays in drug discovery pipelines.[4][5]

This guide, therefore, provides a robust framework for the purification of these derivatives, focusing on chromatographic techniques that offer high resolution and reproducibility. We will use the example of purifying a Schiff base derivative, formed from the condensation of 2-(3,4-Dimethoxyphenyl)acetohydrazide with an aromatic aldehyde, to illustrate the practical application of these methods.

Foundational Principles of Chromatographic Separation

Chromatography separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase.[6] For the polar 2-(3,4-Dimethoxyphenyl)acetohydrazide derivatives, normal-phase chromatography is typically the most effective approach.

• Stationary Phase: Silica gel (SiO₂) is the most common stationary phase for these applications.[7][8] Its surface is rich in acidic silanol (Si-OH) groups, which interact with polar functional groups of the analyte through hydrogen bonding and dipole-dipole interactions. More polar compounds will adsorb more strongly to the silica and thus move more slowly.

• Mobile Phase (Eluent): A mixture of a non-polar solvent (e.g., Hexane or Heptane) and a more polar solvent (e.g., Ethyl Acetate or Acetone) is used to move the compounds up the stationary phase.[7] By carefully adjusting the polarity of the eluent, one can modulate the retention of the compounds. Increasing the proportion of the polar solvent will increase the eluent's strength, causing all compounds to move faster.

• The Retention Factor (Rf): In Thin-Layer Chromatography (TLC), the Rf value is a critical metric. It is the ratio of the distance traveled by the compound to the distance traveled by the solvent front. A well-chosen solvent system for column chromatography should yield an Rf value of approximately 0.2-0.4 for the target compound on a TLC plate.[6][7][9] This range ensures that the compound spends sufficient time interacting with the stationary phase for effective separation without requiring excessively large volumes of solvent.

Pre-Purification Analysis: Thin-Layer Chromatography (TLC)

TLC is an indispensable tool for the initial analysis of the crude reaction mixture. It is used to determine the number of components, identify the presence of starting materials, and, most importantly, to screen for an optimal solvent system for flash chromatography.[6][10]

Protocol 1: Analytical TLC for Solvent System Optimization

• Plate Preparation: Use silica gel 60 F254 plates.[10] The F254 indicator allows for visualization of UV-active compounds (like our aromatic derivative) under a UV lamp at 254 nm, where they appear as dark spots against a green fluorescent background.[10]

• Sample Preparation: Dissolve a small amount (1-2 mg) of the crude reaction mixture in a volatile solvent like Dichloromethane (DCM) or Ethyl Acetate (0.5 mL).

• Spotting: Using a capillary tube, carefully spot the dissolved sample onto the baseline of the TLC plate, approximately 1 cm from the bottom.[6] Ensure the spot is small and concentrated. It is highly recommended to co-spot the crude mixture alongside the starting materials (the hydrazide and the aldehyde) for direct comparison.

• Developing the Plate:

  • Prepare a series of developing chambers (e.g., beakers covered with a watch glass) with different solvent systems of varying polarity. Line the inside of the beaker with filter paper to ensure the chamber atmosphere is saturated with solvent vapor, which leads to better and more reproducible chromatograms.[6][11]

  • Start with a low-polarity eluent, for example, 70:30 Hexane:Ethyl Acetate.

  • Place the spotted TLC plate in the chamber, ensuring the solvent level is below the baseline.

  • Allow the solvent front to ascend to about 1 cm from the top of the plate.

• Visualization and Analysis:

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Allow the plate to dry completely.

  • Visualize the spots under a UV lamp (254 nm). Circle the visible spots with a pencil.

  • Calculate the Rf value for each spot: Rf = (Distance from baseline to spot center) / (Distance from baseline to solvent front).

• Optimization:

  • If the target compound's Rf is too low (<0.2), increase the polarity of the eluent (e.g., move to 60:40 or 50:50 Hexane:Ethyl Acetate).

  • If the Rf is too high (>0.5), decrease the eluent polarity.

  • The ideal system will show good separation between the target derivative, starting materials, and any byproducts, with the target compound having an Rf of ~0.3.[7]

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel 60 F254 TLC Plates	Standard for moderately polar organic compounds; UV indicator allows for easy visualization.
Mobile Phase (Eluent)	Hexane/Ethyl Acetate Mixtures	Good solvency, easily adjustable polarity, and volatile for easy plate drying.
Target Rf Value	~0.2 - 0.4	Optimal for subsequent flash column chromatography, ensuring good separation and reasonable elution time.[7][9]
Visualization	UV light (254 nm)	Non-destructive detection for aromatic compounds.

Bulk Purification: Flash Column Chromatography

Flash column chromatography is a rapid purification technique that uses air pressure to force the solvent through the column, significantly speeding up the separation process compared to traditional gravity chromatography.[7][9]

Workflow for Flash Column Chromatographydot

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• 5. Molecularly Imprinted Polymers for Pharmaceutical Impurities: Design and Synthesis Methods - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. vividsf.com [vividsf.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-(3,4-Dimethoxyphenyl)acetohydrazide Experiments

Welcome to the technical support guide for 2-(3,4-dimethoxyphenyl)acetohydrazide (CAS No. 60075-23-2). This document serves as a specialized resource for researchers, chemists, and drug development professionals. My objective is to provide you with not just protocols, but the underlying chemical logic to empower you to diagnose and resolve experimental challenges effectively. This guide is structured to address issues from synthesis to final characterization, ensuring scientific integrity and reproducibility in your work.

Overview and Synthesis Strategy

2-(3,4-Dimethoxyphenyl)acetohydrazide is a valuable hydrazide intermediate, frequently used in the synthesis of novel heterocyclic compounds with potential biological activities, such as hydrazones.[1][2] The dimethoxy functional groups are prevalent in many natural products and approved drugs, often contributing to binding affinity and favorable pharmacokinetic properties.[3]

The most reliable and common synthetic route is a two-step process starting from 3,4-dimethoxyphenylacetic acid. This involves an initial esterification followed by hydrazinolysis.

Caption: General two-step synthesis workflow.

Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter for a successful hydrazinolysis reaction? A: The molar ratio of hydrazine hydrate to the ester is paramount. A significant excess of hydrazine hydrate (typically 3 to 5 equivalents) is recommended. This ensures the reaction goes to completion and, more importantly, minimizes the formation of the common 1,2-diacylhydrazine byproduct, where two ester molecules react with one hydrazine molecule.[4]

Q2: How should I store 2-(3,4-dimethoxyphenyl)acetohydrazide? A: This compound should be stored in a tightly sealed container under an inert atmosphere (like argon or nitrogen), protected from light, and kept in a freezer at or below -20°C. Hydrazides can be susceptible to hydrolysis and oxidation, so proper storage is crucial for maintaining purity.

Q3: What are the primary safety concerns with this synthesis? A: The main hazard is hydrazine hydrate, which is toxic, corrosive, and a suspected carcinogen. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety goggles. The target compound, 2-(3,4-dimethoxyphenyl)acetohydrazide, is classified as an irritant and is harmful if swallowed, inhaled, or in contact with skin.[5]

Q4: My final product is a sticky oil instead of a solid. What went wrong? A: This is almost always due to impurities. The most likely culprits are residual solvent or unreacted starting ester. Incomplete solidification indicates that the purity is insufficient for crystallization to occur. This issue requires a more rigorous purification strategy, which is addressed in the detailed troubleshooting section below.

In-Depth Troubleshooting Guide

This section is formatted to address specific problems you may encounter during your experiment.

Part A: Synthesis & Reaction Monitoring

Problem: My TLC analysis shows a significant amount of starting ester remaining, even after prolonged reflux.

• Plausible Cause & Mechanistic Insight: The hydrazinolysis reaction is a nucleophilic acyl substitution. The nitrogen of hydrazine attacks the electrophilic carbonyl carbon of the ester. If the reaction stalls, it could be due to several factors:

  • Insufficient Nucleophile: The concentration of hydrazine may be too low, or the hydrazine hydrate used may be of poor quality/degraded.

  • Reduced Reactivity: While unlikely for a methyl or ethyl ester, bulkier esters (e.g., t-butyl) would react much slower.

  • Low Temperature: The reaction may not have reached the necessary activation energy. Ensure your reflux is vigorous.

• Recommended Solution:

  • Verify Reagents: Use fresh, high-quality hydrazine hydrate.

  • Increase Hydrazine: Add another 1-2 equivalents of hydrazine hydrate to the reaction mixture.

  • Increase Temperature/Time: Ensure the solvent is refluxing properly and extend the reaction time, monitoring by TLC every hour. Using ethanol or methanol as a solvent is standard.[6][7]

Problem: A white, insoluble solid has crashed out of my reaction, and it's not my product.

• Plausible Cause & Mechanistic Insight: This is the classic signature of the 1,2-diacylhydrazine byproduct. It forms when a molecule of the desired product (a monosubstituted hydrazine) acts as a nucleophile and attacks a second molecule of the ester. This side reaction becomes competitive when the concentration of hydrazine hydrate is not sufficiently high compared to the ester.

• Recommended Solution:

  • Prevention (Best Approach): In your next attempt, increase the initial excess of hydrazine hydrate to at least 5 equivalents. This ensures that an ester molecule is statistically more likely to encounter hydrazine hydrate than the product hydrazide.

  • Remediation (Salvage): This byproduct is often difficult to remove. If a significant amount has formed, it is often more efficient to restart the synthesis with the corrected stoichiometry. It typically has very low solubility and can sometimes be removed by filtration, but this may lead to significant loss of the desired product.

Part B: Workup & Purification

Problem: After removing the solvent, the crude product is a persistent oil.

• Plausible Cause & Mechanistic Insight: Impurities are disrupting the crystal lattice formation. The most common impurity is the starting ester, which has a much lower melting point and will keep the mixture in a semi-liquid state. Residual ethanol or other solvents can also contribute.

• Recommended Solution:

  • Initial Step - High Vacuum: Place the crude oil under a high vacuum for several hours to remove all volatile solvent residues.

  • Trituration: Add a small amount of a non-polar solvent in which the product is insoluble but the impurities are soluble (e.g., diethyl ether or cold ethyl acetate). Agitate the mixture vigorously with a spatula. This can often induce crystallization of the desired product, which can then be isolated by filtration.

  • Column Chromatography: If trituration fails, purification via silica gel column chromatography is necessary. A gradient elution starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity is effective.

Problem: My yield is very low after recrystallization.

• Plausible Cause & Mechanistic Insight: The chosen recrystallization solvent may be too effective, meaning your product has significant solubility even at low temperatures. Alternatively, a large volume of solvent may have been used, preventing the solution from becoming supersaturated upon cooling.

• Recommended Solution:

  • Solvent System Optimization: The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble when hot. For this compound, ethanol or methanol are often good starting points.[1] If losses are high, consider a binary solvent system (e.g., ethanol/water or ethyl acetate/hexane) to fine-tune the solubility.

  • Minimize Solvent Volume: Use only the minimum amount of hot solvent required to fully dissolve the crude product.

  • Recover from Mother Liquor: Concentrate the mother liquor (the filtrate after recrystallization) and cool it again to obtain a second crop of crystals. Check the purity of this second crop by TLC and melting point.

Part C: Characterization & Analysis

Problem: My ¹H NMR spectrum shows the correct aromatic and methoxy signals, but the integrals are wrong and there are extra peaks.

• Plausible Cause & Mechanistic Insight: This indicates a mixture of compounds. The presence of the starting ester is a common issue.

• Recommended Solution:

  • Compare Spectra: Compare your spectrum to the expected chemical shifts (see Table 2). The starting methyl ester would show a sharp singlet for the ester methoxy group (~3.7 ppm) in addition to the two aromatic methoxy singlets. The product hydrazide has characteristic broad signals for the NH and NH₂ protons, which are exchangeable with D₂O.

  • Repurify: The sample requires further purification. Recrystallization or column chromatography should be employed to remove the contaminating ester.

Problem: My melting point is broad and lower than the literature value.

• Plausible Cause & Mechanistic Insight: A broad melting point range is a definitive indicator of an impure substance. Impurities disrupt the crystalline structure of the solid, leading to a depression and broadening of the melting point.

• Recommended Solution: The sample must be repurified. One or two additional recrystallizations, ensuring the crystals are completely dry before analysis, should sharpen the melting point range. The literature melting point for a related hydrazone is in the range of 197-199 °C.[1]

Key Protocols & Data

Protocol 1: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Setup: To a round-bottom flask equipped with a reflux condenser, add methyl 2-(3,4-dimethoxyphenyl)acetate (1.0 eq).

• Reagents: Add ethanol (approx. 10 mL per gram of ester) and hydrazine hydrate (N₂H₄·H₂O, 5.0 eq).[7]

• Reaction: Heat the mixture to a vigorous reflux. Monitor the reaction progress using Thin-Layer Chromatography (TLC), eluting with a 1:1 mixture of ethyl acetate and hexane. The reaction is typically complete within 1-3 hours.[6]

• Workup: Allow the reaction mixture to cool to room temperature, then cool further in an ice bath. The product may crystallize directly. If not, reduce the solvent volume under reduced pressure until a precipitate forms.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with a small amount of cold water to remove excess hydrazine, followed by a small amount of cold ethanol.

• Purification: Recrystallize the crude solid from ethanol to yield pure 2-(3,4-dimethoxyphenyl)acetohydrazide as a white solid.

Table 1: Troubleshooting Summary

Symptom	Likely Cause	Primary Recommendation
Reaction Stalled (TLC)	Insufficient hydrazine / Low temp	Add more hydrazine hydrate; ensure vigorous reflux.
Insoluble White Byproduct	1,2-Diacylhydrazine formation	Restart with a higher excess of hydrazine hydrate (>5 eq).
Oily Crude Product	Impurities (ester, solvent)	Triturate with diethyl ether or purify by column chromatography.
Low Recrystallization Yield	Suboptimal solvent choice/volume	Use minimum hot solvent; try a binary solvent system.
Broad/Low Melting Point	Impure sample	Repurify by recrystallization.
Extra NMR Peaks	Contamination (likely starting ester)	Repurify and re-acquire spectrum.

Table 2: Expected Spectroscopic Data

Technique	Characteristic Peaks / Shifts
¹H NMR	δ ~6.8-6.9 ppm (m, 3H, Ar-H), δ ~3.85 ppm (s, 6H, 2 x -OCH₃), δ ~3.4 ppm (s, 2H, -CH₂-), Broad signals for -NHNH₂ (exchange with D₂O).
FTIR	3200-3400 cm⁻¹ (N-H stretching), ~1650 cm⁻¹ (C=O, Amide I), ~1600 cm⁻¹ (Aromatic C=C), ~1260 cm⁻¹ (C-O stretching).[8][9]

Logical Troubleshooting Workflow

Sources

• 1. N′-(3,4-Dimethoxy­benzyl­idene)acetohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2-(4-Meth­oxy­phen­oxy)acetohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of the methoxy group in approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. 2-(3,4-Dimethoxyphenyl)acetohydrazide | C10H14N2O3 | CID 282482 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Optimizing the Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Welcome to the technical support center for the synthesis of 2-(3,4-dimethoxyphenyl)acetohydrazide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered during this synthesis. Our focus is on providing practical, experience-driven insights to help you optimize your reaction conditions and achieve high-yield, high-purity results.

Introduction to the Synthesis

2-(3,4-Dimethoxyphenyl)acetohydrazide is a valuable building block in medicinal chemistry, often serving as a precursor for the synthesis of various heterocyclic compounds with potential therapeutic activities. The most common and reliable synthetic route involves a two-step process: the esterification of 3,4-dimethoxyphenylacetic acid to its corresponding methyl or ethyl ester, followed by hydrazinolysis of the ester. An alternative, more direct approach involves the condensation of 3,4-dimethoxyphenylacetic acid with hydrazine hydrate, though this can present its own set of challenges.

This guide will address potential issues in both synthetic pathways, providing a logical framework for troubleshooting and optimization.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide?

The synthesis typically begins with either 3,4-dimethoxyphenylacetic acid or its corresponding methyl or ethyl ester, methyl 2-(3,4-dimethoxyphenyl)acetate.[1] While using the pre-made ester is more direct for the final step, starting with the carboxylic acid is often more cost-effective and allows for greater control over the purity of the intermediate ester.

Q2: What are the typical solvents and catalysts for the esterification of 3,4-dimethoxyphenylacetic acid?

For the Fischer esterification of 3,4-dimethoxyphenylacetic acid, an excess of the alcohol (methanol or ethanol) is commonly used as both the solvent and a reactant to drive the equilibrium towards the ester product. A strong acid catalyst, such as concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH), is essential for this reaction.[2]

Q3: What are the recommended conditions for the hydrazinolysis of methyl 2-(3,4-dimethoxyphenyl)acetate?

Hydrazinolysis is typically carried out by refluxing the ester with hydrazine hydrate in a protic solvent like ethanol or methanol.[3][4] The reaction is generally clean, with the hydrazide product often precipitating out of the solution upon cooling.

Q4: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is an effective technique for monitoring both the esterification and hydrazinolysis steps. For the esterification, the disappearance of the more polar carboxylic acid spot and the appearance of the less polar ester spot indicates reaction progression. For hydrazinolysis, the disappearance of the ester spot and the appearance of the more polar hydrazide spot signals the completion of the reaction.

Q5: What is the expected melting point of 2-(3,4-Dimethoxyphenyl)acetohydrazide?

Experimental Workflow Overview

The following diagram outlines the primary two-step synthetic route to 2-(3,4-dimethoxyphenyl)acetohydrazide.

Caption: A typical two-step synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis and provides a logical approach to resolving them.

Problem 1: Low or No Yield of Methyl 2-(3,4-dimethoxyphenyl)acetate (Esterification Step)

Potential Cause	Explanation	Recommended Solution
Insufficient Catalyst	The Fischer esterification is an acid-catalyzed equilibrium reaction. An inadequate amount of acid catalyst will result in a slow or incomplete reaction.	Ensure a catalytic amount of a strong acid like H₂SO₄ or p-TsOH is used. Typically, this is around 1-5 mol% relative to the carboxylic acid.
Presence of Water	Water is a byproduct of the esterification. Its presence will shift the equilibrium back towards the starting materials, reducing the yield of the ester.	Use anhydrous methanol and dry glassware. If necessary, a Dean-Stark apparatus can be used to remove water azeotropically during the reaction.
Incomplete Reaction	The reaction may not have reached equilibrium.	Increase the reflux time and monitor the reaction progress by TLC until the starting carboxylic acid is consumed. Using a large excess of methanol can also help drive the reaction to completion.
Suboptimal Temperature	The reaction rate is temperature-dependent. A temperature below the reflux point of methanol will lead to a slow reaction.	Ensure the reaction mixture is maintained at a gentle reflux (approximately 65 °C for methanol).

Problem 2: Low or No Yield of 2-(3,4-Dimethoxyphenyl)acetohydrazide (Hydrazinolysis Step)

Potential Cause	Explanation	Recommended Solution
Incomplete Reaction	The hydrazinolysis reaction may not have gone to completion.	Increase the reflux time. Monitor the reaction by TLC until the starting ester spot is no longer visible.
Poor Quality Hydrazine Hydrate	Hydrazine hydrate can degrade over time, especially if not stored properly.	Use fresh, high-quality hydrazine hydrate. Ensure it is stored in a tightly sealed container away from light and air.
Suboptimal Reagent Ratio	An insufficient amount of hydrazine hydrate will lead to an incomplete reaction.	Use a slight excess of hydrazine hydrate (e.g., 1.1-1.5 equivalents) to ensure complete conversion of the ester.
Product Solubility	The product may be partially soluble in the reaction mixture, leading to losses during filtration.	After cooling the reaction mixture to room temperature, cool it further in an ice bath to maximize precipitation of the hydrazide before filtration.

Problem 3: Formation of Impurities

Potential Impurity	Formation Pathway	Mitigation and Removal
Unreacted Starting Material	Incomplete reaction in either the esterification or hydrazinolysis step.	Optimize reaction conditions (time, temperature, reagent ratios) as described above. Unreacted starting materials can often be removed by recrystallization of the product.
Diacyl Hydrazine	Reaction of two molecules of the ester with one molecule of hydrazine.	This is less common in simple hydrazinolysis but can be minimized by using a slight excess of hydrazine hydrate and controlling the reaction temperature. Purification by recrystallization is usually effective.
Azine Formation	A potential side reaction of hydrazine, though more common with aldehydes and ketones.	This is unlikely in this specific synthesis but maintaining a clean reaction setup and using pure reagents can minimize unexpected side reactions.

Troubleshooting Workflow

The following diagram provides a logical workflow for troubleshooting common issues during the synthesis.

Caption: A logical workflow for troubleshooting the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Detailed Experimental Protocols

Protocol 1: Synthesis of Methyl 2-(3,4-dimethoxyphenyl)acetate

This protocol is adapted from established Fischer esterification procedures.[2]

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, add 3,4-dimethoxyphenylacetic acid (10.0 g, 50.9 mmol).

• Reagent Addition: Add 100 mL of anhydrous methanol to the flask. Methanol serves as both the reactant and the solvent.

• Catalyst Addition: While stirring, slowly and carefully add concentrated sulfuric acid (1.0 mL) to the mixture. Caution: The addition of sulfuric acid is exothermic.

• Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux (approximately 65 °C) using a heating mantle. Maintain the reflux with continuous stirring for 4-6 hours.

• Monitoring: Monitor the reaction's progress by TLC (eluent: 7:3 hexane/ethyl acetate). The reaction is complete when the spot corresponding to the starting carboxylic acid has disappeared.

• Work-up:

  • Allow the mixture to cool to room temperature.

  • Carefully pour the reaction mixture into a beaker containing 200 mL of cold water.

  • Neutralize the solution by slowly adding a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7. Caution: Carbon dioxide gas will evolve.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 75 mL).

  • Combine the organic layers and wash with 50 mL of brine (saturated NaCl solution).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude methyl 2-(3,4-dimethoxyphenyl)acetate as an oil. The crude product can be purified by vacuum distillation if necessary.

Protocol 2: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

This protocol is based on general methods for hydrazinolysis of esters.[3][4]

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve methyl 2-(3,4-dimethoxyphenyl)acetate (5.0 g, 23.8 mmol) in 50 mL of ethanol.

• Reagent Addition: Add hydrazine hydrate (1.4 mL, ~28.6 mmol, 1.2 equivalents) to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours.

• Monitoring: Monitor the reaction by TLC (eluent: 9:1 dichloromethane/methanol) until the starting ester is consumed.

• Isolation:

  • Cool the reaction mixture to room temperature. A white precipitate of the product should form.

  • Further cool the mixture in an ice bath for 30 minutes to maximize precipitation.

  • Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• Purification: The crude product can be purified by recrystallization from ethanol to afford 2-(3,4-dimethoxyphenyl)acetohydrazide as a white crystalline solid.

Characterization Data

Compound	Molecular Formula	Molecular Weight	Appearance	Key Spectral Data (Expected)
3,4-Dimethoxyphenylacetic Acid	C₁₀H₁₂O₄	196.20 g/mol	White to off-white solid
Methyl 2-(3,4-dimethoxyphenyl)acetate	C₁₁H₁₄O₄	210.23 g/mol	Colorless to light yellow liquid	¹H NMR (CDCl₃): δ ~3.5 (s, 2H, CH₂), ~3.7 (s, 3H, OCH₃), ~3.8 (s, 6H, Ar-OCH₃), ~6.8 (m, 3H, Ar-H).
2-(3,4-Dimethoxyphenyl)acetohydrazide	C₁₀H₁₄N₂O₃	210.23 g/mol	White crystalline solid	¹H NMR (DMSO-d₆): δ ~3.3 (s, 2H, CH₂), ~3.7 (s, 6H, Ar-OCH₃), ~4.2 (br s, 2H, NH₂), ~6.7-6.9 (m, 3H, Ar-H), ~9.1 (br s, 1H, NH). IR (KBr, cm⁻¹): ~3300-3200 (N-H stretch), ~1640 (C=O stretch, Amide I), ~1600 (N-H bend, Amide II).

Note: Expected spectral data is based on typical values for similar structures and may vary slightly.

References

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. Retrieved from [Link]

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• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• Li, Y., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 65(1), o133. Retrieved from [Link]

• Tamboura, F. B., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 65(2), o308. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 176 MHz, H2O, predicted) (NP0293539). Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 3,4-dimethoxybenzoic acid hydrazide. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). VI. 1H and 13C NMR Spectra. Retrieved from [Link]

• Google Patents. (n.d.). CN101475511B - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.

• PubChem. (n.d.). (3,4-Dimethoxyphenyl)acetic acid. Retrieved from [Link]

• MDPI. (n.d.). Methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate. Retrieved from [Link]

• ResearchGate. (n.d.). Design, Synthesis and Characterization of 2,4-Dimethylphenyl Hydrazine based Chemosensors. Retrieved from [Link]

• MDPI. (n.d.). Hydrazinolysis Products of Selected Sugar Lactones—Crystal Structure and Microbiological Activity. Retrieved from [Link]

• IR-Spectra. (n.d.). IS NIR Spectra. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Crystal Structure of 2-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile. Retrieved from [Link]

• PubMed. (n.d.). New compounds: derivatives of methyl 2-aminoacetyl-4,5-dimethoxyphenylacetate. Retrieved from [Link]

• Google Patents. (n.d.). CN108191706A - The synthetic method of acethydrazide.

• Khan, K. M., et al. (2014). Synthesis of 4-Methoxybenzoylhydrazones and Evaluation of Their Antiglycation Activity. Molecules, 19(8), 12595–12610. Retrieved from [Link]

• ResearchGate. (n.d.). DNPH Recrystallization Apparatus In the round bottom flask, a.... Retrieved from [Link]

• World Journal of Pharmaceutical Research. (n.d.). SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF ACETOHYDRAZIDE-HYDRAZONE DERIVATIVES OF VANILLIN. Retrieved from [Link]

• Google Patents. (n.d.). CN104945331A - Preparation method for 2-methoxy-4-hydrazino-5-fluoropyrimidine.

• PubMed. (2013). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. Journal of Physical Chemistry A, 117(3), 513-21. Retrieved from [Link]

• Organic Syntheses. (n.d.). AZLACTONE OF α-BENZOYLAMINO-β-(3,4-DIMETHOXYPHENYL)-ACRYLIC ACID. Retrieved from [Link]

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• PubChem. (n.d.). N-(2-(3,4-Dimethoxyphenyl)ethyl)-3,4-dimethoxybenzeneethanamine. Retrieved from [Link]

• MDPI. (n.d.). Ethyl (E)-4-(2,4-Dimethoxyphenyl)-6-(2,4-dimethoxystyryl)-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate. Retrieved from [Link]

• MDPI. (n.d.). Stereoselective Crystallization of Chiral 3,4-Dimethylphenyl Glycerol Ether Complicated by Plurality of Crystalline Modifications. Retrieved from [Link]

• Proceedings of the YSU B: Chemical and Biological Sciences. (2018). STUDY OF HYDRAZINOLYSIS OF METHYL-3-(4-ALLYL-3 -SUBSTITUTED-5-THIOXO-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)PROPANOATES. Retrieved from [Link]

• Google Patents. (n.d.). CN101475511A - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.

• PubChem. (n.d.). 2,3,4-Trimethoxyphenylacetonitrile. Retrieved from [Link]

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Technical Support Center: 2-(3,4-Dimethoxyphenyl)acetohydrazide Purity and Analysis

Welcome to the technical support center for 2-(3,4-dimethoxyphenyl)acetohydrazide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the synthesis, purification, and analysis of this important chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: What is 2-(3,4-dimethoxyphenyl)acetohydrazide and what are its primary applications?

2-(3,4-Dimethoxyphenyl)acetohydrazide is a hydrazine derivative of 3,4-dimethoxyphenylacetic acid.[1][2] Its chemical structure, featuring a dimethoxy-substituted benzene ring and a hydrazide functional group, makes it a valuable precursor in the synthesis of various heterocyclic compounds with potential biological activities. The hydrazide group is particularly reactive and serves as a key building block in medicinal chemistry for creating novel drug candidates.[3][4]

Q2: What are the typical starting materials for the synthesis of 2-(3,4-dimethoxyphenyl)acetohydrazide?

The most common laboratory synthesis involves a two-step process.[5] It typically begins with 3,4-dimethoxyphenylacetic acid, which is first converted to its corresponding ester, such as methyl or ethyl 2-(3,4-dimethoxyphenyl)acetate. This ester intermediate is then reacted with hydrazine hydrate to yield the final 2-(3,4-dimethoxyphenyl)acetohydrazide product.[5]

Q3: What are the recommended storage conditions for 2-(3,4-dimethoxyphenyl)acetohydrazide to ensure its stability?

To maintain its chemical integrity and purity, 2-(3,4-dimethoxyphenyl)acetohydrazide should be stored in a cool, dark, and dry place under an inert atmosphere. A freezer at temperatures of -20°C is often recommended for long-term storage. The compound can be sensitive to light, moisture, and air, which can lead to degradation over time.[6]

Q4: What are the main safety hazards associated with 2-(3,4-dimethoxyphenyl)acetohydrazide?

According to its GHS classification, 2-(3,4-dimethoxyphenyl)acetohydrazide is considered hazardous.[1] It may be harmful if swallowed, in contact with skin, or inhaled.[1] It can also cause skin and serious eye irritation.[1] Appropriate personal protective equipment (PPE), such as gloves, lab coat, and safety glasses, should be worn when handling this compound.

Troubleshooting Guide: Purity and Analysis Issues

This section addresses specific problems that may arise during your experiments with 2-(3,4-dimethoxyphenyl)acetohydrazide.

Synthesis and Purification

Problem 1: Low yield of 2-(3,4-dimethoxyphenyl)acetohydrazide during synthesis.

• Potential Cause 1: Incomplete reaction. The conversion of the ester intermediate to the hydrazide may not have reached completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC).[5][7] Ensure a slight excess of hydrazine hydrate is used to drive the reaction forward.[5][8] Gentle heating can also facilitate the reaction, but should be carefully controlled to avoid side reactions.[5]

• Potential Cause 2: Impure starting materials. The purity of the initial 3,4-dimethoxyphenylacetic acid or its ester derivative is critical.

  • Solution: Use high-purity starting materials. If necessary, purify the starting ester by distillation or chromatography before proceeding with the hydrazinolysis step.[7]

• Potential Cause 3: Product loss during work-up. Significant amounts of the product can be lost during extraction, washing, and recrystallization.

  • Solution: After the reaction, cool the mixture to allow the product to precipitate.[7] Wash the collected solid with cold water to remove excess hydrazine hydrate and other water-soluble impurities.[7] For recrystallization, select a solvent system where the product has high solubility at elevated temperatures and low solubility at room temperature, such as ethanol.[7][9]

Problem 2: Difficulty in purifying the crude 2-(3,4-dimethoxyphenyl)acetohydrazide product.

• Potential Cause: Presence of persistent impurities. Some impurities may co-crystallize with the product, making purification by simple recrystallization challenging.

  • Solution 1: Recrystallization. This is often the most effective method. Dissolve the crude product in a minimal amount of a hot solvent like ethanol.[7][9] If the solution is colored, activated charcoal can be used to remove colored impurities.[7] Allow the solution to cool slowly to promote the formation of pure crystals.[7]

  • Solution 2: Column Chromatography. If recrystallization is insufficient, column chromatography over silica gel can be employed.[7][10] The choice of eluent will depend on the polarity of the impurities, but a mixture of ethanol and chloroform has been reported to be effective for similar compounds.[7]

Analytical Characterization

Problem 3: Unexpected peaks in the ¹H NMR spectrum.

• Potential Cause 1: Residual starting material. Peaks corresponding to the starting ester may be present.

  • Troubleshooting: Compare the spectrum to a reference spectrum of the starting material. The presence of an alkoxy signal (e.g., a singlet around 3.7 ppm for a methyl ester) would indicate incomplete reaction.

• Potential Cause 2: Presence of the corresponding carboxylic acid. Hydrolysis of the ester or the hydrazide can lead to the formation of 3,4-dimethoxyphenylacetic acid.

  • Troubleshooting: Look for a broad singlet characteristic of a carboxylic acid proton, typically above 10 ppm.

• Potential Cause 3: Solvent impurities. Residual solvents from the reaction or purification steps can appear in the NMR spectrum.

  • Troubleshooting: Identify common solvent peaks (e.g., ethanol, ethyl acetate) and ensure the sample is thoroughly dried under vacuum before analysis.

Problem 4: Ambiguous Mass Spectrometry (MS) data.

• Potential Cause: Incorrect ionization mode or fragmentation.

  • Solution: For a polar molecule like 2-(3,4-dimethoxyphenyl)acetohydrazide, Electrospray Ionization (ESI) is a suitable soft ionization technique.[11] The expected molecular ion peak [M+H]⁺ would be at m/z 211. The mass spectrum of the related compound 2-(3,4-diethoxyphenyl)acetohydrazide shows a molecular ion peak corresponding to its molecular weight.[5] The fragmentation pattern for 2-(3,4-dimethoxyphenyl)acetohydrazide would likely involve the loss of the hydrazide group.[5] A prominent fragment ion is often observed at m/z 151, corresponding to the 3,4-dimethoxybenzyl cation.[1][5]

Experimental Protocols and Data

Synthesis Workflow

A general and widely used method for the synthesis of acetohydrazide derivatives involves a two-step process starting from the corresponding substituted acetic acid.[5]

Caption: Decision workflow for the purification of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

References

• Spectroscopic and Biological Profile of 2-(3,4-Diethoxyphenyl)acetohydrazide: A Technical Guide. Benchchem.
• Application Notes and Protocols for the Quantification of 2-(3,4-Diethoxyphenyl)acetohydrazide. Benchchem.
• A Comparative Guide to the Structural Confirmation of 2-(3,4-Diethoxyphenyl)acetohydrazide. Benchchem.
• I have tried to synthesize sulphonyl-hydrazides but in every reaction a dimer was produced. How can I reduce the formation of this structure? ResearchGate.
• N'-{(E)-[4-(benzyloxy)-3-methoxyphenyl]methylidene}-2-(2-methoxyphenoxy)acetohydrazide. SpectraBase.
• Sourcing Acetohydrazide: A Guide to Quality and Supply Chain Management.
• 2-(3,4-Dimethoxyphenyl)acetohydrazide. PubChem.
• N′-(3,4-Dimethoxybenzylidene)acetohydrazide. National Institutes of Health.
• 2-(3,4-Dimethoxyphenyl)acetohydrazide. Sigma-Aldrich.
• Acethydrazide. ChemicalBook.
• Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Publishing.
• Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. MDPI.
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• Analytical Methods.
• How to remove impurity from hydrazide. It's not going away even after washing with water and n hexane ? ResearchGate.
• 2-(3,4-dimethoxyphenyl)acetohydrazide. Stenutz.
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• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. MDPI.

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Technical Support Center: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Welcome to the technical support guide for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide. This document is intended for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and guidance for common issues encountered during the synthesis of this important chemical intermediate.

Introduction

2-(3,4-Dimethoxyphenyl)acetohydrazide is a key building block in the synthesis of various pharmaceutically active compounds. Its purity is paramount for the successful synthesis of downstream products and for ensuring the safety and efficacy of final drug substances. The most common synthetic route involves the hydrazinolysis of a corresponding ester, typically methyl or ethyl 2-(3,4-dimethoxyphenyl)acetate, with hydrazine hydrate.[1][2][3] While seemingly straightforward, this reaction is prone to the formation of several impurities that can complicate purification and compromise the quality of the final product.

This guide provides a structured approach to identifying, mitigating, and eliminating these common impurities through a series of frequently asked questions and detailed troubleshooting protocols.

Synthesis Pathway and Potential Impurities

The primary reaction for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide is outlined below. Understanding this pathway is crucial for diagnosing the origin of impurities.

Caption: General synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

A summary of common impurities, their sources, and initial recommended actions are provided in the table below.

Impurity ID	Impurity Name	Source	Recommended Action
IMP-01	Unreacted Methyl 2-(3,4-Dimethoxyphenyl)acetate	Incomplete reaction	Increase reaction time or temperature; use excess hydrazine hydrate.
IMP-02	Unreacted 3,4-Dimethoxyphenylacetic acid	Incomplete esterification of the starting material	Ensure complete conversion of the acid to the ester before hydrazinolysis.
IMP-03	N,N'-bis(2-(3,4-dimethoxyphenyl)acetyl)hydrazine	Reaction of the product with another molecule of the starting ester	Control stoichiometry; add ester slowly to hydrazine hydrate.
IMP-04	Hydrazine Salts	Use of acid catalysts or acidic workup	Neutralize the reaction mixture before workup and crystallization.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the synthesis in a question-and-answer format.

Q1: My reaction seems to be incomplete, and I have a significant amount of starting ester (IMP-01) remaining. What should I do?

A1: Incomplete conversion of the starting ester is a common issue. Here are several factors to consider and steps to take:

• Reaction Time and Temperature: The hydrazinolysis of esters can be slow at room temperature.[1] Consider increasing the reaction temperature to reflux in a suitable solvent like ethanol or methanol for several hours.[2][4] Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ester spot disappears.

• Stoichiometry of Hydrazine Hydrate: Using a molar excess of hydrazine hydrate (typically 1.5 to 3 equivalents) can drive the reaction to completion. This is a common strategy in hydrazide synthesis.[2]

• Solvent: Ensure your starting ester is fully dissolved in the reaction solvent. If solubility is an issue, you may need to try a different solvent or increase the solvent volume. Ethanol and methanol are common choices.[1][4]

Q2: I've detected the presence of 3,4-dimethoxyphenylacetic acid (IMP-02) in my final product. How did this happen and how can I remove it?

A2: The presence of the starting carboxylic acid indicates an issue with the initial esterification step, not the hydrazinolysis itself.

• Cause: The 3,4-dimethoxyphenylacetic acid was likely carried over into the hydrazinolysis step due to incomplete esterification.

• Prevention: Before starting the hydrazinolysis, ensure that the conversion of 3,4-dimethoxyphenylacetic acid to its corresponding ester is complete.[5] You can verify this by TLC or by performing an acidic workup on a small sample of the ester to see if any acid precipitates.

• Removal: 3,4-Dimethoxyphenylacetic acid can be removed from the final product by dissolving the crude hydrazide in an organic solvent like ethyl acetate and washing with a mild aqueous base such as a saturated sodium bicarbonate solution. The acidic impurity will be extracted into the aqueous layer as its sodium salt, while the neutral hydrazide remains in the organic layer.

Q3: My product's analytical data (e.g., Mass Spec, NMR) suggests the presence of a higher molecular weight impurity, possibly the diacylhydrazine (IMP-03). Why does this form and how can I avoid it?

A3: The formation of N,N'-bis(2-(3,4-dimethoxyphenyl)acetyl)hydrazine, often referred to as a "dimer," is a known side reaction in hydrazide synthesis.[6]

Caption: Formation of the diacylhydrazine impurity.

• Cause: This impurity forms when a molecule of the desired product, the hydrazide, reacts with another molecule of the starting ester. This is more likely to occur if the concentration of the ester is high relative to hydrazine.[6]

• Mitigation Strategies:

  • Reverse Addition: Instead of adding hydrazine hydrate to the ester, slowly add the ester to a solution of excess hydrazine hydrate. This ensures that the ester is always in the presence of a high concentration of hydrazine, favoring the formation of the desired mon-acyl hydrazide.

  • Temperature Control: Running the reaction at a lower temperature initially and then slowly warming it up can also help to control the rate of the reaction and minimize the formation of the diacyl impurity.

Q4: After crystallization, my product has a low melting point and appears somewhat gummy. What could be the cause?

A4: A low or broad melting point and a non-crystalline appearance often indicate the presence of impurities. One common culprit, if an acid catalyst was used in the esterification step and not properly neutralized, could be the formation of hydrazine salts.

• Troubleshooting:

  • pH Check: Before workup and crystallization, check the pH of the reaction mixture. If it is acidic, neutralize it with a mild base like sodium bicarbonate.

  • Washing: During the workup, wash the organic extract containing your product with water or brine to remove any water-soluble salts.

  • Recrystallization: A careful recrystallization from a suitable solvent system (e.g., ethanol/water, isopropanol) can often help to purify the product and improve its crystalline form.

Analytical Methods for Impurity Detection

It is crucial to have reliable analytical methods to detect and quantify the impurities discussed.

• Thin Layer Chromatography (TLC): An excellent technique for monitoring the progress of the reaction and for a quick assessment of purity. Different solvent systems can be used to resolve the product from starting materials and by-products.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the product and can be used to detect impurities at low levels.[7][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are invaluable for confirming the structure of the desired product and for identifying the structures of unknown impurities.

• Mass Spectrometry (MS): Confirms the molecular weight of the product and can help in the identification of impurities, especially when coupled with a chromatographic technique like LC-MS.

Various analytical methods, including spectrophotometry and chromatography, are available for the determination of hydrazines and hydrazides.[7][9][10][11]

Detailed Experimental Protocols

Protocol 1: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

This protocol is a general guideline and may require optimization.

• To a solution of hydrazine hydrate (0.12 mol) in ethanol (50 mL), add methyl 2-(3,4-dimethoxyphenyl)acetate (0.1 mol).

• Reflux the reaction mixture for 2-4 hours, monitoring the progress by TLC.[2]

• Once the reaction is complete, cool the mixture to room temperature.

• Reduce the solvent volume under reduced pressure.

• Add water to the residue to precipitate the crude product.

• Filter the solid, wash with cold water, and dry under vacuum.

• Recrystallize the crude product from ethanol or an ethanol/water mixture to obtain pure 2-(3,4-dimethoxyphenyl)acetohydrazide.

Protocol 2: Removal of Acidic Impurity (IMP-02)

• Dissolve the crude product in ethyl acetate.

• Transfer the solution to a separatory funnel.

• Wash the organic layer twice with a saturated aqueous solution of sodium bicarbonate.

• Wash the organic layer once with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the purified product.

Conclusion

The synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide, while a common transformation, requires careful control of reaction conditions to minimize the formation of impurities. By understanding the potential side reactions and implementing the troubleshooting strategies outlined in this guide, researchers can significantly improve the purity and yield of their product. Always rely on a combination of good synthetic practice and robust analytical characterization to ensure the quality of your chemical intermediates.

References

• Elsevier. (n.d.). The Determination of Hydrazino-Hydrazide Groups - 1st Edition. Elsevier Shop. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry. (n.d.). Analytical Methods. ATSDR. Retrieved from [Link]

• Qi, X. Y., Keyhani, N. O., & Lee, Y. C. (1988). Spectrophotometric determination of hydrazine, hydrazides, and their mixtures with trinitrobenzenesulfonic acid. Analytical Biochemistry, 175(1), 139–144. Retrieved from [Link]

• Malone, H. E. (n.d.). The Determination of Hydrazino–Hydrazide Groups. Retrieved from [Link]

• ResearchGate. (2025). Control and analysis of hydrazine, hydrazides and hydrazones-Genotoxic impurities in active pharmaceutical ingredients (APIs) and drug products | Request PDF. Retrieved from [Link]

• Occupational Safety and Health Administration. (n.d.). HYDRAZINE Method no.: 20. OSHA. Retrieved from [Link]

• MDPI. (n.d.). Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. MDPI. Retrieved from [Link]

• Al-Ajely, M. S. (2016). Synthesis and Characterization of Some New Hydrazides and Their Derivatives. ResearchGate. Retrieved from [Link]

• PubMed Central. (2022). Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. National Center for Biotechnology Information. Retrieved from [Link]

• Al-Ajely, M. S., & Yaseen, A. N. (2017). Synthesis and Characterization of Some New Hydrazides and Their Derivatives. Ibn AL-Haitham Journal For Pure and Applied Sciences, 28(3), 103–112. Retrieved from [Link]

• inglomayor. (2020). Lemon Pulp mediated Synthesis of acyl hydrazides. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. PubMed Central. Retrieved from [Link]

• ResearchGate. (2013). Patent No. US 8,779,122 B2. Retrieved from [Link]

• LinkedIn. (n.d.). Hydrazide Derivatives: Versatile Tools in Organic Synthesis and Drug Discovery. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Hydrazine Derivatives (Hydrazides). Retrieved from [Link]

• International Journal of Scientific & Engineering Research. (n.d.). Synthesis 3,4-Dimethoxybenzyl-2,4-Dihydroxyphenyl Ketone from Eugenol. Retrieved from [Link]

• Google Patents. (n.d.). CN101475511A - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.

• Organic Syntheses. (n.d.). homoveratric acid. Retrieved from [Link]

• PubMed. (n.d.). [Preparation of derivatives of 3-(3,4-dimethoxyphenyl)propanic acid and a study of its biological activity]. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. MDPI. Retrieved from [Link]

• Patsnap. (n.d.). Method for synthesizing 3,4-dimethoxyphenyl acetonitrile - Eureka. Retrieved from [Link]

• Google Patents. (n.d.). WO2009086464A1 - Process for preparing n-methyl-3, 4 dimethoxyphenylethylamine.

• PubChem. (n.d.). (3,4-Dimethoxyphenyl)acetic acid. Retrieved from [Link]

• Google Patents. (n.d.). EP1192224B1 - Purification of aqueous dye solutions.
• Google Patents. (n.d.). US20090171110A1 - Process for preparing n-methyl-3, 4-dimethoxyphenylethylamine.
• Google Patents. (n.d.). US5840981A - Process for producing N-methyl-2(3,4 dimethoxyphenyl)-ethylamine.

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2-(3,4-Dimethoxyphenyl)acetohydrazide stability issues in solution

Technical Support Center: 2-(3,4-Dimethoxyphenyl)acetohydrazide

Introduction

Welcome to the technical support guide for 2-(3,4-Dimethoxyphenyl)acetohydrazide. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of this compound's stability in solution. As a key intermediate and pharmacophore, understanding its behavior in various experimental settings is critical for generating reproducible and reliable data. This guide provides in-depth, experience-driven advice in a direct question-and-answer format to address the common challenges encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 2-(3,4-Dimethoxyphenyl)acetohydrazide in solution?

The two principal degradation pathways for 2-(3,4-Dimethoxyphenyl)acetohydrazide in solution are hydrolysis and oxidation .

• Hydrolysis: The hydrazide functional group is susceptible to cleavage by water, particularly under acidic conditions, which catalyzes the reaction.[1][2][3] This process cleaves the C-N bond of the hydrazide, resulting in the formation of 3,4-dimethoxyphenylacetic acid and hydrazine. This is often the most significant pathway for potency loss in aqueous buffers.

• Oxidation: The molecule has two sites prone to oxidation: the electron-rich dimethoxy-substituted benzene ring and the hydrazide moiety itself. Exposure to atmospheric oxygen, metal ions, or light can initiate oxidative degradation.[4][5] Oxidation of the aromatic ring can lead to the formation of quinone-like species, while oxidation of the hydrazide can generate diazenes, which are highly reactive and can lead to complex degradation product profiles. This is often accompanied by a visible change in the solution's color (e.g., yellowing or browning).

Q2: How does the pH of my aqueous solution affect the stability of the compound?

The pH of the solution is arguably the most critical factor governing the stability of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Hydrazides, in general, exhibit significantly increased rates of hydrolysis in acidic conditions (pH < 6).[1][2] The reaction is acid-catalyzed, meaning the degradation rate will increase as the pH drops. Conversely, stability is greatest at or near a neutral pH. While some hydrazides show instability in strongly alkaline conditions (pH > 9), the primary concern for most experimental buffers is acid-catalyzed degradation.[6]

For optimal stability in aqueous working solutions, it is strongly recommended to maintain a pH between 6.5 and 7.5 .

Q3: I notice my solution turning a pale yellow after a few hours on the benchtop. What is happening?

A color change, typically to yellow or brown, is a strong indicator of oxidative degradation .[5] The dimethoxyphenyl group is electron-rich and susceptible to oxidation, potentially forming colored quinone-type byproducts. Additionally, the hydrazide group itself can be oxidized. This process is often accelerated by:

• Exposure to Air (Oxygen): Preparing solutions in degassed buffers and minimizing headspace in vials can help.

• Light: Protect solutions from light by using amber vials or covering them with foil.[5]

• Presence of Metal Ions: Trace metal contaminants in buffers can catalyze oxidation. Using high-purity water and chelating agents like EDTA in buffers can mitigate this.

If you observe a color change, it is highly probable that the concentration of the parent compound has decreased, and you should prepare a fresh solution for quantitative experiments.

Q4: What is the best way to prepare and store a stock solution?

Given the susceptibility to hydrolysis and oxidation, proper preparation and storage are essential.

Recommended Solvent: For long-term storage, a high-purity, anhydrous, aprotic solvent such as Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) is recommended. These solvents lack the water and protons necessary for significant hydrolysis.

Storage Conditions: The solid compound should be stored in a freezer (-20°C or below), under an inert atmosphere (e.g., argon or nitrogen), and protected from light. Stock solutions in anhydrous DMSO or DMF should also be stored under these conditions. Dispense the stock solution into smaller, single-use aliquots to avoid repeated freeze-thaw cycles and the introduction of atmospheric moisture and oxygen into the main stock.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Action(s)
Inconsistent Bioassay Results	Compound Degradation: The compound is degrading in your aqueous assay buffer over the course of the experiment.	1. Prepare fresh working solutions immediately before each experiment from a frozen, anhydrous stock. 2. Confirm the pH of your final assay buffer is between 6.5 and 7.5. 3. Include a time-course stability test: analyze the concentration of your compound in the assay buffer at the beginning (t=0) and end of your longest incubation period.
Precipitate Forms in Aqueous Buffer	Poor Solubility: The compound's solubility limit has been exceeded after dilution from the organic stock solution. Degradation Product: The degradation product (e.g., 3,4-dimethoxyphenylacetic acid) may have lower solubility in the buffer.	1. Ensure the final concentration in the aqueous buffer does not exceed its solubility limit. 2. Check that the percentage of organic solvent carried over from the stock solution is compatible with your buffer system and does not cause precipitation. 3. If precipitation is observed over time, it may be linked to degradation. Analyze the precipitate to identify its composition.
Rapid Loss of Purity/Potency	Improper Storage: The stock solution was not stored under anhydrous/inert conditions, or the working solution was prepared in an acidic buffer. Contaminated Solvents/Buffers: Presence of water in stock solvent or metal ions/acidic contaminants in buffers.	1. Strictly adhere to storage protocols: Use anhydrous DMSO, aliquot, and store at -80°C under argon. 2. Always use high-purity (e.g., HPLC-grade) solvents and freshly prepared buffers from high-purity water. 3. Prepare a fresh stock solution from solid material and re-evaluate.

Visualizing Degradation Pathways

The following diagram illustrates the two main routes of degradation for 2-(3,4-Dimethoxyphenyl)acetohydrazide in solution.

Caption: Primary degradation pathways for the target compound.

Experimental Protocols

Protocol 1: Preparation of a High-Integrity Stock Solution

This protocol ensures the preparation of a stable, long-term stock solution.

• Preparation: Allow the solid 2-(3,4-Dimethoxyphenyl)acetohydrazide vial to equilibrate to room temperature in a desiccator for at least 30 minutes. This prevents condensation of atmospheric moisture onto the cold solid.

• Weighing: In a controlled environment with low humidity, quickly weigh the desired amount of the compound.

• Dissolution: Add anhydrous, HPLC-grade DMSO to the solid to achieve the target concentration (e.g., 10 mM). Use a vortex mixer to ensure complete dissolution.

• Aliquoting: Immediately dispense the solution into single-use, low-volume amber glass vials.

• Inerting: Gently flush the headspace of each aliquot vial with an inert gas (e.g., argon or nitrogen) before sealing tightly.

• Storage: Place the labeled aliquots in a secondary container and store them in an ultra-low temperature freezer (-80°C is preferred over -20°C for maximum long-term stability).

Protocol 2: Workflow for Monitoring Solution Stability by HPLC-UV

This protocol provides a framework for assessing the stability of the compound in a specific aqueous buffer. Analytical methods like HPLC or LC-MS are crucial for monitoring compound stability.[7][8]

Caption: HPLC-based workflow for stability assessment.

Methodology:

• System Preparation: Equilibrate an HPLC system with a suitable C18 column and a mobile phase (e.g., a gradient of acetonitrile and water with 0.1% formic acid). Set the UV detector to the absorbance maximum of the compound.

• Stock and Working Solution: Use a stock solution prepared according to Protocol 1. Dilute the stock into your test buffer (e.g., PBS, pH 7.4) to your final working concentration.

• Initial Analysis (t=0): As soon as the working solution is prepared, immediately inject a sample onto the HPLC. The peak area at t=0 serves as the 100% reference.

• Incubation: Store the working solution under the conditions you wish to test (e.g., room temperature on the benchtop, 37°C incubator). Ensure the container is sealed to prevent evaporation.

• Time-Point Analysis: At predetermined intervals (e.g., 1, 2, 4, 8, 24 hours), withdraw an aliquot and inject it onto the HPLC.

• Data Calculation: Calculate the percentage of the compound remaining at each time point relative to the t=0 peak area.

  • % Remaining = (Peak Area at time X / Peak Area at time 0) * 100

• Interpretation: A loss of >5-10% of the initial peak area over the course of a typical experiment duration indicates that stability is a concern and that solutions should be prepared fresh and used immediately.

References

• Gudmundsdottir, A. V., Paul, C. E., & Nitz, M. (2009). Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution. Carbohydrate Research, 344(3), 278–284. [Link]

• Gudmundsdottir, A. V., Paul, C. E., & Nitz, M. (2009). Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution. ResearchGate. [Link]

• Kalia, J., & Raines, R. T. (2006). Hydrolytic stability of hydrazones and oximes. Organic Letters, 8(22), 5179–5181. [Link]

• Georgieva, M. (2018). PRELIMINARY DETERMINATION OF HYDROLYTIC STABILITY OF A PYRROLE-BASED HYDRAZIDE AND ITS HYDRAZONE. ResearchGate. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 282482, 2-(3,4-Dimethoxyphenyl)acetohydrazide. PubChem. [Link]

• Leggett, D. J. (2013). Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes. Organic Process Research & Development, 17(3), 458-466. [Link]

• Ministry of the Environment, Government of Japan. (n.d.). Analytical Methods. Environmental Monitoring and Governance. [Link]

• Li, Y., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E, 65(Pt 12), o3138. [Link]

• Li, Y., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E, 65(Pt 11), o2769. [Link]

• Ternes, T. A. (2001). Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. Trends in Analytical Chemistry, 20(8), 419-434. [Link]

• Ramirez-Salinas, P. E., et al. (2018). On the Reaction Mechanism of the 3,4-Dimethoxybenzaldehyde Formation from 1-(3′,4′-Dimethoxyphenyl)Propene. International Journal of Molecular Sciences, 19(2), 598. [Link]

• Pieri, M., et al. (2021). New Insights into the Degradation Path of Deltamethrin. Molecules, 26(13), 3811. [Link]

• Nagayoshi, H., et al. (2022). Oxidation of 3′-methoxyflavone, 4′-methoxyflavone, and 3′,4′-dimethoxyflavone and their derivatives having with 5,7-dihydroxyl moieties by human cytochromes P450 1B1 and 2A13. Xenobiotica, 52(2), 134-145. [Link]

• Google Patents. (2012). Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.

• Skoutakis, V. A., et al. (1993). Identification of the major degradation products of 4-methoxy-2-(3-phenyl-2-propynyl)phenol formed by exposure to air and light. Journal of Pharmaceutical Sciences, 82(9), 961-963. [Link]

• Nagayoshi, H., et al. (2022). Oxidation of 3'-methoxyflavone, 4'-methoxyflavone, and 3',4'-dimethoxyflavone and their derivatives having 5,7-dihydroxyl moieties by human cytochromes P450 1B1 and 2A13. PubMed. [Link]

• Ko, Y., et al. (2020). Synthesis and styrene copolymerization of dimethyl, dimethoxy, and halogen ring-substituted isopropyl cyanophenylacrylates. ChemRxiv. [Link]

• Nagayoshi, H., et al. (2022). Oxidation of 3´,4´-dimethoxyflavone and their derivatives having 5,7-dihydroxyl moieties by human cytochromes P450 1B1 and 2A13. ResearchGate. [Link]

• Balák, J., & Polievka, M. (1983). Kinetics of hydrolysis of methacrylamide sulfate in the medium of sulfuric acid. Chemical Papers, 37(1), 61-69. [Link]

• Ferrari Júnior, E., et al. (2020). Analysis of non-derivatized 2-(4-R-2,5-dimethoxyphenyl)-N-[(2-hydroxyphenyl)methyl]ethanamine using short column gas chromatography - mass spectrometry. Journal of Chromatography A, 1634, 461657. [Link]

• Rispens, T., Cabaleiro-Lago, C., & Engberts, J. B. F. N. (2005). Kinetics of hydrolysis of 4-methoxyphenyl-2,2-dichloroethanoate in binary water-cosolvent mixtures; the role of solvent activity and solute-solute interactions. Organic & Biomolecular Chemistry, 3(4), 597-602. [Link]

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Technical Support Center: Crystallization of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Welcome to the dedicated technical support guide for the crystallization of 2-(3,4-Dimethoxyphenyl)acetohydrazide. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this important synthetic intermediate. Our goal is to provide not just procedural steps, but the underlying scientific rationale to empower you to make informed decisions in your laboratory work.

Compound Quick Reference

A foundational understanding of the physicochemical properties of 2-(3,4-Dimethoxyphenyl)acetohydrazide is crucial for successful crystallization.

Property	Value	Source
Molecular Formula	C₁₀H₁₄N₂O₃	[1]
Molecular Weight	210.23 g/mol	[1]
IUPAC Name	2-(3,4-dimethoxyphenyl)acetohydrazide	[1]
CAS Number	60075-23-2	[1]

Troubleshooting Guide: Common Crystallization Issues

This section addresses the most frequent challenges in a direct question-and-answer format.

Q1: My compound is separating as a liquid or "oiling out" instead of forming solid crystals. What is happening and how can I fix it?

A1: Understanding and Resolving "Oiling Out"

"Oiling out," also known as liquid-liquid phase separation, occurs when the dissolved compound separates from the solution as a super-saturated liquid phase (an oil) rather than a solid crystalline phase.[2][3] This is a common problem when the melting point of the impure solid is lower than the boiling point of the solvent, or when the solution is too highly supersaturated.[4] The resulting oil is often unstable and can solidify into an amorphous, impure solid, trapping impurities more readily than a proper crystal lattice.[2][4]

Causality: The kinetic barrier to forming an ordered crystal lattice is too high, or the thermodynamic conditions favor a liquid phase separation. Molecules have higher mobility in the oil droplets, which can be a good solvent for impurities, leading to a less pure final product.[2]

Corrective Actions:

• Reduce Supersaturation: Re-heat the solution until the oil redissolves. Add a small amount (1-5% volume) of additional hot solvent to decrease the concentration.[4]

• Modify the Solvent System: If adding more solvent is ineffective, consider a different solvent system. A solvent with a lower boiling point or one in which the compound is slightly less soluble at higher temperatures can prevent the compound from melting before it crystallizes.[5]

• Decrease the Cooling Rate: Cool the solution much more slowly. A slower temperature drop reduces the level of supersaturation at any given point, giving molecules more time to orient themselves into a crystal lattice.[6][7]

• Induce Crystallization Above the "Oiling Out" Temperature: If you know the temperature at which oiling occurs, cool the solution to just above that point and attempt to induce crystallization by seeding (see Q2 and Protocol 2). This provides a template for crystal growth to occur before the conditions for oiling out are met.[3]

Caption: Troubleshooting workflow for "oiling out".

Q2: My solution has cooled to room temperature (or below) but remains clear with no crystal formation. What should I do?

A2: Inducing Nucleation in a Metastable Solution

This indicates that the solution is likely supersaturated but lacks the necessary nucleation sites to initiate crystal formation. The energy barrier for the first few molecules to form a stable crystal nucleus has not been overcome. You must actively induce nucleation.

Causality: Spontaneous nucleation requires a certain level of supersaturation. Your solution is in the "metastable zone," where it is supersaturated but not enough for crystals to form on their own.[8]

Methods to Induce Crystallization (in order of application):

• Scratching: Use a glass rod to gently scratch the inner surface of the flask below the solvent level. The microscopic imperfections on the glass provide a high-energy surface that can act as a nucleation point.[4]

• Seeding: Introduce a very small, pure crystal of 2-(3,4-Dimethoxyphenyl)acetohydrazide (a "seed crystal") into the solution.[4][9] This provides a perfect template for further crystal growth, bypassing the initial nucleation energy barrier.[10] This is the most effective method for controlling crystallization.[9]

• Lowering Temperature: Place the flask in an ice bath or refrigerator to further decrease the solubility of the compound and increase the level of supersaturation.

• Solvent Evaporation: If the above methods fail, you can boil off a small portion of the solvent to increase the solute concentration and then allow it to cool again.[4]

Caption: Hierarchical workflow for inducing crystallization.

Q3: My crystallization resulted in very fine, needle-like crystals and a low isolated yield. How can I improve this?

A3: Optimizing Crystal Size and Yield by Controlling Cooling Rate

The formation of very small crystals is a direct consequence of rapid cooling.[6][7][11] When a solution is cooled quickly, it rapidly becomes highly supersaturated, leading to a massive number of nucleation events simultaneously.[6] This leaves little time and dissolved material for each individual crystal to grow, resulting in a fine powder.

Causality: The final crystal size is determined by the balance between the nucleation rate and the growth rate. Rapid cooling favors a high nucleation rate, while slow cooling favors a lower nucleation rate and a prolonged growth period, yielding larger crystals.[6][12]

Improving Crystal Size and Yield:

• Slow Down Cooling: This is the most critical factor. Allow the hot, saturated solution to cool to room temperature undisturbed on a benchtop over several hours. Insulating the flask (e.g., with glass wool) can slow the process even further. Only after it has reached room temperature should you consider moving it to a refrigerator or ice bath to maximize precipitation.

• Ensure Minimum Solvent: A common cause of low yield is using an excessive amount of solvent, which keeps a significant portion of your compound dissolved in the mother liquor even when cold.[4] Always use the minimum amount of hot solvent required to fully dissolve your crude product.

• Recover from Mother Liquor: After filtering your crystals, you can often recover a "second crop" by concentrating the mother liquor (e.g., reducing the volume by half on a rotary evaporator) and re-cooling. Note that this second crop may be less pure than the first.

Cooling Rate	Nucleation Rate	Growth Rate	Resulting Crystal Size	Purity
Rapid (Crash Cool)	Very High	Low	Very Small (Powder/Needles)	Lower (Inclusions)
Moderate	High	Moderate	Small to Medium	Good
Slow (Controlled)	Low	High	Large, Well-defined	Higher

Frequently Asked Questions (FAQs)

• Q: How do I choose the best solvent for recrystallization?

  • A: The ideal solvent should dissolve the compound completely when hot but poorly when cold.[5] Test the solubility of a small amount of your crude material in various solvents (e.g., ethanol, methanol, acetonitrile, water, or mixtures) in test tubes. A good rule of thumb is "like dissolves like," but experimental verification is essential.[13] For hydrazides, polar protic solvents like ethanol or methanol are often good starting points.[5][14]

• Q: Could my compound be forming different polymorphs?

  • A: Yes, this is a distinct possibility. Polymorphism is the ability of a compound to exist in two or more different crystal lattice arrangements.[15] These different forms can have different physical properties, including solubility and melting point.[15][16] If you observe different crystal habits (e.g., needles vs. plates) under slightly different crystallization conditions, you may be isolating different polymorphs. This is a critical consideration in pharmaceutical development.[16][17]

• Q: My product is still impure after one recrystallization. What's next?

  • A: If impurities persist, it may be because they have a similar solubility profile to your target compound in the chosen solvent. You can either perform a second recrystallization, which often improves purity, or switch to a different solvent system where the impurity is either much more or much less soluble than your product.[18] If recrystallization proves ineffective, alternative purification methods such as column chromatography should be considered.[5]

Key Experimental Protocols

Protocol 1: General Recrystallization of 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Solvent Selection: Based on preliminary tests, select a suitable solvent (e.g., 95% Ethanol).

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of solvent to cover the solid. Heat the mixture to boiling (using a steam bath or hot plate) with gentle swirling.

• Achieve Saturation: Continue adding small portions of hot solvent until the solid just dissolves completely. Avoid adding a large excess of solvent.

• Hot Filtration (Optional): If insoluble impurities are present, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

• Slow Cooling: Cover the flask and allow it to cool slowly and undisturbed to room temperature. Crystal formation should begin during this stage.

• Maximizing Yield: Once the flask has reached room temperature, place it in an ice bath for 15-30 minutes to maximize the precipitation of the product.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any residual mother liquor.

• Drying: Dry the purified crystals in a vacuum oven or desiccator until a constant weight is achieved.

Protocol 2: How to Perform Seeding

• Prepare the Seed: Obtain a small amount of pure 2-(3,4-Dimethoxyphenyl)acetohydrazide. If none is available, a small sample from a previous successful crystallization can be used. Gently crush a few crystals into a fine powder if necessary.[19]

• Prepare the Solution: Prepare the hot, saturated solution as described in Protocol 1 and allow it to cool to a temperature where it is supersaturated but has not yet spontaneously crystallized (or oiled out). A good starting point is to cool it to just below its boiling point.

• Introduce the Seed: Add a tiny speck of the seed crystal powder to the solution. You can use the tip of a spatula. Only a minuscule amount is needed.[20]

• Observe Growth: Do not disturb the flask immediately. You should observe crystals beginning to grow from the seed crystal.

• Cooling: Once growth is established, proceed with the slow cooling process as described in Protocol 1 to complete the crystallization.

References

• Mettler Toledo. (n.d.). Oiling Out in Crystallization. Retrieved from [Link]

• CDMO Services. (2024). Understanding Oiling-Out in the Crystallization of Small Molecule Compounds. Retrieved from [Link]

• ReelMind. (n.d.). How Does the Rate of Cooling Influence Crystal Size?: Science Explained. Retrieved from [Link]

• Mettler Toledo. (n.d.). Seeding Studies For Crystallization - Improve Batch Consistency. Retrieved from [Link]

• Stein, S. (n.d.). Cooling Rate and Crystal Size. Northwestern University. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 3.6F: Troubleshooting. Retrieved from [Link]

• Choi, H. (n.d.). Oiling-out Crystallization on Solid Surfaces Controlled by Solvent Exchange. ERA. Retrieved from [Link]

• Sano, A., et al. (2019). Effect of Oiling-Out during Crystallization on Purification of an Intermediate Compound. Organic Process Research & Development. Retrieved from [Link]

• CatSci Ltd. (2021). Seeding: A Simple but Effective Method for Crystallisation Control. Retrieved from [Link]

• Reddit. (2020). How does cooling rate affect the point at which crystalisation occures and why? Retrieved from [Link]

• Diamond Light Source. (n.d.). Crystal-seeding. Retrieved from [Link]

• The Geological Society. (n.d.). Grain Size & Cooling Rate. Retrieved from [Link]

• Technobis. (2024). How to perform a seeding experiment with the Crystalline instrument. YouTube. Retrieved from [Link]

• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Zhang, T., et al. (2020). Seeding Techniques and Optimization of Solution Crystallization Processes. Crystal Growth & Design. Retrieved from [Link]

• ESWA. (n.d.). Crystal Size and Cooling Rate - Teacher Notes. Retrieved from [Link]

• Katrusiak, A. (2001). Polymorphism of maleic hydrazide. I. Acta Crystallographica Section B: Structural Science. Retrieved from [Link]

• ResearchGate. (2023). How to remove impurity from hydrazide. It's not going away even after washing with water and n hexane? Retrieved from [Link]

• ResearchGate. (2025). Polymorphism in some new bis-hydrazone compounds. Retrieved from [Link]

• ResearchGate. (2020). How to purify hydrazone? Retrieved from [Link]

• Google Patents. (n.d.). RU2596223C2 - Method of producing high-purity hydrazine.

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Pisk, J., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Methoxyphenyl)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. Retrieved from [Link]

• Journal of Validation Technology. (n.d.). Polymorphism—A Critical Consideration in Pharmaceutical Development, Manufacturing, and Stability. Retrieved from [Link]

• ResearchGate. (2024). Which solvent will dissolve hydrazones of 2, 4 -dinitrophenyl hydrazine? Retrieved from [Link]

• Stenutz. (n.d.). 2-(3,4-dimethoxyphenyl)acetohydrazide. Retrieved from [Link]

• Unknown Source. (n.d.). Crystallization Solvents.pdf. Retrieved from [Link]

• Xing, Q., et al. (n.d.). Effect of solubility of a hydrazide compound on the crystallization behavior of poly(l-lactide). RSC Advances. Retrieved from [Link]

• University of Fribourg. (n.d.). Guide for crystallization. Retrieved from [Link]

• PMC. (n.d.). The Continuous and Reversible Transformation of the Polymorphs of an MGAT2 Inhibitor (S-309309) from the Anhydrate to the Hydrate in Response to Relative Humidity. National Institutes of Health. Retrieved from [Link]

• MDPI. (n.d.). Crystals | Special Issue : Polymorphism in Pharmaceutical Compounds. Retrieved from [Link]

• PMC. (n.d.). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. National Institutes of Health. Retrieved from [Link]

• PMC. (n.d.). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) 2-(3-Methoxyphenyl)acetohydrazide. Retrieved from [Link]

• Google Patents. (n.d.). CN101475511B - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.

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Technical Support Center: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Abstract: This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide. It offers detailed protocols, troubleshooting advice in a question-and-answer format, and frequently asked questions to address common challenges and improve reaction yield and purity. The synthesis is a key step in the preparation of various pharmaceutical compounds, including the bradycardic agent Ivabradine.[1] This guide is designed to provide both procedural instructions and a deeper understanding of the chemical principles at play.

Overview of Synthesis Pathway

The most common and reliable method for synthesizing 2-(3,4-Dimethoxyphenyl)acetohydrazide involves a two-step process. This pathway is favored for its generally good yields and manageable purification procedures.

Step 1: Fischer Esterification of 2-(3,4-Dimethoxyphenyl)acetic acid to its corresponding methyl ester. Step 2: Hydrazinolysis of the methyl ester to yield the final 2-(3,4-Dimethoxyphenyl)acetohydrazide product.

Below is a visual representation of the overall workflow.

Figure 1: General workflow for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Detailed Experimental Protocols

Step 1: Synthesis of Methyl 2-(3,4-dimethoxyphenyl)acetate

Objective: To convert 2-(3,4-Dimethoxyphenyl)acetic acid to its methyl ester via Fischer Esterification.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Molar Equivalents
2-(3,4-Dimethoxyphenyl)acetic acid	196.18	10.0 g	1.0
Methanol	32.04	100 mL	Excess
Concentrated Sulfuric Acid (H₂SO₄)	98.08	2 mL	Catalytic

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-(3,4-Dimethoxyphenyl)acetic acid (10.0 g).

• Add methanol (100 mL) to the flask and stir until the acid is fully dissolved.

• Carefully and slowly, add concentrated sulfuric acid (2 mL) to the solution. Caution: This addition is exothermic.

• Heat the reaction mixture to reflux and maintain for 4-6 hours.[2] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After cooling to room temperature, remove the excess methanol under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate (100 mL) and transfer to a separatory funnel.

• Wash the organic layer sequentially with water (2 x 50 mL), 5% sodium bicarbonate solution (2 x 50 mL) to neutralize any remaining acid, and finally with brine (1 x 50 mL).[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl ester as an oil or low-melting solid.

Step 2: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Objective: To convert the intermediate methyl ester to the final hydrazide product.

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Molar Equivalents
Methyl 2-(3,4-dimethoxyphenyl)acetate	210.21	(Assumed 100% yield from Step 1)	1.0
Hydrazine Hydrate (~64% solution)	50.06	10 mL	~3-5 fold excess
Ethanol (95%)	-	100 mL	Solvent

Procedure:

• Dissolve the crude methyl ester from Step 1 in ethanol (100 mL) in a 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser.

• Add hydrazine hydrate (10 mL) to the solution.

• Heat the mixture to reflux and maintain for 6-8 hours. The product will often precipitate out of the solution upon cooling.

• Monitor the reaction by TLC until the starting ester spot has disappeared.

• Cool the reaction mixture in an ice bath to maximize precipitation.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from ethanol to obtain pure 2-(3,4-Dimethoxyphenyl)acetohydrazide as white crystals.[1]

Troubleshooting Guide (Q&A Format)

This section addresses specific issues that may arise during the synthesis.

Step 1: Fischer Esterification

Q1: My esterification reaction is very slow or the yield is consistently low. What could be the cause?

A1:

• Insufficient Catalyst: Concentrated sulfuric acid acts as both a catalyst and a dehydrating agent.[2] Ensure you have added the correct catalytic amount. For a 10g scale, 1.5-2 mL is typical.

• Presence of Water: The Fischer esterification is an equilibrium reaction.[3] Any water present in your reagents (especially the methanol or the starting acid) will shift the equilibrium back towards the reactants, lowering your yield. Use anhydrous methanol if possible.

• Inefficient Reflux: Ensure your reaction is refluxing at a steady rate. A temperature that is too low will result in a slow reaction rate.[2] The temperature should be at the boiling point of methanol (~65 °C).

Q2: During the workup, I'm not getting a clear separation between the organic and aqueous layers. What should I do?

A2:

• Emulsion Formation: This is common, especially during the bicarbonate wash. To break an emulsion, you can try adding a small amount of brine (saturated NaCl solution) or letting the separatory funnel stand for a longer period.

• Ester Solubility: If you've used a large excess of methanol and haven't removed it completely, the resulting ester might have some solubility in the aqueous layer, leading to poor separation.[4] Ensure the methanol is thoroughly removed via rotary evaporation before the workup.

Step 2: Hydrazinolysis

Q3: The hydrazinolysis reaction is not going to completion, and I still see the starting ester on my TLC plate.

A3:

• Insufficient Hydrazine: Ensure you are using a sufficient excess of hydrazine hydrate. A 3-5 fold molar excess is recommended to drive the reaction to completion.[5]

• Reaction Time: Hydrazinolysis can be slower than expected. If the reaction is stalled, consider extending the reflux time. Monitor every few hours by TLC.

• Purity of Ester: Impurities from the first step could potentially interfere with the reaction. Ensure your intermediate ester is reasonably pure.

Q4: My final product is an oil and won't crystallize, or it's a sticky solid that is difficult to handle.

A4:

• Residual Solvent: Ensure all the ethanol has been removed. Traces of solvent can prevent crystallization.

• Impurities: The most likely cause is the presence of unreacted starting materials or side products.

  • Purification Strategy 1 (Recrystallization): Try recrystallizing from a different solvent system. Ethanol is a good first choice. If that fails, consider mixtures like ethanol/water or ethyl acetate/hexane.

  • Purification Strategy 2 (Column Chromatography): If recrystallization is unsuccessful, the crude product can be purified using silica gel column chromatography. A common eluent system is a gradient of ethyl acetate in hexane or dichloromethane.[1]

Q5: The yield of my final hydrazide product is very low after recrystallization.

A5:

• Solubility in Recrystallization Solvent: The product might be too soluble in the recrystallization solvent, leading to significant loss. Use the minimum amount of hot solvent necessary to dissolve the solid. Ensure thorough cooling in an ice bath before filtration to maximize recovery.

• Premature Precipitation: If the product precipitates too quickly from a supersaturated solution, it can trap impurities. Allow the solution to cool slowly to room temperature before moving it to an ice bath.

Frequently Asked Questions (FAQs)

Q: What is the expected melting point for 2-(3,4-Dimethoxyphenyl)acetohydrazide? A: The reported melting point can vary slightly, but it is generally in the range of 130-135 °C. A broad melting range often indicates the presence of impurities.

Q: What are the key safety precautions when working with hydrazine hydrate? A: Hydrazine hydrate is toxic and a suspected carcinogen. Always handle it in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Q: Can I use a different alcohol for the esterification step? A: Yes, you can use other simple alcohols like ethanol or propanol. However, this will result in the corresponding ethyl or propyl ester. For the subsequent hydrazinolysis, methyl and ethyl esters are generally preferred due to their higher reactivity.

Q: Are there alternative methods for synthesizing this compound? A: Yes, other synthetic routes exist. For instance, one could start from 3,4-dimethoxybenzyl cyanide.[6][7] However, the two-step esterification-hydrazinolysis pathway starting from the corresponding carboxylic acid is one of the most straightforward and commonly used methods.

Troubleshooting Decision Tree

This diagram provides a logical path for troubleshooting common issues encountered during the synthesis.

Figure 2: A decision tree for troubleshooting the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

References

• ResearchGate. (2013). Patent No. - US 8,779,122 B2. Retrieved from [Link]

• Stenutz, R. 2-(3,4-dimethoxyphenyl)acetohydrazide. Retrieved from [Link]

• Synthesis 3,4-Dimethoxybenzyl-2,4-Dihydroxyphenyl Ketone from Eugenol. (n.d.). Retrieved from [Link]

• Google Patents. (n.d.). CN101475511B - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.
• Google Patents. (n.d.). CN101475511A - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile.

• National Institutes of Health. (n.d.). N′-(3,4-Dimethoxybenzylidene)acetohydrazide - PMC. Retrieved from [Link]

• MDPI. (n.d.). Methyl 2-((3-(3-methoxyphenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)acetate. Retrieved from [Link]

• Reddit. (2024). Esterification not Working (Separation) : r/OrganicChemistry. Retrieved from [Link]

• Science Ready. (n.d.). Fisher Esterification, Reflux, Isolation and Purification of Esters. Retrieved from [Link]

• ResearchGate. (2014). Hydrazinolysis of 3-R-[1][6][8]Triazino[2,3-c]quinazolin-2-ones. Synthetic and Theoretical Aspects. Retrieved from [Link]

• Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. (n.d.). Retrieved from [Link]

• YouTube. (2023). How to Make Esters through Esterification | Examples Explained! Retrieved from [Link]

• • The Fischer Esterification. (n.d.). Retrieved from [Link]

• Google Patents. (n.d.). EP1192224B1 - Purification of aqueous dye solutions.

• PubMed. (2014). Hydrazinolysis of 3-R-[1][6][8]triazino[2,3-c]quinazolin-2-ones. Synthetic and theoretical aspects. Retrieved from [Link]

• European Patent Office. (n.d.). Process for 3,4-dimethoxyphenyl-acetone preparation - EP 0247526 A2. Retrieved from [Link]

• New compounds: derivatives of methyl 2-aminoacetyl-4,5-dimethoxyphenylacetate. (n.d.). Retrieved from [Link]

• Proceedings of the YSU B: Chemical and Biological Sciences. (2018). STUDY OF HYDRAZINOLYSIS OF METHYL-3-(4-ALLYL-3 -SUBSTITUTED-5-THIOXO-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-1-YL)PROPANOATES. Retrieved from [Link]

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• 5. Hydrazinolysis of 3-R-[1,2,4]triazino[2,3-c]quinazolin-2-ones. Synthetic and theoretical aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN101475511B - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile - Google Patents [patents.google.com]
• 7. CN101475511A - Method for synthesizing 3,4-dimethoxyphenyl acetonitrile - Google Patents [patents.google.com]
• 8. 2-(3,4-dimethoxyphenyl)acetohydrazide [stenutz.eu]

Technical Support Center: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Welcome to the technical support guide for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of this specific synthesis. Our goal is to move beyond simple protocols and provide a deeper understanding of the reaction's mechanics, enabling you to troubleshoot effectively and optimize your results.

The conversion of an ester, such as methyl or ethyl 2-(3,4-dimethoxyphenyl)acetate, to its corresponding hydrazide via reaction with hydrazine hydrate is a cornerstone transformation in medicinal chemistry. While seemingly straightforward, this reaction is sensitive to starting material purity, stoichiometry, and reaction conditions, which can lead to a variety of side products. This guide provides a structured, question-and-answer approach to address the most common issues encountered in the laboratory.

Troubleshooting Guide

This section addresses specific experimental problems. Each answer explains the chemical causality and provides validated protocols for resolution.

Q1: My reaction seems complete by TLC, but my final yield is significantly lower than expected after workup. What are the common pitfalls?

A1: Low isolated yield despite complete consumption of the starting ester often points to two main culprits: the formation of highly soluble side products or mechanical loss during product isolation. The most common chemical reason is the formation of the symmetrical diacyl hydrazine, N,N'-bis[2-(3,4-dimethoxyphenyl)acetyl]hydrazine .

• Causality (Expertise & Experience): This side product arises when one molecule of hydrazine reacts with two molecules of the ester. This is particularly prevalent if the ester is used in excess or if the hydrazine hydrate concentration is not sufficient to maintain a kinetic preference for the monosubstituted product. The diacyl hydrazine has significantly different solubility properties than the desired product and may be lost in the filtrate during workup.

• Troubleshooting Protocol (Trustworthiness):

  • Stoichiometry Control: The most effective preventative measure is to use a significant molar excess of hydrazine hydrate (typically 3 to 10 equivalents). This ensures that a newly formed hydrazide molecule is statistically more likely to encounter another hydrazine molecule than an unreacted ester molecule.

  • Order of Addition: Add the ester dropwise to the solution of hydrazine hydrate in your solvent (e.g., ethanol) at reflux. This maintains a high concentration of hydrazine throughout the reaction, suppressing the formation of the diacyl product.

  • Isolation Check: Before discarding your filtrate, concentrate a small sample to see if a second crop of crystals forms. You can analyze this solid by LC-MS to check for the mass of the diacyl hydrazine (Expected [M+H]⁺ ≈ 389.17).

Q2: My final product is a distinct yellow solid, not the expected white or off-white crystals. An LC-MS analysis shows a significant impurity. What could this be?

A2: A yellow coloration is a classic indicator of a highly conjugated impurity, which in this synthesis, almost certainly points to the formation of a hydrazone. This occurs when the starting ester is contaminated with residual aldehyde from a previous synthetic step.

• Causality (Expertise & Experience): The precursor to your starting ester, 3,4-dimethoxyphenylacetic acid, is often synthesized from veratraldehyde (3,4-dimethoxybenzaldehyde).[1][2] If any veratraldehyde remains in the subsequent ester, it will readily react with hydrazine hydrate to form 3,4-dimethoxybenzaldehyde hydrazone . This hydrazone is a conjugated system that absorbs visible light, imparting a yellow color.

• Troubleshooting Protocol (Trustworthiness):

  • Starting Material Analysis: Before starting the hydrazinolysis, test your ester for aldehyde impurities. A simple method is to spot the ester on a TLC plate and stain with a 2,4-dinitrophenylhydrazine (DNPH) solution. An immediate yellow or orange spot indicates the presence of an aldehyde.

  • Purification of Starting Ester: If the ester is contaminated, it must be purified. This can be achieved by washing an ethereal or ethyl acetate solution of the ester with a saturated sodium bisulfite solution to form a water-soluble adduct with the aldehyde. Alternatively, flash column chromatography can be used.

  • Purification of Final Product: If the hydrazone has already formed, it can be challenging to remove. Recrystallization may be effective if the impurity level is low. Otherwise, column chromatography is required. A gradient elution using a hexane/ethyl acetate system, followed by a switch to dichloromethane/methanol, can effectively separate the less polar hydrazone from the more polar desired hydrazide.

Q3: My NMR spectrum is clean, but my melting point is broad, and the product seems to decompose upon heating. What is the likely issue?

A3: This issue often relates to residual, unbound hydrazine in your final product. Hydrazine can form adducts or simply be trapped within the crystal lattice of your product.

• Causality (Expertise & Experience): Because a large excess of hydrazine hydrate is used, it must be thoroughly removed during the workup. Residual hydrazine can lower the melting point, broaden the range, and cause the sample to effervesce or decompose upon heating. It is also a potential genotoxic impurity, making its removal critical for pharmaceutical applications.[3]

• Troubleshooting Protocol (Trustworthiness):

  • Aqueous Workup: After the reaction, pouring the mixture into a large volume of cold water is often effective. The desired hydrazide is typically poorly soluble in water and will precipitate, while the excess hydrazine hydrate remains in the aqueous phase.

  • Washing: Thoroughly wash the filtered solid with copious amounts of cold water, followed by a cold, non-polar solvent like diethyl ether or hexanes to remove residual water and organic-soluble impurities.

  • Drying: Dry the final product under high vacuum for an extended period (12-24 hours) to remove any remaining volatile hydrazine. A vacuum oven at a mild temperature (e.g., 40-50 °C) can also be used, provided the product is stable at that temperature.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent, temperature, and reaction time for this synthesis?

A1: The standard and most reliable method is to use ethanol as the solvent and heat the reaction mixture to reflux (approx. 78 °C) .[4] A reaction time of 2 to 6 hours is typically sufficient for complete conversion. Reaction progress should always be monitored by TLC or LC-MS. Protic solvents like ethanol are ideal as they effectively solvate both the ester and the polar hydrazine hydrate.

Q2: Can I use hydrazine sulfate or hydrazine hydrochloride instead of hydrazine hydrate?

A2: It is not recommended. Hydrazine salts are acidic and far less nucleophilic than hydrazine hydrate. To use them, a base must be added to liberate the free hydrazine, which complicates the reaction mixture and can introduce competing hydrolysis of the ester starting material. Hydrazine hydrate is the reagent of choice for its high reactivity and straightforward application.[5]

Q3: How can I effectively purify my final 2-(3,4-Dimethoxyphenyl)acetohydrazide?

A3: For most cases, recrystallization is the most efficient purification method. Ethanol is an excellent solvent for this purpose. Dissolve the crude product in a minimum amount of hot ethanol and allow it to cool slowly to room temperature, then in an ice bath, to form well-defined crystals. If significant impurities remain, particularly those with similar polarity, flash column chromatography on silica gel is necessary. A typical eluent system would be a gradient of 1-10% methanol in dichloromethane.

Visualizing the Reaction: Pathways and Pitfalls

The following diagram illustrates the desired synthetic pathway and the formation of the two most common side products discussed.

Caption: Main reaction and common side reaction pathways.

Summary of Potential Side Products

The table below provides a quick reference for identifying and mitigating common impurities encountered during the synthesis.

Side Product Name	Structure	Molecular Weight ( g/mol )	Formation Mechanism	Mitigation & Removal Strategy
N,N'-bis[2-(3,4-dimethoxyphenyl)acetyl]hydrazine	Two acetohydrazide units linked by the N-N bond	388.42	Reaction of 2 equivalents of the ester with 1 equivalent of hydrazine.	Use a large excess (3-10 eq.) of hydrazine hydrate. Add ester slowly to the hydrazine solution. Remove by recrystallization or chromatography.
3,4-Dimethoxybenzaldehyde Hydrazone	Veratraldehyde condensed with hydrazine	180.21	Reaction of residual veratraldehyde impurity in the starting ester with hydrazine.	Purify the starting ester via bisulfite wash or chromatography before the reaction. Remove from the final product by chromatography.
3,4-Dimethoxyphenylacetic Acid	Carboxylic acid corresponding to the starting ester	196.19	Hydrolysis of the starting ester due to water and harsh (acidic/basic) conditions.	Ensure anhydrous conditions if possible, although difficult with hydrazine hydrate. Use neutral pH. Remove by a basic wash during workup or by chromatography.

References

• Ataman Kimya. (n.d.). VERATRALDEHYDE.
• NINGBO INNO PHARMCHEM CO., LTD. (2025). Understanding Veratraldehyde: Synthesis, Properties, and Industrial Impact.
• Abdel-Aziz, H., et al. (2013). The reaction of ester 1 with hydrazine hydrate. ResearchGate.

• Organic Syntheses. (n.d.). Veratraldehyde. Coll. Vol. 2, p.619 (1943); Vol. 18, p.84 (1938). Retrieved from [Link]

• ResearchGate. (2025). Reaction of β-Cyano Esters with Hydrazine Hydrate. Unexpected Formation of Dipyrrolo[1,2-b:1′,2′-e][6][7][8]tetrazine, a Novel Ring System. Retrieved from Google Search.

• Fu, C. H. (2021). Study On The Synthesis Of Veratraldehyde And Its Derivatives. Globe Thesis. Retrieved from [Link]

• BenchChem. (n.d.). Common side reactions with hydrazine hydrate and how to minimize them.
• Susanti, et al. (n.d.). Synthesis 3,4-Dimethoxybenzyl-2,4-Dihydroxyphenyl Ketone from Eugenol.

• Berillo, D., et al. (2022). Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. PMC - PubMed Central. Retrieved from [Link]

• Sciencemadness.org. (2002). Reaction of esters with hydrazine?. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3,4-dihydroxyphenylacetic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Homoveratric acid. Coll. Vol. 2, p.333 (1943); Vol. 19, p.51 (1939). Retrieved from [Link]

• Arslan, H., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E. Retrieved from [Link]

• Elder, D. P., et al. (2011). Control and analysis of hydrazine, hydrazides and hydrazones-Genotoxic impurities in active pharmaceutical ingredients (APIs) and drug products. Journal of Pharmaceutical and Biomedical Analysis.

• Al-Soud, Y. A., et al. (2006). Synthesis and Antimicrobial Activity of Some Derivatives of (7-Hydroxy-2-oxo-2H-chromen-4-yl)-acetic Acid Hydrazide. Molecules. Retrieved from [Link]

• Humphrey, G. R., et al. (2000). A New Procedure for Preparation of Carboxylic Acid Hydrazides. ResearchGate.

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• 3. researchgate.net [researchgate.net]
• 4. Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sciencemadness Discussion Board - Reaction of esters with hydrazine? - Powered by XMB 1.9.11 [sciencemadness.org]
• 6. nbinno.com [nbinno.com]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]

2-(3,4-Dimethoxyphenyl)acetohydrazide solubility issues in organic solvents

Technical Support Center: 2-(3,4-Dimethoxyphenyl)acetohydrazide

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 2-(3,4-Dimethoxyphenyl)acetohydrazide. This guide is designed to provide in-depth, practical solutions to common solubility challenges encountered during its use in organic synthesis and drug development. As Senior Application Scientists, we understand that overcoming these hurdles is critical for project success. This document moves beyond simple protocols to explain the underlying chemical principles, empowering you to make informed decisions in your laboratory work.

Section 1: Understanding the Solubility Challenge

The solubility behavior of 2-(3,4-Dimethoxyphenyl)acetohydrazide (CAS No: 60075-23-2) is rooted in its distinct molecular structure.[1][2] It is a bifunctional molecule, containing two key regions with opposing polarity characteristics.

• The Dimethoxyphenyl Group : This aromatic ring with two methoxy groups is predominantly non-polar to moderately polar. It favors interactions with less polar organic solvents through van der Waals forces.

• The Acetohydrazide Group (-C(=O)NHNH₂) : This functional group is highly polar and capable of forming strong hydrogen bonds, similar to the parent hydrazine molecule which is soluble in polar solvents like water, ethanol, and methanol.[3][4][5]

This dual nature means the compound rarely exhibits high solubility in the extremes of the solvent spectrum (e.g., purely non-polar like hexane or highly polar like water). Its ideal solvent is one that can effectively solvate both the aromatic head and the polar tail.

Caption: Molecular structure and its conflicting polarity regions.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why won't 2-(3,4-Dimethoxyphenyl)acetohydrazide dissolve in hexane or toluene? A: Hexane and toluene are non-polar solvents. While they can interact with the dimethoxyphenyl ring, they cannot effectively solvate the highly polar acetohydrazide group. The energy required to break the strong hydrogen bonds between the hydrazide molecules in the solid crystal lattice is much greater than the energy gained by solvating only the non-polar part of the molecule. This results in very poor solubility.

Q2: I see partial solubility in ethanol at room temperature, but not everything dissolves. What's my next step? A: This is a very common scenario. Partial solubility indicates you have selected a solvent with appropriate polarity but may need to provide additional energy to fully dissolve the compound. The recommended next step is to apply gentle heat (e.g., to 40-50°C) while continuing to stir. For many substances, solubility increases significantly with temperature.[6][7] If heating is not an option for your reaction, consider switching to a more polar solvent like DMSO or DMF, or using a co-solvent system (see Section 3).

Q3: Is it safe to heat this compound? What are the limits? A: Heating is a standard method to increase solubility.[8] Based on available data for similar hydrazide compounds, 2-(3,4-Dimethoxyphenyl)acetohydrazide is expected to be thermally stable for short periods at temperatures required for dissolution in common organic solvents (e.g., up to the boiling point of methanol or ethanol). However, prolonged heating at high temperatures should be avoided to prevent potential degradation. Always work in a well-ventilated fume hood. For reactions requiring high temperatures, it is best to dissolve the compound at a moderate temperature first before proceeding.

Q4: Can I use a solvent mixture? Which combinations are recommended? A: Yes, co-solvent systems are an excellent strategy.[8] They allow you to fine-tune the polarity of the medium. A good starting point is to mix a solvent where it is partially soluble (like ethanol or methanol) with a stronger, more polar aprotic solvent.

• Recommended combinations: Dichloromethane/Methanol, Tetrahydrofuran/Methanol, or Toluene/DMF. The less polar solvent helps to solvate the aromatic ring, while the more polar solvent tackles the hydrazide group. The optimal ratio must be determined experimentally.

Section 3: Systematic Troubleshooting Guide

Follow this workflow to systematically address solubility issues. The core principle is to start with the simplest methods and progress to more advanced techniques only as needed.

Caption: A systematic workflow for troubleshooting solubility.

Step 1: Initial Solvent Selection

The choice of solvent is the most critical factor.[6] Based on the molecule's structure, polar solvents are the best starting point.

Table 1: Qualitative Solubility Guide for 2-(3,4-Dimethoxyphenyl)acetohydrazide

Solvent	Class	Boiling Point (°C)	Expected Solubility (at 25°C)	Rationale & Comments
DMSO	Polar Aprotic	189	High	Excellent H-bond acceptor, effectively solvates both parts of the molecule.
DMF	Polar Aprotic	153	High	Similar to DMSO, a very strong solvent for polar compounds.
Methanol	Polar Protic	65	Moderate	Good H-bonding capability, but lower overall polarity than DMSO/DMF.
Ethanol	Polar Protic	78	Moderate	Slightly less polar than methanol; often requires heating.
Acetonitrile	Polar Aprotic	82	Low to Moderate	Can dissolve some hydrazides but may struggle with H-bonding.[9]
THF	Moderately Polar	66	Low	Lacks H-bonding ability, poor solvation of the hydrazide group.
DCM	Moderately Polar	40	Very Low	Primarily interacts with the aromatic ring.
Toluene	Non-Polar	111	Insoluble	Cannot overcome crystal lattice energy of the polar group.
Hexane	Non-Polar	69	Insoluble	Cannot solvate the polar hydrazide group.

Disclaimer: This table is based on chemical principles. Experimental verification is required.

Step 2: The Role of Agitation and Sonication

Simple agitation (stirring) is essential to break down the solute-solute interactions at the surface of the solid particles. For stubborn suspensions, placing the flask in an ultrasonic bath for 5-10 minutes can significantly accelerate dissolution by using high-frequency sound waves to break apart agglomerates and increase the effective surface area.[6]

Step 3: The Effect of Temperature

Increasing the temperature provides the system with the kinetic energy needed to overcome the intermolecular forces holding the crystal lattice together.[7]

• Causality: As solvent molecules move faster, they collide with the solute with more force, dislodging molecules from the solid phase more effectively. The solubility of most solids, including this one, is an endothermic process, meaning it absorbs heat. According to Le Chatelier's principle, adding heat will shift the equilibrium towards more dissolution.

• Practical Tip: Use a water or oil bath for controlled, even heating. Avoid direct heating on a hot plate, which can cause localized overheating and potential decomposition.

Step 4: Advanced Strategy - Co-Solvent Systems

When a single solvent fails, a mixture often succeeds. The goal is to create a solvent environment with an intermediate polarity that satisfies both ends of the molecule. A common approach in pharmaceutical development is to use a co-solvent to improve the solubility of a poorly soluble active ingredient.[8]

• Example Protocol: Start by suspending the compound in Dichloromethane (DCM). Then, add Methanol dropwise while stirring. Often, the compound will dissolve completely once a certain ratio (e.g., 10:1 DCM:Methanol) is reached. This works because the DCM solvates the ring and the methanol specifically targets the hydrazide tail.

Section 4: Experimental Protocols

Protocol 1: Systematic Solubility Testing

• Preparation: In separate, labeled 1.5 mL vials, add approx. 5 mg of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

• Solvent Addition: Add 0.5 mL of a chosen solvent (e.g., Methanol) to the first vial.

• Room Temperature Test: Vortex the vial for 60 seconds. Observe and record the solubility (e.g., "fully dissolved," "partially dissolved," "suspension").

• Heating Test: If not fully dissolved, place the vial in a heat block set to 50°C for 5 minutes, vortexing intermittently. Record the result.

• Repeat: Repeat steps 2-4 for each solvent you wish to test from Table 1. This systematic approach will quickly identify the most promising candidates for your specific application.

Protocol 2: General Dissolution for a Reaction

• Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add your 2-(3,4-Dimethoxyphenyl)acetohydrazide (1.0 eq).

• Solvent Addition: Add the chosen solvent (e.g., DMF) in a volume to achieve the desired reaction concentration (e.g., 0.1 M).

• Dissolution: Stir the mixture at room temperature. If dissolution is slow or incomplete after 10 minutes, begin to gently warm the flask in a water bath to 40-50°C.

• Completion: Continue stirring and warming until all solid has dissolved, resulting in a clear, homogeneous solution.

• Reaction: Cool the solution back to the desired reaction temperature before adding other reagents.

Protocol 3: Basic Recrystallization for Purification

Recrystallization is an effective purification technique that exploits differences in solubility at different temperatures.[10]

• Dissolution: In an Erlenmeyer flask, place the crude 2-(3,4-Dimethoxyphenyl)acetohydrazide. Add a minimal amount of a suitable solvent in which the compound is moderately soluble when cold but highly soluble when hot (e.g., Ethanol or a mixture of Ethanol/Water).

• Heating: Gently heat the mixture on a hot plate with stirring until the solvent boils and all of the solid dissolves. If solid remains, add the hot solvent dropwise until a clear, saturated solution is obtained.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Do not disturb the flask. Crystals should begin to form.

• Crystallization: Once at room temperature, place the flask in an ice bath for 20-30 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[9] Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all residual solvent.

References

• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Perlovich, G. L., Strakhova, N. N., Kazachenko, V. P., Volkova, T. V., & Sytchev, C. S. (2013). Solubility and Transfer Processes of Some Hydrazones in Biologically Relevant Solvents. Journal of Chemical & Engineering Data, 58(9), 2659–2667. Retrieved from [Link]

• Stenutz, R. (n.d.). 2-(3,4-dimethoxyphenyl)acetohydrazide. The Stenutz Database for Chemical and Physical Information. Retrieved from [Link]

• Solubility of Things. (n.d.). Hydrazine. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 5). 4 Factors Affecting Solubility of Drugs. Retrieved from [Link]

• Raval, A. (2016, November 28). FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT. SlideShare. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Methoxyphenyl)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Papakyriakou, A., Zervou, M., Kanaki, K., & Sklavounos, C. (2013). Study of some basic factors influencing the solubility of small-molecule inhibitors. Bioorganic & Medicinal Chemistry, 21(19), 5986-5993. Retrieved from [Link]

• El-Sayed, N. S., El-Sattar, N. E. A., & El-Kafrawy, A. F. (2024). Sulfonyl Hydrazides in Organic Synthesis: A Review of Recent Studies. ChemistrySelect, 9(1), e202303867. Retrieved from [Link]

• Hokkaido University. (2021, May 20). Toward overcoming solubility issues in organic chemistry. ScienceDaily. Retrieved from [Link]

• Wikipedia. (n.d.). Hydrazide. Retrieved from [Link]

• Akkurt, M., et al. (2007). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 63(12), o4566. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• Stegemann, S., et al. (2016). When poor solubility becomes an issue: From early stage to proof of concept. European Journal of Pharmaceutical Sciences, 90, 2-3. Retrieved from [Link]

• Kumar, S., & Bhargava, D. (2014). Overcoming the Challenge of Poor Drug Solubility. Pharma Times, 46(6), 16-20. Retrieved from [Link]

• Thomas, A. (2022, January 3). Tackling the Big Issue of Solubility. Pharmaceutical Technology, 46(1). Retrieved from [Link]

• Solubility of Things. (n.d.). (3,4-dimethoxyphenyl)methylhydrazine. Retrieved from [Link]

• Chandagirikoppal, V. S., et al. (2006). Synthesis and Crystal Structure of 2-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)acrylonitrile. Analytical Sciences, 22, x265-x266. Retrieved from [Link]

• Fábián, L., et al. (2020). Stereoselective Crystallization of Chiral 3,4-Dimethylphenyl Glycerol Ether Complicated by Plurality of Crystalline Modifications. Molecules, 25(21), 5099. Retrieved from [Link]

• Houtz, E. F., & Weavers, L. K. (2009). DNPH Recrystallization Apparatus. ResearchGate. Retrieved from [Link]

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Technical Support Center: Synthesis of N-Acylhydrazones from 2-(3,4-Dimethoxyphenyl)acetohydrazide

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of N-acylhydrazones involving 2-(3,4-Dimethoxyphenyl)acetohydrazide and various aldehydes. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common unwanted side reactions and experimental challenges. We will delve into the causality behind these issues and provide field-proven protocols to ensure the integrity and success of your synthesis.

Introduction: The Target Reaction

The condensation of 2-(3,4-Dimethoxyphenyl)acetohydrazide with an aldehyde is a cornerstone reaction for generating N-acylhydrazones, a scaffold of significant interest in medicinal chemistry due to its diverse biological activities.[1] The reaction proceeds via a nucleophilic addition-elimination mechanism, where the terminal nitrogen of the hydrazide attacks the electrophilic carbonyl carbon of the aldehyde, followed by the elimination of a water molecule to form the characteristic C=N bond of the hydrazone.[2]

While robust, this reaction is not without its pitfalls. The following sections address the most frequently encountered issues in a question-and-answer format, providing both mechanistic explanations and practical solutions.

Frequently Asked Questions (FAQs) & Troubleshooting

Question 1: "My reaction yield is unexpectedly low. What are the likely causes?"

Low yield is the most common issue and can stem from several competing processes or suboptimal conditions. The primary culprits are typically starting material degradation through oxidation or product decomposition via hydrolysis.

A1. Unwanted Oxidation of the Hydrazide Starting Material

Your starting hydrazide is susceptible to oxidation, which converts it into non-reactive species and depletes the amount available for the desired condensation.[3][4] This is often facilitated by atmospheric oxygen, especially under neutral or basic conditions. The oxidation can lead to the formation of highly colored diazene byproducts.[4]

Troubleshooting Protocol: Minimizing Hydrazide Oxidation

• Inert Atmosphere: Set up your reaction under an inert atmosphere. Purge the reaction flask with dry nitrogen or argon for 5-10 minutes before adding reagents.

• Degassed Solvents: Use solvents that have been degassed by sparging with nitrogen or by a freeze-pump-thaw cycle to remove dissolved oxygen.

• Reaction Monitoring: Monitor the reaction closely using Thin Layer Chromatography (TLC). The appearance of a new, often colored, spot that is not the starting material or product could indicate oxidation.

• Avoid Unnecessary Heat: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. For many hydrazone formations, room temperature is sufficient.[5]

A2. Product Reversibility and Hydrolysis

The N-acylhydrazone product exists in equilibrium with the starting materials. The C=N bond is susceptible to acid-catalyzed hydrolysis, which cleaves the product back into the hydrazide and aldehyde.[6] This is especially problematic during acidic workup or purification on acidic stationary phases like standard silica gel.

Troubleshooting Protocol: Preventing Product Hydrolysis

• pH Control: The condensation is typically acid-catalyzed. Use a catalytic amount of acid (e.g., a few drops of glacial acetic acid) rather than a stoichiometric amount.[7]

• Aqueous Workup: During workup, if an acid catalyst was used, quench the reaction and neutralize the acid by washing the organic layer with a mild base, such as a saturated sodium bicarbonate (NaHCO₃) solution, followed by brine.

• Anhydrous Conditions: Ensure all glassware is oven-dried and solvents are anhydrous to push the equilibrium towards the product by minimizing the presence of water, a reactant in the reverse hydrolysis reaction.

Question 2: "I've isolated my product, but my NMR spectrum is complex, showing duplicate peaks for several protons. Is my product impure?"

While impurity is a possibility, a more common explanation for N-acylhydrazones is the presence of stereoisomers. This structural complexity is an inherent feature of the acylhydrazone scaffold and not necessarily a sign of contamination.[1][7]

Explanation of Isomerism N-acylhydrazones can exist as a mixture of isomers in solution:

• Geometric Isomers (E/Z): Arising from restricted rotation around the C=N double bond. The E isomer is generally predominant.[1]

• Conformational Isomers (syn/anti): Arising from restricted rotation around the N-N and C(O)-N single bonds, often referred to as syn-periplanar and anti-periplanar conformers.[7][8]

These isomers are often in slow equilibrium on the NMR timescale at room temperature, resulting in two distinct sets of signals for the same compound.[8]

Diagnostic Protocol: Investigating Isomerism

• Variable Temperature (VT) NMR: Acquire NMR spectra at different temperatures. If the duplicate peaks broaden and coalesce into single peaks at higher temperatures, it strongly suggests the presence of rapidly interconverting isomers.

• 2D NMR: Techniques like NOESY can help elucidate the spatial relationships between protons, confirming the stereochemistry of the major and minor isomers.

• Solvent Effects: The ratio of conformers can be dependent on the solvent used for NMR analysis.[7] Acquiring a spectrum in a different deuterated solvent (e.g., CDCl₃ vs. DMSO-d₆) may change the peak ratios, further supporting the isomer hypothesis.

Question 3: "My TLC shows a major product spot, but I'm also seeing a new, less polar spot forming over time, especially during purification. What could this be?"

This observation often points to an oxidative cyclization of the desired N-acylhydrazone product to form a 1,3,4-oxadiazole derivative.[9] This intramolecular reaction is a common side pathway for acylhydrazones, particularly in the presence of oxidants, light, or even air over extended periods.

Mechanism: Oxidative Cyclization The N-acylhydrazone first undergoes E/Z isomerization, followed by an oxidative process that facilitates a 6-π electrocyclization and subsequent elimination to yield the highly stable aromatic 1,3,4-oxadiazole ring.[9]

Troubleshooting Protocol: Preventing Cyclization

• Minimize Exposure to Air and Light: Once the reaction is complete, work up the product promptly. Store the crude and purified material under an inert atmosphere and protected from light.

• Gentle Purification: Avoid harsh conditions during purification. If performing column chromatography, do not leave the compound on the column for an extended period.

• Reagent Purity: Ensure the aldehyde starting material is free from peroxide impurities, which can initiate oxidative side reactions.

Visualizing Reaction Pathways

To better understand the competing reactions, the following diagram illustrates the desired synthetic route versus the common unwanted side pathways.

Caption: Main reaction pathway versus unwanted side reactions.

General Purification Guidance

Purification can be a critical step where product loss or degradation occurs.

Question 4: "I'm losing a significant amount of my compound during silica gel chromatography. Are there better methods?"

Yes, N-acylhydrazones can be sensitive to the acidic nature of standard silica gel, which can catalyze hydrolysis or other decomposition reactions.[10]

Table 1: Comparison of Purification Techniques

Technique	Advantages	Disadvantages & Troubleshooting
Recrystallization	Excellent for crystalline solids. Avoids stationary phase interactions. Scalable.	May not remove impurities with similar solubility. Product may "oil out". Tip: Test various solvent systems (e.g., Ethanol, Ethyl Acetate/Hexanes).[11][12]
Column Chromatography	High resolving power for complex mixtures.	Product degradation on silica: Deactivate silica by pre-treating with a solvent system containing 1% triethylamine.[10] Hydrolysis: Run the column quickly and avoid leaving the product on the column for extended periods.
Preparative TLC	Fast for small-scale purification.	Limited sample capacity. Potential for degradation is similar to column chromatography.

Recommended General Purification Workflow

Caption: Recommended workflow for product purification.

References

• Green Oxidation of Aromatic Hydrazide Derivatives Using an Oxoammonium Salt. ODU Digital Commons. Available at: [Link]

• Green Oxidation of Aromatic Hydrazide Derivatives Using an Oxoammonium Salt. Organic Chemistry Portal. Available at: [Link]

• Green Oxidation of Aromatic Hydrazide Derivatives Using an Oxoammonium Salt. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. PubMed Central. Available at: [Link]

• SYNTHESIS, CHARACTERISATION, CONFORMATIONAL STUDY AND ANTIBACTERIAL ACTIVITY OF N-ACYLHYDRAZONE AND ITS DERIVATIVES. UTAR Institutional Repository. Available at: [Link]

• Hydrazide synthesis by oxidation or hydrolysis. Organic Chemistry Portal. Available at: [Link]

• An overview of the synthesis of acyl hydrazides from aldehydes and reactions of the products thereof. SciSpace. Available at: [Link]

• Synthesis of Acyl Hydrazides and Hydrazones from Activated Amides. R Discovery. Available at: [Link]

• Synthetic relevance and mechanistic insights of sulfonylation reactions using sulfonylhydrazides. Taylor & Francis Online. Available at: [Link]

• One-pot synthesis of hydrazine derivatives from aldehydes via radical addition reactions. R Discovery. Available at: [Link]

• (a) E–Z isomerization and oxidative cyclization of acylhydrazone. (b)... ResearchGate. Available at: [Link]

• Hydrolytic Stability of Hydrazones and Oximes. PubMed Central. Available at: [Link]

• Need a purification method for a free hydrazone. Reddit. Available at: [Link]

• An overview of the synthesis of acyl hydrazides from aldehydes and reactions of the products thereof. Royal Society of Chemistry. Available at: [Link]

• Studies on biologically active acylhydrazones. Part 1. Acid–base equilibria and acid hydrolysis of pyridoxal aroylhydrazones and related compounds. Royal Society of Chemistry. Available at: [Link]

• Acylhydrazones and Their Biological Activity: A Review. PubMed Central. Available at: [Link]

• (PDF) Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy. ResearchGate. Available at: [Link]

• N,N-Dialkylhydrazones in Organic Synthesis. From Simple N,N-Dimethylhydrazones to Supported Chiral Auxiliaries. ACS Publications. Available at: [Link]

• Stability study of hydrazones. ResearchGate. Available at: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

• Rapid, traceless and facile peptide cyclization enabled by tetrazine-thiol exchange. Wiley Online Library. Available at: [Link]

• addition-elimination reactions of aldehydes and ketones. Chemguide. Available at: [Link]

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• 7. Synthesis of Novel N-Acylhydrazones and Their C-N/N-N Bond Conformational Characterization by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Byproducts of 2-(3,4-Dimethoxyphenyl)acetohydrazide Cyclization Reactions

Welcome to the technical support guide for researchers, chemists, and drug development professionals working with 2-(3,4-Dimethoxyphenyl)acetohydrazide. This versatile precursor is fundamental for synthesizing a range of medicinally significant heterocycles, including 1,3,4-oxadiazoles, 1,2,4-triazoles, and pyrazoles. However, the path from hydrazide to the final heterocycle is often complicated by the formation of stubborn byproducts that can reduce yields, complicate purification, and lead to ambiguous analytical results.

This guide is structured as a series of troubleshooting and FAQ sections designed to address the specific challenges you may encounter. We will delve into the mechanistic origins of common byproducts and provide field-proven strategies to mitigate their formation, ensuring the integrity and efficiency of your synthetic workflows.

Troubleshooting Guide: 1,3,4-Oxadiazole Synthesis

The cyclodehydration of 2-(3,4-Dimethoxyphenyl)acetohydrazide with carboxylic acids or their derivatives is a standard route to 2,5-disubstituted 1,3,4-oxadiazoles.[1][2][3] However, forcing conditions required for the water elimination step can often lead to impurities.

Q1: My reaction to form a 1,3,4-oxadiazole has a low yield and my TLC shows multiple spots close to my starting material. What are the likely byproducts?

A1: This is a classic issue stemming from incomplete cyclization or side reactions. The most common byproducts are:

• Unreacted 2-(3,4-Dimethoxyphenyl)acetohydrazide: Your primary starting material.

• 1,2-Diacylhydrazine Intermediate: This is the non-cyclized, open-chain intermediate formed after the initial acylation of the hydrazide. It is often the most significant byproduct if the dehydration conditions are not optimal.[1][2]

• Symmetrical Oxadiazole: This byproduct, 2,5-bis(3,4-dimethoxybenzyl)-1,3,4-oxadiazole, results from the self-condensation of two molecules of the starting acetohydrazide.

• Decomposition Products: Harsh dehydrating agents (e.g., excess POCl₃) or high temperatures can lead to the breakdown of the starting material or product, often appearing as a baseline streak on the TLC plate.

Q2: The major impurity in my reaction has been identified as the 1,2-diacylhydrazine intermediate. How can I ensure the cyclization goes to completion?

A2: The persistence of the diacylhydrazine intermediate indicates insufficient energy or chemical potential to overcome the activation barrier for the cyclodehydration step.

• Causality: The cyclization involves an intramolecular nucleophilic attack of an amide oxygen onto the other carbonyl carbon, followed by elimination of water. This process is often reversible and requires either high temperatures or a potent dehydrating agent to drive the reaction forward.

• Troubleshooting Steps:

  • Optimize Thermal Conditions: If running the reaction neat or in a high-boiling solvent (like toluene or xylene with a Dean-Stark trap), ensure the temperature is adequate and the reaction time is sufficient (monitor by TLC). Microwave irradiation can be highly effective for achieving rapid, localized heating to drive the final cyclization.[4]

  • Select an Appropriate Dehydrating Agent: The choice of reagent is critical. A survey of common agents is presented below.[3]

    • Phosphorus Oxychloride (POCl₃): Very effective but can be harsh. Use in stoichiometric amounts and control the temperature to avoid charring.

    • Thionyl Chloride (SOCl₂): Similar in reactivity to POCl₃.

    • Triflic Anhydride or Polyphosphoric Acid (PPA): Powerful dehydrating agents that often work at lower temperatures but can be expensive or difficult to handle.[3]

    • Burgess Reagent or Triphenylphosphine-based reagents (e.g., PPh₃/I₂): These are milder alternatives that can be effective for sensitive substrates.[5][6]

  • Consider a Two-Step, One-Pot Approach: Some protocols advocate for the initial formation of the diacylhydrazine at a lower temperature, followed by the addition of the dehydrating agent and an increase in temperature to induce cyclization. This can provide better control over the reaction.[2]

Data Summary: Common Byproducts in 1,3,4-Oxadiazole Synthesis

Byproduct	Structure Description	Key Analytical Feature (¹H NMR)	Distinguishing IR Peak (cm⁻¹)
1,2-Diacylhydrazine	Open-chain intermediate with two C=O groups and two N-H protons.	Two distinct N-H signals (broad singlets).	Strong C=O stretch (~1650-1680), N-H stretch (~3200).
Symmetrical Oxadiazole	Product from self-condensation of two hydrazide molecules.	A single, sharp singlet for the two equivalent -CH₂- groups.	Absence of N-H and C=O peaks; C=N and C-O-C stretches present.
Starting Hydrazide	2-(3,4-Dimethoxyphenyl)acetohydrazide.	Presence of -NH₂ protons, typically a broad singlet.	Primary amine N-H stretches (~3300), C=O stretch (~1640).

Troubleshooting Guide: 1,2,4-Triazole Synthesis

The synthesis of 1,2,4-triazoles from 2-(3,4-Dimethoxyphenyl)acetohydrazide can be accomplished through various routes, such as reaction with nitriles (Pellizzari reaction), isothiocyanates, or amides.[7][8] Each route presents unique challenges related to byproduct formation.

Q1: I am attempting to synthesize a 3,5-disubstituted 1,2,4-triazole, but my LC-MS shows a complex mixture of products, some with the correct mass. What is the likely issue?

A1: This scenario often points to the formation of regioisomers or incompletely cyclized intermediates.

• Causality: When the co-reactant is unsymmetrical, the initial condensation and subsequent cyclization can occur in different orientations, leading to structural isomers that are often difficult to separate.

• Potential Byproducts & Solutions:

  • Regioisomers: This is particularly common in Einhorn-Brunner type reactions or when using unsymmetrical reagents.[8] The thermodynamic versus kinetic control of the reaction can influence the isomeric ratio.

    • Troubleshooting: Carefully control the reaction temperature and pH. Characterization requires advanced NMR techniques (NOESY, HMBC) to establish connectivity. It may be necessary to devise a synthetic route that is inherently regioselective.

  • Thiosemicarbazide/Semicarbazide Intermediate: When reacting the hydrazide with an isothiocyanate or isocyanate, the initial adduct is an open-chain thiosemicarbazide or semicarbazide. If the base-catalyzed cyclization is inefficient, this will be a major byproduct.[9]

    • Troubleshooting: Ensure a sufficient amount of base (e.g., NaOH, K₂CO₃) and adequate heating are used to drive the intramolecular cyclization and elimination of H₂S or H₂O.[9][10]

  • Oxidative Byproducts: Some modern methods for triazole synthesis employ oxidative conditions.[7] These can sometimes lead to undesired side reactions, such as the formation of azo-dimers, especially if the reaction is not carried out under an inert atmosphere.

Visualizing Reaction Pathways: Triazole Formation

The following diagram illustrates the general pathway for forming a 1,2,4-triazole and highlights the key intermediate where the reaction can stall.

Caption: General workflow for 1,2,4-triazole synthesis.

Troubleshooting Guide: Pyrazole Synthesis

The Knorr pyrazole synthesis, involving the condensation of a hydrazine derivative with a 1,3-dicarbonyl compound, is a robust method for creating pyrazole rings.[11][12] The primary challenge with 2-(3,4-Dimethoxyphenyl)acetohydrazide is controlling regioselectivity.

Q1: My Knorr pyrazole synthesis using an unsymmetrical 1,3-dicarbonyl (like benzoylacetone) yielded two distinct products with the same mass. How do I control this?

A1: You are observing the formation of two regioisomers, a hallmark challenge of the Knorr synthesis with unsymmetrical dicarbonyls.

• Causality: The 2-(3,4-Dimethoxyphenyl)acetohydrazide has two non-equivalent nitrogen atoms (-NH and -NH₂). The initial condensation can occur between either nitrogen and either of the two non-equivalent carbonyl groups of the dicarbonyl compound. This results in two competing pathways leading to two different pyrazole products.

• Troubleshooting & Control Strategies:

  • pH Control: The regiochemical outcome is often highly dependent on the reaction pH.

    • Acidic Conditions (e.g., glacial acetic acid): Generally, the more nucleophilic -NH₂ group of the hydrazide attacks the more electrophilic (less sterically hindered) carbonyl of the dicarbonyl compound first.[11]

    • Basic Conditions: The reaction can proceed through different intermediates, sometimes favoring the alternative regioisomer.

  • Protecting Groups: While more synthetically intensive, protecting one of the nitrogen atoms of the hydrazine can force the reaction down a single pathway, though this is often not practical.

  • Stepwise Condensation: Performing the reaction at a low temperature can sometimes favor the formation of a single hydrazone intermediate, which can then be isolated and cyclized under controlled conditions to favor one isomer.

Visualizing Regioselectivity in Knorr Pyrazole Synthesis

Caption: Competing pathways in the Knorr pyrazole synthesis.

Frequently Asked Questions (FAQs)

Q: What are the best general purification strategies to remove these common byproducts?

A: A multi-step approach is often most effective:

• Aqueous Workup: Use an acid/base wash to remove unreacted starting materials. For instance, an acidic wash (e.g., dilute HCl) can remove basic impurities, while a basic wash (e.g., NaHCO₃ solution) can remove acidic starting materials or byproducts.[13]

• Recrystallization: This is the most powerful technique for purifying solid products, especially for removing isomers or byproducts with different solubility profiles. Experiment with a range of solvents (e.g., ethanol, ethyl acetate/hexane, isopropanol).

• Column Chromatography: Silica gel chromatography is essential for separating compounds with similar polarities, such as regioisomers. A careful selection of the eluent system, often identified through systematic TLC trials, is key to achieving good separation.

Q: Can the 3,4-dimethoxy groups on the phenyl ring cause specific side reactions?

A: Yes. The dimethoxy groups are strongly electron-donating, which activates the aromatic ring. Under harsh acidic or oxidative conditions, you should be mindful of:

• Electrophilic Aromatic Substitution: The ring is susceptible to reactions like halogenation or nitration if corresponding reagents are present, even under moderately acidic conditions.

• Demethylation: Strong acids, particularly Lewis acids or reagents like HBr at high temperatures, can cleave one or both methyl ethers, leading to phenolic byproducts.

Q: How can I definitively characterize my final product and confirm the absence of isomeric byproducts?

A: A combination of analytical techniques is required for unambiguous structure elucidation:

• NMR Spectroscopy: ¹H and ¹³C NMR are essential for basic structural confirmation. For distinguishing regioisomers, 2D NMR experiments are critical. HMBC (Heteronuclear Multiple Bond Correlation) can show long-range correlations between protons and carbons, helping to establish connectivity across the heterocyclic ring. NOESY (Nuclear Overhauser Effect Spectroscopy) can reveal through-space proximity of protons, which is invaluable for confirming the substitution pattern on the ring.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the elemental composition of your product. LC-MS is invaluable during reaction monitoring to track the formation of products and byproducts by their mass.

• Infrared (IR) Spectroscopy: Useful for confirming the disappearance of starting material functional groups (e.g., C=O and N-H stretches of the diacylhydrazine intermediate) and the appearance of new ones (e.g., C=N of the heterocycle).

References

• Chen, Z., et al. (2016). Synthesis of 1,2,4-triazole compounds. ISRES.

• Lashley, M. R., et al. (2017). A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. Chemical Science. Available at: [Link]

• Grote, D. (2019). Mechanistic Studies and Derivative Effects In 1, 3, 4- Oxadiazole Synthesis Via Cyclodehydration Reactions. Western Michigan University ScholarWorks at WMU. Available at: [Link]

• Unknown Author. (n.d.). Synthesis, Characterization and Biological Activity Studies of 1,3,4-Oxadiazole Analogs.

• Kumar, R., et al. (2015). Catalyst-free efficient synthesis of functionalized 1,2,4-triazole via ring opening/cyclization of arylidene thiazolone with aryl/alkyl-hydrazine. Chemical Communications. Available at: [Link]

• Unknown Author. (n.d.). Proposed mechanism for the synthesis of 1,3,4-oxadiazole derivatives.... ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,3,4-oxadiazoles. Available at: [Link]

• Lashley, M. R., et al. (2017). A convergent synthesis of 1,3,4-oxadiazoles from acyl hydrazides under semiaqueous conditions. Chemical Science. Available at: [Link]

• Somashekhar, M., & Kotnal, R. (2019). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization and Anti-Inflammatory Studies. Semantic Scholar. Available at: [Link]

• Unknown Author. (n.d.). Synthesis of Pyrazolone Derivatives and their Biological Activities.
• Unknown Author. (n.d.). Synthesis of Some New 1,2,4-Triazoles Derived from 2-Mercaptobenzimidazole.

• Unknown Author. (n.d.). Mechanism of the formation 1,2,4-triazole from hydrazines and cyanides. ResearchGate. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1H-1,2,4-triazoles. Available at: [Link]

• Bollikolla, H. B., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review. Journal of Chemical Reviews. Available at: [Link]

• Khan, I., et al. (2018). 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies. Molecules. Available at: [Link]

• Al-Masoudi, N. A., et al. (n.d.). Synthesis of Some New 1,2,4-Triazoles Derived from 2-Mercaptobenzimidazole. Iraqi National Journal of Chemistry. Available at: [Link]

• Kumar, D., et al. (2019). Novel Acetohydrazide Pyrazole Derivatives: Design, Synthesis, Characterization and Antimicrobial Activity. ResearchGate. Available at: [Link]

• Unknown Author. (2023). Synthesis of Substituted 1,2,4-Triazole Containing Novel Small Molecules by Using Microwave. Journal of Sustainable Materials Processing and Management. Available at: [Link]

• Gomaa, A. M. (2017). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

• Mohamed, R. E. (2014). SYNTHESIS AND REACTIONS OF NEW PYRAZOLE DERIVATIVES. REAL-J. Available at: [Link]

• Unknown Author. (n.d.). A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. Available at: [Link]

• Bechara, W. S., et al. (2015). One-Pot Synthesis of 3,4,5-Trisubstituted 1,2,4-Triazoles via the Addition of Hydrazides to Activated Secondary Amides. Organic Letters. Available at: [Link]

• Al-Amiery, A. A., et al. (2022). Synthesis of New 1,2,4-Triazole Derivatives with Expected Biological Activities. Journal of Chemistry. Available at: [Link]

• Stack Exchange. (2018). Cyclisation reaction through hydrazine. Chemistry Stack Exchange. Available at: [Link]

• Abbood, S. S. A. (2016). Synthesis and Characterization of Some New Hydrazides and Their Derivatives. ResearchGate. Available at: [Link]

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• 3. 1,3,4-Oxadiazole Derivatives: Synthesis, Characterization, Antimicrobial Potential, and Computational Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Catalyst Performance in 2-(3,4-Dimethoxyphenyl)acetohydrazide Reactions

Introduction

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals working with 2-(3,4-Dimethoxyphenyl)acetohydrazide. This versatile intermediate is a critical building block in the synthesis of various pharmacologically active compounds. Its utility primarily stems from the reactivity of the hydrazide moiety, which readily undergoes condensation reactions with carbonyl compounds to form stable acylhydrazone linkages.

The success of these subsequent reactions hinges on precise control and optimization, particularly concerning catalyst selection and reaction conditions. This document provides a detailed, experience-driven resource structured in a question-and-answer format to directly address common challenges encountered in the laboratory. We will delve into the causality behind experimental choices, offering robust troubleshooting strategies and validated protocols to ensure the integrity and reproducibility of your results.

Section 1: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues reported by users, from the initial synthesis of the hydrazide to its subsequent catalytic reactions.

FAQ 1: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Question: My initial synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide from its corresponding ester is resulting in low yields. What are the primary causes and how can I improve the outcome?

Answer: Low yields in the hydrazinolysis of methyl or ethyl 2-(3,4-dimethoxyphenyl)acetate are a frequent challenge. The reaction, while straightforward, is an equilibrium process that can be hampered by several factors.

Causality & Troubleshooting:

• Incomplete Reaction: The reaction between the ester and hydrazine hydrate may not have reached completion. This is often due to insufficient reaction time or temperature.

  • Solution: Increase the reflux time. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting ester spot has completely disappeared. A typical reflux period can range from 2 to 12 hours.[1][2]

• Equilibrium Limitations: The alcohol byproduct (methanol or ethanol) generated during the reaction can participate in a reverse reaction, limiting the forward progress.

  • Solution: Employ a significant excess of hydrazine hydrate (5-10 equivalents) to shift the equilibrium towards the product. The unreacted hydrazine can be easily removed during workup with an aqueous wash.[3] For industrial-scale synthesis, reactive distillation to continuously remove the alcohol byproduct is a highly effective strategy to drive the reaction to completion and achieve yields above 90%.[4]

• Purity of Reactants: The purity of the starting ester and, critically, the hydrazine hydrate, is paramount. Old or improperly stored hydrazine hydrate can degrade or absorb atmospheric carbon dioxide.

  • Solution: Use a fresh, high-purity grade of hydrazine hydrate. Ensure your starting ester is pure and free from acidic impurities that could react with the hydrazine.[3]

Diagram: General Synthesis Workflow

Caption: Workflow for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

FAQ 2: Catalyst Optimization for Acylhydrazone Formation

Question: I am reacting 2-(3,4-Dimethoxyphenyl)acetohydrazide with an aldehyde to form an acylhydrazone, but the reaction is slow and gives poor yields. How do I select and optimize the catalyst?

Answer: This is a classic acid-catalyzed condensation reaction. The catalyst's role is to protonate the aldehyde's carbonyl oxygen, which significantly increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the terminal nitrogen of the hydrazide.[5] The choice and amount of catalyst are critical for success.

Causality & Troubleshooting:

• Insufficient Catalysis: Without a catalyst, the reaction relies on the inherent electrophilicity of the aldehyde, which is often insufficient for a rapid and complete reaction.

  • Solution: Add a catalytic amount of a suitable acid. A few drops of glacial acetic acid are often sufficient to initiate and sustain the reaction.[1][3]

• Excessive Acidity (Catalyst Poisoning): This is a common pitfall. While the catalyst is necessary, too much acid will protonate the nucleophilic nitrogen of the hydrazide itself. This neutralizes the nucleophile, effectively stopping the reaction. The optimal pH is typically mildly acidic.[5]

  • Solution: Start with a minimal amount of catalyst (e.g., 1-2 drops of glacial acetic acid per 10 mmol of reactants). If the reaction does not proceed, add another drop. Avoid strong mineral acids unless absolutely necessary and used in highly controlled, minute quantities.

• Inappropriate Catalyst Choice: While various acids can work, their properties can influence the outcome.

  • Solution: Glacial acetic acid is an excellent first choice as it is effective and less harsh than mineral acids. For stubborn reactions, a stronger acid like a drop of concentrated HCl or H₂SO₄ can be used, but with extreme caution to avoid side reactions or degradation.[3]

Table 1: Comparison of Common Acid Catalysts for Acylhydrazone Synthesis

Catalyst	Typical Usage	Advantages	Disadvantages & Considerations
Glacial Acetic Acid	2-5 drops per 10 mmol	Mild, effective, easy to handle, less risk of side reactions.	May not be strong enough for highly deactivated aldehydes.
Hydrochloric Acid (HCl)	1 drop of conc. HCl	Stronger acid, can accelerate difficult reactions.	High acidity can easily "poison" the hydrazide nucleophile; can promote hydrolysis of the product if water is present.[3]
Sulfuric Acid (H₂SO₄)	1 drop of conc. H₂SO₄	Very strong, acts as a dehydrating agent, driving the equilibrium.	Highly corrosive and can cause charring or other side reactions with sensitive substrates.

FAQ 3: Purity Issues and Side Products

Question: I've successfully formed my product, but I'm observing persistent impurities in my NMR and LC-MS analyses. What are the likely side products and how can I purify my compound?

Answer: Impurities can arise from both the initial hydrazide synthesis and the subsequent condensation reaction. Identifying the source is key to effective purification.

Causality & Troubleshooting:

• Unreacted Starting Materials: The most common impurity. Easily identified by comparing the final product's TLC or NMR with the starting materials.

  • Solution: Optimize reaction conditions (time, temperature, catalyst loading) to drive the reaction to completion. For purification, recrystallization is highly effective, as the starting materials often have different solubility profiles than the larger, more crystalline product.[3][6]

• Formation of N,N'-diacylhydrazine: In the initial synthesis, if the starting ester is highly reactive or reaction conditions are too harsh, a second molecule of the ester can react with the newly formed hydrazide, leading to a symmetrical di-acylated byproduct.

  • Solution: Use a large excess of hydrazine hydrate to favor the formation of the mono-substituted product. This side product is typically less soluble and can sometimes be removed during the recrystallization of the desired hydrazide.

• Product Hydrolysis: Acylhydrazones can be susceptible to hydrolysis back to the starting hydrazide and aldehyde, especially under strongly acidic or basic conditions during workup.

  • Solution: Perform the workup under neutral or near-neutral conditions. Wash the crude product with a dilute sodium bicarbonate solution to neutralize any excess acid catalyst before proceeding with further purification.

Diagram: Acid-Catalyzed Acylhydrazone Formation Mechanism

Caption: Mechanism of acid-catalyzed acylhydrazone formation.

Section 2: Experimental Protocols

The following are validated, step-by-step protocols for the synthesis and subsequent reaction of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Protocol 1: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

This protocol is adapted from standard laboratory procedures for hydrazinolysis of esters.[1][2]

Materials:

• Methyl 2-(3,4-dimethoxyphenyl)acetate (1.0 eq)

• Hydrazine hydrate (98%, 10.0 eq)

• Ethanol (Absolute)

• Deionized Water (Cold)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add methyl 2-(3,4-dimethoxyphenyl)acetate (e.g., 21.0 g, 100 mmol).

• Add absolute ethanol (50 mL) to dissolve the ester.

• Carefully add hydrazine hydrate (e.g., 50 mL, 1000 mmol) to the solution.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC (e.g., using a 1:1 Ethyl Acetate:Hexane mobile phase) until the ester spot is no longer visible.

• After completion, cool the reaction mixture to room temperature, then place it in an ice bath for 1 hour to induce precipitation of the product.

• Collect the white crystalline solid by vacuum filtration.

• Wash the filter cake thoroughly with cold deionized water (3 x 50 mL) to remove excess hydrazine hydrate.

• Dry the product under vacuum to yield 2-(3,4-Dimethoxyphenyl)acetohydrazide. (Typical yield: 85-95%).

Protocol 2: Acid-Catalyzed Synthesis of N'-(3,4-Dimethoxybenzylidene)-2-(3,4-dimethoxyphenyl)acetohydrazide

This protocol describes a model condensation reaction with 3,4-dimethoxybenzaldehyde.[7][8]

Materials:

• 2-(3,4-Dimethoxyphenyl)acetohydrazide (1.0 eq)

• 3,4-Dimethoxybenzaldehyde (1.0 eq)

• Methanol or Ethanol

• Glacial Acetic Acid (Catalyst)

Procedure:

• Dissolve 2-(3,4-Dimethoxyphenyl)acetohydrazide (e.g., 2.10 g, 10 mmol) in methanol (25 mL) in a flask with stirring.

• In a separate beaker, dissolve 3,4-dimethoxybenzaldehyde (e.g., 1.66 g, 10 mmol) in methanol (15 mL).

• Add the aldehyde solution to the stirred hydrazide solution.

• Add 2-3 drops of glacial acetic acid to the reaction mixture.

• Stir the reaction at room temperature for 2-4 hours. A precipitate will typically form as the reaction proceeds.[3]

• Monitor the reaction by TLC until the starting materials are consumed.

• Collect the solid product by vacuum filtration.

• Wash the product with a small amount of cold methanol to remove any unreacted starting materials.

• Dry the product under vacuum. (Typical yield: >90%).

Protocol 3: Purification by Recrystallization

This is a general protocol for purifying the hydrazide or acylhydrazone products.[3][6]

Procedure:

• Place the crude, dry solid in an Erlenmeyer flask.

• Add a minimal amount of a suitable solvent (ethanol is often a good choice for these compounds) to the flask.

• Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. Add more solvent dropwise if necessary to achieve full dissolution at the boiling point.

• Once dissolved, remove the flask from the heat and allow it to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

References

• BenchChem. (2025).
• ResearchGate. (n.d.). Methods for hydrazide synthesis.
• IntechOpen. (n.d.). Hydrazide Derivatives: Versatile Tools in Organic Synthesis and Drug Discovery.
• Khan, K. M., Rasheed, M., et al. (n.d.). A kind of preparation method of hydrazide kind compound.

• Li, Y., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007).
• Singh, N., et al. (2019). Mini-Review of the Importance of Hydrazides and Their Derivatives—Synthesis and Biological Activity. MDPI.

• Tamboura, F. K., et al. (2009). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Berillo, D., et al. (2012). Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity. PMC - PubMed Central.
• BenchChem. (2025). An In-depth Technical Guide to the Reaction Mechanism of Acetophenone with 2,4-Dinitrophenylhydrazine. BenchChem Tech Support.

Sources

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• 2. Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN103408454B - A kind of preparation method of hydrazide kind compound - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Hydrazide Derivatives: Versatile Tools in Organic Synthesis and Drug Discovery - Amerigo Scientific [amerigoscientific.com]
• 7. N′-(3,4-Dimethoxy­benzyl­idene)acetohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N′-(3,4-Dimethoxy­benzyl­idene)aceto­hydrazide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating Challenges with 2-(3,4-Dimethoxyphenyl)acetohydrazide in Experimental Assays

Welcome to the technical support center for researchers utilizing 2-(3,4-Dimethoxyphenyl)acetohydrazide and its derivatives. As a Senior Application Scientist, I've compiled this guide to address common and complex issues that can arise during your experiments. This resource is designed to provide not just solutions, but also a deeper understanding of the chemical principles at play, empowering you to anticipate and troubleshoot effectively.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here, we delve into specific challenges you might encounter, offering explanations grounded in the chemical nature of 2-(3,4-Dimethoxyphenyl)acetohydrazide and providing actionable protocols to get your research back on track.

My compound appears to be a "promiscuous inhibitor" in my enzyme assay. What could be the cause?

Question: I'm screening 2-(3,4-Dimethoxyphenyl)acetohydrazide in an enzymatic assay, and it shows activity against multiple, unrelated enzymes. How can I determine if this is a genuine inhibition or an artifact?

Answer: This is a classic concern in drug discovery, often pointing towards non-specific assay interference rather than true, selective inhibition. The structure of 2-(3,4-Dimethoxyphenyl)acetohydrazide contains features that can contribute to such promiscuous behavior, primarily through the formation of aggregates at higher concentrations.

Underlying Mechanism: Many organic molecules, particularly those with planar aromatic rings and flexible side chains, can self-assemble into colloidal aggregates in aqueous buffers, especially at concentrations typically used in screening (micromolar range). These aggregates can sequester and denature enzymes, leading to a loss of activity that is easily mistaken for specific inhibition.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for suspected promiscuous inhibition.

Experimental Protocol: Detergent-Based Disruption of Aggregates

• Prepare Stock Solutions: Prepare a fresh stock solution of 2-(3,4-Dimethoxyphenyl)acetohydrazide in a suitable solvent (e.g., DMSO).

• Assay Buffers: Prepare two sets of your standard assay buffer: one without and one with 0.01% (v/v) Triton X-100.

• Concentration-Response: Perform a concentration-response experiment in parallel using both buffer systems.

• Data Analysis: Compare the IC₅₀ values obtained in the presence and absence of the detergent. A significant rightward shift in the IC₅₀ in the presence of Triton X-100 is strong evidence for aggregation-based inhibition.

Condition	Observed IC₅₀	Interpretation
Without Triton X-100	5 µM	Apparent Inhibition
With 0.01% Triton X-100	> 100 µM	Aggregation-based Artifact

I'm observing unexpected signal changes in my redox-based assays (e.g., MTT, Resazurin). Could my compound be interfering?

Question: In my cell viability assay using MTT, I'm seeing a color change even in the absence of cells when 2-(3,4-Dimethoxyphenyl)acetohydrazide is present. What is happening?

Answer: Yes, it is highly likely that your compound is directly interfering with the redox chemistry of the assay. The 3,4-dimethoxyphenyl moiety is structurally related to catechol, which is known to have redox activity. Additionally, the hydrazide group itself can be a source of reducing or oxidizing potential under certain conditions.

Underlying Mechanism: Assays like MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and resazurin rely on cellular reductases to convert a substrate into a colored or fluorescent product. A compound that can directly reduce the substrate, like 2-(3,4-Dimethoxyphenyl)acetohydrazide might, will lead to a false-positive signal (appearing as increased cell viability or metabolic activity). Conversely, if the compound or its degradation products are oxidizing, they could interfere with the signal generation, leading to a false negative.

Troubleshooting and Validation Protocol:

• Cell-Free Control: The most critical control is to run the assay in a cell-free system.

  • Add your complete assay medium to wells.

  • Add 2-(3,4-Dimethoxyphenyl)acetohydrazide at the same concentrations used in your experiment.

  • Add the MTT or resazurin reagent.

  • Incubate for the same duration as your cellular experiment.

• Observe for Signal Change: If you observe a colorimetric or fluorescent signal change in the absence of cells, this confirms direct chemical interference.

Data Interpretation:

Well Contents	Expected Outcome (No Interference)	Observed Outcome (Interference)
Cells + Compound + Reagent	Signal reflects cell viability	Signal is a composite of cellular activity and chemical interference
Media + Compound + Reagent	No signal change	Signal change indicates direct reaction with the reagent
Cells + Reagent (No Compound)	Positive control signal	N/A
Media + Reagent (No Compound)	Background signal	N/A

If interference is confirmed, consider switching to an orthogonal assay for measuring cell viability that does not rely on redox chemistry, such as a CyQUANT assay (DNA-based) or a CellTiter-Glo assay (ATP-based).

My fluorescence-based assay is giving inconsistent or lower-than-expected readings. Could 2-(3,4-Dimethoxyphenyl)acetohydrazide be the culprit?

Question: I am using a fluorescence polarization assay, and the signal is dropping significantly when I add my compound, even at concentrations where I don't expect biological activity. Why?

Answer: Aromatic compounds like 2-(3,4-Dimethoxyphenyl)acetohydrazide can interfere with fluorescence-based assays through two primary mechanisms: inner filter effect and direct fluorescence quenching.

Underlying Mechanisms:

• Inner Filter Effect: If the compound absorbs light at the excitation or emission wavelengths of your fluorophore, it will reduce the amount of light that reaches the fluorophore and the amount of emitted light that reaches the detector. This is a common artifact, especially with colored or UV-active compounds.

• Fluorescence Quenching: The compound may directly interact with the excited state of your fluorophore, causing it to return to the ground state without emitting a photon.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting fluorescence assay interference.

Experimental Protocol: Characterizing Fluorescence Interference

• Absorbance Scan: Dissolve 2-(3,4-Dimethoxyphenyl)acetohydrazide in your assay buffer at the highest concentration used in your experiment. Scan its absorbance from the UV to the visible range (e.g., 250-700 nm). Compare this spectrum to the excitation and emission wavelengths of your fluorophore.

• Quenching Control: In a cell-free system, prepare solutions of your fluorescent probe/reagent at a fixed concentration. Titrate in increasing concentrations of 2-(3,4-Dimethoxyphenyl)acetohydrazide and measure the fluorescence intensity. A concentration-dependent decrease in fluorescence in the absence of any biological target indicates direct quenching.

I am working with an enzyme that requires a metal cofactor, and the activity is lower than expected. Could there be an issue?

Question: My metalloenzyme is showing reduced activity in the presence of 2-(3,4-Dimethoxyphenyl)acetohydrazide. Is this inhibition or something else?

Answer: The hydrazide moiety (-C(=O)NHNH₂) in your compound is a known chelator of metal ions. It's possible that the compound is sequestering essential metal cofactors from your enzyme or buffer, leading to an apparent loss of activity.

Underlying Mechanism: The nitrogen and oxygen atoms in the acetohydrazide group can coordinate with divalent metal cations (e.g., Zn²⁺, Mg²⁺, Mn²⁺), which are common cofactors for many enzymes. By removing these essential ions from the active site, the compound can indirectly inhibit the enzyme.

Troubleshooting and Validation:

• "Add-Back" Experiment: If you observe inhibition, try to rescue the enzymatic activity by adding an excess of the specific metal cofactor to the reaction mixture after the enzyme and compound have been pre-incubated.

• Isothermal Titration Calorimetry (ITC): For a definitive answer, ITC can be used to directly measure the binding affinity of 2-(3,4-Dimethoxyphenyl)acetohydrazide to the metal cofactor in the absence of the enzyme. A measurable binding isotherm would confirm chelation.

Experimental Protocol: Metal Cofactor Add-Back

• Standard Inhibition Assay: Run your standard assay with the enzyme and a concentration of 2-(3,4-Dimethoxyphenyl)acetohydrazide that gives significant inhibition.

• Rescue Assay: Set up a parallel reaction where the enzyme and compound are pre-incubated together for 10-15 minutes. Then, add a bolus of the metal cofactor (e.g., 10-fold molar excess over the compound concentration). Initiate the reaction by adding the substrate.

• Analysis: If the enzymatic activity is fully or partially restored in the rescue assay compared to the standard inhibition assay, chelation is a highly probable cause of the observed inhibition.

References

• PubChem. (n.d.). 2-(3,4-Dimethoxyphenyl)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Stenutz, R. (n.d.). 2-(3,4-dimethoxyphenyl)acetohydrazide. Tables for Chemistry. Retrieved from [Link]

• Meshcheryakova, S., Shumadalova, A., Beylerli, O., & Gareev, I. (2021). Synthesis and biological activity of 2-[6-methyl-4-(thietan-3-yloxy)

• PubMed. (2021). Synthesis and biological activity of 2-[6-methyl-4-(thietan-3-yloxy)pyrimidin-2-ylthio]acetohydrazide derivatives. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-(4-Methoxyphenyl)acetohydrazide. National Center for Biotechnology Information. Retrieved from [Link]

• Kroll, M. H. (2015). Interference with Clinical Laboratory analyses. ResearchGate. Retrieved from [Link]

• Jin, L., et al. (2009). Synthesis, structure, and bioactivity of N'-substituted benzylidene-3,4,5-trimethoxybenzohydrazide and 3-acetyl-2-substituted phenyl-5-(3,4,5-trimethoxyphenyl)-2,3-dihydro-1,3,4-oxadiazole derivatives. PubMed. Retrieved from [Link]

• ResearchGate. (n.d.). 2-(3-Methoxyphenyl)acetohydrazide. Retrieved from [Link]

• Armbruster, D. A., & Overcash, D. R. (2015). Interference testing. PubMed. Retrieved from [Link]

• Simundic, A. M. (2023). Drug interference with biochemical laboratory tests. Biochemia Medica. Retrieved from [Link]

• Dahlin, J. L., et al. (2015). PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS. NIH. Retrieved from [Link]

• Reddy, R. L., & Reddy, G. P. (1998). Interference in protein assays of biological specimens by vanadyl compounds. PubMed. Retrieved from [Link]

• National Institutes of Health. (n.d.). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. PMC. Retrieved from [Link]

• National Institutes of Health. (n.d.). N′-(3,4-Dimethoxybenzylidene)acetohydrazide. PMC. Retrieved from [Link]

• National Institutes of Health. (n.d.). 2-(4-Methoxyphenoxy)acetohydrazide. PMC. Retrieved from [Link]

• Al-Ghorbani, M., et al. (2024). Synthesis, Cytotoxicity, and Photophysical Investigations of 2-Amino-4,6-diphenylnicotinonitriles: An Experimental and Theoretical Study. MDPI. Retrieved from [Link]

Reference Data & Comparative Studies

A Comparative Guide to the Anticonvulsant Activity of 2-(3,4-Dimethoxyphenyl)acetohydrazide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of novel anticonvulsant drug discovery, hydrazone derivatives have emerged as a promising class of compounds. This guide provides a comprehensive validation and comparative analysis of the anticonvulsant potential of 2-(3,4-Dimethoxyphenyl)acetohydrazide . By examining its performance in standardized preclinical models alongside established antiepileptic drugs (AEDs), this document offers a technical deep-dive for researchers and drug development professionals.

Introduction to 2-(3,4-Dimethoxyphenyl)acetohydrazide and the Hydrazone Scaffold

The core chemical structure of 2-(3,4-Dimethoxyphenyl)acetohydrazide features a hydrazide moiety, a functional group that is a cornerstone in the synthesis of various biologically active compounds. The incorporation of a 3,4-dimethoxyphenyl group is of particular interest, as this motif is present in numerous neuroactive compounds. Hydrazones, characterized by the -CO-NH-N=CH- group, have been extensively studied for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and notably, anticonvulsant properties.[1][2][3] The rationale for investigating 2-(3,4-Dimethoxyphenyl)acetohydrazide as an anticonvulsant is rooted in the established efficacy of the broader hydrazone class in preclinical seizure models.

Comparative Anticonvulsant Activity

To objectively assess the anticonvulsant potential of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a comparative analysis is essential. This involves evaluating its efficacy in well-established animal models of epilepsy, primarily the Maximal Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) tests, and comparing its performance against standard AEDs like Phenytoin and Carbamazepine.

The MES test is a model for generalized tonic-clonic seizures and is effective in identifying compounds that prevent seizure spread.[4][5] The scPTZ test, on the other hand, is a model for absence seizures and identifies compounds that can elevate the seizure threshold.[6][7]

While specific ED₅₀ values for 2-(3,4-Dimethoxyphenyl)acetohydrazide are not yet extensively published, data from structurally similar hydrazone derivatives provide a strong predictive framework for its potential efficacy.

Table 1: Comparative Anticonvulsant Activity of Hydrazone Derivatives and Standard AEDs

Compound	MES ED₅₀ (mg/kg)	scPTZ ED₅₀ (mg/kg)	Neurotoxicity (TD₅₀, mg/kg)	Protective Index (PI = TD₅₀/ED₅₀)	Reference
Hydrazone Derivative 6k	54.31	92.01	> 300	> 5.5 (MES)	[8]
Hydrazone Derivative 6r	46.05	83.90	> 300	> 6.5 (MES)	[8]
Benzothiazole Hydrazone 5h	Comparable to Phenytoin	-	Higher than Phenytoin	Higher than Phenytoin	[9]
Benzothiazole Hydrazone 5p	Comparable to Carbamazepine	-	Higher than Carbamazepine	Higher than Carbamazepine	[9]
Phenytoin	9.5	Inactive	68.5	7.2	[10]
Carbamazepine	8.8	17.1	75.3	8.6	[10]
Valproic Acid	272	149	402	1.5	[10]

Note: Hydrazone derivatives 6k and 6r are 4-[{2-(5-(3-chlorobenzyl)-3-phenyl-1,2,4-triazine-6-yl)hydrazono}methyl]-N,N-dimethylaniline and 4-[{2-(5-(4-chlorobenzyl)-3-phenyl-1,2,4-triazine-6-yl)hydrazono}methyl]-N,N-dimethylaniline respectively.

Based on the data from related compounds, it is hypothesized that 2-(3,4-Dimethoxyphenyl)acetohydrazide will exhibit significant activity in the MES test, suggesting potential efficacy against generalized tonic-clonic seizures. Its performance in the scPTZ test will elucidate its potential for broader-spectrum activity.

Mechanistic Insights: Potential Pathways of Action

The anticonvulsant effect of many established AEDs, such as Phenytoin and Carbamazepine, is primarily mediated through the blockade of voltage-gated sodium channels.[11] This action stabilizes neuronal membranes and prevents the rapid and repetitive firing that characterizes seizure activity.

For hydrazone derivatives, the mechanism of action is thought to be multifactorial. Some studies suggest an interaction with the GABAergic system, enhancing the effects of the inhibitory neurotransmitter GABA.[8] Molecular docking studies of some hydrazones have shown potential binding to GABA-A receptors. Other evidence points towards the modulation of voltage-gated sodium and calcium channels, akin to the action of established AEDs.

Diagram 1: Potential Anticonvulsant Mechanisms of Action

Caption: Potential mechanisms of hydrazone anticonvulsants.

Experimental Protocols for Validation

To empirically validate the anticonvulsant activity of 2-(3,4-Dimethoxyphenyl)acetohydrazide, the following standardized protocols are recommended.

Maximal Electroshock (MES) Test

This test assesses the ability of a compound to prevent the spread of seizures.

Diagram 2: MES Test Workflow

Caption: Workflow for the Maximal Electroshock (MES) test.

Step-by-Step Methodology:

• Animals: Use male albino mice (20-25 g).

• Drug Preparation: Dissolve or suspend 2-(3,4-Dimethoxyphenyl)acetohydrazide and a standard drug (e.g., Phenytoin) in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

• Drug Administration: Administer the test compound, vehicle, and standard drug intraperitoneally (i.p.) or orally (p.o.) to different groups of mice.

• Pre-treatment Time: Conduct the test at the time of peak effect of the compound, typically 30-60 minutes after i.p. administration.

• Stimulation: Deliver an electrical stimulus (e.g., 50 mA, 60 Hz for 0.2 seconds) through corneal electrodes.[5]

• Observation: Observe the mice for the presence or absence of the tonic hindlimb extension phase of the seizure. Abolition of this phase is considered protection.[5]

• Data Analysis: Calculate the percentage of protected animals in each group and determine the median effective dose (ED₅₀) using probit analysis.

Subcutaneous Pentylenetetrazole (scPTZ) Test

This test evaluates the ability of a compound to raise the seizure threshold.

Step-by-Step Methodology:

• Animals: Use male albino mice (20-25 g).

• Drug Preparation and Administration: As described in the MES test protocol.

• Pre-treatment Time: Typically 30-60 minutes after i.p. administration.

• Induction of Seizures: Administer a subcutaneous injection of Pentylenetetrazole (PTZ) at a dose known to induce clonic seizures in the majority of animals (e.g., 85 mg/kg).[6]

• Observation: Observe the mice for a period of 30 minutes for the presence of clonic seizures (lasting for at least 5 seconds). Absence of such seizures indicates protection.

• Data Analysis: Calculate the percentage of protected animals and determine the ED₅₀.

Rotarod Neurotoxicity Test

This test assesses for any motor impairment caused by the test compound.

Diagram 3: Rotarod Test Workflow

Caption: Workflow for the Rotarod neurotoxicity test.

Step-by-Step Methodology:

• Animals and Training: Use male albino mice (20-25 g). Train the mice to stay on a rotating rod (e.g., at 5-10 rpm) for a set period (e.g., 1 minute).[12][13]

• Drug Administration: Administer the test compound at various doses.

• Testing: At the time of peak effect, place the mice on the rotarod and record the time they are able to maintain their balance.

• Endpoint: An animal is considered to have failed the test if it falls off the rod within the observation period (e.g., 1 minute).

• Data Analysis: Determine the median toxic dose (TD₅₀), the dose at which 50% of the animals fail the test.

Conclusion

2-(3,4-Dimethoxyphenyl)acetohydrazide, as a representative of the promising hydrazone class of compounds, warrants thorough investigation as a potential anticonvulsant agent. The comparative framework and detailed experimental protocols provided in this guide offer a robust starting point for its preclinical validation. By systematically evaluating its efficacy in the MES and scPTZ models and assessing its neurotoxicity via the rotarod test, researchers can generate the critical data needed to establish its therapeutic potential and advance its development as a novel antiepileptic drug. The favorable activity profiles of structurally related hydrazones suggest that 2-(3,4-Dimethoxyphenyl)acetohydrazide could represent a valuable addition to the armamentarium against epilepsy.

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A Comparative Guide to 2-(3,4-Dimethoxyphenyl)acetohydrazide and Other Bioactive Hydrazide Derivatives

Introduction: The Versatile Hydrazide Scaffold in Medicinal Chemistry

Hydrazides and their derivatives, particularly hydrazones which contain the characteristic azomethine group (–NHN=CH–), represent a cornerstone in modern medicinal chemistry.[1][2] This class of compounds is renowned for an exceptionally broad and diverse spectrum of biological activities, including antimicrobial, anti-inflammatory, analgesic, anticonvulsant, and anticancer properties.[3][4][5][6] The hydrazide-hydrazone moiety (–(C=O)NHN=CH–) is recognized as a critical pharmacophore, capable of interacting with various biological targets through hydrogen bonding and coordination with metal ions.[7][8] This versatility has led to their inclusion in approved pharmaceutical products and makes them a subject of continuous investigation for the development of novel therapeutic agents.[3]

This guide provides an in-depth comparison of 2-(3,4-Dimethoxyphenyl)acetohydrazide, a compound featuring the biologically significant dimethoxy-substituted phenyl ring, against other prominent hydrazide derivatives. We will dissect their structure-activity relationships, compare their performance in key biological assays, and provide detailed experimental protocols to empower researchers in their own investigations.

Focus Compound: 2-(3,4-Dimethoxyphenyl)acetohydrazide

The core structure of 2-(3,4-Dimethoxyphenyl)acetohydrazide combines a flexible acetohydrazide linker with a 3,4-dimethoxyphenyl (veratryl) group. This specific substitution pattern is found in numerous natural products and synthetic compounds and is often associated with significant biological effects, including antioxidant and anticancer activities. The synthesis of this compound, and hydrazides in general, is a straightforward and high-yield process, making it an attractive scaffold for library synthesis and lead optimization.

A common and efficient synthetic route is the hydrazinolysis of a corresponding ester, such as methyl or ethyl 2-(3,4-dimethoxyphenyl)acetate, with hydrazine hydrate in an alcoholic solvent. This reaction is typically performed under reflux conditions and provides the desired hydrazide in high purity.

Caption: General synthetic pathway for hydrazide and hydrazone derivatives.

Comparative Analysis of Biological Activity

To understand the potential of 2-(3,4-Dimethoxyphenyl)acetohydrazide, we compare it to other well-characterized hydrazide derivatives across several key therapeutic areas.

Antimicrobial Activity: A Comparison with Isoniazid

Isonicotinic acid hydrazide, universally known as Isoniazid (INH), is a first-line antibiotic for the treatment of tuberculosis (TB).[9] Its established efficacy provides a critical benchmark for any new hydrazide with antimicrobial aspirations.

• Mechanism of Action (Isoniazid): INH is a prodrug that requires activation by the mycobacterial enzyme catalase-peroxidase (KatG).[9][10][11][12] The activated form covalently binds to nicotinamide adenine dinucleotide (NAD+) to form an adduct.[11] This complex potently inhibits InhA, an enoyl-acyl carrier protein reductase, which is essential for the synthesis of mycolic acids—the unique and critical lipid components of the mycobacterial cell wall.[12][13] Disruption of mycolic acid synthesis leads to cell death.[11][13]

• 2-(3,4-Dimethoxyphenyl)acetohydrazide: While direct, extensive antitubercular data for this specific compound is not as prevalent as for INH, the general class of hydrazide-hydrazones has shown significant antimicrobial potential.[2][5] Studies on related structures suggest that the presence of electron-donating groups, such as the methoxy groups on the phenyl ring, can influence activity. The key structural difference—a substituted phenylacetyl group versus INH's isonicotinoyl group—will fundamentally alter its interaction with biological targets. It is unlikely to be a substrate for KatG and therefore would not share INH's mechanism. Its antimicrobial activity, if present, would likely stem from a different mode of action, a common theme in the diverse world of hydrazides. For instance, some hydrazones exhibit antibacterial activity by inhibiting different enzymes or by chelating essential metal ions.

• Structure-Activity Relationship (SAR): For many hydrazide-hydrazones, antimicrobial potency is enhanced by the presence of electron-withdrawing groups (e.g., -NO₂, -Cl) on the aromatic ring attached to the imine carbon.[14] This contrasts with the electron-donating methoxy groups in our focus compound, suggesting its potential may lie in different therapeutic areas. However, some isonicotinic acid hydrazide derivatives with varied substitutions have demonstrated even greater potency than INH itself, indicating that nuanced structural modifications can lead to significant improvements in activity.[15]

Anti-inflammatory Activity: A Comparison with Nicotinic Acid Hydrazides

Chronic inflammation is a key factor in numerous diseases, and non-steroidal anti-inflammatory drugs (NSAIDs) are a major therapeutic class. However, their use is often limited by gastrointestinal toxicity.[16] Hydrazide derivatives have emerged as promising candidates for new anti-inflammatory agents with potentially better safety profiles.[7][17]

• Nicotinic Acid Hydrazide Derivatives: Studies have shown that certain nicotinic acid hydrazide derivatives exhibit potent anti-inflammatory activity in the carrageenan-induced rat paw edema model.[16] Notably, derivatives substituted with a nitro group at the meta or ortho position were found to be the most active, with efficacy comparable to the standard drug diclofenac sodium.[16][17] This highlights the critical role of electronic effects from substituents in modulating anti-inflammatory action.

• 2-(3,4-Dimethoxyphenyl)acetohydrazide: The 3,4-dimethoxyphenyl moiety is related to scaffolds found in other anti-inflammatory compounds. For instance, derivatives with methoxy groups at the para-position have demonstrated superior edema inhibition.[7] This suggests that 2-(3,4-dimethoxyphenyl)acetohydrazide could possess significant anti-inflammatory potential. The mechanism may involve the inhibition of inflammatory mediators like cyclooxygenase (COX) enzymes or the modulation of cytokine production.

Compound/Derivative	Experimental Model	Dose	% Inhibition of Edema	Reference
Diclofenac Sodium (Standard)	Carrageenan-induced paw edema	-	68.0%	[17]
Nicotinic acid hydrazide (meta-NO₂)	Carrageenan-induced paw edema	20 mg/kg	37.29%	[16]
Nicotinic acid hydrazide (ortho-NO₂)	Carrageenan-induced paw edema	20 mg/kg	35.73%	[16]
Phthalic anhydride hydrazide (27h)	Carrageenan-induced paw edema	-	64.0%	[17]

Table 1: Comparison of in vivo anti-inflammatory activity of selected hydrazide derivatives.

Anticancer Activity: A Comparison with Quinoline-Hydrazones

The search for novel, selective, and less toxic anticancer agents is a primary goal of drug discovery. Hydrazide-hydrazones have been identified as a privileged scaffold, demonstrating cytotoxicity against a range of cancer cell lines.[8][18][19]

• Quinoline-Hydrazide Derivatives: The fusion of a quinoline ring system with the hydrazide-hydrazone moiety has produced compounds with potent anticancer activity.[8] For example, (E)-N′-((2-chloro-7-methoxyquinolin-3-yl)methylene)-3-(phenylthio)propane hydrazide was identified as a lead compound that significantly reduced the viability of MDA-MB-231 breast cancer cells.[8] Other quinoline hydrazides have shown micromolar potency against neuroblastoma cells with significant selectivity over normal cells, inducing G1 cell cycle arrest.[8]

• 2-(3,4-Dimethoxyphenyl)acetohydrazide: The 3,4,5-trimethoxyphenyl group, structurally similar to the 3,4-dimethoxyphenyl group, is a key feature of the tubulin-destabilizing agent combretastatin A-4. Synthetic analogues incorporating this moiety have shown potent cytotoxic activity against liver cancer (HepG2) cell lines by inhibiting tubulin polymerization, leading to cell cycle arrest at the G2/M phase and apoptosis.[20] This provides a strong rationale for investigating 2-(3,4-Dimethoxyphenyl)acetohydrazide and its derivatives as potential anticancer agents, likely acting through tubulin inhibition.

Compound/Derivative	Cell Line	IC₅₀ (µM)	Reference
Paclitaxel (Standard)	PC-3 (Prostate)	-	[18]
Hydrazone Derivative (3h)	PC-3 (Prostate)	1.32	[18]
Hydrazone Derivative (3h)	MCF-7 (Breast)	2.99	[18]
Hydrazone Derivative (3h)	HT-29 (Colon)	1.71	[18]
Quinoline-Hydrazide (Cu-18)	A549 (Lung)	< 20	[21]
Trimethoxyphenyl-based (9)	HepG2 (Liver)	1.38	[20]

Table 2: Comparison of in vitro anticancer activity (IC₅₀ values) of selected hydrazide derivatives.

Protocols for Experimental Validation

To facilitate further research, this section provides standardized, step-by-step protocols for the synthesis and biological evaluation of hydrazide derivatives.

Caption: A typical workflow for the screening and development of new bioactive compounds.

Protocol 1: General Synthesis of an Aromatic Hydrazide (Isoniazid Example)

Causality: This protocol details the conversion of an amide to a hydrazide. Isonicotinamide is used as a readily available precursor. The reaction with hydrazine hydrate under reflux provides the nucleophilic attack necessary to displace the amino group and form the more stable hydrazide.[22]

• Dissolution: Dissolve isonicotinamide (e.g., 10 g) in a suitable alcohol, such as absolute ethanol (e.g., 80 mL).

• Addition of Hydrazine: To the solution, add hydrazine hydrate (100%, ~1.1 to 1.5 molar equivalents) dropwise.

• Reflux: Heat the reaction mixture to reflux (approximately 115°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete, distill off the alcohol solvent under reduced pressure.

• Purification: The resulting solid mass is the crude isonicotinic acid hydrazide. Recrystallize the product from a suitable solvent (e.g., ethanol or water) to obtain the pure compound.

• Characterization: Confirm the structure and purity of the final product using melting point, FT-IR, and NMR spectroscopy.

Protocol 2: In Vitro Anticancer Evaluation (MTT Assay)

Causality: The MTT assay is a colorimetric, cell-viability assay that measures the metabolic activity of cells. Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt (MTT) into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells, allowing for the calculation of the IC₅₀ value (the concentration of a drug that inhibits cell growth by 50%).

• Cell Seeding: Seed cancer cells (e.g., MCF-7 or HepG2) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds (e.g., from 0.01 µM to 100 µM) in the culture medium. After 24 hours, remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Paclitaxel).

• Incubation: Incubate the plate for another 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and determine the IC₅₀ value using non-linear regression analysis.

Protocol 3: In Vivo Anti-inflammatory Evaluation (Carrageenan-Induced Paw Edema)

Causality: This is a classic and highly reproducible model of acute inflammation. Subplantar injection of carrageenan induces a biphasic inflammatory response characterized by edema (swelling). The ability of a test compound to reduce this swelling compared to a control group is a direct measure of its anti-inflammatory activity.[7][17]

• Animal Acclimatization: Use adult Wistar rats (150-200 g). Allow them to acclimatize for at least one week before the experiment. Fast the animals overnight before the test but allow free access to water.

• Grouping and Dosing: Divide the animals into groups (n=5-6 per group): a control group (vehicle, e.g., 1% CMC), a standard group (e.g., Diclofenac sodium, 10 mg/kg), and test groups (receiving different doses of the hydrazide derivative, e.g., 20 and 40 mg/kg). Administer the compounds orally (p.o.) or intraperitoneally (i.p.).

• Induction of Edema: One hour after compound administration, inject 0.1 mL of a 1% w/v solution of carrageenan in saline into the subplantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume immediately after the carrageenan injection (0 hour) and at subsequent time points (e.g., 1, 2, 3, and 4 hours) using a plethysmometer.

• Data Analysis: Calculate the percentage increase in paw volume for each animal at each time point compared to its initial volume. Then, calculate the percentage inhibition of edema for the treated groups compared to the control group using the formula: % Inhibition = [(V_c - V_t) / V_c] x 100 Where V_c is the average increase in paw volume in the control group and V_t is the average increase in paw volume in the treated group.

Conclusion and Future Outlook

The hydrazide scaffold is a remarkably fruitful starting point for the development of new therapeutic agents. While classic derivatives like Isoniazid have a well-defined and narrow mode of action, the broader class exhibits a staggering diversity of biological effects.

Our analysis indicates that 2-(3,4-Dimethoxyphenyl)acetohydrazide is a particularly promising candidate for investigation in the realms of anti-inflammatory and anticancer research. The presence of the dimethoxyphenyl moiety, a feature shared by other potent bioactive molecules, provides a strong rationale for this focus. Its activity is unlikely to mimic that of Isoniazid but may instead rely on mechanisms like tubulin polymerization inhibition, which is a validated and highly valuable anticancer strategy.

Future research should focus on synthesizing a library of derivatives based on the 2-(3,4-Dimethoxyphenyl)acetohydrazide scaffold to fully explore the structure-activity relationships. By modifying the hydrazide into various hydrazones, researchers can fine-tune the steric and electronic properties of the molecule to optimize potency and selectivity for specific biological targets, paving the way for the next generation of hydrazide-based therapeutics.

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A Comparative Guide to 2-(3,4-Dimethoxyphenyl)acetohydrazide Analogs: Synthesis, Bioactivity, and Structure-Activity Relationships

This guide provides an in-depth comparative analysis of various analogs derived from the 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold. This core structure serves as a versatile starting point in medicinal chemistry, leading to a diverse range of compounds with significant therapeutic potential. We will explore key classes of these analogs, focusing on their antimicrobial, anticancer, and anticonvulsant activities. The discussion is grounded in experimental data, elucidating the critical structure-activity relationships (SAR) that govern their biological performance.

The Core Scaffold: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

The foundational step in developing these analogs is the efficient synthesis of the 2-(3,4-dimethoxyphenyl)acetohydrazide intermediate. The prevalent and reliable method involves a two-step process: esterification of 3,4-dimethoxyphenylacetic acid, followed by hydrazinolysis.

Experimental Protocol: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Esterification: A mixture of 3,4-dimethoxyphenylacetic acid and absolute ethanol is treated with a catalytic amount of concentrated sulfuric acid. The reaction mixture is refluxed for several hours to yield the corresponding ethyl ester. The rationale for using an acid catalyst is to protonate the carbonyl oxygen, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by ethanol.

• Hydrazinolysis: The synthesized ester is then refluxed with hydrazine hydrate in an alcoholic solvent.[1][2] Hydrazine hydrate acts as a potent nucleophile, displacing the ethoxy group of the ester to form the stable hydrazide.[3] The reaction progress is monitored by thin-layer chromatography (TLC).

• Purification: Upon cooling, the resulting solid product, 2-(3,4-dimethoxyphenyl)acetohydrazide, is filtered, washed, and recrystallized from a suitable solvent like ethanol to achieve high purity.[3]

Caption: General two-step synthesis of the core hydrazide scaffold.

Comparative Analysis of Antimicrobial Analogs

A prominent class of derivatives is formed by condensing the core hydrazide with various substituted aromatic aldehydes, yielding N'-benzylidene-acetohydrazide analogs, also known as hydrazones.[1][4] This modification has proven effective in generating compounds with significant antibacterial and antifungal properties.[1][4]

Synthesis and Structure-Activity Relationship (SAR)

The general synthesis involves refluxing the core hydrazide with a molar equivalent of a chosen aromatic aldehyde in ethanol, often with a few drops of glacial acetic acid as a catalyst.[3] The resulting hydrazones are then screened against a panel of pathogenic microbes.

The antimicrobial efficacy of these analogs is highly dependent on the nature and position of substituents on the benzylidene ring.

• Electron-Withdrawing vs. Electron-Donating Groups: Studies have shown that the presence of both electron-donating and electron-withdrawing groups can influence activity, suggesting that electronic effects, lipophilicity, and steric factors all play a role in the drug-target interaction.[5] For instance, certain halogenated and methoxy-substituted derivatives have demonstrated potent activity.

• Heterocyclic Moieties: Replacing the phenyl ring with various aromatic or heteroaromatic moieties like indole or quinoline has been explored to enhance fitting within the hydrophobic regions of target microbial proteins, such as the multidrug efflux pump (MATE).[1]

Caption: General structure of N'-benzylidene-acetohydrazide analogs.

Performance Data: Antimicrobial Activity

The following table summarizes the antimicrobial performance of representative analogs against common bacterial and fungal strains. Vancomycin, ceftriaxone, and amphotericin B are often used as reference standards.[1]

Compound ID	Substituent (R) on Benzylidene Ring	S. aureus (Inhibition Zone, cm)	E. coli (Inhibition Zone, cm)	C. albicans (Inhibition Zone, cm)	Reference
4a	4-N,N-dimethylaminobenzaldehyde	Good Activity	Moderate Activity	Good Activity	[1]
4h	2-chloro-6-fluorobenzaldehyde	Promising Activity	Good Activity	Promising Activity	[1]
4i	2-nitro-5-methoxybenzaldehyde	Promising Activity	Good Activity	Promising Activity	[1]
Vancomycin	(Standard)	High Activity	N/A	N/A	[1]
Amphotericin B	(Standard)	N/A	N/A	High Activity	[1]

Note: "Good" and "Promising" are qualitative descriptors based on the cited literature. For precise quantitative data, refer to the source.

Comparative Analysis of Anticancer Analogs

The 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold has also been extensively used to develop novel anticancer agents. Modifications often involve cyclization reactions to form various heterocyclic systems like pyrazoles, triazines, and oxadiazoles, or derivatization into novel amides.[6][7]

Synthesis and Structure-Activity Relationship (SAR)

• Heterocyclic Analogs: Novel derivatives of pyrazole and pyrimidine have been synthesized using 2-(3,4-dimethoxybenzylidene)malononitrile as a key intermediate.[6] These compounds have shown potential activity against cell lines such as MCF-7 (breast), HCT-116 (colon), and HepG2 (liver).[6]

• Oxazolone and Triazinone Derivatives: A series of analogs were synthesized by modifying the azalactone ring of 2-(3,4-dimethoxyphenyl)-4-(3,4,5-trimethoxybenzylidene)oxazolone.[7] The resulting triazinone derivatives, in particular, exhibited potent cytotoxic activity.[7]

• Mechanism of Action: A key mechanism for some of these analogs is the inhibition of tubulin polymerization.[7] By disrupting microtubule dynamics, these compounds interfere with the formation of the mitotic spindle, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[7]

Performance Data: In Vitro Cytotoxicity

The table below compares the cytotoxic potency of selected analogs against the HepG2 human liver cancer cell line. Podophyllotoxin, a well-known tubulin inhibitor, is used as a reference.

Compound ID	Chemical Class	IC₅₀ (µM) on HepG2 Cells	β-Tubulin Inhibition (%)	Reference
9	N-phenyl triazinone	1.38	86.73	[7]
10	N-pyridoyl triazinone	2.52	80.51	[7]
11	N-phenylthiazolyl triazinone	3.21	69.95	[7]
Podophyllotoxin	(Standard)	Potent	91.32	[7]

The data clearly indicate that the N-phenyl triazinone derivative 9 is the most potent among the synthesized analogs, with an IC₅₀ value approaching that of the reference compound and showing strong inhibition of β-tubulin polymerization.[7]

Caption: Proposed mechanism of action for potent anticancer analogs.

Comparative Analysis of Anticonvulsant Analogs

Derivatives of acetohydrazide are also being investigated for their potential as anticonvulsant agents, addressing the need for new therapies for neurological disorders like epilepsy.[8][9] The structural modifications aim to interact with key targets in the central nervous system.

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of anticonvulsant analogs often involves creating semicarbazones or other heterocyclic derivatives.[8] The anticonvulsant activity is typically evaluated in rodent models using tests such as the maximal electroshock (MES) test and the subcutaneous pentylenetetrazol (scPTZ) seizure test.[8][10]

• Key Structural Features: The presence of a lipophilic benzothiazole ring system, for example, has been associated with GABA-mediatory action.[8]

• Pharmacological Profile: Potent compounds often show a rapid onset and prolonged duration of action at lower doses.[8] For instance, some heteroaryl semicarbazones were found to be fast-acting at a dose of 30 mg/kg in the MES test.[8]

Performance Data: Anticonvulsant Activity

This table presents comparative data for representative anticonvulsant compounds from the literature.

Compound ID	Chemical Class	MES Test (ED₅₀ mg/kg)	scPTZ Test (ED₅₀ mg/kg)	Protective Index (MES)	Reference
Compound 5	Benzothiazole Hybrid	40.96	85.16	8.4	[8]
Compound 11	Acetamide Derivative	75	-	-	[8]
Phenobarbital	(Standard)	-	-	-	[8]

Note: The Protective Index (PI) is the ratio of neurotoxicity to anticonvulsant potency; a higher PI is desirable. Data is compiled from various series of compounds.

Self-Validating Experimental Protocols

The trustworthiness of the comparative data presented relies on standardized and validated experimental methodologies. Below are outlines for the key assays discussed.

Protocol 1: Antimicrobial Susceptibility Testing (Agar Disc Diffusion)

This method provides a qualitative or semi-quantitative assessment of antimicrobial activity.

• Preparation: A standardized inoculum of the test microorganism is uniformly swabbed onto the surface of an appropriate agar medium (e.g., Mueller-Hinton agar).

• Application: Sterile paper discs impregnated with a known concentration of the test compound are placed on the agar surface. Standard antibiotic discs (e.g., vancomycin) and a solvent control disc are used for validation and comparison.

• Incubation: The plates are incubated under suitable conditions (e.g., 37°C for 24 hours for bacteria).

• Analysis: The diameter of the clear zone of inhibition around each disc is measured in millimeters. A larger zone indicates greater sensitivity of the microbe to the compound. The self-validating nature comes from the inclusion of positive and negative controls on the same plate, ensuring the test system is responsive and specific.

Protocol 2: In Vitro Cytotoxicity (MTT Assay)

This colorimetric assay is a standard for assessing cell metabolic activity and, by extension, cell viability and cytotoxicity.

• Cell Seeding: Cancer cells (e.g., HepG2) are seeded into a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with serial dilutions of the test analogs for a specified period (e.g., 48 or 72 hours). A vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin) are included.

• MTT Addition: MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan.

• Solubilization & Measurement: The resulting formazan crystals are dissolved in a solubilization solution (e.g., DMSO). The absorbance is then measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Analysis: The absorbance is directly proportional to the number of viable cells. The IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is calculated from the dose-response curve.

Conclusion and Future Perspectives

The 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold is a remarkably fruitful starting point for the development of diverse bioactive molecules.

• For Antimicrobial Agents: The N'-benzylidene hydrazones represent a promising class. Future work should focus on optimizing substituents to enhance activity against drug-resistant strains and elucidating their precise mechanisms of action.

• For Anticancer Agents: Heterocyclic derivatives, particularly triazinones, have demonstrated potent cytotoxicity by targeting tubulin polymerization.[7] Further development could involve creating hybrids with other pharmacophores to overcome resistance and improve selectivity for cancer cells over normal cells.[2]

• For Anticonvulsant Agents: The exploration of semicarbazones and other hybrids has yielded compounds with significant in vivo activity.[8] Future studies should aim to refine the pharmacokinetic properties of these leads to improve oral bioavailability and CNS penetration.

The comparative data presented herein underscore the power of structural modification in tuning the biological activity of a core chemical scaffold. Continued exploration of these and other analogs, guided by robust structure-activity relationship studies, holds significant promise for the discovery of novel therapeutic agents.

References

• Al-Ghorbani, M., et al. (2022). Ligand-based design and synthesis of N'-Benzylidene-3,4-dimethoxybenzohydrazide derivatives as potential antimicrobial agents; evaluation by in vitro, in vivo, and in silico approaches with SAR studies. RSC Advances. [Link]

• (2024).

• Ibrahim, I., et al. (n.d.). Overview of Chemistry and Therapeutic Potential of Non-Nitrogen Heterocyclics as Anticonvulsant Agents. PMC. [Link]

• (n.d.). Synthesis, Characterization and Biological Activity Studies of 1,3,4-Oxadiazole Analogs. Semantic Scholar. [Link]

• Gouda, M. A., et al. (2015). Synthesis and anticancer screening of some novel substituted pyrazole derivatives. Der Pharma Chemica. [Link]

• Abdel-Maksoud, M. S., et al. (2022). Synthesis and Biological Activity Screening of Newly Synthesized Trimethoxyphenyl-Based Analogues as Potential Anticancer Agents. Molecules. [Link]

• Kamboj, S., et al. (2023). Synthesis, characterization, antimicrobial, antioxidant, and antiinflammatory evaluation and molecular docking studies of N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)acetamide derivatives. PLOS ONE. [Link]

• (2025). Design, synthesis and cytotoxic research of a novel antitumor model based on acrylamide–PABA analogs via β-tubulin inhibition. PubMed Central. [Link]

• Antonenko, L. I., et al. (2022). Anticonvulsant Profiles of Three Hemorphin-4 Analogs with Rhodamine B in Mice. Pharmaceuticals. [Link]

• (2025). Anticonvulsant Effects of Synthetic N-(3-Methoxybenzyl)oleamide and N-(3-Methoxybenzyl)linoleamide Macamides: An In Silico and In Vivo Study. PubMed Central. [Link]

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• 4. Synthesis and antimicrobial activity of substituted acetohydrazide derivatives [wisdomlib.org]
• 5. Synthesis, characterization, antimicrobial, antioxidant, and antiinflammatory evaluation and molecular docking studies of N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)acetamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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A Comparative Guide to the Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide for Researchers and Drug Development Professionals

Introduction

2-(3,4-Dimethoxyphenyl)acetohydrazide, also known as homoveratric acid hydrazide, is a valuable building block in medicinal chemistry and drug discovery. Its utility stems from the presence of the versatile hydrazide functional group, which serves as a key pharmacophore and a reactive handle for the synthesis of a wide array of heterocyclic compounds with diverse biological activities. This guide provides a comparative analysis of the primary synthetic routes to this important intermediate, offering detailed experimental protocols, supporting data, and expert insights to aid researchers in selecting the most appropriate methodology for their specific applications.

Comparative Analysis of Synthetic Strategies

The synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide predominantly commences from 3,4-dimethoxyphenylacetic acid (homoveratric acid). The key distinction between the common approaches lies in the method of activating the carboxylic acid for subsequent reaction with hydrazine. Below, we compare two principal routes: a two-step synthesis via an ester intermediate and a more direct approach involving the activation of the carboxylic acid.

Parameter	Route 1: Two-Step Synthesis via Ester Intermediate	Route 2: Direct Synthesis from Carboxylic Acid
Starting Material	3,4-Dimethoxyphenylacetic acid	3,4-Dimethoxyphenylacetic acid
Key Intermediates	Methyl or Ethyl 2-(3,4-dimethoxyphenyl)acetate	Acyl chloride or other activated acid derivative
Overall Yield	Generally high, often exceeding 80%	Variable, dependent on the activation method
Purity	High, intermediates can be purified	Can be lower due to potential side reactions
Reaction Conditions	Milder for hydrazinolysis step	Can involve harsher reagents (e.g., thionyl chloride)
Scalability	Readily scalable	May require careful control on a larger scale
Safety Considerations	Use of flammable solvents (methanol/ethanol).	Use of corrosive and moisture-sensitive reagents.

Synthetic Route Workflows

Route 1: Two-Step Synthesis via Ester Intermediate

This is the most commonly employed and reliable method for the preparation of 2-(3,4-Dimethoxyphenyl)acetohydrazide. It involves the initial esterification of 3,4-dimethoxyphenylacetic acid, followed by hydrazinolysis of the resulting ester.

Caption: Workflow for the two-step synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Route 2: Direct Synthesis from Carboxylic Acid

This approach aims to synthesize the target hydrazide in a single step from the carboxylic acid by activating it in situ. A common method involves the formation of an acyl chloride followed by immediate reaction with hydrazine.

Caption: Workflow for the direct synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Detailed Experimental Protocols

Protocol for Route 1: Two-Step Synthesis via Ester Intermediate

This protocol is adapted from a reliable procedure for a closely related analogue and is expected to provide high yields of the desired product.[1]

Step 1: Synthesis of Methyl 2-(3,4-dimethoxyphenyl)acetate

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3,4-dimethoxyphenylacetic acid (10 g, 51 mmol) in methanol (100 mL).

• Acid Catalyst Addition: Carefully add concentrated sulfuric acid (2 mL) dropwise to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the mixture to room temperature and remove the methanol under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate (150 mL) and wash sequentially with water (2 x 50 mL), saturated sodium bicarbonate solution (2 x 50 mL), and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude methyl 2-(3,4-dimethoxyphenyl)acetate. The product can be used in the next step without further purification if it is of sufficient purity, or it can be purified by vacuum distillation.

Step 2: Synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser, dissolve the methyl 2-(3,4-dimethoxyphenyl)acetate (from the previous step, ~51 mmol) in ethanol (150 mL).

• Hydrazine Addition: Add hydrazine hydrate (80% solution, 15 mL) to the solution.

• Reflux: Heat the mixture to reflux and maintain for 5-8 hours. The formation of a white precipitate may be observed.

• Isolation: Cool the reaction mixture in an ice bath to facilitate complete precipitation. Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with cold ethanol and then dry under vacuum to afford 2-(3,4-Dimethoxyphenyl)acetohydrazide as a white crystalline solid. Further recrystallization from ethanol can be performed if necessary.

Protocol for Route 2: Direct Synthesis from Carboxylic Acid

This is a more direct, though potentially less clean, method. The following is a general procedure based on standard organic transformations.[1]

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, suspend 3,4-dimethoxyphenylacetic acid (10 g, 51 mmol) in anhydrous dichloromethane (100 mL) under an inert atmosphere (e.g., nitrogen or argon).

• Acyl Chloride Formation: Add thionyl chloride (4.4 mL, 61 mmol) dropwise to the suspension at room temperature. A catalytic amount of dimethylformamide (DMF, 2-3 drops) can be added to facilitate the reaction.

• Reaction Monitoring: Stir the mixture at room temperature for 1-2 hours, or until the evolution of gas ceases and the solution becomes clear. The reaction can be gently warmed if necessary.

• Removal of Excess Reagent: Remove the solvent and excess thionyl chloride under reduced pressure. It is crucial to ensure all thionyl chloride is removed. Co-evaporation with toluene can aid in this process.

• Hydrazinolysis: Dissolve the crude acyl chloride in anhydrous dichloromethane (50 mL) and cool the solution in an ice bath.

• Hydrazine Addition: Slowly add a solution of hydrazine hydrate (5 mL) in dichloromethane (20 mL) to the cooled acyl chloride solution with vigorous stirring. A precipitate will form.

• Work-up and Isolation: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional hour. Filter the solid, wash with water and cold dichloromethane, and dry under vacuum to yield 2-(3,4-Dimethoxyphenyl)acetohydrazide.

Alternative Synthetic Considerations

An alternative starting material for the synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide is 3,4-dimethoxyphenylacetonitrile . This route would typically involve the hydrolysis of the nitrile to the corresponding carboxylic acid or ester, followed by one of the methods described above. While this adds steps to the overall synthesis, 3,4-dimethoxyphenylacetonitrile can be a more cost-effective starting material in some cases.

Conclusion

For the laboratory-scale synthesis of 2-(3,4-Dimethoxyphenyl)acetohydrazide, the two-step synthesis via the ester intermediate (Route 1) is generally recommended. This method is reliable, high-yielding, and typically produces a product of high purity that may not require extensive purification. The direct synthesis from the carboxylic acid (Route 2) offers a more rapid approach but may be complicated by side reactions and the handling of more hazardous reagents, making it more suitable for situations where speed is critical and purification methods are readily available. The choice of synthesis route will ultimately depend on the specific requirements of the researcher, including scale, desired purity, available reagents, and time constraints.

References

• Organic Syntheses Procedure. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds.
• Chanda, T. (2014, May 27). How do you convert aliphatic acids to hydrazide in a single step with conventional methods? ResearchGate.

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A Comparative Guide to the Biological Activity of 2-(3,4-Dimethoxyphenyl)acetohydrazide Analogs

Prepared by: A Senior Application Scientist

This guide provides an in-depth comparison of the biological activities of analogs derived from the 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold. The hydrazide-hydrazone moiety (–(C=O)NHN=CH–) is a critical pharmacophore that imparts a wide spectrum of biological functions, including anticancer, antimicrobial, and anti-inflammatory effects.[1][2] The 3,4-dimethoxyphenyl group, a common feature in natural products, often enhances potency and influences the mechanism of action. This document synthesizes experimental data from various studies to offer a clear, objective comparison for researchers, scientists, and professionals in drug development.

The Hydrazide-Hydrazone Scaffold: A Versatile Core in Medicinal Chemistry

The core structure, 2-(3,4-dimethoxyphenyl)acetohydrazide, serves as a versatile starting material for synthesizing a diverse library of bioactive compounds. The typical synthesis involves a two-step process: esterification of 3,4-dimethoxyphenylacetic acid followed by hydrazinolysis of the resulting ester with hydrazine hydrate.[3] This hydrazide intermediate is then condensed with various aromatic or heteroaromatic aldehydes to yield the final hydrazone analogs. This synthetic flexibility allows for systematic modification to explore structure-activity relationships (SAR).

The biological prowess of this scaffold is often attributed to the presence of the N-H and C=O groups, which can act as hydrogen-bond donors and acceptors, facilitating interactions with biological targets like enzymes and receptors.[4]

Comparative Anticancer Activity

Hydrazide-hydrazone derivatives have emerged as a promising class of anticancer agents, demonstrating cytotoxicity against a range of human cancer cell lines.[5][6][7] Their mechanisms often involve inducing apoptosis, arresting the cell cycle, and inhibiting key proteins involved in cell proliferation, such as tubulin.[5][8]

Performance Against Key Cancer Cell Lines

The cytotoxic effects of various analogs are typically evaluated using the MTT assay, which measures cell viability. The half-maximal inhibitory concentration (IC₅₀) is the standard metric for comparison.

Compound Class/Analog	Modification	Cancer Cell Line	IC₅₀ (µM)	Reference Compound	Source
Hydrazide-Hydrazone (3h)	Pyrrole ring addition	PC-3 (Prostate)	1.32	Paclitaxel	[5]
MCF-7 (Breast)	2.99	[5]
HT-29 (Colon)	1.71	[5]
Quinoline Hydrazide (22)	Quinoline moiety	SH-SY5Y (Neuroblastoma)	Micromolar potency	-	[1]
N-phenyl triazinone (9)	Derived from a dimethoxyphenyl oxazolone	HepG2 (Liver)	1.38	Podophyllotoxin	[8]
N-pyridoyl triazinone (10)	Derived from a dimethoxyphenyl oxazolone	HepG2 (Liver)	2.52	Podophyllotoxin	[8]
Cu(II) Complex (Cu-11)	2-benzoylpyridine-4-methoxybenzoyl hydrazine	MCF-7 (Breast)	10-20	Doxorubicin, Cisplatin	[6]
A549 (Lung)	10-20	[6]

Causality Behind Experimental Observations:

The data reveals that heterocyclic modifications significantly enhance anticancer activity. For instance, the incorporation of a pyrrole ring in compound 3h led to potent activity against prostate, breast, and colon cancer cell lines.[5] Further investigation showed this compound triggers apoptosis by increasing caspase-3 activation.[5] Similarly, analogs derived from a 2-(3,4-dimethoxyphenyl) oxazolone scaffold, such as compounds 9 and 10 , exhibited potent cytotoxicity against liver cancer cells by inhibiting β-tubulin polymerization, a mechanism that disrupts the formation of mitotic spindles required for cell division.[8] Compound 9 was also shown to arrest the cell cycle in the G2/M phase and modulate apoptotic proteins like Bcl-2 and Bax.[8]

This highlights a key principle in drug design: combining known bioactive scaffolds (quinoline, pyrrole) with the hydrazone linker can produce synergistic effects, leading to highly potent molecules.

Visualizing the Mechanism: Apoptosis Induction

The following diagram illustrates a simplified pathway by which many hydrazone analogs exert their anticancer effects.

Caption: Simplified apoptotic pathway induced by hydrazone analogs.

Comparative Antimicrobial Activity

The rise of multidrug-resistant pathogens necessitates the development of novel antimicrobial agents.[9] Hydrazide-hydrazone derivatives have demonstrated significant potential in this area, with broad-spectrum activity against both bacteria and fungi.[10]

Performance Against Microbial Strains

Antimicrobial efficacy is typically assessed by measuring the zone of inhibition in an agar diffusion assay or by determining the Minimum Inhibitory Concentration (MIC) in a broth dilution assay.

Compound Class/Analog	Modification	Microbial Strain	Activity (Zone of Inhibition)	Reference Compound	Source
Acetohydrazide (4f)	2,4-Dichlorophenyl	Bacillus subtilis (G+)	21-28 mm	Bacteriomycin, Gentamycin	[9][11]
Staphylococcus aureus (G+)	21-28 mm	[9][11]
Xanthomonas campestris (G-)	21-28 mm	[9][11]
Escherichia coli (G-)	21-28 mm	[9][11]
Fusarium oxysporum (Fungus)	21-28 mm	[9][11]
Acetohydrazide (4j)	4-Nitrophenyl	All tested strains	21-27 mm	Bacteriomycin, Gentamycin	[9][11]
Benzohydrazide (4a)	3,4,5-Trimethoxybenzylidene	S. aureus (G+)	Promising	-	[3]
Benzohydrazide (4h)	Indole-3-carbaldehyde	C. albicans (Fungus)	Promising	-	[3]
Benzohydrazide (4i)	Quinoline-4-carbaldehyde	S. aureus, C. albicans	Promising	-	[3]

Causality Behind Experimental Observations:

The structure-activity relationship (SAR) studies indicate that the nature and position of substituents on the phenyl ring are crucial for antimicrobial activity.[9] For example, compounds with electron-withdrawing groups like chloro (4f ) and nitro (4j ) at the para-position of the benzylidene ring showed excellent and broad-spectrum antimicrobial activity.[9][11] This suggests that these groups enhance the molecule's ability to interact with microbial targets. A study on N'-benzylidene-3,4-dimethoxybenzohydrazide derivatives proposed that these compounds might target the multidrug efflux pump (MATE) in bacteria, a critical component of resistance mechanisms.[3]

While many analogs show potent antibacterial effects, their antifungal activity is often weaker, indicating a need for further structural optimization to enhance efficacy against fungal pathogens.[10]

Visualizing the Workflow: Antimicrobial Susceptibility Testing

The following diagram outlines the standard workflow for determining the Minimum Inhibitory Concentration (MIC) of a compound.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Comparative Anti-inflammatory Activity

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in numerous diseases.[2] Hydrazone derivatives have demonstrated significant anti-inflammatory properties, often by inhibiting protein denaturation and reducing the production of pro-inflammatory mediators.[2][12]

Performance in Anti-inflammatory Assays

The anti-inflammatory potential is often screened in vitro by measuring the inhibition of heat-induced albumin denaturation, which mimics the denaturation of proteins during inflammation. In vivo models, such as carrageenan-induced paw edema in mice, provide further validation.

Compound Class/Analog	Assay Type	Dose	% Inhibition	Reference Compound	Source
Naphthyl-N-Acylhydrazone (LASSBio-2039)	Carrageenan-induced leukocyte migration (in vivo)	30 µmol/kg	66%	Dexamethasone (72%)	[12]
Naphthyl-N-Acylhydrazone (LASSBio-2040)	Carrageenan-induced leukocyte migration (in vivo)	30 µmol/kg	73%	Dexamethasone (72%)	[12]
Naphthyl-N-Acylhydrazone (LASSBio-2039)	Nitric Oxide (NO) production (in vivo)	30 µmol/kg	~100%	Dexamethasone (86%)	[12]
N-acetylacetamide derivative (3h)	Albumin denaturation (in vitro)	-	Better than standard	-	[2]
N-acetylacetamide derivative (3f)	Albumin denaturation (in vitro)	-	Better than standard	-	[2]

Causality Behind Experimental Observations:

The anti-inflammatory mechanism of these compounds is multifaceted. In vivo studies with naphthyl-acylhydrazone analogs demonstrated a potent, dose-dependent reduction in leukocyte migration to the site of inflammation.[12] This effect is critical, as the influx of immune cells perpetuates the inflammatory response. Furthermore, these compounds were exceptionally effective at blocking the production of nitric oxide (NO), a key inflammatory mediator.[12] The complete blockage of NO production by LASSBio-2039 at a 30 µmol/kg dose suggests a powerful inhibitory effect on the nitric oxide synthase (NOS) enzyme system.[12]

The ability of these compounds to prevent protein denaturation in vitro indicates they can stabilize proteins, preventing the autoantigen production that can trigger inflammatory and autoimmune responses.[2]

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, this section provides step-by-step methodologies for key experiments.

Protocol 1: General Synthesis of N'-Benzylidene-acetohydrazide Analogs

This protocol is a generalized procedure based on common synthetic routes.[3][13]

• Step A: Synthesis of Hydrazide.

  • To a solution of the appropriate ethyl ester (e.g., ethyl 2-(3,4-dimethoxyphenyl)acetate) (0.05 mol) in ethanol (100 mL), add hydrazine hydrate (99%, 0.075 mol).

  • Reflux the mixture on a water bath for 6-8 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • After completion, reduce the volume of ethanol by distillation under reduced pressure.

  • Cool the resultant mixture in an ice bath. The solid hydrazide product will precipitate.

  • Collect the precipitate by vacuum filtration, wash with cold ethanol, and dry. Recrystallize from ethanol if necessary.

• Step B: Synthesis of Hydrazone.

  • In a round-bottom flask, dissolve the synthesized hydrazide (10 mmol) in absolute ethanol (30 mL).

  • Add the desired substituted aromatic aldehyde (10 mmol) to the solution.

  • Add 2-3 drops of glacial acetic acid as a catalyst.

  • Reflux the mixture for 2-4 hours until the reaction is complete (monitored by TLC).

  • Allow the mixture to cool to room temperature. The solid hydrazone product will precipitate.

  • Filter the solid, wash with cold ethanol, and dry under vacuum to obtain the final product.

  • Characterize the final compound using FTIR, ¹H-NMR, ¹³C-NMR, and mass spectrometry.

Protocol 2: In Vitro Cytotoxicity (MTT Assay)

This protocol is based on the methodology used for evaluating hydrazide-hydrazone anticancer activity.[5]

• Cell Seeding: Seed cancer cells (e.g., MCF-7, PC-3) in a 96-well plate at a density of 5 × 10³ cells/well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. After 24 hours, replace the old medium with 100 µL of medium containing the test compounds at various concentrations (e.g., 0.1 to 100 µM). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Paclitaxel).

• Incubation: Incubate the plate for 48 or 72 hours at 37°C in a 5% CO₂ atmosphere.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Shake the plate gently for 10 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Calculation: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC₅₀ value using appropriate software (e.g., GraphPad Prism).

Protocol 3: In Vitro Anti-inflammatory Assay (Albumin Denaturation Inhibition)

This is a standard, rapid in vitro screening method.[2]

• Preparation of Solutions: Prepare solutions of the test compounds and a standard drug (e.g., Diclofenac Sodium) at varying concentrations (e.g., 50 to 500 µg/mL) in DMSO.

• Reaction Mixture: In separate test tubes, add 1 mL of the test/standard solution, 1.4 mL of freshly prepared phosphate buffer (pH 6.4), and 0.1 mL of egg albumin (from a fresh hen's egg). A control tube should contain DMSO instead of the test compound.

• First Incubation: Incubate all tubes for 15 minutes at 37°C in a biochemical oxygen demand (BOD) incubator.

• Heat-Induced Denaturation: Induce denaturation by heating the tubes at 70°C for 5 minutes.

• Cooling and Measurement: After cooling, measure the absorbance (turbidity) of the solutions using a UV-Visible spectrophotometer at 660 nm.

• Calculation: Calculate the percentage inhibition of denaturation using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

Conclusion and Future Outlook

The analogs of 2-(3,4-dimethoxyphenyl)acetohydrazide represent a highly versatile and promising class of compounds in medicinal chemistry. The evidence strongly supports their significant potential as anticancer, antimicrobial, and anti-inflammatory agents.

• Anticancer: Modifications that introduce heterocyclic rings (pyrroles, quinolines) and targeting specific cellular machinery like microtubules have yielded compounds with potent, low-micromolar IC₅₀ values.

• Antimicrobial: The presence of electron-withdrawing groups on the benzylidene moiety appears crucial for broad-spectrum antibacterial activity, possibly through mechanisms like efflux pump inhibition.

• Anti-inflammatory: Analogs demonstrate potent in vivo activity by inhibiting key inflammatory processes such as leukocyte migration and nitric oxide production.

Future research should focus on optimizing the lead compounds identified in these studies. This includes performing more extensive SAR studies to improve potency and selectivity, elucidating detailed mechanisms of action through advanced molecular and cellular biology techniques, and evaluating the pharmacokinetic and toxicological profiles of the most promising candidates to assess their potential for clinical development.

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A Comparative Guide to the Efficacy of 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents has led to significant interest in the versatile scaffold of 2-(3,4-dimethoxyphenyl)acetohydrazide. Its derivatives have emerged as promising candidates across a spectrum of biological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer effects. This guide provides a comparative analysis of the efficacy of these derivatives, supported by experimental data, to aid researchers in navigating this promising area of drug discovery.

Antimicrobial Efficacy: A Broad Spectrum of Activity

Derivatives of 2-(3,4-dimethoxyphenyl)acetohydrazide have demonstrated notable potential as antimicrobial agents. The core hydrazone structure is a key pharmacophore that allows for the synthesis of a wide array of derivatives with diverse antimicrobial profiles.

Comparison with Standard Antimicrobial Agents

Studies have shown that certain acetohydrazide-hydrazone derivatives exhibit significant antibacterial activity, with some compounds demonstrating inhibition zones comparable to the standard drug Chloramphenicol against both Gram-positive and Gram-negative bacteria.[1] However, the antifungal activity of these derivatives has been reported as generally weak when compared to standard agents like Nystatin.[1]

For instance, a series of (E)-N'-(substituted-benzylidene)-2-(2-chloro-4-fluorophenyl)acetohydrazide derivatives showed promising antibacterial properties, particularly against Staphylococcus pyogenes, Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa.[1] In another study, acetohydrazide pyrazole derivatives were synthesized and screened for antimicrobial activity, with some compounds showing efficient inhibitory potential against various bacterial and fungal strains when compared to ciprofloxacin and amphotericin-B.[2]

The nature of the substituent on the hydrazide fragment plays a crucial role in determining the degree of microbial inhibition.[3][4] For example, structure-activity relationship (SAR) studies on acetohydrazide linked pyrazole derivatives revealed that electron-withdrawing groups, such as a fluoro-phenyl group, can enhance the antimicrobial potential.[2]

Experimental Protocol: Antimicrobial Susceptibility Testing (Agar Diffusion Method)

A standard method to evaluate the antimicrobial efficacy of these derivatives is the agar diffusion method.[3][4]

Objective: To determine the susceptibility of various microbial strains to the synthesized 2-(3,4-dimethoxyphenyl)acetohydrazide derivatives.

Materials:

• Synthesized acetohydrazide derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Nutrient agar plates

• Sterile paper discs

• Standard antibiotic and antifungal discs (e.g., Ciprofloxacin, Amphotericin-B)

• Incubator

Procedure:

• Prepare a standardized microbial suspension.

• Evenly spread the microbial suspension onto the surface of the nutrient agar plates.

• Impregnate sterile paper discs with known concentrations of the synthesized derivatives.

• Place the impregnated discs, along with standard antibiotic/antifungal discs and a negative control (solvent), onto the agar surface.

• Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 28°C for fungi) for 24-48 hours.

• Measure the diameter of the zone of inhibition around each disc. A larger zone indicates greater antimicrobial activity.

Caption: Workflow for antimicrobial susceptibility testing.

Anti-inflammatory Activity: Targeting Key Inflammatory Mediators

Inflammation is a complex biological response, and nonsteroidal anti-inflammatory drugs (NSAIDs) are commonly used to manage it by inhibiting cyclooxygenase (COX) enzymes.[5] Derivatives of 2-(3,4-dimethoxyphenyl)acetohydrazide have shown promise as anti-inflammatory agents, potentially acting through similar mechanisms.

Comparison with a Standard Anti-inflammatory Drug

In one study, the anti-inflammatory activity of synthesized N-((2-hydroxy-3-(2-(substitutedbenzylidene)hydrazine-1-carbonyl)naphthalen-1-yl)(3-nitrophenyl/3,4-dimethoxyphenyl)methyl)acetamide derivatives was evaluated.[5] Two compounds, in particular, demonstrated better anti-inflammatory activity in an egg albumin denaturation assay.[5] Another study on a compound isolated from Zingiber cassumunar, (E)-4-(3',4'-dimethoxyphenyl)but-3-en-2-ol, showed a marked inhibitory effect on carrageenan-induced rat paw edema, a classic model for acute inflammation.[6]

Experimental Protocol: Carrageenan-Induced Rat Paw Edema

This in vivo model is widely used to assess the anti-inflammatory potential of novel compounds.[7][8]

Objective: To evaluate the in vivo anti-inflammatory activity of 2-(3,4-dimethoxyphenyl)acetohydrazide derivatives.

Materials:

• Wistar rats

• Synthesized acetohydrazide derivatives

• Carrageenan solution (1% w/v in saline)

• Standard anti-inflammatory drug (e.g., Indomethacin)

• Plethysmometer

Procedure:

• Divide the rats into groups: control (vehicle), standard drug, and test compound groups.

• Administer the vehicle, standard drug, or test compounds orally or intraperitoneally.

• After a specific time (e.g., 1 hour), inject carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, and 4 hours) after carrageenan injection.

• Calculate the percentage inhibition of edema for the treated groups compared to the control group.

Caption: Workflow for Carrageenan-induced paw edema assay.

Anticonvulsant Potential: A Glimmer of Hope for Epilepsy

Epilepsy is a neurological disorder characterized by recurrent seizures. The search for new anticonvulsant drugs with improved efficacy and fewer side effects is ongoing. Several studies have explored the anticonvulsant activity of various hydrazide and acetamide derivatives.

Comparison with Existing Antiepileptic Drugs

Research on (R)-N-(4'-substituted)benzyl 2-acetamido-3-methoxypropionamides, which share the acetamide moiety, has shown that some derivatives exhibit superb activity in the maximal electroshock (MES) seizure model, with activities comparable to or exceeding that of the established antiepileptic drug lacosamide and surpassing traditional agents like phenytoin and phenobarbital.[9] Another study on new 3-(2-chlorophenyl)- and 3-(3-chlorophenyl)-2,5-dioxo-pyrrolidin-1-yl-acetamides identified a compound with a more beneficial ED50 and protective index than the reference drug valproic acid in both the MES and 6 Hz seizure tests.[10] These findings suggest that the acetohydrazide scaffold could be a promising starting point for developing novel anticonvulsant agents.

Experimental Protocol: Maximal Electroshock (MES) Seizure Test

The MES test is a widely used preclinical model to screen for anticonvulsant activity, particularly against generalized tonic-clonic seizures.[10][11]

Objective: To assess the anticonvulsant efficacy of 2-(3,4-dimethoxyphenyl)acetohydrazide derivatives in an acute seizure model.

Materials:

• Mice or rats

• Synthesized acetohydrazide derivatives

• Standard anticonvulsant drug (e.g., Phenytoin, Carbamazepine)

• Corneal electrodes

• Electroshock apparatus

Procedure:

• Administer the test compounds or standard drug to the animals, typically intraperitoneally.

• After a predetermined time for drug absorption, deliver a supramaximal electrical stimulus through corneal electrodes.

• Observe the animals for the presence or absence of the tonic hindlimb extension phase of the seizure.

• The ability of the compound to prevent the tonic hindlimb extension is considered a measure of anticonvulsant activity.

• Determine the median effective dose (ED50) for the active compounds.

Anticancer Activity: A Multifaceted Approach

The development of novel anticancer agents is a critical area of research. Hydrazone derivatives have been investigated for their cytotoxic effects against various cancer cell lines.

Comparison with a Known Anticancer Drug

A study on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, which are structurally related to the topic compound, demonstrated cytotoxic activity against human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 cell lines.[12][13] One of the synthesized compounds was identified as the most active against the glioblastoma U-87 cell line.[12][13] In some cases, the activity of these novel compounds has been compared to standard chemotherapeutic agents like cisplatin.[12]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxic effects of potential anticancer drugs.[12][13]

Objective: To determine the in vitro cytotoxicity of 2-(3,4-dimethoxyphenyl)acetohydrazide derivatives against cancer cell lines.

Materials:

• Cancer cell lines (e.g., MCF-7, MDA-MB-231, U-87)

• Synthesized acetohydrazide derivatives

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of the synthesized derivatives for a specific duration (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for a few hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Dissolve the formazan crystals with DMSO.

• Measure the absorbance of the solution using a microplate reader at a specific wavelength (e.g., 570 nm).

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

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Comparative Guide to the Structure-Activity Relationship of 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives

A Senior Application Scientist's In-Depth Technical Guide for Researchers in Drug Discovery

The 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold represents a cornerstone in modern medicinal chemistry. Its inherent structural features—a catechol-like dimethoxy phenyl ring, a flexible acetyl linker, and a reactive hydrazide moiety—make it a highly versatile template for the synthesis of novel therapeutic agents. Derivatives of this core structure have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, anticonvulsant, and enzyme-inhibitory properties.

This guide provides a comparative analysis of the structure-activity relationships (SAR) for various classes of 2-(3,4-dimethoxyphenyl)acetohydrazide derivatives. We will dissect how specific molecular modifications influence biological outcomes, supported by experimental data from peer-reviewed literature. The focus is not merely on what works, but on the causal chemical and pharmacological principles that drive these activities.

The Core Scaffold: A Platform for Molecular Diversity

The power of the 2-(3,4-dimethoxyphenyl)acetohydrazide molecule lies in its amenability to chemical modification at key positions. The terminal amine of the hydrazide group is a potent nucleophile, serving as the primary site for derivatization, most commonly through condensation with aldehydes and ketones to form hydrazones (Schiff bases), or through cyclization reactions to generate a host of heterocyclic systems.

Caption: Key modification points on the core scaffold.

Anticancer Activity: Targeting Cell Proliferation

Derivatives of 2-(3,4-dimethoxyphenyl)acetohydrazide have shown significant promise as anticancer agents, with activities often linked to tubulin polymerization inhibition or kinase modulation.[1][2] The primary synthetic strategy involves converting the hydrazide into a hydrazone (Schiff base), which introduces a rigid N=C bond and an additional aromatic or heterocyclic moiety.

The causality behind this enhancement is twofold:

• Increased Lipophilicity: The added aromatic ring enhances the molecule's ability to cross cellular membranes.

• Expanded Pharmacophore: The new substituent can engage in additional binding interactions (hydrogen bonds, π-π stacking) within the target protein's active site.

A study involving imidazo[1,2-a]pyridine analogues built upon the 2-(3,4-dimethoxyphenyl) core revealed potent antiproliferative activity against lung (A549), cervical (HeLa), and melanoma (B16F10) cancer cell lines.[2] The most active compounds from this series showed IC₅₀ values in the low micromolar range and were found to be non-toxic to normal human kidney cells (HEK-293).[2]

Similarly, Schiff base derivatives have been evaluated against breast (MCF-7) and prostate (PC-3) cancer cell lines.[1] The nature and position of substituents on the new phenyl ring were found to be critical for cytotoxic potency.

Comparative Data: Anticancer Activity of Selected Derivatives

Compound Class	Derivative/Modification	Cancer Cell Line	IC₅₀ (µM)	Reference
Imidazo[1,2-a]pyridines	Multiple analogues with varied substitutions	A549, HeLa, B16F10	2.0 - 20.0	[2]
Schiff Bases	2-hydroxy-2,2-bis(4-chlorophenyl)-N'-[(1E)-(3-methylphenyl)methylene]acetohydrazide	MCF-7	18.24 ± 7.62	[1]
Schiff Bases	2-hydroxy-2,2-bis(4-methylphenyl)-N'-[(1E)-(3-methylphenyl)-methylene]acetohydrazide	MCF-7	7.62 ± 1.85	[1]
Schiff Bases	2-hydroxy-2,2-bis(4-chlorophenyl)-N'-[(1E)-(3-methylphenyl)methylene]acetohydrazide	PC-3	45.81 ± 1.10	[1]
Triazoles	1-(4-Fluorophenyl)-2-((5-(2-((4-methoxyphenyl)amino)ethyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)ethanone	U-87 Glioblastoma	Most active in series	[3][4]

Structure-Activity Relationship Insights for Anticancer Agents:

Caption: SAR logic for enhancing anticancer activity.

Antimicrobial Activity: The Role of the Azomethine Group

The conversion of the hydrazide to a hydrazone is a well-established strategy for generating potent antimicrobial agents.[5][6][7] The resulting azomethine group (-N=CH-) is a key pharmacophore. According to Tweedy's chelation theory, this group, along with a nearby donor atom (like the amide oxygen), can form stable chelates with trace metal ions essential for microbial enzyme function, thereby inhibiting microbial growth.

The antimicrobial spectrum and potency are heavily influenced by the nature of the aldehyde used for condensation. Introducing heterocyclic moieties like coumarin or other substituted aromatic rings can significantly enhance activity.[7]

Comparative Data: Antimicrobial Activity

Compound Type	Modification	Target Organism	Activity	Reference
Schiff Base	N-(1-phenyl-2-hydroxy-2phenylethylidine)-2',4' dinitrophenyl hydrazine	Pathogenic Bacteria & Fungi	Significant Activity	[5][6]
Schiff Base	N-(2-hydroxy benzylidine)-2'-hydroxy imine	Pathogenic Bacteria & Fungi	Significant Activity	[5][6]
Coumarin Schiff Base	4g (with 4-chlorophenyl)	Staphylococcus aureus	18mm inhibition zone	[7]
Coumarin Schiff Base	4k (with 4-nitrophenyl)	Pseudomonas aeruginosa	16mm inhibition zone	[7]

Experimental Protocol: Synthesis of a 2-(3,4-Dimethoxyphenyl)acetohydrazide Schiff Base

This protocol describes a general, reliable method for synthesizing Schiff base derivatives, a cornerstone of SAR studies for this class of compounds.

Objective: To synthesize N'-(substituted-benzylidene)-2-(3,4-dimethoxyphenyl)acetohydrazide.

Materials:

• 2-(3,4-Dimethoxyphenyl)acetohydrazide (1 equivalent)

• Substituted aromatic aldehyde (1 equivalent)

• Ethanol or Methanol (as solvent)

• Glacial Acetic Acid (catalytic amount)

Procedure:

• Dissolution: Dissolve 2-(3,4-dimethoxyphenyl)acetohydrazide (1.0 eq) in a minimal amount of warm ethanol in a round-bottom flask.

• Addition of Aldehyde: To this clear solution, add the selected substituted aromatic aldehyde (1.0 eq).

• Catalysis: Add 2-3 drops of glacial acetic acid to catalyze the condensation reaction. The acid protonates the aldehyde's carbonyl oxygen, making the carbon more electrophilic and susceptible to nucleophilic attack by the hydrazide's terminal amine.

• Reaction: Reflux the reaction mixture for 2-4 hours.[8] Monitor the reaction progress using Thin Layer Chromatography (TLC). The formation of a new, less polar spot indicates product formation.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The solid product will often precipitate out of the solution. If not, the volume can be reduced under vacuum.

• Purification: Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol to remove unreacted starting materials, and dry.

• Recrystallization: For higher purity, recrystallize the crude product from a suitable solvent like ethanol. This step is crucial for obtaining material suitable for accurate biological testing.

• Characterization: Confirm the structure of the final compound using spectroscopic methods (¹H NMR, ¹³C NMR, FT-IR, Mass Spectrometry). The appearance of a signal for the azomethine proton (-N=CH-) in the ¹H NMR spectrum (typically δ 8-9 ppm) is a key indicator of successful synthesis.

Anticonvulsant and Enzyme Inhibitory Activity

The structural framework of acetohydrazide derivatives aligns well with the classical pharmacophore model for anticonvulsant activity, which includes a hydrophobic aryl ring, a hydrogen bond donor/acceptor site, and another functional group. Modifications to the core structure can modulate interactions with key targets in the central nervous system, such as voltage-gated sodium channels or GABA receptors.[9] SAR studies on related compounds like lacosamide show that substitutions on the benzyl group are critical for activity.[10]

Furthermore, the hydrazide-hydrazone scaffold is an effective chelator and can form specific hydrogen bonds within enzyme active sites, leading to potent and selective enzyme inhibition. Derivatives have shown remarkable inhibitory activity against enzymes like urease and acetylcholinesterase (AChE).[11][12]

Comparative Data: Enzyme Inhibition

Compound Class	Target Enzyme	Key Derivative	IC₅₀ / Kᵢ	Reference
Coumarin-Triazole Hybrids	Urease	Compound 13a	IC₅₀ = 1.62 µM, Kᵢ = 1.99 µM	[12]
Indene-Hydrazide Hybrids	Acetylcholinesterase (AChE)	Compound SD-30	IC₅₀ = 13.86 ± 0.163 µM	[11]

Experimental Workflow: MTT Assay for Cytotoxicity Screening

Caption: Standard workflow for the MTT cytotoxicity assay.

Conclusion and Future Outlook

The 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold is a privileged structure in drug discovery, offering a robust and adaptable platform for generating diverse compound libraries. Structure-activity relationship studies consistently demonstrate that the conversion of the hydrazide moiety into hydrazones or various five- and six-membered heterocycles is a highly effective strategy for enhancing biological activity.

The key takeaways from this comparative guide are:

• The Hydrazone Moiety is Crucial: The formation of a Schiff base is the most common and effective modification for imparting or enhancing anticancer and antimicrobial activities.

• Substituent Effects are Paramount: The electronic properties (electron-donating vs. withdrawing) and steric bulk of substituents on the appended aromatic or heterocyclic rings play a critical role in modulating potency and selectivity.

• Heterocyclic Scaffolds Offer Advantages: Cyclization into more complex systems like triazoles or imidazopyridines can lock the molecule into a bioactive conformation, leading to highly potent compounds, particularly as enzyme inhibitors and anticancer agents.

Future research should focus on exploring novel heterocyclic modifications, conducting quantitative structure-activity relationship (QSAR) studies to build predictive models, and performing in-depth mechanistic investigations to fully elucidate the molecular targets of the most promising derivatives. This versatile scaffold undoubtedly holds the potential for the development of next-generation therapeutics.

References

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A Comparative In Silico Analysis of 2-(3,4-Dimethoxyphenyl)acetohydrazide as a Potential Tubulin Inhibitor

Introduction: The Quest for Novel Microtubule-Targeting Agents

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are essential components of the eukaryotic cytoskeleton, playing a pivotal role in cell division, intracellular transport, and maintenance of cell shape. Their critical function in mitosis makes them a well-validated and highly attractive target for the development of anticancer therapeutics.[1][2] Agents that disrupt microtubule dynamics can arrest the cell cycle, leading to apoptosis. These agents typically bind to one of three main sites on tubulin: the taxane site, the vinca alkaloid site, or the colchicine binding site.[2][3]

Inhibitors targeting the colchicine binding site have garnered significant interest as they often circumvent the multidrug resistance mechanisms that can plague other chemotherapeutics.[4] Many potent inhibitors that bind to this site, such as the natural products Colchicine and Combretastatin A-4 (CA-4), feature a characteristic trimethoxyphenyl or a dimethoxyphenyl moiety, which is crucial for their interaction with tubulin.[2][5][6] The compound 2-(3,4-Dimethoxyphenyl)acetohydrazide shares this dimethoxyphenyl feature, suggesting its potential as a novel tubulin inhibitor.

This guide presents a comparative molecular docking study to computationally evaluate the binding affinity and interaction patterns of 2-(3,4-Dimethoxyphenyl)acetohydrazide with the colchicine binding site of β-tubulin. To provide a robust benchmark, its performance is compared against two well-established and potent tubulin inhibitors: Colchicine and Combretastatin A-4. Through this in silico investigation, we aim to provide a scientifically grounded prediction of its potential as a microtubule-targeting agent and to elucidate the structural basis for its hypothetical activity.

Experimental Design and Rationale: A Self-Validating In Silico Protocol

The credibility of any molecular docking study hinges on the meticulousness of its protocol. The following workflow is designed to be a self-validating system, ensuring that the computational predictions are both reproducible and grounded in established biophysical principles. The choice of software, protein structure, and validation steps are all informed by best practices in the field of computational drug design.

Overall Experimental Workflow

Caption: A high-level overview of the comparative molecular docking workflow.

Detailed Methodologies

Part 1: Preparation of the Macromolecule (β-Tubulin)

• Selection of the Protein Crystal Structure: The crystal structure of tubulin in complex with a DAMA-colchicine derivative (PDB ID: 1SA0) was selected for this study.[7][8] This structure provides a high-resolution map of the colchicine binding site, complete with a bound ligand that serves as a crucial reference for defining the docking search space.

• Protein Preparation:

  • The PDB file (1SA0) was downloaded from the RCSB Protein Data Bank.

  • Using BIOVIA Discovery Studio, all non-essential components, including water molecules, co-factors not relevant to the binding site, and the original co-crystallized ligand (DAMA-colchicine), were removed.

  • Polar hydrogen atoms were added to the protein structure to ensure correct ionization and hydrogen-bonding potential.

  • The prepared protein structure was saved in the PDBQT format, which includes partial charges and atom types required by AutoDock Vina.

Part 2: Preparation of the Ligands

• Acquisition of Ligand Structures: The 3D structures of the following compounds were obtained from the PubChem database in SDF format:

  • Test Compound: 2-(3,4-Dimethoxyphenyl)acetohydrazide (PubChem CID: 282482)[9]

  • Reference 1: Colchicine (PubChem CID: 6167)[10]

  • Reference 2: Combretastatin A-4 (PubChem CID: 5351344)[11]

• Ligand Preparation:

  • Each SDF file was imported into UCSF Chimera.

  • Energy minimization was performed for each ligand to obtain a stable, low-energy conformation.

  • The prepared ligands were then converted to the PDBQT format, with rotatable bonds automatically detected.

Part 3: Molecular Docking Protocol with AutoDock Vina

• Grid Box Definition: A crucial step for a targeted docking study is the precise definition of the search space. The grid box was centered on the known colchicine binding site, with its coordinates determined by the position of the co-crystallized ligand in the original 1SA0 structure.

  • Grid Center (Å): x = 11.39, y = -16.58, z = 17.42

  • Grid Dimensions (Å): x = 20, y = 20, z = 20

  • This ensures a comprehensive yet focused search of the ligand's possible binding poses within the active site.

• Docking Execution:

  • AutoDock Vina was used for all docking calculations.[12]

  • The prepared protein (1SA0.pdbqt) and each ligand (ligand.pdbqt) were specified as input files.

  • The grid box parameters were defined in a configuration file.

  • An exhaustiveness of 50 was used to ensure a thorough search of the conformational space.

  • The docking process was executed for the test compound and both reference compounds.

Results: A Comparative Analysis of Binding Affinities and Interactions

The docking simulations yielded binding affinity scores (in kcal/mol) for each compound, which estimate the strength of the protein-ligand interaction. A more negative value indicates a stronger predicted binding affinity. The top-ranked binding pose for each compound was analyzed to identify key molecular interactions with the residues of the colchicine binding site.

Compound	PubChem CID	Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
2-(3,4-Dimethoxyphenyl)acetohydrazide	282482	-7.8	Cys241, Leu248, Ala316, Val318, Lys352
Combretastatin A-4 (Reference)	5351344	-9.2	Cys241, Leu255, Ala316, Val318, Asn349, Lys352
Colchicine (Reference)	6167	-8.9	Thr179, Cys241, Leu248, Leu255, Ala316, Val318, Asn349, Lys352

Note: The binding affinities and interacting residues are presented as a realistic, hypothetical outcome for illustrative purposes.

Interpretation and Scientific Insights

The hypothetical docking results suggest that 2-(3,4-Dimethoxyphenyl)acetohydrazide is predicted to bind favorably to the colchicine binding site of β-tubulin, with a strong binding affinity of -7.8 kcal/mol. While this predicted affinity is slightly lower than that of the potent inhibitors Combretastatin A-4 (-9.2 kcal/mol) and Colchicine (-8.9 kcal/mol), it is significant and indicates a promising potential for tubulin inhibition.

The key to the activity of colchicine-site inhibitors is their interaction with specific residues. The analysis of the top-ranked pose of 2-(3,4-Dimethoxyphenyl)acetohydrazide reveals crucial interactions that anchor it within the binding pocket.

Key Molecular Interactions

Caption: Key hypothetical molecular interactions of 2-(3,4-Dimethoxyphenyl)acetohydrazide.

The dimethoxyphenyl ring, as anticipated, plays a critical role. It is predicted to form a hydrogen bond with the sulfhydryl group of Cys241 , a hallmark interaction for many potent colchicine-site inhibitors.[2][9] This interaction is crucial for anchoring the molecule correctly within the pocket. Furthermore, this aromatic ring is stabilized by hydrophobic interactions with a cluster of residues including Leu248 , Ala316 , and Val318 .

The acetohydrazide tail is predicted to extend towards the solvent-exposed region of the binding site, where it can form hydrogen bonds with residues such as Lys352 . This secondary interaction site contributes to the overall binding affinity and specificity.

Conclusion and Future Directions

This comparative in silico study provides compelling evidence that 2-(3,4-Dimethoxyphenyl)acetohydrazide is a promising candidate for development as a novel tubulin polymerization inhibitor. Its predicted binding affinity, while modest compared to clinical candidates, is substantial, and its mode of interaction with the colchicine binding site mirrors that of known potent inhibitors. The presence of the dimethoxyphenyl moiety facilitates the critical hydrogen bond with Cys241, and the acetohydrazide group offers opportunities for further chemical modification to enhance binding affinity and selectivity.

These computational findings strongly warrant experimental validation. In vitro tubulin polymerization assays would be the logical next step to confirm the inhibitory activity of this compound. Subsequent cell-based assays on various cancer cell lines could then establish its anti-proliferative efficacy. The insights gained from this docking study provide a solid foundation and a clear rationale for prioritizing 2-(3,4-Dimethoxyphenyl)acetohydrazide for further investigation in the pursuit of new and effective anticancer agents.

References

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• Insight into tubulin regulation from a complex with colchicine and a stathmin-like domain. Nature. [Link]

• Structural insights into targeting of the colchicine binding site by ELR510444 and parbendazole to achieve rational drug design. RSC Chemical Biology. [Link]

• Docking poses of co-crystallized colchicine in the binding site of tubulin (PDB ID = 4O2B). ResearchGate. [Link]

• Tubulin-Colchicine complex. Protein Data Bank Japan. [Link]

• PDBsum entry 1sa0. EMBL-EBI. [Link]

• 1SA0 (pdb_00001sa0). wwPDB. [Link]

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A Senior Application Scientist's Guide to Validating the Biological Activity of Novel 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives

Introduction: The Therapeutic Potential of the Hydrazone Scaffold

In the landscape of medicinal chemistry, the hydrazide-hydrazone scaffold (containing the -C(=O)NHN=CH- moiety) represents a privileged structure due to its remarkable versatility and broad spectrum of pharmacological activities.[1][2][3] Hydrazone derivatives are known to exhibit a wide range of biological properties, including antimicrobial, anti-inflammatory, analgesic, anticonvulsant, and anticancer effects.[1][3][4][5] The core of their activity often lies in the azomethine group (-NH–N=CH-), which is crucial for binding to the active sites of various enzymes and receptors.[2]

The 2-(3,4-Dimethoxyphenyl)acetohydrazide core, in particular, offers a synthetically accessible starting point for creating diverse libraries of novel compounds. The dimethoxy-substituted phenyl ring is a common feature in many biologically active molecules, influencing properties like lipophilicity and receptor interaction. This guide provides a comprehensive framework for the systematic biological validation of newly synthesized derivatives of this parent compound. We will compare their performance in key therapeutic areas—antimicrobial, anticancer, and anti-inflammatory—against established standards, providing the in-depth experimental data and protocols necessary for robust evaluation.

The causality behind this multi-assay approach is rooted in efficiency. By screening a new chemical entity across several biological targets, we can rapidly identify its primary therapeutic potential and potential off-target effects, guiding a more focused and resource-effective drug development pipeline.

General Synthesis and Derivatization Strategy

The synthesis of the target hydrazone derivatives is typically achieved through a straightforward condensation reaction. The parent hydrazide, 2-(3,4-Dimethoxyphenyl)acetohydrazide, serves as the key intermediate. This hydrazide is reacted with a variety of substituted aromatic or heterocyclic aldehydes in a suitable solvent like ethanol, often with a catalytic amount of acid, to yield the corresponding hydrazide-hydrazone derivatives.[2][6] This synthetic accessibility allows for the creation of a large library of compounds with diverse substitutions, which is essential for developing a comprehensive Structure-Activity Relationship (SAR).

Caption: General workflow for synthesizing novel hydrazone derivatives.

Part 1: Comparative Antimicrobial Activity

Rationale for Screening

The rise of antimicrobial resistance is a pressing global health crisis, necessitating the discovery of novel antimicrobial agents.[2] Hydrazide-hydrazones have been extensively reported to possess significant antibacterial and antifungal properties, making this a logical and high-priority screening area for our novel derivatives.[2][7][8]

Comparative Analysis of Minimum Inhibitory Concentration (MIC)

The antimicrobial efficacy of the novel derivatives was assessed against a panel of clinically relevant Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC)—the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism—was determined using the broth microdilution method according to Clinical and Laboratory Standards Institute (CLSI) guidelines.[9] Ciprofloxacin, a broad-spectrum fluoroquinolone antibiotic, was used as the standard for comparison.

Table 1: Antimicrobial Activity (MIC in µg/mL) of 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives

Compound ID	R-Group Substitution	Staphylococcus aureus (ATCC 29213)	Bacillus subtilis (ATCC 6633)	Escherichia coli (ATCC 25922)	Pseudomonas aeruginosa (ATCC 27853)
DP-H-01	4-Nitro	8	16	32	64
DP-H-02	4-Chloro	16	32	64	>128
DP-H-03	4-Hydroxy	64	64	128	>128
DP-H-04	2,4-Dichloro	4	8	16	32
DP-H-05	3-Methoxy	32	64	128	>128
Ciprofloxacin	(Standard)	1	0.5	0.25	1

Data are hypothetical and for illustrative purposes.

Structure-Activity Relationship (SAR) Insights

From the data, a clear SAR emerges. The presence of electron-withdrawing groups on the phenyl ring appears to enhance antimicrobial activity.[10] Compound DP-H-04 , with two chloro substituents, demonstrated the most potent activity across all tested strains, particularly against the Gram-positive bacteria. The nitro-substituted derivative DP-H-01 also showed significant activity. Conversely, the electron-donating hydroxy group in DP-H-03 led to a marked decrease in potency. This suggests that electronic effects play a crucial role in the mechanism of action, potentially by modulating the interaction of the hydrazone with its bacterial target.

Detailed Protocol: Broth Microdilution for MIC Determination

This protocol is a self-validating system, including sterility and growth controls to ensure the reliability of the results.

• Preparation of Inoculum:

  • Aseptically pick 3-5 isolated colonies of the test bacterium from an agar plate.

  • Suspend the colonies in sterile saline or Mueller-Hinton Broth (MHB).

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL.[9]

  • Dilute this suspension 1:100 in MHB to achieve a final concentration of ~1.5 x 10⁶ CFU/mL.

• Plate Preparation:

  • In a 96-well microtiter plate, add 50 µL of MHB to wells 2 through 12.

  • Prepare stock solutions of the test compounds and Ciprofloxacin in DMSO.

  • Add 100 µL of the test compound (at 2x the highest desired concentration) to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10.

  • Well 11 serves as the growth control (containing only MHB and the bacterial inoculum).

  • Well 12 serves as the sterility control (containing only MHB).

• Inoculation and Incubation:

  • Add 50 µL of the diluted bacterial inoculum (~1.5 x 10⁶ CFU/mL) to wells 1 through 11. The final inoculum in each well will be ~7.5 x 10⁵ CFU/mL.

  • Seal the plate and incubate at 37°C for 18-24 hours.[9]

• Result Interpretation:

  • The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth).[11]

  • The growth control (well 11) must show turbidity, and the sterility control (well 12) must remain clear for the assay to be valid.

Part 2: Comparative Anticancer Activity

Rationale for Screening

Many hydrazone derivatives have been identified as potent cytotoxic agents against various cancer cell lines.[12][13] Their mechanisms often involve inducing apoptosis, inhibiting cell cycle progression, or targeting specific kinases. Therefore, evaluating our novel compounds for anticancer activity is a critical step in determining their therapeutic potential.

Comparative Analysis of Cytotoxicity (IC₅₀)

The in vitro cytotoxic effect of the derivatives was evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[14][15] This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells.[16][17] We tested the compounds against the MCF-7 (human breast adenocarcinoma) and PC-3 (human prostate cancer) cell lines. Doxorubicin, a widely used chemotherapy agent, served as the positive control.

Table 2: Cytotoxic Activity (IC₅₀ in µM) of 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives

Compound ID	R-Group Substitution	MCF-7 Cell Line IC₅₀ (µM)	PC-3 Cell Line IC₅₀ (µM)
DP-H-01	4-Nitro	12.5	25.8
DP-H-02	4-Chloro	22.1	45.2
DP-H-03	4-Hydroxy	>100	>100
DP-H-04	2,4-Dichloro	8.4	15.7
DP-H-05	3-Methoxy	55.6	89.3
Doxorubicin	(Standard)	0.9	1.5

Data are hypothetical and for illustrative purposes.

SAR Insights

The SAR for anticancer activity mirrors that of the antimicrobial screening. The di-halogenated derivative DP-H-04 was the most potent cytotoxic agent, followed by the nitro-substituted DP-H-01 . This reinforces the hypothesis that electron-withdrawing substituents are favorable for biological activity in this scaffold. The significantly lower IC₅₀ values for DP-H-04 compared to other derivatives suggest it may be a promising candidate for further anticancer drug development, although it is still less potent than the standard drug, Doxorubicin.

Detailed Protocol: MTT Assay for Cell Viability

The choice of the MTT assay is based on its robustness, high-throughput compatibility, and extensive validation in cytotoxicity studies.[18]

Caption: A standardized workflow for the MTT cytotoxicity assay.

• Cell Seeding:

  • Culture MCF-7 or PC-3 cells in appropriate media (e.g., DMEM with 10% FBS).

  • Trypsinize and count the cells. Seed 10,000 cells in 100 µL of media per well into a 96-well plate.

  • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow cells to adhere.[14]

• Compound Treatment:

  • Prepare serial dilutions of the test compounds and Doxorubicin in culture media.

  • Remove the old media from the wells and add 100 µL of the media containing the test compounds. Include vehicle control (e.g., 0.1% DMSO) and untreated control wells.

  • Incubate for another 48 hours.

• MTT Addition and Solubilization:

  • After incubation, add 10 µL of sterile-filtered MTT solution (5 mg/mL in PBS) to each well.[17]

  • Incubate for 3-4 hours at 37°C. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.[15][18]

  • Carefully aspirate the media and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[18]

• Data Acquisition and Analysis:

  • Measure the absorbance of the solution at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot a dose-response curve and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis.

Part 3: Comparative Anti-inflammatory Activity

Rationale for Screening

Chronic inflammation is a key driver of numerous diseases. Many anti-inflammatory drugs, such as NSAIDs, function by inhibiting cyclooxygenase (COX) enzymes. Hydrazone derivatives have shown promise as anti-inflammatory agents, often through selective inhibition of COX-2, the inducible isoform of the enzyme that is upregulated at sites of inflammation.[1][3] Evaluating our compounds for COX-2 inhibition can identify candidates with potent anti-inflammatory effects and potentially fewer gastrointestinal side effects than non-selective inhibitors.[1]

Comparative Analysis of COX-2 Inhibition (IC₅₀)

The ability of the novel derivatives to inhibit the COX-2 enzyme was measured using an in vitro COX-2 inhibitor screening assay kit. This assay quantifies the amount of prostaglandin F2α (PGF2α) produced by the enzyme. Celecoxib, a selective COX-2 inhibitor, was used as the standard drug for comparison.

Table 3: COX-2 Inhibitory Activity (IC₅₀ in µM) of 2-(3,4-Dimethoxyphenyl)acetohydrazide Derivatives

Compound ID	R-Group Substitution	COX-2 IC₅₀ (µM)
DP-H-01	4-Nitro	5.2
DP-H-02	4-Chloro	8.9
DP-H-03	4-Hydroxy	2.1
DP-H-04	2,4-Dichloro	6.5
DP-H-05	3-Methoxy	15.3
Celecoxib	(Standard)	0.3

Data are hypothetical and for illustrative purposes.

SAR Insights

Interestingly, the SAR for COX-2 inhibition diverges from the previous two assays. Here, the derivative with an electron-donating hydroxy group, DP-H-03 , displayed the most potent inhibitory activity. This is a significant finding, as it suggests that the structural requirements for interacting with the COX-2 active site are different from those for antimicrobial and anticancer activity. The presence of a hydrogen bond-donating group (the -OH) may be critical for binding to key amino acid residues within the COX-2 enzyme pocket, a feature that warrants further investigation through molecular docking studies.[19]

Detailed Protocol: In Vitro COX-2 Inhibition Assay

This protocol outlines the general steps for a commercially available enzyme immunoassay (EIA) based kit. The causality for using a kit-based approach is standardization and reproducibility, which are paramount in comparative studies.[20][21]

• Reagent Preparation:

  • Prepare all buffers, co-factors, and enzyme solutions as per the manufacturer's instructions. Keep the COX-2 enzyme on ice at all times.[21]

• Assay Procedure:

  • Add 10 µL of assay buffer to the background wells of a 96-well plate.

  • Add 10 µL of the COX-2 enzyme solution to the control and inhibitor wells.

  • Add 10 µL of the vehicle (e.g., DMSO) to the control wells.

  • Add 10 µL of the test compounds (at various concentrations) to the inhibitor wells.

  • Incubate for 15 minutes at room temperature to allow the inhibitors to bind to the enzyme.

  • Initiate the reaction by adding 10 µL of the arachidonic acid substrate to all wells.

  • Incubate for 2 minutes.

  • Stop the reaction by adding a stopping solution (e.g., 1M HCl).

• Quantification (EIA):

  • The product of the COX-2 reaction (prostaglandin) is then quantified using a competitive Enzyme Immunoassay (EIA).

  • This involves transferring the reaction mixture to a plate pre-coated with antibodies and adding a prostaglandin-tracer conjugate.

  • After incubation and washing steps, a substrate is added that develops a color in proportion to the amount of bound tracer.

  • The absorbance is read, and the concentration of prostaglandin produced in the presence of the inhibitors is calculated.

• Data Analysis:

  • Calculate the percentage of COX-2 inhibition for each concentration of the test compound relative to the control.

  • Plot the percent inhibition versus the compound concentration and determine the IC₅₀ value.

Lead Candidate Selection: A Multi-Parameter Decision

The primary goal of this comparative guide is to identify lead compounds for further development. The selection process must balance potency across different assays with potential selectivity.

Caption: Decision matrix for selecting lead compounds from screening results.

Based on our comparative analysis, two distinct lead candidates emerge:

• DP-H-04 (2,4-Dichloro derivative): This compound is the clear lead for development as an antimicrobial or anticancer agent . It demonstrated the highest potency in both the MIC and cytotoxicity assays. Its consistent performance suggests a mechanism of action that may be broadly effective against prokaryotic and eukaryotic cell proliferation.

• DP-H-03 (4-Hydroxy derivative): This compound is the lead candidate for development as an anti-inflammatory agent . Despite its poor performance in the other assays, it showed the best activity against the COX-2 enzyme. This selectivity is highly desirable, as it may translate to a safer drug profile with fewer off-target effects.

Conclusion and Future Directions

This guide demonstrates a systematic approach to validating the biological activity of novel 2-(3,4-Dimethoxyphenyl)acetohydrazide derivatives. Our comparative analysis reveals that subtle changes in the substituent on the phenyl ring can dramatically and differentially alter biological activity. The electron-withdrawing groups in DP-H-04 favored antimicrobial and anticancer effects, while the electron-donating, hydrogen-bonding group in DP-H-03 was optimal for COX-2 inhibition.

The identification of these two distinct lead compounds provides a solid foundation for the next phase of drug development. Future work should focus on:

• Lead Optimization: Synthesizing further analogues of DP-H-04 and DP-H-03 to improve potency and drug-like properties.

• Mechanism of Action Studies: Investigating the precise molecular targets and pathways through which these compounds exert their effects.

• In Vivo Efficacy: Evaluating the lead compounds in animal models of infection, cancer, and inflammation to confirm their therapeutic potential.

By following this rigorous, data-driven validation process, researchers can efficiently navigate the early stages of drug discovery and identify promising new chemical entities for addressing critical unmet medical needs.

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A Comparative Guide to the Biological Activities of 2-(3,4-Dimethoxyphenyl)acetohydrazide and Its Analogs

Introduction: The Versatile Scaffold of 2-(3,4-Dimethoxyphenyl)acetohydrazide

In the landscape of medicinal chemistry, the identification of versatile molecular scaffolds is a cornerstone of drug discovery. 2-(3,4-Dimethoxyphenyl)acetohydrazide has emerged as a significant building block, primarily due to its role as a precursor to a diverse class of compounds: the hydrazones. The core structure, featuring a dimethoxyphenyl group linked to an acetohydrazide moiety, provides a unique electronic and steric foundation for generating derivatives with a wide spectrum of pharmacological activities.

The true potential of this scaffold is unlocked upon its condensation with various aldehydes and ketones, yielding hydrazide-hydrazones. These derivatives incorporate the crucial azomethine (–NHN=CH–) pharmacophore, a group consistently associated with a broad range of biological effects, including anticonvulsant, antimicrobial, anticancer, and anti-inflammatory properties.[1][2] This guide provides a comparative analysis of 2-(3,4-Dimethoxyphenyl)acetohydrazide derivatives against similar compounds, supported by experimental data, to elucidate the structure-activity relationships (SAR) that govern their therapeutic potential.

General Synthesis Pathway: From Hydrazide to Bioactive Hydrazone

The synthesis of the target hydrazone derivatives is typically a straightforward and efficient process, which adds to the appeal of 2-(3,4-Dimethoxyphenyl)acetohydrazide as a starting material. The general workflow involves a two-step process that begins with the esterification of 3,4-dimethoxyphenylacetic acid, followed by hydrazinolysis to form the core acetohydrazide intermediate. The final, and most critical, step is the acid-catalyzed condensation of this hydrazide with a selected aldehyde or ketone to form the corresponding hydrazone (Schiff base).

The causality behind this experimental design lies in the nucleophilic nature of the terminal nitrogen atom of the hydrazide, which readily attacks the electrophilic carbonyl carbon of the aldehyde or ketone. The subsequent dehydration reaction, often driven by refluxing in a suitable solvent like ethanol, yields the stable C=N double bond characteristic of the hydrazone.

Caption: Key structure-activity relationship (SAR) points.

• The 3,4-Dimethoxy Motif : The two methoxy groups on the phenyl ring are not merely passive structural elements. For related compounds acting on serotonin receptors, the deletion of these methoxy groups was found to be detrimental to activity, suggesting they are critical for receptor binding or proper orientation. [3]2. The Hydrazone Bridge : The rigidity and electronic nature of the -CO-NH-N=CH- linker are fundamental. Its ability to act as a hydrogen bond donor and acceptor facilitates interactions with biological targets.

• Terminal Substituents : This is the most frequently modified position and has the most dramatic impact on selectivity and potency.

  • For Anticonvulsant Activity : Increased lipophilicity and the presence of electron-withdrawing groups on the terminal phenyl ring are generally favorable. [4] * For Antimicrobial Activity : The specific substituent determines the spectrum of activity (Gram-positive vs. Gram-negative). No single rule applies, and screening is essential.

  • For Anticancer/Antioxidant Activity : Halogen substitutions (F, Cl, Br) on the terminal ring have been shown to produce highly potent compounds, though the optimal halogen and position can vary depending on the target cell line. [5]

Experimental Protocols

To ensure the trustworthiness and reproducibility of the findings discussed, the following are standardized protocols for the key biological assays.

Protocol 1: General Synthesis of Hydrazone Derivatives

This protocol is a self-validating system as the purity and structure of the final compound are confirmed analytically.

• Dissolution : Dissolve 2-(3,4-Dimethoxyphenyl)acetohydrazide (1 equivalent) and the desired substituted aldehyde or ketone (1 equivalent) in absolute ethanol.

• Catalysis : Add 2-3 drops of glacial acetic acid to catalyze the condensation reaction.

• Reaction : Reflux the mixture for 4-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Isolation : Upon completion, cool the reaction mixture to room temperature. The solid product that precipitates is collected by filtration.

• Purification : Wash the crude product with cold ethanol to remove unreacted starting materials. If necessary, recrystallize from a suitable solvent (e.g., ethanol or methanol) to obtain the pure hydrazone derivative. [6]6. Characterization : Confirm the structure and purity of the final compound using spectroscopic methods (FT-IR, ¹H-NMR, ¹³C-NMR) and melting point determination.

Protocol 2: In Vitro Antimicrobial Susceptibility Testing (Microbroth Dilution)

This method determines the Minimum Inhibitory Concentration (MIC), a quantitative measure of antimicrobial potency.

• Preparation : Prepare a stock solution of the test compound in Dimethyl Sulfoxide (DMSO). Serially dilute the stock solution in a 96-well microtiter plate using appropriate broth medium (e.g., Mueller-Hinton for bacteria, Sabouraud Dextrose for fungi).

• Inoculation : Prepare a standardized microbial inoculum (e.g., 0.5 McFarland standard) and dilute it to the final concentration. Add the inoculum to each well of the microtiter plate.

• Controls : Include a positive control (broth + inoculum, no drug) and a negative control (broth only). A standard antibiotic (e.g., Chloramphenicol) is used as a reference.

• Incubation : Incubate the plates at 37°C for 24 hours for bacteria or at 28°C for 48 hours for fungi.

• Analysis : The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. [7]

Protocol 3: In Vitro Anticancer Activity (MTT Assay)

This colorimetric assay measures cell viability and is a standard method for screening cytotoxic compounds.

• Cell Seeding : Seed cancer cells (e.g., U-87, MDA-MB-231) in a 96-well plate at a specific density and allow them to adhere overnight.

• Treatment : Treat the cells with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

• MTT Addition : Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization : Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Measurement : Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculation : Cell viability is expressed as a percentage relative to the untreated control cells. The IC50 value (the concentration required to inhibit 50% of cell growth) is then calculated. [5][8]

Conclusion and Future Outlook

2-(3,4-Dimethoxyphenyl)acetohydrazide is a privileged scaffold that gives rise to a wealth of biologically active hydrazone derivatives. The comparative analysis clearly demonstrates that while the core structure is essential, the biological activity and therapeutic application are ultimately dictated by the nature of the substituents on the terminal ring. The straightforward synthesis and the highly tunable structure-activity relationships make this class of compounds an attractive area for further research.

Future investigations should focus on creating larger, more diverse libraries of these derivatives and screening them against a wider array of biological targets. A particular focus on optimizing for selectivity—for instance, developing compounds that are highly cytotoxic to cancer cells but show minimal toxicity to normal cells—will be crucial for translating these promising laboratory findings into clinically relevant therapeutic agents. Furthermore, in-depth mechanistic studies are needed to move beyond SAR and understand the precise molecular interactions that underpin the observed biological effects.

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A Comparative Guide to the Cytotoxicity of 2-(3,4-Dimethoxyphenyl)acetohydrazide Analogs in Cancer Cell Lines

In the landscape of oncological research, the quest for novel therapeutic agents with high efficacy and minimal side effects is a perpetual endeavor. The hydrazide-hydrazone scaffold, characterized by the functional group (–(C=O)NHN=CH), has emerged as a promising pharmacophore due to its diverse biological activities, including anticancer properties[1][2]. This guide provides a comprehensive comparative analysis of the cytotoxic effects of various analogs derived from the 2-(3,4-Dimethoxyphenyl)acetohydrazide core structure. By synthesizing data from multiple studies, we aim to elucidate structure-activity relationships and highlight promising candidates for further preclinical development.

This document is intended for researchers, scientists, and drug development professionals actively engaged in the discovery of novel anticancer agents. We will delve into the experimental data, provide detailed protocols for cytotoxicity assessment, and explore the potential mechanisms of action that underpin the observed anticancer effects.

The 2-(3,4-Dimethoxyphenyl)acetohydrazide Scaffold: A Foundation for Anticancer Activity

The 2-(3,4-dimethoxyphenyl)acetohydrazide moiety serves as a versatile template for the synthesis of a wide array of derivatives. The dimethoxy-substituted phenyl ring is a common feature in many biologically active compounds and can influence factors such as lipophilicity and interaction with biological targets[3]. The hydrazide-hydrazone linker is crucial for the molecule's biological activity, and modifications at this position, often through condensation with various aldehydes and ketones, have yielded compounds with significant cytotoxic potential against a range of cancer cell lines[2][4].

Comparative Cytotoxicity: A Synthesis of In Vitro Data

The cytotoxic efficacy of novel compounds is typically quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug required to inhibit the growth of 50% of a cancer cell population[5]. The following table summarizes the cytotoxic activities (IC50 values) of various 2-(3,4-Dimethoxyphenyl)acetohydrazide analogs and related hydrazone derivatives from multiple studies.

Compound/Analog	Cancer Cell Line	IC50 (µM)	Reference Compound	IC50 (µM)	Source
Hydrazide-hydrazone derivative 15	A549 (Lung)	29.59	Cisplatin	22.42	[4]
MCF-7 (Breast)	27.70	Cisplatin	18.01	[4]
Acrylamide–PABA analog 4j	MCF-7 (Breast)	1.83	Colchicine	3.54	[7]
Acrylamide–PABA analog 4i	MCF-7 (Breast)	4.51	Colchicine	3.54	[7]
1,3,4-Oxadiazole derivative 73	HEPG2 (Liver)	1.18	Staurosporine	4.18	[8]
Hydrazide-hydrazone 16f	HCT116 (Colon)	0.09	5-FU	>50	[9]
Hydrazide-hydrazone 14d	HCT116 (Colon)	0.25	5-FU	>50	[9]

Key Insights from the Comparative Data:

• Potency: Several analogs exhibit potent cytotoxic activity, with some compounds showing IC50 values in the sub-micromolar range, indicating a higher potency than established chemotherapeutic agents like 5-Fluorouracil (5-FU) in certain cell lines[9].

• Cell Line Selectivity: The cytotoxic effect of these analogs can vary significantly across different cancer cell lines. For instance, some compounds are more effective against breast cancer cells (MCF-7), while others show greater potency against colon cancer cells (HCT116) or lung cancer cells (A549)[1][4][9].

• Structural Modifications Matter: The introduction of different substituents on the aromatic rings or modifications of the hydrazone moiety can dramatically influence the cytotoxic activity. For example, the presence of a 3,4,5-trimethoxyphenyl group in acrylamide–PABA analog 4i resulted in a notable increase in cytotoxicity[7].

• Selectivity towards Cancer Cells: Some studies have investigated the cytotoxicity of these compounds against normal cell lines, such as human lung fibroblasts (MRC-5 and WI-38) and normal breast cells (MCF-10A)[1][7]. Promisingly, some analogs have demonstrated significantly lower toxicity towards normal cells, suggesting a favorable therapeutic window[1][9].

Elucidating the Mechanism of Action: Beyond Cytotoxicity

While determining the cytotoxic potential is a critical first step, understanding the underlying mechanism of cell death is paramount for rational drug design. Several studies suggest that hydrazide-hydrazone derivatives can induce apoptosis (programmed cell death) in cancer cells. This is often associated with cell cycle arrest at specific phases, such as the G2/M phase[7].

The following diagram illustrates a hypothetical signaling pathway that could be modulated by these analogs, leading to apoptosis.

Caption: Hypothetical apoptotic pathway induced by hydrazide analogs.

Further investigations into the specific molecular targets are crucial. For instance, some acrylamide–PABA analogs have been shown to inhibit β-tubulin polymerization, a mechanism shared by established anticancer drugs like colchicine[7].

Experimental Protocol: In Vitro Cytotoxicity Assessment via MTT Assay

To ensure the reproducibility and validity of cytotoxicity data, a standardized protocol is essential. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability[10][11].

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells[12].

Step-by-Step Protocol:

• Cell Seeding:

  • Maintain the desired cancer cell lines in a humidified incubator at 37°C with 5% CO2[5].

  • Harvest cells in the logarithmic growth phase using an appropriate detachment method (e.g., Trypsin-EDTA for adherent cells).

  • Determine cell concentration and viability using a hemocytometer or an automated cell counter.

  • Seed cells into 96-well plates at an optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium and incubate for 24 hours to allow for cell attachment[5][11].

• Compound Treatment:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO)[5].

  • Perform serial dilutions of the stock solution in complete culture medium to achieve the desired final concentrations.

  • Carefully remove the medium from the wells and add 100 µL of the medium containing the various concentrations of the test compound.

  • Include a vehicle control (medium with the same percentage of DMSO used for the highest compound concentration) and a positive control (a known cytotoxic drug)[5].

  • Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours)[11].

• MTT Assay:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in sterile PBS) to each well[5][10].

  • Incubate the plates for an additional 2-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals[10][11].

  • Carefully aspirate the medium from each well without disturbing the formazan crystals[5][10].

  • Add 100-150 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals[10][11].

  • Gently agitate the plates on an orbital shaker for 10-15 minutes to ensure complete solubilization[10][12].

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance[12].

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the logarithm of the compound concentration to generate a dose-response curve.

  • Determine the IC50 value from the dose-response curve using appropriate software.

Experimental Workflow Diagram:

Caption: A streamlined workflow for determining compound cytotoxicity using the MTT assay.

Conclusion and Future Directions

The 2-(3,4-Dimethoxyphenyl)acetohydrazide scaffold and its hydrazone derivatives represent a promising class of compounds for the development of novel anticancer agents. The available data demonstrates that structural modifications can lead to analogs with potent and selective cytotoxic activity against various cancer cell lines.

Future research should focus on:

• Mechanism of Action Studies: Elucidating the precise molecular targets and signaling pathways affected by the most potent analogs will be crucial for their further development.

• In Vivo Efficacy and Toxicity Studies: Promising candidates identified from in vitro screening should be advanced to preclinical animal models to evaluate their in vivo anticancer efficacy, pharmacokinetic properties, and toxicity profiles.

By pursuing these research avenues, the full therapeutic potential of 2-(3,4-Dimethoxyphenyl)acetohydrazide analogs can be explored, potentially leading to the discovery of new and effective treatments for cancer.

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• Dose-dependent responses of hydrazide-hydrazone derivatives in three.... (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis, cytotoxicity against cancer and normal cell lines of novel hydrazide–hydrazone derivatives bearing 5H-chromen-5-one. (2019). R Discovery. Retrieved from [Link]

• (PDF) Synthesis, cytotoxicity against cancer and normal cell lines of novel hydrazide–hydrazone derivatives bearing 5H-chromen-5-one. (2019). ResearchGate. Retrieved from [Link]

• Synthesis and anticancer (MCF-7, PC-3) activities of new 2-hydroxy- 2,2-bis(4-substitutedphenyl)-N'-[(1E) - ACG Publications. (2018). ACG Publications. Retrieved from [Link]

• Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent. (n.d.). MDPI. Retrieved from [Link]

• Antioxidant and Anticancer Activity of Novel Derivatives of 3-[(4-Methoxyphenyl)amino]propanehydrazide. (2020). PMC - NIH. Retrieved from [Link]

• Mechanistic Insights into the Anticancer Potential of Methoxyflavones Analogs: A Review. (n.d.). MDPI. Retrieved from [Link]

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2-(3,4-Dimethoxyphenyl)acetohydrazide vs isoniazid mechanism of action

A Mechanistic Showdown: The Established Pathway of Isoniazid vs. the Investigational Landscape of 2-(3,4-Dimethoxyphenyl)acetohydrazide

A Comparative Guide for Drug Development Professionals

The global battle against Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB), is perpetually challenged by the emergence of drug-resistant strains. This reality fuels an urgent need for both the optimization of existing therapies and the discovery of novel agents with distinct mechanisms of action. Isoniazid (INH), a cornerstone of first-line TB treatment for decades, operates through a well-elucidated pathway.[1][2][3] In contrast, numerous investigational compounds, such as 2-(3,4-Dimethoxyphenyl)acetohydrazide, represent the frontier of new drug discovery, where promising whole-cell activity must be followed by rigorous mechanistic investigation.

This guide provides a detailed, evidence-based comparison of the mechanisms of action of the established drug, isoniazid, and the investigational compound, 2-(3,4-Dimethoxyphenyl)acetohydrazide. We will dissect the biochemical pathway of isoniazid and explore the current, hypothesis-driven understanding of its hydrazide-class counterpart, providing the experimental context required for a thorough evaluation.

Part 1: Isoniazid - A Benchmark of Antitubercular Action

Isoniazid is a prodrug, meaning it requires metabolic activation within the mycobacterium to exert its bactericidal effect.[4][5] This activation and subsequent inhibition is a multi-step cascade that serves as a benchmark for understanding antitubercular drug action.

The Activation and Targeting Pathway:

• Biotransformation by KatG: Upon diffusing into the Mtb cell, isoniazid is activated by the mycobacterial catalase-peroxidase enzyme, KatG.[1][4][6][7][8] This enzymatic reaction converts INH into a variety of reactive species, most notably an isonicotinoyl radical.[4][9] Mutations in the katG gene are a primary cause of isoniazid resistance, as they prevent the drug's activation.[1][9][10]

• Formation of the INH-NAD Adduct: The highly reactive isonicotinoyl radical spontaneously reacts with the essential cofactor nicotinamide adenine dinucleotide (NAD+) or its reduced form (NADH).[4][9][11] This reaction forms a covalent isonicotinoyl-NAD (INH-NAD) adduct, which is the ultimate active inhibitor.

• Inhibition of InhA: The INH-NAD adduct is a potent, slow, tight-binding inhibitor of the enoyl-acyl carrier protein (ACP) reductase, known as InhA.[6][9][11][12][13] InhA is a critical enzyme in the type-II fatty acid synthase (FAS-II) system of mycobacteria.[12][14]

• Disruption of Mycolic Acid Synthesis: The FAS-II system is responsible for elongating fatty acids into the very long-chain precursors of mycolic acids.[9][12] Mycolic acids are the hallmark lipid components of the robust and impermeable mycobacterial cell wall. By inhibiting InhA, isoniazid effectively halts the production of these essential building blocks.[15][16][17][18] This disruption compromises the structural integrity of the cell wall, leading to bacterial cell death.[9][11]

Caption: A typical workflow for elucidating the mechanism of a novel antitubercular compound.

Part 3: Comparative Analysis

The distinction between these two compounds lies not in a competing mechanism, but in the level of scientific validation supporting their proposed actions.

Feature	Isoniazid	2-(3,4-Dimethoxyphenyl)acetohydrazide
Development Status	First-line, clinically established antitubercular drug.	Investigational compound, preclinical stage.
Prodrug Status	Confirmed prodrug. [1][4]	Unknown. May be a direct inhibitor or require activation.
Activating Enzyme	Catalase-peroxidase (KatG). [6][7][8]	Not applicable / Unknown.
Molecular Target	Enoyl-ACP Reductase (InhA). [9][10][12]	Putative / Hypothesized to be InhA. [19]
Mechanism of Inhibition	Covalent INH-NAD adduct binds to InhA's NADH pocket. [4][11]	Unknown; if it targets InhA, it could be a competitive or non-competitive direct inhibitor.
Primary Evidence	Genetic, biochemical, and crystallographic data. [6][11][12]	In vitro whole-cell activity (MIC data) and computational modeling. [19][20]
Resistance Mechanism	Primarily mutations in katG or inhA. [1][9]	Not established.

Part 4: Key Experimental Protocols

To bridge the knowledge gap between a screening hit and a validated lead, specific, self-validating experimental systems are essential. Below are protocols for the two key assays discussed: determining whole-cell activity and validating direct enzyme inhibition.

Protocol 1: Whole-Cell Antimycobacterial Activity (MIC Determination via MABA)

This protocol determines the in vitro efficacy of a compound against whole Mtb cells.

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 2-(3,4-Dimethoxyphenyl)acetohydrazide against M. tuberculosis H37Rv.

Methodology (Microplate Alamar Blue Assay - MABA):

• Preparation:

  • In a 96-well microplate, add 100 µL of Middlebrook 7H9 broth (supplemented with ADC) to all wells.

  • Add 100 µL of the test compound (e.g., 2-(3,4-Dimethoxyphenyl)acetohydrazide, dissolved in DMSO) to the first well of a row.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the plate. Discard the final 100 µL. This creates a concentration gradient.

  • Prepare control wells: Isoniazid (positive control), wells with DMSO only (vehicle control), and wells with media only (sterility control).

• Inoculation:

  • Prepare a mid-log phase culture of M. tuberculosis H37Rv. Adjust the turbidity to a McFarland standard of 1.0, then dilute 1:20 in 7H9 broth.

  • Add 100 µL of this bacterial inoculum to each well (except the sterility control), bringing the final volume to 200 µL.

• Incubation:

  • Seal the plate and incubate at 37°C for 5-7 days.

• Development and Reading:

  • Add 20 µL of Alamar Blue reagent and 12.5 µL of 20% Tween 80 to each well.

  • Re-incubate the plate for 24 hours.

  • Visually assess the results. A blue color indicates inhibition of bacterial growth, while a pink color indicates bacterial metabolic activity (growth).

  • The MIC is defined as the lowest compound concentration that prevents the color change from blue to pink.

Protocol 2: In Vitro InhA Enzyme Inhibition Assay

This protocol directly tests the hypothesis that a compound inhibits the InhA enzyme.

Objective: To determine the half-maximal inhibitory concentration (IC50) of 2-(3,4-Dimethoxyphenyl)acetohydrazide against purified Mtb InhA enzyme.

Methodology (Spectrophotometric Assay):

• Reagents and Materials:

  • Purified recombinant Mtb InhA enzyme.

  • NADH (cofactor).

  • trans-2-Dodecenoyl-CoA (DD-CoA) (InhA substrate).

  • Assay Buffer (e.g., 30 mM PIPES, 150 mM NaCl, pH 6.8).

  • Test compound and Isoniazid (as an activated adduct for control, or a known direct inhibitor like Triclosan).

  • 96-well UV-transparent microplate.

  • Spectrophotometer capable of reading absorbance at 340 nm.

• Assay Procedure:

  • In each well of the microplate, prepare a reaction mixture containing the assay buffer, a fixed concentration of InhA (e.g., 20 nM), and varying concentrations of the test compound (serially diluted). [21] * Include control wells: "no inhibitor" (enzyme activity control) and "no enzyme" (background control).

  • Initiate the enzymatic reaction by adding a mixture of NADH (e.g., 250 µM) and DD-CoA (e.g., 80 µM). [21][22] * Immediately place the plate in the spectrophotometer.

• Data Acquisition and Analysis:

  • Monitor the decrease in absorbance at 340 nm over time at a constant temperature (e.g., 25°C). This decrease corresponds to the oxidation of NADH during the enzymatic reaction.

  • Calculate the initial reaction velocity (rate of absorbance change) for each compound concentration.

  • Normalize the velocities to the "no inhibitor" control (representing 100% activity).

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Fit the data to a dose-response curve to determine the IC50 value, which is the concentration of the compound required to inhibit 50% of the InhA enzyme's activity.

Conclusion

The comparison between isoniazid and 2-(3,4-Dimethoxyphenyl)acetohydrazide highlights the critical difference between a fully elucidated drug mechanism and a promising but unvalidated investigational compound. Isoniazid's complex activation and targeting of the mycolic acid pathway is a well-established paradigm in TB therapy. While compounds like 2-(3,4-Dimethoxyphenyl)acetohydrazide hold potential, their classification as putative InhA inhibitors remains a hypothesis pending rigorous biochemical validation.

For researchers and drug development professionals, this distinction is paramount. The path from a whole-cell screening "hit" to a mechanistically understood "lead" requires a systematic application of biochemical and genetic tools, as outlined in the experimental protocols. Confirming whether 2-(3,4-Dimethoxyphenyl)acetohydrazide is a direct inhibitor of InhA is a crucial next step, as direct inhibitors that bypass the need for KatG activation are highly sought after to combat the prevalent mechanisms of isoniazid resistance. [14]

References

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• Pediatric Oncall. (n.d.). Isoniazid - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction. Drug Index. Available at: [Link]

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• Iwun, D., et al. (2024). Inducing vulnerability to InhA inhibition restores isoniazid susceptibility in drug-resistant Mycobacterium tuberculosis. mBio. Available at: [Link]

• Kaplan, Z. A., et al. (2009). Synthesis and Antituberculosis Activity of New Hydrazide Derivatives. Letters in Drug Design & Discovery. Available at: [Link]

• Kumar, R., et al. (2024). Hydrazide–Hydrazones as Potential Antitubercular Agents: An Overview of the Literature (1999–2023). Polycyclic Aromatic Compounds. Available at: [Link]

• Kumar, A., et al. (2022). Isoniazid-historical development, metabolism associated toxicity and a perspective on its pharmacological improvement. Frontiers in Pharmacology. Available at: [Link]

• Nongkhlaw, R., et al. (2025). Synthesis of Hydrazides Derivatives as Anti-Mycobacterial Agents Mediated by the Environmental-Friendly Organocatalyst. Letters in Organic Chemistry. Available at: [Link]

• Sherman, D. R., et al. (1996). Role of Superoxide in Catalase-Peroxidase-Mediated Isoniazid Action against Mycobacteria. Antimicrobial Agents and Chemotherapy. Available at: [Link]

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A Senior Application Scientist's Guide to Validating Hits from 2-(3,4-Dimethoxyphenyl)acetohydrazide-Based Library Screening

Introduction: Beyond the Primary Hit

High-throughput screening (HTS) of diverse chemical libraries is a cornerstone of modern drug discovery, enabling the rapid identification of "hits"—compounds that modulate a biological target of interest.[1] Libraries built around the 2-(3,4-dimethoxyphenyl)acetohydrazide scaffold are of particular interest due to the prevalence of this and related structures in a wide array of biologically active molecules.[2][3][4][5] However, the journey from a primary hit to a validated lead compound is fraught with potential pitfalls. A significant portion of initial hits are artifacts, promiscuous binders, or possess undesirable properties that preclude them from further development.[6][7][8]

This guide provides a comprehensive, field-proven framework for the rigorous validation of hits emerging from 2-(3,4-dimethoxyphenyl)acetohydrazide-based libraries. We will move beyond a simple checklist of experiments to delve into the causality behind each step, ensuring that your resources are focused on progressing only the most promising chemical matter. The goal is not merely to confirm activity, but to build a robust data package that establishes confidence in a hit's mechanism, selectivity, and preliminary drug-like properties.[9][10]

The Hit Validation Cascade: A Funnel-Based Approach

Effective hit validation is a multi-step, iterative process designed to systematically eliminate false positives and characterize true hits.[6] This cascade functions as a funnel, where a large number of initial hits are subjected to progressively more rigorous and resource-intensive assays.

Caption: The Hit Validation Cascade Funnel.

Phase 1: Initial Hit Confirmation and Triage

The primary objective of this phase is to swiftly confirm the on-target activity and eliminate compounds that are artifacts of the high-throughput screening process.

Hit Re-confirmation and Dose-Response

Causality: The first crucial step is to ensure the observed activity is reproducible.[11] Single-point HTS data can be misleading due to pipetting errors, compound precipitation, or other random variations. Re-testing from a freshly prepared sample of the compound is essential.

A dose-response curve must be generated to determine the compound's potency (IC₅₀ or EC₅₀).[7] The shape of this curve is also diagnostic; steep or unusually shallow curves can indicate non-specific mechanisms of action, aggregation, or toxicity.[7]

In Silico Triage: Filtering the Unwanted

Causality: Before committing to expensive wet-lab experiments, computational tools can flag problematic compounds. This step is critical for hydrazide-based libraries, as the hydrazone motif can sometimes be associated with pan-assay interference compounds (PAINS).[6]

• PAINS Filtering: These are chemical structures known to interfere with a wide variety of assays through non-specific mechanisms like aggregation, redox cycling, or covalent modification. Numerous software tools and web servers can identify these substructures.

• Physicochemical Properties: Evaluate compounds for "drug-likeness" using guidelines like Lipinski's Rule of Five.[12] While not rigid rules, they help prioritize compounds with a higher probability of downstream success. Early assessment of properties like LogP and topological polar surface area (TPSA) is invaluable.[13]

Assay Interference Counter-Screens

Causality: Many HTS assays rely on technologies like fluorescence or luminescence. Hit compounds can interfere directly with these detection methods, creating false-positive signals.[6][7] A counter-screen is designed to test for this interference.

The most straightforward counter-screen involves running the assay in the absence of the biological target (e.g., the enzyme or receptor). A compound that still generates a signal in this setup is likely an assay artifact and should be deprioritized.[14]

Phase 2: Orthogonal Validation and Direct Target Engagement

This phase aims to confirm the biological activity using a different experimental methodology and to prove that the compound physically interacts with its intended target.

Orthogonal Assays

Causality: An orthogonal assay confirms the hit's activity using a different technology or biological system.[15] This provides strong evidence that the observed effect is genuine and not an artifact of the primary assay format.[16]

• Biochemical to Cell-Based: If the primary screen was a biochemical assay with a purified protein, a crucial orthogonal step is to test the hit in a cell-based assay.[17] This confirms that the compound can cross the cell membrane and engage its target in a more physiologically relevant environment.

• Alternative Readouts: If the primary assay used a fluorescence readout, an orthogonal assay might use luminescence, absorbance, or a label-free detection method.[7]

Biophysical Confirmation of Direct Target Engagement

Causality: A functional assay demonstrates an effect, but it does not prove the compound binds directly to the intended target. Biophysical methods are essential for confirming this physical interaction, which is a prerequisite for any rational drug development program.[16][18]

Technique	Principle	Key Outputs	Pros	Cons
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding to an immobilized target.[6][19]	Affinity (K D), Kinetics (k on, k off)	Real-time, label-free, provides kinetic data.	Requires target immobilization, can be sensitive to buffer conditions.
Isothermal Titration Calorimetry (ITC)	Measures the heat released or absorbed during a binding event.[6][19]	Affinity (K D), Stoichiometry (n), Thermodynamics (ΔH, ΔS)	Gold standard for affinity, label-free, solution-based.	High protein consumption, lower throughput.
Cellular Thermal Shift Assay (CETSA)	Measures the change in protein thermal stability upon ligand binding in intact cells or lysates.[6][8]	Target engagement confirmation	Confirms binding in a physiological context, no labels required.	Not easily quantifiable for affinity, requires specific antibodies.

Phase 3: Defining Specificity and Early Liabilities

Once a hit is confirmed to bind its target and exert a functional effect, the next critical questions relate to its specificity and potential for downstream failure.

Selectivity and Specificity Profiling

Causality: An ideal drug candidate should be highly selective for its intended target to minimize off-target effects and potential toxicity.[20][21] Promiscuous compounds that bind to many targets are generally poor starting points for optimization.

• Homolog Profiling: The hit should be tested against proteins that are structurally related to the primary target. For example, a kinase inhibitor hit should be screened against a panel of other kinases.

• Broad Off-Target Panels: Commercial services offer screening against large panels of common off-targets (e.g., safety panels including GPCRs, ion channels, and transporters) to identify potential liabilities early.[14][22] Given that hydrazide-containing molecules can sometimes act as metal chelators, including metalloenzymes in these panels can be particularly insightful.[23]

Early ADME-Tox Assessment

Causality: It is far more efficient to identify fatal flaws in absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) at this early stage rather than after months of medicinal chemistry effort.[22][24] The goal here is not definitive characterization but to rank-order hits and flag major liabilities.[25][26]

Assay	Purpose	Typical Method
Kinetic Solubility	Assesses how well a compound dissolves in aqueous buffer from a DMSO stock.[27]	Nephelometry or UV-Vis spectroscopy.
Permeability	Predicts passive diffusion across the intestinal barrier.[25]	Parallel Artificial Membrane Permeability Assay (PAMPA).
Metabolic Stability	Measures how quickly the compound is broken down by metabolic enzymes.[25][26]	Incubation with human liver microsomes followed by LC-MS analysis.
Cytotoxicity	Assesses general toxicity to cells.[7][28]	Cell viability assay (e.g., CellTiter-Glo®) in a relevant cell line (e.g., HepG2).

Decision Point: Synthesizing the Data for Hit-to-Lead Progression

The validation cascade generates a multi-parameter dataset for each hit. The final step is to integrate this information to make an informed decision on which compounds, or chemical series, to advance into the more resource-intensive hit-to-lead phase.[27]

Caption: Go/No-Go Decision Framework for Hit-to-Lead Progression.

A promising hit is not necessarily the most potent one. A compound with moderate potency but high ligand efficiency, good selectivity, favorable ADME-Tox properties, and a clear structure-activity relationship (SAR) is often a far better starting point for a medicinal chemistry program.[11]

Appendix: Key Experimental Protocols

Protocol 1: Generic Fluorescence Interference Counter-Screen

• Plate Preparation: Prepare a 384-well assay plate (e.g., black, flat-bottom) with the hit compounds serially diluted to the same concentrations used in the primary screen.

• Reagent Addition: Add all assay buffer components, detection reagents, and substrates except for the biological target (e.g., enzyme). Ensure the final DMSO concentration is consistent across all wells (typically ≤1%).

• Controls: Include positive controls (e.g., a known fluorescent compound) and negative controls (DMSO vehicle only).

• Incubation: Incubate the plate under the same conditions (time, temperature) as the primary HTS assay.

• Data Acquisition: Read the fluorescence intensity on a compatible plate reader using the same filters and gain settings as the primary screen.

• Analysis: Calculate the Z'-factor for the controls to ensure assay quality. Any hit compound that shows a significant increase in fluorescence relative to the vehicle control is flagged as a potential interference compound.

Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

• Membrane Coating: Pre-coat the filter of a 96-well filter plate (the "donor" plate) with a lipid solution (e.g., 10% lecithin in dodecane) and allow the solvent to evaporate.

• Compound Preparation: In a separate 96-well plate, prepare the hit compounds at a known concentration (e.g., 10 µM) in a buffer solution mimicking the pH of the small intestine (e.g., pH 6.5).

• Assay Assembly: Add buffer (e.g., pH 7.4) to a 96-well acceptor plate. Place the lipid-coated donor plate on top of the acceptor plate, ensuring the filters are immersed in the acceptor buffer. Add the compound solutions to the donor wells.

• Incubation: Incubate the plate sandwich at room temperature for a specified time (e.g., 4-16 hours) without shaking.

• Quantification: After incubation, determine the compound concentration in both the donor and acceptor wells using LC-MS/MS.

• Calculation: Calculate the permeability coefficient (Pe) using established equations that account for compound concentrations, volumes, and incubation time. Compare results to high and low permeability control compounds.

Protocol 3: Liver Microsomal Stability Assay

• Reagent Preparation: Prepare a master mix containing pooled human liver microsomes (HLM) and phosphate buffer (pH 7.4). Prepare a separate solution of the NADPH regenerating system (cofactor).

• Compound Incubation: In a 96-well plate, add the hit compound (e.g., at 1 µM final concentration) to the HLM master mix and pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Initiate the metabolic reaction by adding the NADPH cofactor solution.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding a "stop solution" (e.g., cold acetonitrile containing an internal standard). The t=0 sample is prepared by adding the stop solution before the NADPH cofactor.

• Sample Processing: Centrifuge the plate to pellet the precipitated protein. Transfer the supernatant to a new plate for analysis.

• Analysis: Quantify the remaining percentage of the parent compound at each time point using LC-MS/MS.

• Data Interpretation: Plot the natural log of the percent remaining parent compound versus time. The slope of this line is used to calculate the in vitro half-life (t₁/₂) and intrinsic clearance (Clint).

References

• Small molecule selectivity and specificity profiling using functional protein microarrays. (2010). Methods in Molecular Biology.
• A pragmatic approach to hit validation following biochemical high-throughput screening. (2017). Drug Discovery World.
• Secondary Screening.
• Hit Discovery & Confirmation for Early Drug Discovery. Sigma-Aldrich.
• Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. (2022). SLAS Discovery.
• High-Throughput Assay Development for Combined In Vitro Toxicity Screening of Hit Compounds and Their Metabolites in Early Drug-Discovery Stage. (2019). Combinatorial Chemistry & High Throughput Screening.
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A Senior Application Scientist's Guide to Ensuring Reproducibility in Biological Assays: A Case Study with 2-(3,4-Dimethoxyphenyl)acetohydrazide

This guide provides an in-depth analysis of the factors influencing the reproducibility of biological assays, with a specific focus on compounds containing a hydrazide moiety, exemplified by 2-(3,4-Dimethoxyphenyl)acetohydrazide. We will explore the potential pitfalls associated with this chemical class and compare its hypothetical performance with a well-behaved alternative in a common cytotoxicity assay. This guide is intended for researchers, scientists, and drug development professionals who are committed to generating robust and reliable biological data.

The Double-Edged Sword: Understanding the Hydrazide Moiety

Hydrazides are a class of organic compounds characterized by the functional group -C(=O)NHNH2. This moiety is a versatile synthon in medicinal chemistry, and numerous hydrazide-hydrazone derivatives have been explored for a wide range of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer effects[1][2]. The reactivity of the hydrazide group, which makes it an attractive component for generating diverse chemical libraries, is also the source of potential complications in biological assays.

The lone pair of electrons on the nitrogen atoms makes hydrazides nucleophilic and capable of participating in various reactions that can lead to assay interference. These include:

• Covalent Modification: Hydrazides can react with aldehydes and ketones, including those that may be present on proteins or other biological molecules, leading to the formation of hydrazones. This covalent modification can irreversibly alter the function of target proteins, resulting in non-specific effects.

• Chelation: The nitrogen and oxygen atoms in the hydrazide group can act as chelation points for metal ions. Many enzymes, known as metalloenzymes, require metal cofactors for their activity. The sequestration of these essential ions by a test compound can lead to enzyme inhibition that is unrelated to the intended mechanism of action[3].

• Redox Activity: Some hydrazide-containing compounds can undergo redox cycling, leading to the generation of reactive oxygen species (ROS). An increase in ROS can induce cellular stress and cytotoxicity through mechanisms that are independent of a specific protein target, thus confounding the interpretation of assay results.

These properties underscore the importance of a cautious and critical approach when evaluating the biological activity of hydrazide derivatives. Without proper controls, it can be difficult to distinguish between true, target-specific effects and artifacts arising from compound-mediated assay interference.

Promiscuous Inhibition: A Major Hurdle in Reproducibility

One of the most significant challenges in early-stage drug discovery is the identification of "promiscuous inhibitors." These are compounds that appear to inhibit a wide range of unrelated enzymes in a non-specific manner[4]. A primary mechanism underlying this promiscuity is the formation of sub-micrometer aggregates in solution. These aggregates can then sequester and partially denature proteins, leading to a loss of function that is observed as inhibition in an assay[5][6].

The formation of aggregates is highly dependent on the physicochemical properties of a compound, including its solubility and hydrophobicity. While there is no direct evidence in the literature to suggest that 2-(3,4-Dimethoxyphenyl)acetohydrazide is an aggregate-based inhibitor, its structural features warrant consideration of this possibility. Researchers should be vigilant for the tell-tale signs of promiscuous inhibition, which include:

• Steep dose-response curves.

• High sensitivity to enzyme and substrate concentrations.

• A significant decrease in apparent potency in the presence of non-ionic detergents (e.g., Triton X-100), which disrupt aggregate formation.

The following diagram illustrates a typical workflow for identifying and validating hits from a high-throughput screen, with a specific branch for flagging potential promiscuous inhibitors.

Caption: Proposed mechanism of non-specific enzyme inhibition by compound aggregation.

Conclusion and Best Practices

The reproducibility of biological assays is a cornerstone of reliable scientific research. While compounds like 2-(3,4-Dimethoxyphenyl)acetohydrazide, and the broader class of hydrazides, offer potential as chemical probes and therapeutic agents, their inherent chemical properties necessitate a rigorous and well-controlled approach to biological testing. By being aware of the potential for assay interference and promiscuous inhibition, and by incorporating appropriate counterscreens and controls into experimental workflows, researchers can significantly enhance the quality and reproducibility of their data.

Key Recommendations for Ensuring Reproducibility:

• Thoroughly Characterize Compound Solubility: Assess the aqueous solubility of your test compound before initiating biological assays.

• Incorporate Detergent Counterscreens: Routinely test hit compounds in the presence of a non-ionic detergent to identify potential aggregate-based inhibitors.

• Use Orthogonal Assays: Validate hits from a primary screen using a secondary assay with a different detection method or technology.

• Be Mindful of Incubation Times: Time-dependent effects can sometimes indicate compound instability or reactivity.

• Meticulous Data Analysis: Scrutinize dose-response curves for unusually steep slopes and be wary of compounds that show activity against multiple, unrelated targets.

By adhering to these principles, the scientific community can move closer to the goal of robust and reproducible biological research, ultimately accelerating the pace of discovery and innovation.

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Safety & Regulatory Compliance

A-to-Z-Guide-for-the-Safe-Disposal-of-2-(3,4-Dimethoxyphenyl)acetohydrazide

A Comprehensive Guide to the Safe and Compliant Disposal of 2-(3,4-Dimethoxyphenyl)acetohydrazide for Laboratory Professionals

Hazard Identification and Risk Assessment

Before initiating any disposal procedures, it is crucial to understand the potential hazards associated with 2-(3,4-Dimethoxyphenyl)acetohydrazide. This involves assessing the risks posed by its structural components: the hydrazide group, the phenylacetamide core, and the dimethoxy-substituted catechol-like ring.

• Hydrazide Moiety : Hydrazine and its derivatives are a class of compounds with well-documented toxicological profiles. Many hydrazines are classified as hazardous wastes by the U.S. Environmental Protection Agency (EPA).[2] They can be toxic if inhaled, ingested, or absorbed through the skin, and some are known or suspected carcinogens.[1][2]

• Phenylacetamide Core : While phenylacetamide itself is not classified as a highly hazardous substance, it is harmful if swallowed.[3] Therefore, it should be handled with care, and appropriate personal protective equipment (PPE) must be worn.[3]

• Dimethoxyphenyl Group (Catechol Analogue) : Catechol and its derivatives are known to be toxic if swallowed or in contact with skin, can cause skin irritation and serious eye damage, and are suspected of causing genetic defects.[4][5]

Given these potential hazards, 2-(3,4-Dimethoxyphenyl)acetohydrazide must be treated as a hazardous substance. All handling and disposal operations should be conducted in a controlled laboratory environment.[1]

Personal Protective Equipment (PPE) and Engineering Controls

To mitigate the risks identified above, strict adherence to safety protocols is mandatory.

Required PPE:

Equipment	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.	Protects against splashes and accidental eye contact.[6][7]
Skin Protection	Chemically resistant gloves (e.g., nitrile rubber) and a lab coat.	Prevents skin contact and absorption.[6][7]
Respiratory Protection	Not generally required if handled in a fume hood. If dusts are generated, a NIOSH-approved respirator may be necessary.	Minimizes inhalation of airborne particles.[8]

Engineering Controls:

• Chemical Fume Hood : All handling of 2-(3,4-Dimethoxyphenyl)acetohydrazide, especially during weighing and transfer, should be performed within a certified chemical fume hood to minimize inhalation exposure.[6][7]

• Ventilation : Ensure the laboratory is well-ventilated.[3]

Step-by-Step Disposal Procedure

The disposal of 2-(3,4-Dimethoxyphenyl)acetohydrazide must be managed as hazardous waste in accordance with local, state, and federal regulations.[6][9] Do not dispose of this chemical down the drain or in regular trash. [6][7]

Workflow for Disposal of 2-(3,4-Dimethoxyphenyl)acetohydrazide

Caption: Decision workflow for the safe disposal of 2-(3,4-Dimethoxyphenyl)acetohydrazide waste.

• Waste Identification and Segregation :

  • Characterize all waste streams containing 2-(3,4-Dimethoxyphenyl)acetohydrazide, including pure, unused product, reaction mixtures, contaminated solutions, and any materials used for spill cleanup (e.g., absorbent pads, gloves).[10]

  • Segregate this hazardous waste from non-hazardous waste.[10] It is also critical to avoid mixing incompatible chemicals in the same waste container.[11]

• Containerization :

  • Select a compatible, leak-proof container for the waste. For liquid waste, ensure the container does not react with the chemical.[12] For solid waste, a securely sealed container is necessary.

  • The container must be in good condition and have a tightly fitting lid.[13]

• Labeling :

  • Clearly label the waste container with the words "Hazardous Waste."[11]

  • The label must also include the full chemical name: "2-(3,4-Dimethoxyphenyl)acetohydrazide," the concentration (if in solution), and any other components in the waste stream.[10]

  • Include the date when the waste was first added to the container.[14]

• Storage :

  • Store the sealed and labeled waste container in a designated and secure Satellite Accumulation Area (SAA) that is close to the point of generation.[11][14]

  • The SAA should be under the direct supervision of laboratory personnel.[12]

  • Ensure secondary containment is used to prevent spills.[12]

• Final Disposal :

  • Once the waste container is full, or in accordance with your institution's policies, arrange for waste pickup through your Environmental Health and Safety (EHS) office.[9]

  • The final disposal of 2-(3,4-Dimethoxyphenyl)acetohydrazide must be handled by a licensed hazardous waste disposal company.[10] Common disposal methods for this type of chemical waste include incineration.[2]

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and environmental contamination.

• For a Solid Spill :

  • If a significant amount of dust is generated, evacuate the immediate area and ensure adequate ventilation.[10]

  • Carefully sweep or vacuum the spilled material and place it into a suitable, labeled container for disposal. Avoid creating dust.[10]

• For a Liquid Spill :

  • Contain the spill using an inert, non-combustible absorbent material such as sand or vermiculite.[10]

  • Collect the absorbed material and place it into a labeled hazardous waste container.[4]

• Decontamination :

  • Clean the spill area with a suitable laboratory cleaner and water.[4]

  • All materials used for cleanup, including gloves and absorbent pads, must be disposed of as hazardous waste.[9]

Regulatory Compliance

All laboratory personnel are responsible for complying with the regulations set forth by the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[13] This includes adherence to the facility's Chemical Hygiene Plan (CHP) and proper training on the handling and disposal of hazardous chemicals.[15]

By following these procedures, researchers, scientists, and drug development professionals can ensure the safe and compliant disposal of 2-(3,4-Dimethoxyphenyl)acetohydrazide, thereby protecting themselves, their colleagues, and the environment.

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A Strategic Guide to Personal Protective Equipment for Handling 2-(3,4-Dimethoxyphenyl)acetohydrazide

In the landscape of pharmaceutical research and drug development, the meticulous handling of chemical compounds is paramount to both experimental integrity and, most importantly, the safety of laboratory personnel. This guide provides an in-depth, procedural framework for the safe handling of 2-(3,4-Dimethoxyphenyl)acetohydrazide, with a focused emphasis on the selection, use, and disposal of Personal Protective Equipment (PPE). Our approach moves beyond a simple checklist, delving into the rationale behind each protective measure to foster a deeply ingrained culture of safety.

Understanding the Hazard Profile

Before engaging with any chemical, a thorough understanding of its potential hazards is the first line of defense. 2-(3,4-Dimethoxyphenyl)acetohydrazide (CAS No. 60075-23-2) is a hydrazide derivative. The hydrazide functional group itself warrants careful handling due to the general reactivity and potential toxicity of this class of compounds.[1][2][3]

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, this compound is associated with the following hazards:

• Skin Irritation: Causes skin irritation.[4]

• Serious Eye Irritation: Causes serious eye irritation.[4]

• Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[4]

Furthermore, many hydrazines are considered potential occupational carcinogens and can have effects on the nervous system, liver, and kidneys with prolonged or significant exposure.[1][5][6] Therefore, a comprehensive PPE strategy is not merely a recommendation but a critical requirement.

Core PPE Requirements: A Multi-Layered Defense

A risk-based assessment dictates that a multi-layered approach to PPE is essential when handling 2-(3,4-Dimethoxyphenyl)acetohydrazide. The minimum required PPE should always include a lab coat, eye protection, and appropriate gloves.[7][8][9]

Task/Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and preparing solutions	Safety goggles	Nitrile gloves (double-gloving recommended)	Laboratory coat	Recommended, especially if not in a ventilated enclosure
Performing reactions	Safety goggles and face shield	Nitrile gloves	Laboratory coat	Work in a certified chemical fume hood
Handling spills	Safety goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron over a lab coat	Air-purifying respirator with appropriate cartridges
Waste disposal	Safety goggles	Nitrile gloves	Laboratory coat	Not generally required if handling sealed containers

Procedural Guidance for PPE Selection and Use

1. Eye and Face Protection: Shielding Against the Unseen

• Rationale: The primary risk to the eyes is from splashes of solutions or accidental projection of solid particles. 2-(3,4-Dimethoxyphenyl)acetohydrazide is classified as a serious eye irritant.[4]

• Protocol:

  • Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum for any work in the laboratory.[7]

  • Standard Operations: For tasks such as weighing, dissolving, or transferring the compound, chemical splash goggles are required to provide a complete seal around the eyes.[8]

  • High-Risk Procedures: When there is a significant risk of splashing, such as during quenching reactions or handling larger volumes, a face shield must be worn in addition to safety goggles.[7][8]

2. Hand Protection: The Critical Barrier

• Rationale: Direct skin contact can cause irritation and allows for potential systemic absorption of the compound.[4] Nitrile gloves provide good resistance to a wide range of chemicals and are the standard for incidental contact.[7]

• Protocol:

  • Glove Selection: Use disposable nitrile gloves as a minimum.[7] Always check for signs of degradation or punctures before use.

  • Double Gloving: For prolonged handling or when working with concentrated solutions, double-gloving is a prudent measure to increase protection.[7]

  • Immediate Removal: If a glove is contaminated, it must be removed immediately using the proper technique to avoid skin contact. Hands should then be washed thoroughly before donning a new pair.[7]

  • Heavy-Duty Use: For cleaning up spills or extensive decontamination, heavy-duty or chemical-resistant gloves (e.g., butyl rubber) should be used.

3. Body Protection: Safeguarding Against Contamination

• Rationale: A lab coat protects personal clothing and underlying skin from splashes and spills.[8][9]

• Protocol:

  • Lab Coat: A clean, buttoned lab coat made of a suitable material (e.g., cotton or a flame-resistant blend) must be worn at all times in the laboratory.[8]

  • Chemical-Resistant Apron: For procedures with a high splash potential, a chemical-resistant apron should be worn over the lab coat.

  • Personal Clothing: Long pants and closed-toe shoes are mandatory in any laboratory setting to protect against spills and falling objects.[7][9]

4. Respiratory Protection: An Essential Precaution

• Rationale: Inhalation of airborne particles or aerosols of 2-(3,4-Dimethoxyphenyl)acetohydrazide can be harmful.[4] Engineering controls are the primary method to mitigate this risk.

• Protocol:

  • Engineering Controls: Whenever possible, handle the solid compound in a certified chemical fume hood or a ventilated balance enclosure to minimize the generation of airborne dust.[10]

  • Respirator Use: In situations where engineering controls are not sufficient or during a large spill cleanup, an air-purifying respirator equipped with appropriate cartridges (e.g., organic vapor/acid gas with a P100 particulate filter) should be used. All personnel requiring a respirator must be part of a formal respiratory protection program, including fit testing and training, as mandated by OSHA.[11][12]

Workflow for Donning and Doffing PPE

Correctly putting on and taking off PPE is as crucial as selecting the right equipment to prevent cross-contamination.

Caption: PPE Donning and Doffing Workflow.

Disposal Plan: A Cradle-to-Grave Responsibility

The lifecycle of safety does not end with the experiment. Proper disposal of contaminated PPE and chemical waste is a regulatory and ethical imperative.[13][14]

1. Contaminated PPE Disposal:

• Gloves and Disposable Items: Used gloves, bench paper, and other contaminated disposable materials should be placed in a designated hazardous waste container.[15] This container must be clearly labeled with the words "Hazardous Waste" and a description of the contents.[11][15]

• Lab Coats: Reusable lab coats should be professionally laundered by a service familiar with handling laboratory-contaminated clothing. Do not take lab coats home.

• Empty Containers: Containers that held 2-(3,4-Dimethoxyphenyl)acetohydrazide must be triple-rinsed with a suitable solvent.[14][16] The rinsate must be collected and disposed of as hazardous waste.[14][16] After rinsing, the container can be disposed of as regular trash after defacing the label.[16]

2. Chemical Waste Disposal:

• Segregation: All waste containing 2-(3,4-Dimethoxyphenyl)acetohydrazide must be collected in a dedicated, properly labeled, and sealed hazardous waste container.[13][15] Do not mix incompatible waste streams.[14][17]

• Labeling and Storage: Waste containers must be kept closed except when adding waste and stored in a designated satellite accumulation area.[13][15] The label should clearly identify the contents.

• Institutional Guidelines: Adhere strictly to your institution's hazardous waste disposal procedures and contact your Environmental Health and Safety (EHS) department for guidance on collection and disposal.[16]

By adhering to these detailed protocols, researchers can confidently handle 2-(3,4-Dimethoxyphenyl)acetohydrazide, ensuring a safe and productive laboratory environment. This commitment to safety is the bedrock of scientific advancement.

References

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• Occupational Safety and Health Administration.
• Properly Managing Chemical Waste in Labor
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